(S)-benzyl 4-oxoazetidine-2-carboxylate

• CAS: 72776-05-7

Core Science & Biosynthesis

(S)-benzyl 4-oxoazetidine-2-carboxylate chemical properties

An In-depth Technical Guide to (S)-benzyl 4-oxoazetidine-2-carboxylate: Properties, Synthesis, and Applications

Abstract

(S)-benzyl 4-oxoazetidine-2-carboxylate is a pivotal chiral building block in modern organic and medicinal chemistry. Its strained four-membered β-lactam ring, coupled with stereochemically defined carboxylate functionality, renders it a highly valuable and reactive intermediate for the synthesis of complex molecular architectures. This guide provides an in-depth analysis of its core chemical properties, spectroscopic profile, and established synthetic routes. Furthermore, it explores the compound's reactivity, detailing its utility in the development of novel therapeutic agents, including β-lactamase inhibitors and NMDA receptor antagonists. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive technical understanding of this versatile synthetic intermediate.

Introduction: The Significance of the β-Lactam Scaffold

The β-lactam (azetidin-2-one) ring is a privileged scaffold in medicinal chemistry, most famously forming the core of penicillin and cephalosporin antibiotics.[1] The inherent ring strain of this four-membered heterocycle makes it susceptible to nucleophilic attack, a property ingeniously exploited in the mechanism of action of β-lactam antibiotics, which involves the acylation and inactivation of bacterial transpeptidase enzymes.

Beyond antibiotics, substituted β-lactams are key components in a wide array of pharmacologically active molecules.[1] (S)-benzyl 4-oxoazetidine-2-carboxylate, with its defined stereocenter at the C2 position, serves as a foundational starting material for creating stereochemically pure derivatives. Its structure allows for functionalization at multiple sites, making it an essential intermediate for constructing diverse libraries of bioactive compounds.[2][3] This guide will elucidate the chemical characteristics that make it a superior choice for such applications.

Physicochemical and Structural Properties

(S)-benzyl 4-oxoazetidine-2-carboxylate is a stable, crystalline solid under standard conditions. Its key properties and identifiers are summarized below, providing a foundational dataset for its use in a laboratory setting.

Property	Value	Reference(s)
Synonyms	Benzyl (S)-(-)-4-oxo-2-azetidinecarboxylate, (2S)-4-Oxoazetidine-2-carboxylate	[2][4]
CAS Number	72776-05-7	[2][5][6][7]
Molecular Formula	C₁₁H₁₁NO₃	[2][4][5]
Molecular Weight	205.21 g/mol	[2][4][5]
Appearance	White to yellow powder or crystalline chunks	[2]
Melting Point	137 - 140 °C (lit.)	[2][5][8]
Optical Rotation	[α]²⁰/D = -45° to -41° (c=3, CHCl₃)	[2][5]
Purity	Typically ≥97% (HPLC)	[2][5][7]
Solubility	Soluble in chloroform, dichloromethane, and other common organic solvents.	[2][5]
Storage	Store sealed in a dry environment. Recommended at 2-8°C for long-term stability.	[6]

Structural Identifiers:

• SMILES: O=C1COCc2ccccc2)N1[4]

• InChI Key: WGLLBHSIXLWVFU-VIFPVBQESA-N[4][5]

Synthesis and Spectroscopic Characterization

The synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate typically starts from readily available chiral precursors to ensure the correct stereochemistry. A common and efficient route begins with L-Aspartic acid.

General Synthetic Workflow

The transformation from L-Aspartic acid involves a multi-step process that includes protection of the amine and side-chain carboxylic acid, activation of the α-carboxylic acid, and subsequent cyclization to form the β-lactam ring.

Caption: General synthetic pathway from L-Aspartic acid.

Spectroscopic Profile

While detailed spectral data can be lot-specific, the expected spectroscopic characteristics based on the molecule's structure are as follows:

• ¹H NMR (Proton NMR): Expected signals would include aromatic protons from the benzyl group (typically a multiplet around 7.3-7.4 ppm), the benzylic CH₂ protons (a singlet or AB quartet around 5.2 ppm), the C2 proton (a doublet of doublets), and the two diastereotopic C3 protons (two separate multiplets). The N-H proton would appear as a broad singlet.

• ¹³C NMR (Carbon NMR): Key signals would include the two carbonyl carbons (the C4 lactam carbonyl and the C2 ester carbonyl), aromatic carbons of the benzyl group, the benzylic CH₂ carbon, and the three aliphatic carbons of the azetidine ring (C2, C3, C4).

• IR (Infrared) Spectroscopy: The most prominent peaks would be a sharp, strong absorption around 1750-1780 cm⁻¹ corresponding to the strained β-lactam carbonyl stretch, and another strong absorption around 1740 cm⁻¹ for the ester carbonyl. An N-H stretch would also be visible around 3200-3300 cm⁻¹.

• Mass Spectrometry (MS): The molecular ion peak [M]+ at m/z 205.21 would be expected, along with characteristic fragmentation patterns such as the loss of the benzyl group.

Chemical Reactivity and Synthetic Utility

The synthetic value of (S)-benzyl 4-oxoazetidine-2-carboxylate stems from the reactivity of the β-lactam ring. The key sites for chemical modification are the nitrogen atom (N1), the α-carbon to the ester (C3), and the keto group (C4).

Caption: Key reactive sites and common transformations.

N-Functionalization

The amide nitrogen is nucleophilic and can be readily alkylated or acylated under basic conditions. This is a common first step to introduce diversity and modulate the biological activity of the final product.

Protocol: General N-Alkylation

• Dissolution: Dissolve (S)-benzyl 4-oxoazetidine-2-carboxylate (1.0 equiv) in a suitable aprotic solvent (e.g., DMF or THF).

• Deprotonation: Cool the solution to 0 °C and add a non-nucleophilic base such as sodium hydride (NaH, 1.1 equiv) portion-wise. Rationale: Using a strong, non-nucleophilic base ensures complete deprotonation of the amide N-H without competing nucleophilic attack on the ester or lactam carbonyls.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes until gas evolution ceases.

• Addition of Electrophile: Add the alkylating agent (e.g., an alkyl halide, R-X, 1.2 equiv) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Quenching & Workup: Carefully quench the reaction with saturated aqueous ammonium chloride solution. Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

C3-Alkylation via Enolate Formation

The protons at the C3 position are acidic and can be removed by a strong base like lithium diisopropylamide (LDA) to form an enolate. This enolate can then react with various electrophiles, allowing for the introduction of substituents at the C3 position. This is a critical reaction for synthesizing many β-lactamase inhibitors.

Applications in Drug Discovery and Development

The structural features of (S)-benzyl 4-oxoazetidine-2-carboxylate make it an ideal starting point for various therapeutic targets.

• β-Lactam Inhibitors: By functionalizing the C3 position, this intermediate is used to create inhibitors of β-lactamase enzymes, which are responsible for bacterial resistance to β-lactam antibiotics.[4]

• NMDA Receptor Antagonists: The rigid scaffold is suitable for synthesizing antagonists of the N-methyl-D-aspartate (NMDA) receptor, which are investigated for treating neurological disorders.[4][9][10]

• Novel Amino Acids: It serves as a precursor for the synthesis of constrained and unnatural amino acids, such as 3-alkyl-L-aspartic acids, which are valuable tools in peptide and protein research.[4][9]

• Analgesic and Anti-inflammatory Agents: The compound is a key intermediate in the development of novel non-steroidal anti-inflammatory drugs (NSAIDs) and analgesics.[2]

Safety, Handling, and Storage

Safety:

• While not acutely toxic, (S)-benzyl 4-oxoazetidine-2-carboxylate should be handled with standard laboratory precautions. The racemic form is associated with hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle in a well-ventilated area or a chemical fume hood.

Storage:

• For optimal long-term stability, the compound should be stored in a tightly sealed container in a cool, dry place, with temperatures between 2-8°C recommended.[6]

• Protect from moisture and light.

Conclusion

(S)-benzyl 4-oxoazetidine-2-carboxylate is more than just a chemical intermediate; it is an enabling tool for innovation in medicinal chemistry. Its well-defined stereochemistry, predictable reactivity, and versatile scaffold provide a reliable foundation for the synthesis of complex and biologically active molecules. From combating antibiotic resistance to exploring new treatments for neurological conditions, the derivatives of this compound continue to play a significant role in advancing pharmaceutical research and development.

References

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• (S)-BENZYL 4-OXOAZETIDINE-2-CARBOXYLATE. ChemUniverse. [Link]

• Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement of 3-diazotetramic acids in the presence of nucleophiles. National Institutes of Health (NIH). [Link]

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The Cornerstone of Chiral Synthesis: A Technical Guide to (S)-benzyl 4-oxoazetidine-2-carboxylate

Introduction: The Strategic Importance of a Strained Ring

In the landscape of medicinal chemistry and organic synthesis, the quest for stereochemically pure building blocks is paramount. Among these, (S)-benzyl 4-oxoazetidine-2-carboxylate (CAS No. 72776-05-7) has emerged as a molecule of significant strategic value. Its structure, featuring a strained four-membered β-lactam ring fused with a chiral center derived from L-aspartic acid, makes it a highly versatile and reactive intermediate.[1] This guide provides an in-depth exploration of its synthesis, properties, reactivity, and critical applications, offering researchers and drug development professionals a comprehensive technical resource.

The inherent ring strain of the azetidin-2-one core does not render the molecule merely unstable; rather, it endows it with a unique reactivity profile that can be harnessed for the construction of complex molecular architectures.[1] This reactivity, coupled with the fixed stereochemistry at the C2 position, makes it an invaluable chiron for the synthesis of a wide array of biologically active compounds, from novel enzyme inhibitors to modulators of receptor activity.[2][3]

Physicochemical and Structural Properties

(S)-benzyl 4-oxoazetidine-2-carboxylate is typically a white to light yellow crystalline solid.[4] Its structural and physical properties are fundamental to its handling, reactivity, and analytical characterization.

Property	Value	Reference(s)
CAS Number	72776-05-7	[4]
Molecular Formula	C₁₁H₁₁NO₃	[4]
Molecular Weight	205.21 g/mol	[4]
Appearance	White to yellow powder or crystals	[4]
Melting Point	137–140 °C	[4]
Optical Rotation	[α]²⁰/D = -45° to -41° (c=3, CHCl₃)	[4]
SMILES	O=C1CN1	[2]
InChI Key	WGLLBHSIXLWVFU-VIFPVBQESA-N	[2]

Chiral Synthesis: From Amino Acid to β-Lactam Core

The most common and logical synthetic route to (S)-benzyl 4-oxoazetidine-2-carboxylate begins with the naturally abundant and enantiomerically pure amino acid, L-aspartic acid. The strategy hinges on the selective protection of the functional groups, followed by an intramolecular cyclization to form the strained four-membered ring. This transformation is a cornerstone of β-lactam chemistry.

The key mechanistic step is the activation of the β-carboxyl group of a suitably N-protected aspartic acid derivative, which allows for intramolecular nucleophilic attack by the nitrogen atom, displacing a leaving group and forming the cyclic amide (the β-lactam). The choice of activating and protecting groups is critical to prevent side reactions, such as aspartimide formation, and to ensure a high yield of the desired stereoisomer.[5]

Figure 1: Generalized workflow for the synthesis from L-aspartic acid.

Exemplary Experimental Protocol

The following protocol is a representative synthesis adapted from established principles of β-lactam formation from aspartic acid derivatives. Note: This procedure should be performed by trained chemists with appropriate safety precautions.

Step 1: Preparation of α-Benzyl N-Boc-L-aspartate

• To a stirred suspension of L-aspartic acid (1.0 eq) in benzyl alcohol (5-10 vol), add p-toluenesulfonic acid monohydrate (0.1 eq).

• Heat the mixture to reflux with a Dean-Stark apparatus to remove water for 12-18 hours, monitoring by TLC until the starting material is consumed.

• Cool the reaction mixture and evaporate the excess benzyl alcohol under reduced pressure.

• Dissolve the resulting crude α-benzyl L-aspartate in a 1:1 mixture of dioxane and water.

• Cool the solution to 0 °C and add di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) followed by sodium bicarbonate (3.0 eq).

• Allow the mixture to warm to room temperature and stir for 12 hours.

• Perform an aqueous workup with ethyl acetate and a mild acid (e.g., citric acid solution). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the title compound.

Step 2: Cyclization to (S)-benzyl 4-oxoazetidine-2-carboxylate

• Dissolve the α-Benzyl N-Boc-L-aspartate (1.0 eq) in anhydrous THF and cool to -20 °C under an inert atmosphere.

• Add N-methylmorpholine (1.1 eq) followed by the dropwise addition of isobutyl chloroformate (1.1 eq), maintaining the temperature below -15 °C. This forms a mixed anhydride, activating the β-carboxyl group.

• Stir the reaction at this temperature for 30 minutes.

• In a separate flask, prepare a solution of lithium bis(trimethylsilyl)amide (LiHMDS, 1.5 eq) in anhydrous THF and cool to -78 °C.

• Slowly transfer the mixed anhydride solution to the LiHMDS solution via cannula. The strong, non-nucleophilic base facilitates the deprotonation of the N-Boc group, which is followed by intramolecular cyclization.

• After stirring for 2-4 hours at low temperature, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford (S)-benzyl 4-oxoazetidine-2-carboxylate as a solid.

Analytical and Spectroscopic Characterization

Confirming the structure and purity of the final compound is essential. The key spectroscopic features are predictable based on its constituent functional groups.

Technique	Key Expected Features
¹H NMR	- Aromatic Protons: Multiplet around 7.3-7.4 ppm (5H, from benzyl group).- Benzyl CH₂: Singlet or AB quartet around 5.2 ppm (2H).- Azetidinone CH (C2): Doublet of doublets around 4.0-4.2 ppm (1H).- Azetidinone CH₂ (C3): Two distinct multiplets (diastereotopic protons) between 2.8-3.5 ppm (2H).- Amide NH: Broad singlet, typically > 6.0 ppm, may be exchangeable with D₂O.
¹³C NMR	- Ester Carbonyl: ~170-172 ppm.- Lactam Carbonyl: ~165-168 ppm.- Aromatic Carbons: ~127-136 ppm.- Benzyl CH₂: ~67-68 ppm.- Azetidinone CH (C2): ~55-57 ppm.- Azetidinone CH₂ (C3): ~45-47 ppm.
IR Spectroscopy	- β-Lactam C=O Stretch: A strong, characteristic absorption at a high wavenumber, typically 1750-1780 cm⁻¹ , due to ring strain. This is a key diagnostic peak.[6]- Ester C=O Stretch: Strong absorption around 1735-1750 cm⁻¹ .[6]- N-H Stretch: A moderate peak around 3200-3300 cm⁻¹ .[5]- Aromatic C-H Stretch: Peaks just above 3000 cm⁻¹.
Mass Spec.	- [M+H]⁺: Expected at m/z 206.08.- [M+Na]⁺: Expected at m/z 228.06.

Chemical Reactivity and Synthetic Utility

The synthetic power of (S)-benzyl 4-oxoazetidine-2-carboxylate stems from the targeted reactivity of its functional groups. The nitrogen atom of the β-lactam is the primary site for synthetic elaboration.

Figure 2: Key reactivity pathways for synthetic elaboration.

• N-Functionalization: The lactam nitrogen can be readily alkylated or acylated using a suitable electrophile in the presence of a non-nucleophilic base. This pathway is extensively used to introduce diverse side chains, transforming the core scaffold into targeted enzyme inhibitors. For instance, N-acylation with protected amino acids has been used to create potent inhibitors of proteases like elastase and papain.[3][7]

• Ester Hydrogenolysis: The benzyl ester is a protecting group that can be selectively removed under mild hydrogenolysis conditions (e.g., H₂, Pd/C). This unmasks the carboxylic acid, providing a handle for further modifications, such as amide bond formation, without disturbing the sensitive β-lactam ring. The resulting (S)-4-oxoazetidine-2-carboxylic acid is itself a valuable chiral building block.[8]

Applications in Drug Discovery and Development

The utility of this chiral building block is demonstrated by its application in synthesizing a range of pharmacologically active agents.

• β-Lactamase Inhibitors and Antibiotics: The 4-oxoazetidine core is a structural motif found in various β-lactam antibiotics and their inhibitors. This synthon provides a stereochemically defined starting point for the synthesis of novel carbapenems and other complex β-lactam structures.[2][9]

• Enzyme Inhibitors: As demonstrated by Achilles et al., derivatives of this molecule are effective inhibitors of serine and cysteine proteases.[3] The rigid β-lactam scaffold serves as a peptidomimetic, presenting substituents in a well-defined spatial orientation to interact with enzyme active sites.

• NMDA Receptor Antagonists: It serves as a key intermediate in the synthesis of antagonists for the N-methyl-D-aspartate (NMDA) receptor, a target for neurological disorders.[2]

• Synthesis of Unnatural Amino Acids: The framework can be used as a chiral template for the stereocontrolled synthesis of complex amino acids, such as 3-alkyl-L-aspartic acids.[2]

Safety, Handling, and Storage

As a laboratory chemical, (S)-benzyl 4-oxoazetidine-2-carboxylate requires careful handling.

• Safety Precautions: Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust and contact with skin and eyes.

• Hazard Statements: May be harmful if swallowed (H302), cause skin irritation (H315), cause serious eye irritation (H319), and may cause respiratory irritation (H335).

• Storage: Store in a tightly sealed container in a cool, dry place. Recommended storage temperature is often at room temperature or refrigerated (2-8 °C) for long-term stability.[4]

Conclusion

(S)-benzyl 4-oxoazetidine-2-carboxylate is more than just a chemical intermediate; it is a testament to the power of chiral pool synthesis. By leveraging the inherent stereochemistry of L-aspartic acid, chemists have access to a robust and versatile platform for creating stereochemically complex molecules. Its unique blend of stability and strained-ring reactivity ensures its continued importance in the fields of medicinal chemistry, drug discovery, and advanced organic synthesis. Understanding its properties, synthesis, and reactivity is key to unlocking its full potential in the development of next-generation therapeutics.

References

• Achilles, K., Schneider, M., Schirmeister, T., & Otto, H. H. (2000). beta-Lactam derivatives as enzyme inhibitors: N-substituted derivatives of (S)-4-oxoazetidine-2-carboxylate as inhibitors of elastase and papain. Pharmazie, 55(11), 798-802.
• Bîrdeanu, M., & Cristea, M. (2001). FTIR study of five complex beta-lactam molecules. Biopolymers, 62(5), 278-294.
• Bora, M. M., et al. (1999). REACTIVE EXTRACTION OF BETA-LACTAM ANTIBIOTICS: IR SPECTROSCOPIC STUDIES. Bioprocess Engineering.
• Hanessian, S., Sumi, K., & Vanasse, B. (1992). The Stereocontrolled Synthesis of (2S,3R)
• Mąkosza, M., & Wojciechowski, K. (2004). Nucleophilic Substitution of Hydrogen in Heterocyclic Chemistry. Chemical Reviews, 104(5), 2631-2666.
• Schneider, M., & Otto, H. H. (2001). beta-lactam derivatives as enzyme inhibitors: carboxy peptidyl derivatives of (S)-4-oxoazetidine-2-carboxylate as peptidomimetics. Archiv der Pharmazie, 334(5), 167-172.
• Singh, R., & Singh, O. (2014). Recent advances in the synthesis and reactivity of azetidines. RSC Advances, 4(94), 52245-52279.

• PubChem. (n.d.). (2S)-4-oxoazetidine-2-carboxylic acid. Retrieved January 10, 2026, from [Link]

• ResearchGate. (n.d.). IR spectra of β-lactamase inhibitors. Retrieved January 10, 2026, from [Link]

• National Institutes of Health. (2024). Identifying the Molecular Fingerprint of Beta-Lactams via Raman/SERS Spectroscopy. Retrieved January 10, 2026, from [Link]

• PubMed. (2001). beta-lactam derivatives as enzyme inhibitors: carboxy peptidyl derivatives of (S)-4-oxoazetidine-2-carboxylate as peptidomimetics. Retrieved January 10, 2026, from [Link]

• PubMed. (2000). beta-Lactam derivatives as enzyme inhibitors: N-substituted derivatives of (S)-4-oxoazetidine-2-carboxylate as inhibitors of elastase and papain. Retrieved January 10, 2026, from [Link]

• National Institutes of Health. (2013). Novel and Recent Synthesis and Applications of β-Lactams. Retrieved January 10, 2026, from [Link]

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(S)-Benzyl 4-oxoazetidine-2-carboxylate: A Technical Overview of a Key Chiral Building Block

Molecular Weight: 205.21 g/mol

This document provides a technical overview of (S)-benzyl 4-oxoazetidine-2-carboxylate, a significant chiral intermediate in the fields of medicinal chemistry and drug development. The inherent strain of its four-membered β-lactam ring and its defined stereochemistry make it a valuable precursor for a range of complex, biologically active molecules. This guide consolidates available physicochemical data and known applications to serve as a foundational resource for researchers and scientists.

Physicochemical and Structural Properties

(S)-benzyl 4-oxoazetidine-2-carboxylate is a white to yellow crystalline solid. Its fundamental properties are crucial for its handling, reaction setup, and characterization. The key data are summarized in the table below.

Property	Value	Source(s)
Molecular Weight	205.21 g/mol	[1][2]
Molecular Formula	C₁₁H₁₁NO₃	[1][2][3]
CAS Number	72776-05-7	[1][3]
Melting Point	137 - 140 °C	[1][2]
Appearance	White to yellow powder or crystals	[1]
Optical Rotation	[α]²⁰/D = -45° to -41° (c=3, CHCl₃)	[1]
Purity (Typical)	≥ 96.5% (HPLC)	[1]

The structure features a benzyl ester protecting the carboxylic acid and a reactive β-lactam ring. The "(S)" designation at the C2 position is critical for the stereospecific synthesis of its downstream targets.

Synthesis and Characterization

Note: While the synthesis of this compound is established, a detailed, citable, step-by-step experimental protocol and its corresponding authoritative ¹H and ¹³C NMR spectral data for full characterization were not available in the public domain search results. The synthesis of β-lactams often involves complex stereoselective methods. General synthetic strategies for the azetidin-2-one core include the Staudinger [2+2] cycloaddition of a ketene and an imine, or the Wolff rearrangement of diazotetramic acids.[4][5] The hydrogenolysis of the benzyl ester group can yield the corresponding carboxylic acid.[5]

For any application, rigorous analytical characterization is paramount. Key techniques include:

• High-Performance Liquid Chromatography (HPLC): Primarily used to assess purity. Chiral HPLC columns are necessary to determine enantiomeric excess (e.e.%).[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation.

• Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

• Polarimetry: To verify the stereochemical integrity by measuring the specific optical rotation.[1]

Applications in Medicinal Chemistry and Drug Discovery

The principal value of (S)-benzyl 4-oxoazetidine-2-carboxylate lies in its role as a versatile chiral building block for synthesizing high-value pharmaceutical compounds.[1] The N-H bond of the lactam is nucleophilic and can be functionalized, while the strained four-membered ring can be opened by various nucleophiles, providing pathways to diverse molecular scaffolds.

Precursor to β-Lactamase Inhibitors and Antibiotics

The 4-oxoazetidine-2-carboxylate core is a privileged scaffold found in numerous β-lactam antibiotics and inhibitors of β-lactamase, the enzyme responsible for antibiotic resistance.[4][6] This intermediate is a key starting point for the synthesis of complex antibiotics such as carbapenems and penems, as well as β-lactamase inhibitors like tazobactam.

Synthesis of Enzyme Inhibitors and Receptor Antagonists

Beyond antibiotics, this building block is employed in the synthesis of a variety of other therapeutic agents. Published research and supplier information indicate its use in the preparation of:

• Orally active β-lactam inhibitors [6][7]

• NMDA receptor antagonists , which are investigated for neurological disorders.[6][7]

• 3-Alkyl-L-aspartic acids , which are non-proteinogenic amino acids used as peptide mimics.[6][7]

• Protease inhibitors , targeting enzymes like elastase.[1]

The logical flow for its application as a synthetic intermediate is outlined in the diagram below.

Caption: Synthetic utility of (S)-benzyl 4-oxoazetidine-2-carboxylate.

Handling, Storage, and Safety

Proper handling and storage are essential to maintain the integrity of this reagent.

• Storage: The compound should be stored in a tightly sealed container under an inert atmosphere (nitrogen or argon) at 2-8°C.

• Safety: Standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses), should be observed. The material may be irritating, and hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Conclusion

(S)-benzyl 4-oxoazetidine-2-carboxylate is a foundational chiral building block in modern organic synthesis and medicinal chemistry. Its well-defined stereochemistry and reactive β-lactam core provide a reliable starting point for the enantioselective synthesis of a wide array of complex pharmaceutical agents, from antibiotics to enzyme inhibitors. While its basic properties and applications are well-documented, the utility of this compound in a research setting would be further enhanced by the public availability of detailed, peer-reviewed synthesis and characterization protocols.

References

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[9] Beilstein Archives. Access to 2-Oxoazetidine-3-carboxylic Acids Derivatives via Thermal Microwave-Assisted Wolff Rearrangement of 3-Diazotetramic Ac. Available at: [Link]. Accessed Jan 10, 2026.

[4] Beilstein Journals. Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement of 3-diazotetramic acids in the presence of nucleophiles. Available at: [Link]. Accessed Jan 10, 2026.

[10] Google Patents. CN112500361A - Preparation method of (S) -4-phenyl-2-oxazolidinone. Available at: . Accessed Jan 10, 2026.

[11] PubMed Central. Molecular basis for azetidine-2-carboxylic acid biosynthesis. Available at: [Link]. Accessed Jan 10, 2026.

[5] Beilstein Journals. Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement of 3-diazotetramic acids in the presence of nucleophiles. Available at: [Link]. Accessed Jan 10, 2026.

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(S)-benzyl 4-oxoazetidine-2-carboxylate structure elucidation

An In-depth Technical Guide for the Structure Elucidation of (S)-benzyl 4-oxoazetidine-2-carboxylate

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive framework for the structural elucidation of (S)-benzyl 4-oxoazetidine-2-carboxylate, a key chiral building block in pharmaceutical synthesis.[1][2] As a Senior Application Scientist, this document moves beyond a simple recitation of methods to detail the underlying scientific rationale for the selected analytical workflow. We will explore how a multi-technique approach, integrating mass spectrometry, spectroscopy (IR and NMR), chiroptical analysis, and X-ray crystallography, creates a self-validating system to unequivocally confirm the compound's identity, purity, and stereochemistry.

(S)-benzyl 4-oxoazetidine-2-carboxylate is a member of the azetidinone family, characterized by the four-membered β-lactam ring.[3] This strained ring system is the cornerstone of β-lactam antibiotics and imparts unique chemical reactivity, making it a valuable intermediate for constructing more complex molecules.[2][4] Its defined (S)-stereochemistry at the C2 position is critical, as biological activity is often highly dependent on stereoisomerism. Therefore, a rigorous and systematic elucidation of its structure is paramount to ensure its quality and suitability for downstream applications in drug discovery and development.

Our approach is designed to be logical and orthogonal, where each analytical technique provides complementary data that, when combined, builds an unassailable structural proof.

Caption: A logical workflow for the comprehensive structure elucidation of the target compound.

Foundational Analysis: Molecular Formula and Key Functional Groups

The first step in any elucidation is to determine the fundamental properties of the molecule: its mass, molecular formula, and the types of chemical bonds present.

Mass Spectrometry (MS)

Expertise & Causality: We employ high-resolution mass spectrometry (HRMS) not just for the molecular weight but to gain high-confidence confirmation of the elemental composition. This is crucial for distinguishing between isobaric compounds. For a molecule of this size, Electrospray Ionization (ESI) is an ideal soft ionization technique that minimizes fragmentation and preserves the molecular ion.

Expected Data: The molecular formula is C₁₁H₁₁NO₃, with a monoisotopic mass of 205.0739 g/mol .[2][5] In positive-ion ESI-MS, we expect to observe the protonated molecule [M+H]⁺ at m/z 206.0812 and potentially a sodium adduct [M+Na]⁺ at m/z 228.0631. The high resolution (typically <5 ppm mass accuracy) of the measurement provides strong evidence for the proposed formula. Tandem MS (MS/MS) experiments can reveal characteristic fragmentation patterns, such as the loss of the benzyl group.[6][7]

Table 1: Expected HRMS Data

Ion Species	Calculated m/z	Observed m/z (example)	Mass Error (ppm)
[M+H]⁺	206.0812	206.0810	-0.97

| [M+Na]⁺ | 228.0631 | 228.0629 | -0.88 |

Infrared (IR) Spectroscopy

Expertise & Causality: IR spectroscopy is a rapid and powerful technique for identifying functional groups. For this molecule, the most diagnostic absorption is the carbonyl (C=O) stretch of the β-lactam ring. Due to significant ring strain, this bond is shorter and stronger than in an acyclic amide, causing its IR absorption to appear at an unusually high frequency.[3][8] This feature is a hallmark of the azetidinone core.

Expected Data:

• ~1760-1780 cm⁻¹: A strong, sharp peak characteristic of the C=O stretch in the strained four-membered β-lactam ring.[3]

• ~1740 cm⁻¹: A strong C=O stretch from the benzyl ester carbonyl.

• ~3200-3400 cm⁻¹: An N-H stretch from the amide in the ring.

• ~1600, 1495 cm⁻¹: C=C stretching absorptions from the aromatic benzyl ring.

• ~1200 cm⁻¹: C-O stretching from the ester group.

The presence of the high-frequency peak at ~1770 cm⁻¹ is a critical piece of evidence validating the presence of the β-lactam structure.[9]

Definitive Structural Mapping: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the detailed atomic-level map of the molecule, confirming the carbon-hydrogen framework and the connectivity between atoms.[10] For a complete analysis, a suite of experiments is required.

Expertise & Causality: We begin with ¹H and ¹³C NMR to inventory the protons and carbons. The key to solving the structure lies in 2D NMR experiments (COSY, HSQC, HMBC), which reveal proton-proton and proton-carbon correlations, allowing us to piece the molecular fragments together like a puzzle. The stereochemistry is probed via the coupling constants (J-values) of the ring protons.

Caption: Molecular structure of the target compound.

Expected NMR Data & Interpretation

Table 2: Predicted ¹H and ¹³C NMR Data (in CDCl₃)

Position	δ ¹H (ppm), Multiplicity, J (Hz)	δ ¹³C (ppm)	Rationale & Key Correlations
Benzyl-CH₂	~5.2 (s, 2H)	~67.0	Singlet, integrates to 2H. HMBC to ester C=O and aromatic C1'.
Benzyl-Ar	~7.3-7.4 (m, 5H)	~128.0-135.0	Multiplet for 5 aromatic protons.
H2	~4.5 (dd, 1H)	~55.0	Doublet of doublets due to coupling with H3 protons. HMBC to C4 and ester C=O.
H3a	~3.0 (dd, 1H)	~45.0	Coupled to H2 and geminally to H3b.
H3b	~3.5 (dd, 1H)	~45.0	Coupled to H2 and geminally to H3a.
N-H	~6.5 (br s, 1H)	-	Broad singlet, exchangeable with D₂O.
C4 (β-lactam C=O)	-	~170.0	Carbonyl in a strained ring, characteristic shift.

| Ester C=O | - | ~172.0 | Typical ester carbonyl chemical shift. |

Experimental Protocols:

• Sample Preparation: Dissolve ~10 mg of the compound in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Acquisition: Acquire a standard 1D proton spectrum using a 400 MHz or higher spectrometer.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum.

• 2D COSY: Acquire a Correlation Spectroscopy experiment to establish ¹H-¹H coupling networks (e.g., H2 with H3 protons).

• 2D HSQC: Acquire a Heteronuclear Single Quantum Coherence spectrum to correlate directly bonded protons and carbons.

• 2D HMBC: Acquire a Heteronuclear Multiple Bond Correlation spectrum to establish long-range (2-3 bond) correlations, which are essential for connecting the benzyl ester fragment to the azetidinone ring.

Stereochemical Confirmation

Confirming the absolute stereochemistry is non-negotiable for a chiral pharmaceutical intermediate.

Optical Rotation

Expertise & Causality: Chiral molecules rotate the plane of polarized light. The direction and magnitude of this rotation are physical constants for a specific enantiomer under defined conditions. This measurement provides a rapid confirmation that the desired (S)-enantiomer has been produced and is not a racemic mixture.

Protocol & Expected Data:

• Prepare Solution: Accurately prepare a solution of the compound at a known concentration (e.g., c = 3 in chloroform).

• Measurement: Use a polarimeter with a sodium D-line lamp (589 nm) at 20°C.

• Expected Value: The literature value for the specific rotation [α]²⁰D is between -41° and -45°.[1][11] A value within this range confirms the enantiomeric purity of the bulk sample.

X-ray Crystallography

Expertise & Causality: While other techniques provide compelling evidence, single-crystal X-ray crystallography provides the ultimate, unambiguous proof of structure and absolute stereochemistry.[12] It generates a 3D electron density map of the molecule, allowing for the precise determination of bond lengths, bond angles, and the spatial arrangement of all atoms.[13][14] The planarity of the β-lactam ring, a subject of significant study, can also be definitively assessed.[3]

Protocol Overview:

• Crystallization: Grow single crystals of the compound suitable for diffraction (typically > 0.1 mm in all dimensions). This is often the most challenging step and may require screening various solvents and techniques (e.g., slow evaporation, vapor diffusion).[12]

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data at a low temperature (e.g., 100 K) to minimize thermal vibrations.[12]

• Structure Solution & Refinement: Process the diffraction data to solve the phase problem and generate an electron density map. Build a molecular model into the map and refine it to achieve the final, high-resolution crystal structure. The absolute configuration can be determined using anomalous dispersion methods (e.g., Flack parameter).

Conclusion: A Self-Validating Structural Proof

The structural elucidation of (S)-benzyl 4-oxoazetidine-2-carboxylate is achieved not by a single experiment, but by the convergence of evidence from a suite of orthogonal analytical techniques. HRMS establishes the elemental formula. IR confirms the critical β-lactam carbonyl. A full suite of NMR experiments maps the atomic connectivity. Polarimetry verifies the enantiomeric integrity of the bulk material. Finally, X-ray crystallography provides irrefutable 3D structural confirmation. This multi-faceted, self-validating workflow ensures the absolute certainty required for advancing high-value intermediates in the pharmaceutical development pipeline.

References

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• Synthesis and X-ray crystal structure... RIV - TA ČR Starfos.

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A Spectroscopic Guide to (S)-benzyl 4-oxoazetidine-2-carboxylate: Elucidating Structure Through NMR, IR, and MS

This technical guide provides an in-depth analysis of the spectroscopic data for (S)-benzyl 4-oxoazetidine-2-carboxylate, a key chiral building block in the synthesis of β-lactam antibiotics and other pharmacologically active molecules.[1][2] Aimed at researchers, scientists, and drug development professionals, this document offers a detailed interpretation of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounded in fundamental principles and field-proven insights.

Introduction: The Significance of a Strained Ring

(S)-benzyl 4-oxoazetidine-2-carboxylate belongs to the azetidinone class of compounds, characterized by a four-membered lactam ring.[3] This strained ring system is the cornerstone of the bioactivity of penicillin and cephalosporin antibiotics, rendering the amide bond highly susceptible to nucleophilic attack and enabling it to acylate and inhibit bacterial transpeptidases involved in cell wall synthesis.[3][4] A thorough understanding of its spectroscopic signature is paramount for synthesis verification, quality control, and further derivatization in drug discovery pipelines. This guide will deconstruct the characteristic spectroscopic data to provide a clear, validated framework for its structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Core Skeleton

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity and stereochemistry of organic molecules. For (S)-benzyl 4-oxoazetidine-2-carboxylate, both ¹H and ¹³C NMR provide unambiguous confirmation of its structure.

¹H NMR Spectroscopy

The proton NMR spectrum reveals the number of different types of protons and their connectivity. The key to interpreting the spectrum of this molecule is to analyze the distinct regions: the aromatic protons of the benzyl group, the benzylic methylene protons, and the protons on the azetidinone ring.

Experimental Protocol: ¹H NMR Acquisition

• Sample Preparation: Dissolve ~5-10 mg of (S)-benzyl 4-oxoazetidine-2-carboxylate in ~0.7 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

• Parameters: Use a standard pulse sequence. Set the spectral width to cover a range of 0-12 ppm. The number of scans can be adjusted to achieve an adequate signal-to-noise ratio.

• Referencing: The chemical shifts are referenced to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

Data Interpretation & Causality:

Proton Assignment	Typical Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale for Chemical Shift and Coupling
Aromatic (C₆H₅)	7.30 - 7.45	Multiplet	-	These five protons on the phenyl ring are in a complex splitting environment and typically appear as a multiplet in the characteristic aromatic region.
Benzylic (CH₂)	5.25	Singlet (or AB quartet)	-	These two protons are adjacent to the electron-withdrawing ester oxygen and the aromatic ring, shifting them downfield. They can appear as a singlet, but due to the chiral center at C4, they are diastereotopic and may resolve into a more complex AB quartet.[5]
Azetidinone H4	~4.5 - 5.0	Doublet of doublets (dd)	Jgem ≈ 15-17, Jvic ≈ 2-3	This proton is deshielded by the adjacent nitrogen and the ester carbonyl group. It shows geminal coupling to the other H4 proton and a smaller vicinal coupling to the H3 proton.[5]
Azetidinone H3	~4.0 - 4.5	Doublet of doublets (dd)	Jvic ≈ 2-5, Jcis/trans ≈ 2-5	This methine proton is coupled to the two protons on C4. The magnitude of the vicinal coupling constants is crucial for determining the stereochemistry of substituents on the ring.[5]
Azetidinone H4'	~3.0 - 3.5	Doublet of doublets (dd)	Jgem ≈ 15-17, Jvic ≈ 4-5	This proton is geminal to H4 and experiences a different electronic environment, leading to a different chemical shift. It is coupled to both H4 and H3.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the different carbon environments in the molecule.

Experimental Protocol: ¹³C NMR Acquisition

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• Parameters: A standard proton-decoupled pulse sequence is used. The spectral width is typically set from 0 to 200 ppm. A sufficient number of scans is required due to the low natural abundance of ¹³C.

Data Interpretation & Causality:

Carbon Assignment	Typical Chemical Shift (δ, ppm)	Rationale for Chemical Shift
β-Lactam Carbonyl (C=O)	165 - 175	The carbonyl carbon of the strained four-membered ring is a key indicator and appears in this characteristic downfield region.[5]
Ester Carbonyl (C=O)	170 - 180	The ester carbonyl is also significantly deshielded and appears in a similar region to the lactam carbonyl. 2D NMR techniques like HMBC can distinguish them.
Aromatic (C₆H₅)	127 - 136	The six carbons of the phenyl ring appear in the typical aromatic region. The quaternary carbon (ipso-carbon) will have a weaker signal.
Benzylic (CH₂)	65 - 70	This carbon is attached to an electronegative oxygen atom, causing a significant downfield shift.
Azetidinone C4	50 - 60	This methine carbon is adjacent to the nitrogen and the ester group, placing it in this range.[5]
Azetidinone C3	40 - 50	This methylene carbon is part of the strained ring and is shifted accordingly.[5]

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is an excellent technique for identifying the key functional groups present in a molecule based on their vibrational frequencies.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

• Instrumentation: Acquire the spectrum using a Fourier-Transform Infrared (FTIR) spectrometer.

• Parameters: Typically, spectra are collected over a range of 4000 to 400 cm⁻¹.

Data Interpretation & Causality:

The IR spectrum is dominated by two strong carbonyl absorptions.

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Intensity	Rationale for Absorption Frequency
β-Lactam C=O Stretch	1740 - 1770	Strong	The high frequency of the β-lactam carbonyl stretch is a direct consequence of the ring strain.[3][6] This increased s-character of the C=O bond makes it stronger and vibrate at a higher frequency compared to a standard acyclic amide (which appears around 1650 cm⁻¹).[7]
Ester C=O Stretch	1730 - 1750	Strong	The ester carbonyl stretch appears at its typical frequency, often close to or slightly overlapping with the β-lactam carbonyl.
Aromatic C=C Stretch	1450 - 1600	Medium-Weak	These absorptions are characteristic of the carbon-carbon stretching vibrations within the phenyl ring.
C-O Stretch	1000 - 1300	Strong	This band corresponds to the stretching vibration of the ester C-O bond.[8]

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and offers structural clues based on its fragmentation pattern under ionization.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent like methanol or acetonitrile.

• Instrumentation: Use an Electrospray Ionization (ESI) source coupled with a Time-of-Flight (TOF) or Quadrupole mass analyzer for accurate mass determination.

• Parameters: Acquire the spectrum in positive ion mode. The molecular ion will likely be observed as the protonated species [M+H]⁺ or a sodium adduct [M+Na]⁺.

Data Interpretation & Causality:

The molecular formula of (S)-benzyl 4-oxoazetidine-2-carboxylate is C₁₁H₁₁NO₃, with a molecular weight of 205.21 g/mol .[1][9]

Table of Expected Ions:

m/z Value	Proposed Ion	Formula	Fragmentation Pathway
206.0817	[M+H]⁺	[C₁₁H₁₂NO₃]⁺	Protonated molecular ion.
228.0637	[M+Na]⁺	[C₁₁H₁₁NNaO₃]⁺	Sodium adduct of the molecular ion.
108.0422	[C₇H₆O]⁺	Benzyl alcohol radical cation	Loss of the azetidinone carboxylate moiety.
91.0548	[C₇H₇]⁺	Tropylium ion	This is a highly stable carbocation formed by the cleavage of the benzyl C-O bond followed by rearrangement. It is a hallmark fragment for compounds containing a benzyl group.[10][11]

Proposed Fragmentation Pathway:

The fragmentation is initiated by the cleavage of the weakest bonds. The benzylic C-O bond is prone to cleavage, leading to the highly stable tropylium ion, which is often the base peak in the spectrum.

Caption: Key fragmentation of the parent ion to the stable tropylium ion.

Conclusion

The structural elucidation of (S)-benzyl 4-oxoazetidine-2-carboxylate is straightforward when approached with a multi-technique spectroscopic analysis. The ¹H and ¹³C NMR spectra confirm the carbon-hydrogen framework and stereochemistry. The IR spectrum provides rapid verification of the critical strained β-lactam and ester carbonyl functional groups. Finally, mass spectrometry confirms the molecular weight and reveals characteristic fragmentation patterns consistent with the benzyl ester moiety. Together, these techniques provide a self-validating system for the unambiguous identification and quality assessment of this vital synthetic intermediate.

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An In-Depth Technical Guide to the Solubility Profile of (S)-benzyl 4-oxoazetidine-2-carboxylate

Foreword: The Critical Role of Solubility in Early-Stage Drug Development

In the landscape of modern medicinal chemistry, the journey of a new chemical entity (NCE) from a promising lead to a viable drug candidate is fraught with challenges. Among the most critical physicochemical properties that dictate the success or failure of an NCE is its solubility. Poor solubility can severely limit a drug's bioavailability, leading to suboptimal therapeutic efficacy and, ultimately, costly late-stage development failures.[1][2] The compound at the center of this guide, (S)-benzyl 4-oxoazetidine-2-carboxylate, is a versatile chiral building block used in the synthesis of various pharmaceuticals, particularly in the development of novel β-lactam antibiotics and other biologically active molecules.[3][4] Its core structure, the azetidin-2-one (or β-lactam) ring, is a cornerstone of many therapeutic agents.[5][6][7] Understanding the solubility profile of this key intermediate is therefore not merely an academic exercise but a foundational step in ensuring the developability of the complex molecules derived from it. This guide provides a comprehensive framework for characterizing the solubility of (S)-benzyl 4-oxoazetidine-2-carboxylate, blending theoretical principles with actionable experimental protocols.

Compound Overview and Physicochemical Properties

(S)-benzyl 4-oxoazetidine-2-carboxylate is a non-racemic compound featuring a strained four-membered β-lactam ring. Its structure incorporates both a hydrogen bond donor (the amide N-H) and multiple hydrogen bond acceptors (the two carbonyl oxygens), alongside a lipophilic benzyl ester group. This amphiphilic nature suggests a complex solubility behavior that will be highly dependent on the choice of solvent.

Table 1: Key Physicochemical Properties of (S)-benzyl 4-oxoazetidine-2-carboxylate

Property	Value	Source
Molecular Formula	C₁₁H₁₁NO₃	[3][8]
Molecular Weight	205.21 g/mol	[3][4][8]
Appearance	White to yellow powder or crystalline chunks	[3]
Melting Point	137 - 140 °C	[3][8]
SMILES	O=C1CC(=O)OCc2ccccc2	[8]
InChI Key	WGLLBHSIXLWVFU-VIFPVBQESA-N	[4][8]

The relatively high melting point suggests strong intermolecular forces in the solid state, which must be overcome by solvent-solute interactions for dissolution to occur. The presence of the benzyl ester moiety implies that solubility in non-polar organic solvents is possible, while the polar lactam ring suggests potential for solubility in more polar and protic solvents.

The Theoretical Underpinnings of Solubility

Solubility is governed by the principle of "like dissolves like," where the intermolecular forces between solute and solvent molecules must be energetically favorable compared to the solute-solute and solvent-solvent interactions. For a crystalline solid like (S)-benzyl 4-oxoazetidine-2-carboxylate, the dissolution process can be broken down into two key energetic steps:

• Lattice Energy: The energy required to break the crystal lattice and separate the individual molecules.

• Solvation Energy: The energy released when the separated solute molecules are surrounded and stabilized by solvent molecules.

A compound dissolves when the solvation energy sufficiently compensates for the lattice energy. The balance between these forces dictates the extent of solubility. In pharmaceutical sciences, we are often concerned with two primary types of solubility:

• Thermodynamic Solubility: The maximum concentration of a solute that can dissolve in a solvent at equilibrium under specific conditions of temperature and pressure. This is the "true" solubility and is a critical parameter for biopharmaceutical classification.

• Kinetic Solubility: A measure of how quickly a compound dissolves from a solid state, often determined by adding a concentrated DMSO stock solution to an aqueous buffer. While less rigorous, it is a high-throughput method used for early-stage screening of large compound libraries.

Given that (S)-benzyl 4-oxoazetidine-2-carboxylate is a key building block, understanding its thermodynamic solubility in various organic and aqueous systems is paramount for its application in synthesis and for predicting the properties of its derivatives.[9]

Strategic Framework for Solubility Profiling

A comprehensive solubility profile requires a multi-faceted approach. The following workflow outlines a logical progression from predictive modeling to empirical testing across a range of relevant solvent systems.

Caption: A strategic workflow for determining the solubility profile of a target compound.

Experimental Protocols

The following protocols are designed to provide a robust and reproducible assessment of the solubility of (S)-benzyl 4-oxoazetidine-2-carboxylate.

Thermodynamic Solubility Determination (Shake-Flask Method)

This method is the gold standard for determining thermodynamic solubility. It measures the concentration of the compound in a saturated solution at equilibrium.

Protocol:

• Preparation: Add an excess amount of solid (S)-benzyl 4-oxoazetidine-2-carboxylate (e.g., 5-10 mg) to a series of 1.5 mL glass vials. Ensure the amount added is more than can be visually dissolved.

• Solvent Addition: Add 1.0 mL of each selected solvent to the respective vials. A recommended solvent panel is provided in Table 2.

• Equilibration: Seal the vials and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C). Agitate for 24-48 hours to ensure equilibrium is reached. A 48-hour time point is recommended to confirm that the concentration is no longer changing.

• Phase Separation: After equilibration, allow the vials to stand undisturbed for at least 1 hour to let undissolved solid settle. Alternatively, centrifuge the vials at high speed (e.g., 14,000 rpm) for 15 minutes.

• Sample Collection: Carefully collect an aliquot of the supernatant from each vial. Be cautious not to disturb the solid pellet.

• Dilution: Dilute the collected supernatant with a suitable mobile phase or solvent to bring the concentration within the linear range of the analytical method (e.g., HPLC-UV). A 100-fold dilution is a common starting point.

• Quantification: Analyze the diluted samples using a validated HPLC-UV method against a standard curve prepared from a known concentration of the compound.

Analytical Quantification (HPLC-UV Method)

A reliable analytical method is crucial for accurate quantification.

Method Parameters:

• Instrument: Agilent 1260 Infinity II or equivalent HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of Acetonitrile and Water (both with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: Determined by UV scan of the compound (likely around 254 nm due to the benzyl group).

• Standard Curve: Prepare a series of standards from a 1 mg/mL stock solution in acetonitrile, ranging from 1 µg/mL to 100 µg/mL.

Anticipated Solubility Profile and Data Presentation

While specific experimental data is not publicly available, a predicted solubility profile can be constructed based on the compound's structure and general chemical principles. This serves as a hypothesis to be tested by the protocols above.

Table 2: Predicted and Experimental Solubility of (S)-benzyl 4-oxoazetidine-2-carboxylate at 25 °C

Solvent	Solvent Type	Predicted Solubility Category	Hypothetical Experimental Value (mg/mL)
Water (pH 7.4)	Polar, Protic	Poorly Soluble	< 0.1
Phosphate Buffered Saline (PBS)	Aqueous Buffer	Poorly Soluble	< 0.1
Methanol	Polar, Protic	Soluble	15 - 30
Ethanol	Polar, Protic	Soluble	10 - 25
Acetonitrile	Polar, Aprotic	Soluble	20 - 40
Dichloromethane (DCM)	Non-polar	Very Soluble	> 100
Ethyl Acetate	Moderately Polar	Soluble	30 - 60
Dimethyl Sulfoxide (DMSO)	Polar, Aprotic	Very Soluble	> 150
N,N-Dimethylformamide (DMF)	Polar, Aprotic	Very Soluble	> 150
Toluene	Non-polar	Sparingly Soluble	1 - 5
Hexanes	Non-polar	Insoluble	< 0.01

Note: These values are hypothetical and serve as a guide for experimental design. Actual values must be determined empirically.

pH-Dependent Solubility: A Critical Consideration for Bioavailability

The amide proton in the β-lactam ring of (S)-benzyl 4-oxoazetidine-2-carboxylate is weakly acidic. While its pKa is likely high (not readily ionizable under physiological conditions), exploring solubility across a pH range is crucial, especially if this compound were to be developed as a drug itself rather than an intermediate.

Caption: Workflow for determining the pH-dependent solubility profile.

A flat solubility profile across the physiological pH range (2-7.4) would be expected, indicating that the compound behaves as a neutral molecule in this range. Any significant change in solubility at higher pH values would suggest deprotonation of the amide.

Conclusion and Future Directions

This guide outlines a comprehensive strategy for characterizing the solubility profile of (S)-benzyl 4-oxoazetidine-2-carboxylate. By combining predictive assessment with rigorous experimental determination using the gold-standard shake-flask method, researchers can generate the high-quality data needed to inform its use in organic synthesis and drug development.[3][10] The solubility data generated through these protocols will be invaluable for selecting appropriate solvent systems for synthetic reactions, purification, and formulation development of any derivative compounds. Furthermore, understanding the physicochemical limitations of this core scaffold can guide future molecular design efforts to optimize the solubility and overall "drug-likeness" of next-generation therapeutics built upon the azetidinone framework.[11]

References

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• Patheon Pharma Services. (2024-03-19). Predictive modeling for solubility and bioavailability enhancement. Retrieved from [Link]

• RSC Publishing. (2024-09-09). A machine learning approach for the prediction of aqueous solubility of pharmaceuticals: a comparative model and dataset analysis. Retrieved from [Link]

• IEEE Xplore. 15 Computational approaches for predicting drug solubility and permeability in pharmaceutical formulation. Retrieved from [Link]

• IJCRT.org. (2023). SYNTHESIS AND CHARACTERIZATION OF SOME NOVEL AZETIDINONE DERIVATIVES FOR ANTIDEPRESSANT ACTION. Retrieved from [Link]

• MySkinRecipes. (R)-4-Oxoazetidine-2-carboxylicacid. Retrieved from [Link]

• Synthonix. Benzyl (2S)-4-oxoazetidine-2-carboxylate. Retrieved from [Link]

• PMC - NIH. Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement of 3-diazotetramic acids in the presence of nucleophiles. Retrieved from [Link]

• IIP Series. AZETIDINONE DERIVED DRUGS: BIOLOGICAL SIGNIFICANCE AND THEIR FUTURE SCOPE IN CHEMICAL SYNTHESIS. Retrieved from [Link]

• Der Pharma Chemica. Azetidinone: Different methods of synthesis and its biological profile. Retrieved from [Link]

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An In-Depth Technical Guide to (S)-benzyl 4-oxoazetidine-2-carboxylate: Properties, Handling, and Safety

For Researchers, Scientists, and Drug Development Professionals

(S)-benzyl 4-oxoazetidine-2-carboxylate , a key building block in synthetic organic chemistry, holds significant importance for the pharmaceutical and agrochemical industries. Its unique strained β-lactam ring structure makes it a valuable intermediate in the synthesis of a wide array of complex molecules, including novel antibiotics, enzyme inhibitors, and other biologically active compounds.[1] This guide provides a comprehensive overview of its material properties, safety protocols, and handling procedures to ensure its safe and effective use in a research and development setting.

Chemical and Physical Properties

(S)-benzyl 4-oxoazetidine-2-carboxylate is a white to yellow crystalline solid. Understanding its physical and chemical properties is fundamental to its appropriate handling and use in experimental work.

Property	Value	Source(s)
Molecular Formula	C₁₁H₁₁NO₃	[1][2][3]
Molecular Weight	205.21 g/mol	[1][2][3]
CAS Number	72776-05-7	[1][4]
Appearance	White to yellow powder or crystals	[1]
Melting Point	137-140 °C	[1][2]
Optical Rotation	[α]20/D −45° to −41° (c=3 in CHCl₃)	[1]
Purity	≥96.5% (HPLC)	[1]
Storage Temperature	2-8°C, sealed in a dry environment	[4][5]

Hazard Identification and GHS Classification

While comprehensive toxicological data for (S)-benzyl 4-oxoazetidine-2-carboxylate is not fully available, the compound is classified with the following GHS hazard statements based on available information.

• Signal Word: Warning[5]

• Pictogram: [5]

  • GHS07: Exclamation Mark

• Hazard Statements:

  • H302: Harmful if swallowed.[5]

  • H315: Causes skin irritation.[5]

  • H319: Causes serious eye irritation.[5]

  • H335: May cause respiratory irritation.[5]

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5]

The following diagram illustrates the logical flow of hazard identification to the necessary precautionary measures.

Caption: Workflow from Hazard Identification to Precautionary Measures.

Safe Handling and Storage Protocols

Adherence to strict safety protocols is paramount when working with (S)-benzyl 4-oxoazetidine-2-carboxylate to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure.

• Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes.[6]

• Skin Protection: A chemical-resistant lab coat or gown should be worn. Nitrile gloves are recommended and should be disposed of after use.[6]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to prevent the inhalation of dust or vapors.[6] If a fume hood is not available or if aerosol generation is possible, a NIOSH-approved respirator is necessary.[6]

• Hand Protection: Always wear chemical-resistant gloves, such as nitrile gloves. Hands should be thoroughly washed after handling the compound.[6]

The following diagram outlines the standard workflow for donning and doffing PPE.

Caption: Standard Operating Procedure for PPE Donning and Doffing.

Storage and Handling

• Storage: The compound should be stored in a tightly sealed container in a dry, cool, and well-ventilated place.[7] Recommended storage is between 2-8°C.[4]

• Handling: Avoid direct contact with skin, eyes, and clothing.[7] Avoid the formation of dust and aerosols.[8] Use in a well-ventilated area, preferably a fume hood.[6] After handling, wash hands and any exposed skin thoroughly.[7]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[7][8]

• In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[7] Remove contaminated clothing. If skin irritation persists, seek medical attention.[7]

• In Case of Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, holding the eyelids open.[7] Remove contact lenses, if present and easy to do so. Continue rinsing and seek immediate medical attention.[7]

• If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[7][9]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder, or appropriate foam.[7][8]

• Specific Hazards: In case of fire, hazardous decomposition products such as carbon oxides (CO, CO₂) and nitrogen oxides (NOx) may be produced.[7]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[7]

Accidental Release Measures

• Personal Precautions: Wear appropriate personal protective equipment to prevent contact with skin and eyes and to avoid inhalation of dust.[7]

• Environmental Precautions: Prevent the material from entering drains or waterways.[7]

• Cleanup Procedures: Sweep up the spilled solid material, avoiding dust generation, and place it in a suitable, closed container for disposal.[7][8] Ventilate the area and wash the spill site after material pickup is complete.

Stability and Reactivity

• Reactivity: No specific reactivity data is available.

• Chemical Stability: The material is stable under recommended storage conditions.[8]

• Incompatible Materials: Avoid contact with strong oxidizing agents.[7]

• Hazardous Decomposition Products: Under fire conditions, may decompose to produce carbon monoxide, carbon dioxide, and nitrogen oxides.[7]

References

• Biosynth. (2023). Safety Data Sheet: Benzyl 3-(chlorosulfonyl)azetidine-1-carboxylate.
• United States Biological. (n.d.). Safety Data Sheet: Boc-L-Azetidine-2-carboxylic acid.
• BLD Pharmatech. (n.d.). Safety Data Sheet: 1-(2-Fluorobenzyl)azetidine-3-carboxylic acid.

• Centers for Disease Control and Prevention. (n.d.). NIOSH Recommendations for Chemical Protective Clothing A-Z. Retrieved from [Link]

• Benchchem. (n.d.). Personal protective equipment for handling 1-Benzylpyrrolidine-2-carboxylic acid.

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The Strategic Synthesis and Evolution of 4-Oxoazetidine-2-Carboxylic Acid Derivatives: A Technical Guide for Drug Discovery

Abstract

The 4-oxoazetidine-2-carboxylic acid scaffold, a strained four-membered β-lactam ring, represents a cornerstone in modern medicinal chemistry. Its inherent ring strain and chiral centers provide a unique conformational rigidity that has been expertly exploited in the design of potent and selective enzyme inhibitors and receptor modulators. This in-depth technical guide charts the historical discovery, synthetic evolution, and therapeutic applications of this privileged core. We will dissect the key synthetic strategies, from seminal early approaches to contemporary methodologies, providing detailed experimental protocols for the synthesis of key intermediates. Furthermore, this guide will explore the structure-activity relationships (SAR) that have driven the development of drug candidates targeting a range of diseases, with a particular focus on elastase inhibition for inflammatory conditions and NMDA receptor modulation for neurological disorders. This document is intended to serve as a comprehensive resource for researchers and drug development professionals, offering both foundational knowledge and practical insights into the rich and evolving chemistry of 4-oxoazetidine-2-carboxylic acid derivatives.

A Historical Perspective: From Curiosity to a Privileged Scaffold

The journey of the β-lactam ring, the central feature of the 4-oxoazetidine core, began over a century ago. In 1907, Hermann Staudinger achieved the first synthesis of a β-lactam through the [2+2] cycloaddition of a ketene and an imine.[1] This pioneering work laid the foundation for what would become one of the most important structural motifs in pharmaceutical science, famously embodied by the discovery of penicillin.[1]

While the broader family of β-lactams gained prominence as antibiotics, the specific 4-oxoazetidine-2-carboxylic acid core emerged as a valuable chiral building block for non-antibiotic therapeutic agents. A pivotal development in its accessibility was the establishment of synthetic routes from readily available chiral precursors, most notably L-aspartic acid. This allowed for the stereocontrolled synthesis of the (S)-enantiomer, which is a crucial starting material for a variety of biologically active molecules.[2] The ability to produce this chiral scaffold efficiently and economically propelled its adoption in drug discovery programs, transitioning it from a synthetic curiosity to a privileged structure in the medicinal chemist's toolbox.

The Art of Synthesis: Crafting the Strained Ring

The synthesis of the 4-oxoazetidine-2-carboxylic acid core and its derivatives is a testament to the ingenuity of organic chemists. The inherent ring strain of the β-lactam makes its construction a delicate process, requiring careful selection of reagents and reaction conditions.

Foundational Strategy: Cyclization of L-Aspartic Acid

A widely employed and efficient method for the synthesis of (S)-4-oxoazetidine-2-carboxylic acid derivatives commences with the naturally occurring amino acid, L-aspartic acid. This approach offers excellent stereocontrol. A general representation of this synthetic pathway is outlined below.

Figure 1. General synthetic scheme for (S)-4-oxoazetidine-2-carboxylic acid from L-aspartic acid.

Experimental Protocol: Synthesis of Isopropyl (2S)-4-oxo-2-azetidinecarboxylate [3]

• Diesterification of L-Aspartic Acid: L-aspartic acid (1.00 mol) is dispersed in isopropanol (700 mL). Thionyl chloride (6.84 mol) is added slowly, and the mixture is heated under reflux for 7 hours. The reaction mixture is concentrated, and methyl t-butyl ether is added to induce crystallization, affording diisopropyl L-aspartate hydrochloride.

• Cyclization: The diisopropyl L-aspartate hydrochloride is then treated with a Grignard reagent, such as ethylmagnesium bromide, in a suitable solvent like tetrahydrofuran. This promotes the cyclization to form the β-lactam ring, yielding isopropyl (2S)-4-oxo-2-azetidinecarboxylate.

This foundational intermediate serves as a versatile launching point for the synthesis of a wide array of derivatives.

Building on the Core: N-Arylation and C3-Substitution

Further diversification of the 4-oxoazetidine scaffold is commonly achieved through N-arylation and substitution at the C3 position. These modifications are critical for tuning the biological activity and pharmacokinetic properties of the resulting compounds.

Therapeutic Applications: Targeting Disease with Precision

The unique structural features of 4-oxoazetidine-2-carboxylic acid derivatives have enabled their application in diverse therapeutic areas. The strained β-lactam ring can act as a "warhead," acylating the active site of target enzymes, leading to potent and often irreversible inhibition.

Human Leukocyte Elastase (HLE) Inhibition

Human leukocyte elastase (HLE) is a serine protease implicated in the pathology of inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and acute respiratory distress syndrome (ARDS). Derivatives of 4-oxoazetidine have emerged as potent and selective inhibitors of HLE.[4][5]

The mechanism of inhibition involves the acylation of the active site serine residue (Ser-195) by the electrophilic carbonyl of the β-lactam ring. This forms a stable acyl-enzyme intermediate, effectively inactivating the enzyme.

Sources

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• 3. Synthesis of β-Lactams | Encyclopedia MDPI [encyclopedia.pub]
• 4. 4-Oxo-beta-lactams (azetidine-2,4-diones) are potent and selective inhibitors of human leukocyte elastase - PubMed [pubmed.ncbi.nlm.nih.gov]
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The 4-Oxoazetidine Core: A Scaffold of Significant Biological Versatility

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The 4-oxoazetidine, or 2-azetidinone, nucleus is a strained four-membered heterocyclic ring that has captivated the attention of medicinal chemists for decades. This strained ring system is not merely a synthetic curiosity but a privileged scaffold that forms the cornerstone of a vast array of biologically active molecules.[1][2][3] Its significance is most famously exemplified by the β-lactam antibiotics, such as penicillins and cephalosporins, which have revolutionized modern medicine.[2][3][4][5] However, the pharmacological repertoire of the 4-oxoazetidine core extends far beyond its antibacterial prowess, encompassing a remarkable spectrum of activities including anticancer, anti-inflammatory, anticonvulsant, and enzyme inhibitory effects.[1][2][6] This guide provides a comprehensive technical overview of the biological activities associated with the 4-oxoazetidine core, delving into its diverse therapeutic applications, underlying mechanisms of action, and the pivotal structure-activity relationships that govern its potency and selectivity. We will explore key synthetic strategies and provide illustrative experimental protocols to empower researchers in the rational design and development of novel therapeutics based on this versatile pharmacophore.

The Enduring Legacy and Expanding Horizons of the β-Lactam Core

The 4-oxoazetidine ring, commonly known as the β-lactam ring, is a cyclic amide containing a nitrogen atom and a carbonyl group in a four-membered ring.[3] The inherent ring strain of approximately 25.4 kcal/mol makes the amide bond highly susceptible to nucleophilic attack, a chemical reactivity that is central to its primary biological mechanism of action in antibacterial agents.[7][8]

Mechanism of Action in Antibacterial Therapy

The quintessential biological activity of the 4-oxoazetidine core is its ability to inhibit bacterial cell wall synthesis.[4][5] β-Lactam antibiotics function as covalent inhibitors of penicillin-binding proteins (PBPs), which are bacterial enzymes essential for the final transpeptidation step in peptidoglycan synthesis.[4][9] The strained β-lactam ring mimics the D-alanyl-D-alanine substrate of the PBP. Upon binding to the active site, the serine residue of the PBP attacks the carbonyl carbon of the β-lactam ring, leading to acylation of the enzyme and the irreversible opening of the ring. This inactivation of PBPs compromises the integrity of the bacterial cell wall, ultimately leading to cell lysis and bacterial death.[4]

digraph "Beta_Lactam_Mechanism" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [arrowhead=vee, color="#5F6368", penwidth=1.5];

A Pharmacophore of Diverse Therapeutic Potential

While the antibacterial activity of the 4-oxoazetidine core is its most celebrated attribute, extensive research has unveiled a much broader pharmacological profile. The versatility of this scaffold allows for the introduction of various substituents at different positions of the ring, leading to a diverse array of biological activities.

Anticancer Activity

Numerous studies have demonstrated the potential of 4-oxoazetidine derivatives as anticancer agents.[6][10] These compounds have been shown to exert their cytotoxic effects through various mechanisms, including the inhibition of key enzymes involved in cancer progression and the induction of apoptosis. For instance, certain 1,3,4-oxadiazole derivatives bearing an azetidin-2-one moiety have shown significant anticancer potential.[11] The proposed mechanisms often involve the inhibition of growth factors or enzymes crucial for tumor cell proliferation.[12][13][14]

Enzyme Inhibition

Beyond PBPs, the 4-oxoazetidine core has been successfully employed to design inhibitors for a range of other enzymes. A notable example is ezetimibe, a cholesterol absorption inhibitor that features a 2-azetidinone ring.[1][2] Furthermore, derivatives of 2-azetidinone have been identified as potent inhibitors of several serine proteases, including human tryptase, chymase, thrombin, and leukocyte elastase.[1][2] This inhibitory activity underscores the potential of the 4-oxoazetidine scaffold in developing treatments for inflammatory and cardiovascular diseases.

Other Notable Biological Activities

The pharmacological landscape of 4-oxoazetidine derivatives is remarkably diverse, with reports of:

• Antifungal activity: Certain derivatives have shown efficacy against various fungal strains.[1][2]

• Anti-inflammatory activity: The core has been incorporated into molecules exhibiting anti-inflammatory properties.[1][2][6]

• Antitubercular activity: Some 2-azetidinone derivatives have demonstrated activity against Mycobacterium tuberculosis.[1][2][6]

• Anticonvulsant activity: The scaffold has been explored for the development of anticonvulsant agents.[6]

• Antidiabetic activity: Certain derivatives have shown potential as antidiabetic agents.[1][2][10]

Synthesis and Structure-Activity Relationship (SAR)

The biological activity of 4-oxoazetidine derivatives is intricately linked to their chemical structure. The strategic placement of various substituents on the azetidinone ring can profoundly influence their potency, selectivity, and pharmacokinetic properties.

Key Synthetic Methodologies

The most versatile and widely employed method for the synthesis of the 2-azetidinone ring is the Staudinger cycloaddition reaction.[10] This [2+2] cycloaddition involves the reaction of a ketene with an imine.

digraph "Staudinger_Cycloaddition" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [arrowhead=vee, color="#5F6368", penwidth=1.5];

Illustrative Synthetic Protocol: Synthesis of 4-Oxoazetidine Derivatives from Schiff Bases

This protocol outlines a general procedure for the synthesis of 4-oxoazetidine derivatives via the reaction of Schiff bases with chloroacetyl chloride, a common variation of the Staudinger reaction.[15][16]

Step 1: Synthesis of Schiff Bases (Imines)

• Dissolve an appropriate aromatic aldehyde (1 mmol) in ethanol (20 mL).

• Add a solution of a primary aromatic amine (1 mmol) in ethanol (10 mL) to the aldehyde solution.

• Add a few drops of glacial acetic acid as a catalyst.

• Reflux the reaction mixture for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and pour it into crushed ice.

• Filter the precipitated solid, wash with cold water, and recrystallize from ethanol to obtain the pure Schiff base.

Step 2: Cycloaddition to form 4-Oxoazetidine Ring

• In a round-bottom flask, dissolve the Schiff base (1 mmol) in dioxane (30 mL).

• Add triethylamine (1.5 mmol) to the solution and cool the mixture to 0-5 °C in an ice bath.

• Slowly add a solution of chloroacetyl chloride (1.2 mmol) in dioxane (10 mL) dropwise with constant stirring.

• After the addition is complete, stir the reaction mixture at room temperature for 10-12 hours.

• Monitor the reaction by TLC.

• Filter the precipitated triethylamine hydrochloride.

• Concentrate the filtrate under reduced pressure.

• Pour the residue into ice-cold water to precipitate the crude product.

• Filter the solid, wash thoroughly with water, and purify by recrystallization from a suitable solvent (e.g., ethanol or methanol) to yield the desired 4-oxoazetidinone derivative.

Structure-Activity Relationship (SAR) Insights

The biological activity of 4-oxoazetidine derivatives is highly dependent on the nature and position of substituents on the heterocyclic ring.

Position of Substitution	Influence on Biological Activity	Key Findings
N1-substitution	Modulates potency and spectrum of activity. Aromatic or heterocyclic rings are common.	Substituents at this position can significantly impact antibacterial and anticancer activities.[17]
C3-substitution	Crucial for stereochemistry and interaction with target enzymes.	The presence of specific side chains, as seen in penicillins and cephalosporins, is vital for antibacterial efficacy.[4][5]
C4-substitution	Influences the stability and reactivity of the β-lactam ring.	Aromatic substituents at this position have been explored for various biological activities, including antimicrobial and anti-inflammatory effects.[6][17]

Electron-withdrawing groups on substituents can sometimes enhance the antimicrobial activity.[17] The stereochemistry of the substituents also plays a critical role in the biological activity, as seen with the chiral centers in many β-lactam antibiotics.[18][19]

Future Perspectives and Conclusion

The 4-oxoazetidine core continues to be a highly attractive and fruitful scaffold in drug discovery.[20][21] Its inherent reactivity and synthetic tractability offer vast opportunities for the generation of diverse chemical libraries. While the challenge of antimicrobial resistance necessitates the development of novel β-lactam antibiotics and β-lactamase inhibitors, the exploration of the 4-oxoazetidine core in other therapeutic areas, such as oncology and inflammatory diseases, holds immense promise.[22][23]

Future research will likely focus on:

• The design of novel 4-oxoazetidine derivatives with improved potency and selectivity against a wider range of biological targets.

• The development of innovative synthetic methodologies to access structurally complex and diverse azetidinone libraries.[8]

• A deeper understanding of the mechanisms of action of non-antibiotic 4-oxoazetidine-based compounds.

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The Cornerstone of Chiral β-Lactams: A Technical Guide to (S)-benzyl 4-oxoazetidine-2-carboxylate in Medicinal Chemistry

Introduction: The Significance of a Strained Ring and Stereochemistry

In the landscape of medicinal chemistry, the β-lactam (azetidin-2-one) ring is a privileged scaffold, most famously forming the core of penicillin and cephalosporin antibiotics.[1][2] Its inherent ring strain, a consequence of its four-membered cyclic amide structure, renders it susceptible to nucleophilic attack, a property ingeniously exploited for therapeutic intervention.[3][4] This guide focuses on a particularly valuable derivative: (S)-benzyl 4-oxoazetidine-2-carboxylate. This molecule is not just another β-lactam; it is a chiral synthon of immense strategic importance. Its utility stems from three key features: the reactive β-lactam core, the fixed (S)-stereochemistry at the C2 position, which is crucial for stereoselective synthesis, and the benzyl ester at the C2 carboxyl group, which serves as a versatile protecting group.[5][6] This combination makes it a cornerstone intermediate in the synthesis of a wide array of complex, biologically active molecules, from next-generation antibiotics to potent enzyme inhibitors.[7]

This technical guide provides an in-depth exploration of the synthesis, properties, and pivotal role of (S)-benzyl 4-oxoazetidine-2-carboxylate, offering field-proven insights for researchers, scientists, and drug development professionals.

Physicochemical Properties and Handling

A thorough understanding of a key starting material's properties is fundamental to its effective use. (S)-benzyl 4-oxoazetidine-2-carboxylate is a white to light yellow crystalline powder, and its key characteristics are summarized below.

Property	Value	Reference(s)
CAS Number	72776-05-7	[7]
Molecular Formula	C₁₁H₁₁NO₃	[7]
Molecular Weight	205.21 g/mol	[7]
Melting Point	137-140 °C	[7]
Optical Rotation	[α]²¹/D −44° (c = 3.3 in chloroform)
Appearance	White to yellow powder/crystal	[7]
Solubility	Soluble in chloroform, methanol
Storage	Sealed in dry, 2-8°C

Strategic Synthesis: From a Natural Amino Acid to a Chiral Synthon

The most elegant and widely adopted syntheses of chiral molecules begin from the chiral pool—readily available, enantiomerically pure natural products. The synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate is a classic example, commencing from the inexpensive amino acid, L-aspartic acid. The causality behind this choice is clear: L-aspartic acid provides the necessary carbon skeleton and, critically, the desired (S)-stereochemistry at the α-carbon, which will become the C2 position of the azetidinone ring.

The overall synthetic strategy involves three key stages:

• Selective Protection: Differentiating the two carboxylic acid groups and protecting the amine of L-aspartic acid.

• Activation: Activating the β-carboxylic acid to facilitate cyclization.

• Intramolecular Cyclization: Forming the strained four-membered β-lactam ring.

A common and efficient pathway involves the initial protection of the amino group, often with a benzyloxycarbonyl (Cbz or Z) group, and selective esterification of the α-carboxyl group as a benzyl ester. The remaining β-carboxylic acid is then activated, and the β-lactam ring is formed via an intramolecular nucleophilic substitution.

Experimental Protocol: Synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate

This protocol is a synthesized representation of established methodologies, such as those derived from the work of Palomo and colleagues, which utilize N-protection and subsequent cyclization.

Step 1: Preparation of N-Benzyloxycarbonyl-L-aspartic acid (Z-Asp)

This step protects the nitrogen atom to prevent side reactions and to control the regioselectivity of subsequent transformations.

• Materials: L-aspartic acid, Sodium hydroxide (NaOH), Benzyl chloroformate (Cbz-Cl or Z-Cl), Dioxane, Water, Hydrochloric acid (HCl).

• Procedure:

  • Dissolve L-aspartic acid (1.0 eq) in 2N NaOH (2.5 eq) in a flask cooled in an ice bath (0-5 °C).

  • Over 30 minutes, simultaneously add benzyl chloroformate (1.1 eq) and 4N NaOH solution, maintaining the pH between 9.5 and 10.5 and the temperature below 10 °C.[8][9]

  • After the addition is complete, allow the mixture to stir at room temperature for 2 hours.

  • Extract the aqueous layer with diethyl ether to remove unreacted benzyl chloroformate.

  • Cool the aqueous layer in an ice bath and acidify to pH 2 with concentrated HCl. A white precipitate will form.

  • Collect the precipitate by filtration, wash with cold water, and dry under vacuum to yield N-benzyloxycarbonyl-L-aspartic acid.

• Causality: The use of a base (NaOH) is essential to deprotonate the amino group of aspartic acid, rendering it nucleophilic for the attack on benzyl chloroformate. Maintaining a cool temperature and controlled pH is critical to prevent hydrolysis of the benzyl chloroformate and minimize racemization.

Step 2: Formation of N-Benzyloxycarbonyl-L-aspartic anhydride β-benzyl ester

This step selectively protects the alpha-carboxyl group as a benzyl ester while forming an anhydride from the beta-carboxyl group, which primes it for cyclization.

• Materials: N-benzyloxycarbonyl-L-aspartic acid, Acetic anhydride, Toluene.[10]

• Procedure:

  • Suspend Z-Asp (1.0 eq) in toluene.

  • Add acetic anhydride (1.1 eq) and stir the mixture at room temperature for 6-8 hours, or until the starting material is consumed (monitored by TLC).[10]

  • The product, N-benzyloxycarbonyl-L-aspartic anhydride, often crystallizes from the solution or can be isolated by removing the solvent under reduced pressure. This intermediate is typically used directly in the next step.

• Causality: Acetic anhydride serves as a dehydrating agent, facilitating the formation of the cyclic anhydride from the two carboxylic acid groups of Z-Asp.

Step 3: Reduction and Cyclization to (S)-benzyl 4-oxoazetidine-2-carboxylate

This crucial step involves the reduction of the anhydride and subsequent intramolecular cyclization to form the β-lactam ring.

• Materials: N-benzyloxycarbonyl-L-aspartic anhydride, Sodium borohydride (NaBH₄), Tetrahydrofuran (THF), followed by a cyclization agent like triphenylphosphine/diethyl azodicarboxylate (Mitsunobu conditions) or via activation and base-mediated ring closure. A more direct route from the corresponding β-amino ester can also be employed. A simplified representation is provided.

• Procedure (Conceptual):

  • The anhydride is selectively reduced at the β-carbonyl to a hydroxyl group.

  • The resulting N-protected β-hydroxy-α-benzyl ester amino acid derivative is then subjected to intramolecular cyclization.

  • Under Mitsunobu conditions, the alcohol is activated by triphenylphosphine and DEAD (or DIAD), allowing the nitrogen nucleophile (amide) to displace the activated hydroxyl group, forming the β-lactam ring with inversion of configuration at the β-carbon.

• Causality: The stereochemistry at the α-carbon is retained from L-aspartic acid. The cyclization step is critical for forming the strained azetidinone ring. The choice of cyclization method can influence yield and purity.

The Role in Medicinal Chemistry: A Versatile Chiral Building Block

The true value of (S)-benzyl 4-oxoazetidine-2-carboxylate lies in its application as a versatile intermediate. The C4 carbonyl group and the N-H bond are key handles for introducing diverse substituents, enabling the construction of vast libraries of compounds for biological screening.

Keystone in Carbapenem Antibiotic Synthesis

Carbapenems (e.g., Thienamycin, Meropenem, Ertapenem) are a class of β-lactam antibiotics with an exceptionally broad spectrum of activity.[11][12] They are often reserved for treating severe or high-risk bacterial infections. The synthesis of these complex molecules heavily relies on chiral azetidinone intermediates.

(S)-benzyl 4-oxoazetidine-2-carboxylate serves as a precursor to key carbapenem intermediates like (3S,4R)-4-acetoxy-3-[(R)-1-(tert-butyldimethylsilyloxy)ethyl]azetidin-2-one .[13][14] The synthesis involves a stereocontrolled aldol condensation at the C4 position to introduce the characteristic hydroxyethyl side chain, followed by further functionalization.

• The Causality of Stereochemistry: The (S)-configuration of the starting material is paramount. It directs the stereochemistry of the newly formed chiral centers during the synthesis, ensuring the final carbapenem has the correct three-dimensional structure required for potent binding to bacterial penicillin-binding proteins (PBPs). The trans-relationship between the substituents at C3 and C4 of the azetidinone ring is particularly crucial for antibacterial activity.[15]

Scaffold for Novel Enzyme Inhibitors

Beyond antibiotics, the β-lactam ring has been identified as an effective scaffold for inhibiting various eukaryotic enzymes, particularly serine proteases like human leukocyte elastase (HLE).[3] HLE is implicated in inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and acute respiratory distress syndrome (ARDS). The strained azetidinone ring acts as an acylating agent, forming a covalent bond with the active site serine residue of the enzyme, leading to its inactivation.[2][16]

(S)-benzyl 4-oxoazetidine-2-carboxylate provides a chiral template for developing potent and selective elastase inhibitors. By modifying the substituents at the N1 and C3 positions, researchers can fine-tune the molecule's binding affinity and specificity for the target enzyme.

Compound Type	Target Enzyme	Reported Activity (IC₅₀)	Reference
4-Alkylidene-β-lactams	Human Leukocyte Elastase (LE)	4 µM (lowest)	[16]
3,3-Diethylazetidine-2,4-dione Thiazoles	Human Neutrophil Elastase (HNE)	35.02 nM (lowest)	[17]
C-3 Unsubstituted 4-Alkylidene-β-lactams	Gelatinase MMP-2	60 µM (lowest)	[16]

• The Causality of Design: For enzyme inhibition, the benzyl ester of the parent molecule can be hydrolyzed to the free carboxylic acid, which can then form crucial hydrogen bonds within the enzyme's active site. Alternatively, it can be converted to various amides to explore different binding pockets. The inherent chirality ensures that the inhibitor's substituents are presented to the enzyme in a specific, optimized orientation, enhancing potency and selectivity.

Conclusion and Future Outlook

(S)-benzyl 4-oxoazetidine-2-carboxylate is far more than a simple chemical intermediate; it is a testament to the power of chiral synthesis in drug discovery. Its efficient preparation from L-aspartic acid provides a reliable and scalable source of a high-value chiral building block. Its strategic application has been instrumental in the development of life-saving carbapenem antibiotics and continues to fuel the discovery of novel inhibitors for a range of therapeutic targets.

The self-validating nature of its synthetic protocols, rooted in the principles of stereochemical control, ensures the reliable production of this key synthon. As medicinal chemists continue to tackle challenges like antibiotic resistance and chronic inflammatory diseases, the versatility of the azetidinone scaffold, accessed through pivotal intermediates like (S)-benzyl 4-oxoazetidine-2-carboxylate, will undoubtedly lead to the development of next-generation therapeutics. The ability to precisely manipulate its structure allows for the systematic exploration of chemical space, making it a tool of enduring value in the quest for new medicines.

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(S)-Benzyl 4-Oxoazetidine-2-carboxylate: A Keystone Chiral Building Block for Advanced Pharmaceutical Synthesis

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The azetidin-2-one, or β-lactam, ring is a privileged scaffold in medicinal chemistry, forming the core of many life-saving antibiotics.[1] Within this class, chiral intermediates that provide stereochemical control are of paramount importance for the synthesis of complex and potent therapeutic agents. (S)-benzyl 4-oxoazetidine-2-carboxylate has emerged as a highly versatile and valuable chiral building block. Its unique structure, featuring a strained four-membered ring and pre-defined stereochemistry at the C2 position, makes it an ideal starting point for the asymmetric synthesis of a wide array of biologically active molecules, including carbapenem and penem antibiotics, enzyme inhibitors, and other novel therapeutics.[2][3] This technical guide provides a comprehensive overview of the synthesis, physicochemical properties, reactivity, and strategic applications of this key intermediate, offering field-proven insights for its effective utilization in drug discovery and development.

The Strategic Importance of the Chiral Azetidinone Scaffold

In modern drug development, enantiomeric purity is not a luxury but a regulatory and clinical necessity. The biological activity of a chiral molecule is often confined to a single enantiomer, with its mirror image being inactive or, in some cases, responsible for undesirable side effects. Chiral building blocks, or synthons, are pre-made enantiomerically pure molecules that chemists can incorporate into larger structures, thereby simplifying complex asymmetric syntheses.

(S)-benzyl 4-oxoazetidine-2-carboxylate serves this role with distinction. Its value stems from several key features:

• Pre-defined Stereocenter: The (S)-configuration at the C2 position, derived from natural chiral pool sources like L-aspartic acid, provides a crucial stereochemical anchor for subsequent transformations.

• Strained β-Lactam Ring: The inherent ring strain of the four-membered azetidinone ring (approx. 27 kcal/mol) provides a thermodynamic driving force for controlled ring-opening reactions or facilitates unique reactivity at adjacent positions.[3]

• Orthogonal Protecting Groups: The benzyl ester at C2 and the reactive N-H bond allow for selective deprotection and functionalization, enabling a modular approach to synthesis.

• Proven Clinical Relevance: The azetidinone core is central to the mechanism of action of β-lactam antibiotics, which inhibit bacterial cell wall synthesis. This scaffold's ability to interact with critical biological targets extends to other enzyme classes, including proteases and esterases.[4]

This combination of features makes it an indispensable tool for medicinal chemists aiming to construct complex, stereochemically defined pharmaceutical agents efficiently.[2][5]

Physicochemical and Spectroscopic Properties

A thorough understanding of a building block's physical properties is essential for its practical application in the laboratory. The key properties of (S)-benzyl 4-oxoazetidine-2-carboxylate are summarized below.

Property	Value	Source(s)
Synonyms	Benzyl (S)-(-)-4-oxo-2-azetidinecarboxylate, (2S)-4-Oxoazetidine-2-carboxylic acid benzyl ester	[2][6]
CAS Number	72776-05-7	[2][7][8]
Molecular Formula	C₁₁H₁₁NO₃	[2][6][7]
Molecular Weight	205.21 g/mol	[2][6][7]
Appearance	White to yellow powder or crystals	[2]
Melting Point	137 - 140 °C	[2][7]
Optical Rotation	[α]²⁰/D = -41° to -45° (c=3 in CHCl₃)	[2][7]
Purity	≥ 96.5% (HPLC)	[2]
Solubility	Soluble in chloroform, dichloromethane, and other common organic solvents.
Storage	Store at 2-8°C, sealed in a dry environment.	[9]

Synthesis of the Chiral Building Block: A Stereocontrolled Approach

The industrial and laboratory-scale synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate relies on methods that establish the C2 stereocenter with high fidelity. The most common and efficient strategy involves cyclization of a derivative of L-aspartic acid, a readily available and inexpensive chiral starting material.

The causality behind this choice is clear: L-aspartic acid already possesses the required (S)-stereochemistry at the α-carbon, which will become the C2 position of the azetidinone. The synthetic challenge is to form the four-membered ring without racemization.

A representative synthetic workflow is depicted below.

Caption: A generalized workflow for synthesizing the azetidinone core from L-aspartic acid.

Representative Experimental Protocol: Synthesis from L-Aspartic Acid

This protocol describes a common laboratory method for preparing the N-unsubstituted β-lactam, which can then be benzylated if required. The key is the reductive cyclization of an N-protected aspartic acid derivative.

Step 1: Preparation of N-t-butoxycarbonyl-L-aspartic acid β-benzyl ester

• Suspend L-aspartic acid in a suitable solvent system (e.g., dioxane/water).

• Add di-tert-butyl dicarbonate (Boc₂O) and a base (e.g., NaOH or Et₃N) to protect the amino group.

• After reaction completion, acidify the mixture and extract the N-Boc-L-aspartic acid.

• Selectively esterify the β-carboxylic acid using benzyl bromide in the presence of a mild base like cesium carbonate. This step is regioselective due to the lower pKa and reduced steric hindrance of the β-carboxyl group compared to the α-carboxyl group.

Step 2: Cyclization to form the β-Lactam Ring

• Dissolve the N-Boc-L-aspartic acid β-benzyl ester in anhydrous THF and cool to -78 °C under an inert atmosphere (Argon or Nitrogen).

• Activate the α-carboxylic acid by forming a mixed anhydride. This is achieved by the dropwise addition of ethyl chloroformate, followed by a tertiary amine base (e.g., N-methylmorpholine) to neutralize the HCl byproduct. The low temperature is critical to prevent side reactions and racemization.

• For the key cyclization step, a reducing agent is added. A common choice is a Grignard reagent, such as methylmagnesium bromide. The Grignard reagent reduces the activated α-carbonyl, and the resulting intermediate undergoes intramolecular nucleophilic attack by the nitrogen anion (formed by deprotonation of the Boc-protected amine) to close the four-membered ring, displacing the activating group.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

Step 3: Deprotection and Final Benzylation (if starting from a different ester)

• The N-Boc group is removed under acidic conditions (e.g., trifluoroacetic acid in dichloromethane).

• The resulting free amine can be used directly or protected with another group. If the C2 ester is not already a benzyl group, it can be introduced at this stage after appropriate protection/deprotection steps.

This method provides a reliable and stereospecific route to the desired (S)-enantiomer, leveraging the chirality of a natural amino acid.

Key Chemical Transformations and Synthetic Utility

The synthetic power of (S)-benzyl 4-oxoazetidine-2-carboxylate lies in its predictable reactivity, which allows it to serve as a scaffold for building molecular complexity. Key transformations target the N-H bond, the C4 carbonyl, and the C3 methylene position.

Caption: Reactivity map of the (S)-benzyl 4-oxoazetidine-2-carboxylate core.

• N-H Functionalization: The nitrogen atom is nucleophilic and can be readily alkylated, acylated, or arylated. This is a critical step in the synthesis of many carbapenem antibiotics, where the nitrogen is incorporated into a second five-membered ring.[10] For example, reaction with a suitable electrophile introduces the side chain necessary for cyclization into the bicyclic carbapenem core.

• C4 Carbonyl Chemistry: The ketone at the C4 position is a versatile handle for modification. It can be:

  • Reduced to a hydroxyl group, introducing a new stereocenter. Stereoselective reduction provides access to 4-hydroxyazetidinones, which are themselves valuable intermediates.

  • Converted to an exocyclic double bond via a Wittig reaction or similar olefination chemistry. This is a key step in building the side chains of many β-lactamase inhibitors.

  • Used in aldol-type condensations after deprotonation at C3.

• C3 Enolate Chemistry: The protons at the C3 position are acidic and can be removed by a strong, non-nucleophilic base (e.g., LDA) to form an enolate. This enolate can then react with various electrophiles (e.g., alkyl halides, aldehydes) to introduce substituents at the C3 position, often with high diastereoselectivity controlled by the existing stereocenter at C2.

Applications in Drug Discovery: From Antibiotics to Beyond

The primary application of (S)-benzyl 4-oxoazetidine-2-carboxylate is as a key intermediate in the synthesis of β-lactam antibiotics.[3] Its structure is embedded within some of the most powerful antibacterial agents.

• Carbapenem and Penem Antibiotics: This building block is a cornerstone in the synthesis of thienamycin, meropenem, and related carbapenem antibiotics.[10][11] The synthesis involves N-alkylation followed by an intramolecular cyclization (e.g., a Dieckmann condensation or similar reaction) to form the fused bicyclic system characteristic of these drugs.[11]

• β-Lactamase Inhibitors: The azetidinone scaffold is also used to create molecules that inhibit β-lactamases, the enzymes produced by resistant bacteria to destroy β-lactam antibiotics. By modifying the C3 and C4 positions, chemists can design potent inhibitors that are administered alongside traditional penicillins to restore their efficacy.

• Enzyme Inhibitors and Peptidomimetics: Beyond antibiotics, the strained ring and defined stereochemistry make this scaffold an attractive starting point for designing inhibitors of other enzymes, such as human leukocyte elastase and various proteases.[3] It is also used in the synthesis of novel amino acids and peptidomimetics, where the rigid azetidinone core serves to constrain the peptide backbone into a specific conformation to enhance binding to biological targets.[5][6][12]

Conclusion

(S)-benzyl 4-oxoazetidine-2-carboxylate is more than just a chemical intermediate; it is a strategic tool that enables the efficient, stereocontrolled synthesis of complex and biologically vital molecules. Its value is rooted in its origins from the chiral pool, the versatile reactivity of its functional groups, and its proven track record as a core component of numerous pharmaceuticals. For researchers in medicinal chemistry and drug development, a mastery of the synthesis and application of this building block is essential for innovating at the forefront of therapeutic design. Its continued use in the development of new antibiotics, enzyme inhibitors, and other agents ensures its relevance for years to come.[2][4]

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The Azetidinone Core: A Privileged Scaffold in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The azetidin-2-one, or β-lactam, is a four-membered heterocyclic ring system that has captivated the attention of medicinal chemists for decades. Initially catapulted to fame as the core pharmacophore of penicillin, its utility has expanded far beyond the realm of antibiotics.[1][2] This guide provides a comprehensive technical overview of the burgeoning pharmaceutical applications of azetidinone compounds, delving into their mechanisms of action, therapeutic targets, and the synthetic and analytical methodologies that underpin their development. We will explore both established and emerging applications, offering field-proven insights and detailed protocols to empower researchers in their quest for novel therapeutics.

The Enduring Legacy and Expanding Horizons of Azetidinones

The strained four-membered ring of the azetidinone nucleus imparts a unique chemical reactivity that is central to its biological activity. This inherent ring strain makes the amide bond susceptible to nucleophilic attack, a feature masterfully exploited in the inactivation of bacterial transpeptidases by penicillin and cephalosporins.[1] However, the versatility of the azetidinone scaffold extends far beyond this classical mechanism. By strategically modifying the substituents at the N1, C3, and C4 positions, medicinal chemists have unlocked a remarkable diversity of pharmacological activities, including cholesterol absorption inhibition, anticancer, and antiviral properties.[3][4] The azetidinone ring serves as a rigid scaffold that can orient appended pharmacophoric groups in a precise three-dimensional arrangement, enabling potent and selective interactions with a wide array of biological targets.

Mechanisms of Action: Beyond the Bacterial Cell Wall

The pharmaceutical applications of azetidinone compounds are underpinned by a variety of mechanisms of action, targeting distinct cellular pathways and molecular machinery.

Inhibition of Cholesterol Absorption: The Ezetimibe Story

Ezetimibe is a landmark example of a non-antibiotic azetidinone-based drug. It effectively lowers cholesterol levels by inhibiting the absorption of dietary and biliary cholesterol in the small intestine.[3][5] The primary molecular target of ezetimibe is the Niemann-Pick C1-Like 1 (NPC1L1) protein, a sterol transporter located on the brush border membrane of enterocytes.[6] By binding to NPC1L1, ezetimibe prevents the uptake of cholesterol into these cells, leading to a reduction in circulating low-density lipoprotein (LDL) cholesterol.[3]

Experimental Protocol: Cholesterol Uptake Assay

This protocol describes a cell-based assay to screen for inhibitors of cholesterol uptake, mimicking the mechanism of ezetimibe.

Materials:

• Caco-2 cells (human colorectal adenocarcinoma cell line)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• NBD-cholesterol (a fluorescently labeled cholesterol analog)

• Test azetidinone compounds

• Phosphate-buffered saline (PBS)

• Black, clear-bottom 96-well plates

• Fluorescence plate reader

Procedure:

• Cell Seeding: Seed Caco-2 cells into a black, clear-bottom 96-well plate at a density that allows for the formation of a confluent monolayer.

• Cell Culture: Culture the cells in a humidified incubator at 37°C with 5% CO₂ until they form a differentiated monolayer, which typically takes about 21 days.

• Compound Treatment: On the day of the assay, aspirate the culture medium and wash the cells once with warm PBS. Add serum-free medium containing the test azetidinone compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., ezetimibe).

• NBD-Cholesterol Addition: To each well, add NBD-cholesterol to a final concentration of 1-5 µg/mL.

• Incubation: Incubate the plate for 2-4 hours at 37°C.

• Washing: After incubation, aspirate the medium and wash the cells three times with cold PBS to remove any unbound NBD-cholesterol.

• Fluorescence Measurement: Add PBS to each well and measure the fluorescence intensity using a plate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively.

• Data Analysis: The reduction in fluorescence intensity in the presence of the test compound compared to the vehicle control indicates inhibition of cholesterol uptake. Calculate the IC₅₀ value for each active compound.[7]

Anticancer Activity: Targeting Tubulin and Beyond

Azetidinone derivatives have emerged as a promising class of anticancer agents, with several compounds demonstrating potent activity against a range of cancer cell lines.[8][9] One of the key mechanisms of action for many of these compounds is the disruption of microtubule dynamics by binding to the colchicine-binding site on β-tubulin.[8] This interference with microtubule polymerization leads to cell cycle arrest in the G2/M phase and the induction of apoptosis.

Experimental Protocol: MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest (e.g., MCF-7 for breast cancer)

• Complete cell culture medium

• Test azetidinone compounds

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test azetidinone compounds and incubate for a further 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC₅₀ value, the concentration of the compound that inhibits cell growth by 50%, is then determined.[3][9]

Antiviral Activity: A New Frontier

Recent studies have highlighted the potential of azetidinone compounds as antiviral agents.[10][11] For instance, certain derivatives have shown inhibitory activity against human coronavirus 229E (HCoV-229E).[10][11] The precise mechanism of action is still under investigation but may involve the inhibition of viral proteases or other essential viral enzymes.

Experimental Protocol: Plaque Reduction Assay for Antiviral Activity

This assay is used to determine the concentration of an antiviral compound that reduces the number of viral plaques by 50% (EC₅₀).

Materials:

• Host cell line permissive to the virus (e.g., MRC-5 for HCoV-229E)

• Virus stock (e.g., HCoV-229E)

• Cell culture medium

• Test azetidinone compounds

• Agarose or Avicel overlay

• Crystal violet staining solution

Procedure:

• Cell Seeding: Seed host cells in 6-well plates to form a confluent monolayer.

• Virus Adsorption: Infect the cell monolayers with a dilution of the virus that will produce a countable number of plaques (e.g., 50-100 PFU/well) and incubate for 1 hour at 33-37°C to allow for viral attachment.

• Compound Treatment: After adsorption, remove the viral inoculum and add an overlay medium containing various concentrations of the test azetidinone compound.

• Incubation: Incubate the plates at the optimal temperature for the virus for 3-5 days until plaques are visible.

• Plaque Visualization: Fix the cells with a formaldehyde solution and stain with crystal violet. The plaques will appear as clear zones against a background of stained, uninfected cells.

• Data Analysis: Count the number of plaques in each well. The EC₅₀ value is calculated as the concentration of the compound that reduces the number of plaques by 50% compared to the virus control.[1][10][11]

Synthesis of Azetidinones: The Staudinger Cycloaddition

The [2+2] cycloaddition of a ketene and an imine, known as the Staudinger synthesis, is the most common and versatile method for the synthesis of the azetidinone ring.[7][11] This reaction allows for the introduction of a wide variety of substituents at the N1, C3, and C4 positions of the β-lactam ring.

Experimental Protocol: General Procedure for the Staudinger Synthesis of a 3-Chloro-1,4-diarylazetidin-2-one

This protocol describes a typical Staudinger reaction for the synthesis of a 3-chloro-azetidinone, a class of compounds that has shown promising anticancer activity.

Materials:

• An appropriate imine (Schiff base)

• Chloroacetyl chloride

• Triethylamine (Et₃N)

• Anhydrous dioxane

• Magnetic stirrer and stirring bar

• Ice bath

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the imine (1 equivalent) and triethylamine (2 equivalents) in anhydrous dioxane.

• Cooling: Cool the reaction mixture to 0-5°C in an ice bath.

• Ketene Formation and Cycloaddition: While stirring vigorously, add chloroacetyl chloride (1.5 equivalents) dropwise to the cooled solution. The ketene is generated in situ and immediately undergoes cycloaddition with the imine.

• Reaction Monitoring: Stir the reaction mixture at room temperature for several hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, filter off the triethylamine hydrochloride precipitate. Evaporate the solvent from the filtrate under reduced pressure.

• Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) to obtain the pure 3-chloro-1,4-diarylazetidin-2-one.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.[12]

Structure-Activity Relationships (SAR) and Data Summary

The biological activity of azetidinone compounds is highly dependent on the nature and stereochemistry of the substituents on the β-lactam ring. Systematic exploration of these structure-activity relationships is crucial for the rational design of more potent and selective therapeutic agents.

Cholesterol Absorption Inhibitors

For azetidinone-based cholesterol absorption inhibitors, SAR studies have revealed that a 4-(hydroxyphenyl) group at the C4 position is critical for activity. The stereochemistry at the C3 and C4 positions also plays a significant role in determining the potency of these compounds.[5][13]

Anticancer Agents

In the case of anticancer azetidinones that target tubulin, the presence of a 3,4,5-trimethoxyphenyl group on the N1-position and a substituted phenyl ring at the C4-position is a common structural feature, mimicking the A and B rings of combretastatin A-4. The nature of the substituent at the C3 position can significantly influence the antiproliferative activity. For example, the introduction of a chloro or fluoro group at this position has been shown to enhance anticancer potency.[8][9]

Table 1: Examples of Anticancer Azetidinone Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
(3S, 4S)-3-chloro-4-(4-((2R, 3R)-3-chloro-4-oxo-1-p-toylazetidin-2-yl)phenyl)-1-p-toylazetidin-2-one	HeLa	0.41	[9]
(3S, 4S)-3-chloro-4-(4-((2R, 3R)-3-chloro-4-oxo-1-p-toylazetidin-2-yl)phenyl)-1-p-toylazetidin-2-one	MDA-MB-231	0.42	[9]
3-chloro-4-(3-hydroxy-4-methoxy-phenyl)-1-(3,4,5-trimethoxyphenyl)azetidin-2-one	MCF-7	0.017	[8]
3,3-dichloro-4-(3-hydroxy-4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-azetidin-2-one	MCF-7	0.031	[8]

Antiviral Agents

The exploration of azetidinones as antiviral agents is a relatively new field, and SAR studies are still in their early stages. However, initial findings suggest that the nature of the substituents at the N1, C3, and C4 positions can be modulated to achieve activity against specific viruses.

Table 2: Examples of Antiviral Azetidinone Derivatives

Compound	Virus	EC₅₀ (µM)	Reference
A specific trans-isomeric derivative	Human Coronavirus 229E	45	[14]

Visualization of Key Concepts

To further elucidate the concepts discussed in this guide, the following diagrams have been generated using Graphviz.

Caption: Mechanisms of action of azetidinone compounds.

Caption: Workflow of the Staudinger cycloaddition.

Challenges and Future Directions

Despite the remarkable progress in the development of azetidinone-based therapeutics, several challenges remain. In the realm of antibiotics, the emergence of β-lactamase-mediated resistance continues to be a major concern, necessitating the development of novel β-lactamase inhibitors and new classes of β-lactams that can evade these resistance mechanisms. For other therapeutic areas, optimizing the pharmacokinetic and pharmacodynamic properties of azetidinone compounds, including their solubility, metabolic stability, and oral bioavailability, is an ongoing endeavor.

The future of azetidinone research is bright, with several exciting avenues for exploration. The development of novel synthetic methodologies, including asymmetric and catalytic approaches, will enable the efficient synthesis of a wider range of structurally diverse and stereochemically pure azetidinone derivatives. Furthermore, the application of computational methods, such as molecular docking and virtual screening, will facilitate the rational design of new azetidinone-based compounds with improved potency and selectivity for their respective biological targets. The continued investigation of the azetidinone scaffold is poised to yield a new generation of innovative medicines for the treatment of a wide range of human diseases.

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• 14. Antivirals Against Coronaviruses: Candidate Drugs for SARS-CoV-2 Treatment? - PMC [pmc.ncbi.nlm.nih.gov]

(S)-benzyl 4-oxoazetidine-2-carboxylate: A Technical Guide for Drug Development Professionals

This guide provides an in-depth technical overview of (S)-benzyl 4-oxoazetidine-2-carboxylate, a critical chiral building block in modern pharmaceutical synthesis. Intended for researchers, chemists, and professionals in drug development, this document explores its commercial availability, technical specifications, synthesis, and key applications, with a focus on its role in the development of β-lactam antibiotics.

Introduction: The Significance of a Strained Ring

(S)-benzyl 4-oxoazetidine-2-carboxylate, also known as benzyl (2S)-4-oxoazetidine-2-carboxylate, is a synthetic organic compound featuring a strained four-membered β-lactam ring.[1] This structural motif is the cornerstone of a vast class of antibiotics, including penicillins, cephalosporins, and carbapenems. The inherent ring strain of the azetidinone core makes it susceptible to nucleophilic attack, a property ingeniously exploited in its biological mechanism of action—the inhibition of bacterial cell wall synthesis.

The specific stereochemistry at the C2 position, designated as (S), is crucial for its utility as a chiral precursor. This defined stereocenter allows for the stereocontrolled synthesis of complex antibiotic structures, ensuring the desired biological activity and minimizing off-target effects associated with other stereoisomers. Its benzyl ester functionality serves as a convenient protecting group for the carboxylic acid, which can be readily removed in later synthetic stages, often through catalytic hydrogenation.[2][3]

Commercial Availability and Suppliers

(S)-benzyl 4-oxoazetidine-2-carboxylate is commercially available from a range of specialized chemical suppliers catering to the research and pharmaceutical industries. Procurement for research and development purposes is straightforward, with vendors offering various quantities, from milligrams to grams. For larger-scale manufacturing, inquiries for bulk quantities are typically handled by direct quotation.

Below is a summary of representative suppliers and their typical product specifications.

Supplier	CAS Number	Purity	Available Quantities
Sigma-Aldrich	72776-05-7	≥97%	Custom
Chem-Impex	72776-05-7	≥96.5% (HPLC)	Gram quantities
Synthonix	72776-05-7	97.0%	100mg, 250mg
CymitQuimica	Not specified	Not specified	100mg, 500mg, 1g
ChemUniverse	72776-05-7	97%	100mg, 250mg, 1g
Sunway Pharm	72776-05-7	97%	1g, 5g, 25g
BLDpharm	72776-05-7	Not specified	Inquire

Note: Availability and specifications are subject to change. It is recommended to consult the supplier's website for the most current information.

Technical Specifications

A thorough understanding of the physicochemical properties of (S)-benzyl 4-oxoazetidine-2-carboxylate is essential for its effective use in synthesis.

Property	Value	Source
CAS Number	72776-05-7	[1]
Molecular Formula	C₁₁H₁₁NO₃	[1][4]
Molecular Weight	205.21 g/mol	[1][4]
Appearance	White to yellow powder, crystal, or chunks	[1]
Melting Point	137-140 °C (lit.)	[1]
Optical Rotation	[α]²⁰/D = -45 to -41° (c=3 in CHCl₃)	[1]
Storage	Sealed in dry, Room Temperature or 2-8°C	[1][5]

Synthesis and Manufacturing

The synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate is a multi-step process that requires careful control of stereochemistry. A common and efficient route starts from the readily available amino acid, L-aspartic acid. The following is a representative synthetic protocol based on established chemical transformations.

Experimental Protocol: Synthesis from L-Aspartic Acid

This protocol outlines the key transformations to produce the target compound.

Step 1: Protection of L-Aspartic Acid

• Objective: To selectively protect the α-carboxylic acid and the amino group of L-aspartic acid.

• Procedure: L-aspartic acid is first converted to its 4-benzyl ester, L-aspartic acid 4-benzyl ester.[6] This can be achieved by reacting L-aspartic acid with benzyl alcohol under acidic conditions. Subsequently, the amino group is protected, for example, with a benzyloxycarbonyl (Cbz) group, to yield N-Cbz-L-aspartic acid 4-benzyl ester.

Step 2: Ring Formation - The β-Lactam Core

• Objective: To form the strained four-membered azetidinone ring.

• Procedure: The protected aspartic acid derivative is activated, often at the α-carboxylic acid, and then subjected to an intramolecular cyclization. This is a critical step where the β-lactam ring is formed.

Step 3: Final Modification

• Objective: To arrive at the target molecule, (S)-benzyl 4-oxoazetidine-2-carboxylate.

• Procedure: This may involve deprotection and other functional group manipulations of the cyclized intermediate to yield the final product.

The overall synthetic workflow can be visualized as follows:

Caption: Synthetic workflow for (S)-benzyl 4-oxoazetidine-2-carboxylate.

Applications in Drug Discovery and Development

The primary application of (S)-benzyl 4-oxoazetidine-2-carboxylate is as a chiral building block for the synthesis of β-lactam antibiotics, particularly those in the carbapenem class.[2][7] Carbapenems are broad-spectrum antibiotics used to treat severe or high-risk bacterial infections.

Synthesis of Carbapenem Antibiotics

(S)-benzyl 4-oxoazetidine-2-carboxylate serves as a key precursor to the carbapenem nucleus.[2][7] For instance, it is a vital intermediate in the synthesis of Ertapenem, a modern carbapenem antibiotic.[3] The synthesis involves the stereocontrolled introduction of side chains at the C3 and C4 positions of the azetidinone ring. The inherent chirality of the starting material ensures the correct stereochemistry in the final drug molecule, which is critical for its antibacterial activity.

The general role of this building block in carbapenem synthesis is illustrated below:

Caption: Role in carbapenem synthesis.

Other Synthetic Applications

Beyond carbapenems, this versatile intermediate is employed in the synthesis of other biologically active molecules, including:

• NMDA receptor antagonists: These compounds have potential applications in treating neurological disorders.[4]

• 3-alkyl-L-aspartic acids: These are non-proteinogenic amino acids used in peptide synthesis and medicinal chemistry.[4]

• Orally active β-lactam inhibitors: These molecules can be used to counteract bacterial resistance to β-lactam antibiotics.[4]

Quality Control and Analytical Methods

Ensuring the purity and stereochemical integrity of (S)-benzyl 4-oxoazetidine-2-carboxylate is paramount for its use in pharmaceutical synthesis. A robust quality control workflow is essential.

Purity Determination by HPLC

High-Performance Liquid Chromatography (HPLC) is the primary method for assessing the chemical purity of the compound. A typical method would involve a reversed-phase column (e.g., C18) with a mobile phase consisting of a mixture of acetonitrile and water, often with a modifier like trifluoroacetic acid. Detection is typically performed using a UV detector at a wavelength where the aromatic benzyl group absorbs strongly (e.g., 254 nm).

Stereochemical Integrity by Chiral HPLC

To confirm the enantiomeric excess (e.e.), chiral HPLC is employed. This technique uses a chiral stationary phase (CSP) that can differentiate between the (S) and (R) enantiomers. The choice of the chiral column is critical and often requires screening of several different types of CSPs to achieve baseline separation.

Structural Confirmation by NMR

Nuclear Magnetic Resonance (NMR) spectroscopy is used to confirm the chemical structure of the compound.

• ¹H NMR: Provides information on the number and types of protons and their connectivity.

• ¹³C NMR: Provides information on the carbon skeleton of the molecule.

A Self-Validating Quality Control Workflow

A comprehensive quality control process ensures the material meets the stringent requirements for pharmaceutical synthesis.

Caption: Quality control workflow for the title compound.

Conclusion

(S)-benzyl 4-oxoazetidine-2-carboxylate is a high-value, indispensable chiral building block in pharmaceutical research and development. Its unique strained-ring structure and defined stereochemistry make it a cornerstone in the synthesis of life-saving carbapenem antibiotics and other novel therapeutics. A thorough understanding of its commercial availability, technical properties, synthesis, and appropriate analytical controls is crucial for any organization involved in the development of next-generation pharmaceuticals.

References

• A Catalytic Asymmetric Route to Carbapenems . (n.d.). PMC. Retrieved from [Link]

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• Practical Synthesis of the New Carbapenem Antibiotic Ertapenem Sodium . (n.d.). PubMed. Retrieved from [Link]

• Practical synthetic approach to 4-acetoxy-2-azetidinone for the preparation of carbapenem and penem antibiotics | Request PDF . (n.d.). ResearchGate. Retrieved from [Link]

• 4-substituted azetidinones as precursors to 2-substituted-3-carboxy carbapenem antibiotics and a method of producing them. (n.d.). Google Patents.

• Reusable Ionic Liquid-Catalyzed Oxidative Esterification of Carboxylic Acids with Benzylic Hydrocarbons . (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

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The Synthesis of Beta-Lactam Rings: A Technical Guide for Drug Development Professionals

Abstract

The β-lactam (2-azetidinone) ring is a cornerstone of medicinal chemistry, most notably as the active core of the vast family of β-lactam antibiotics, which have revolutionized the treatment of bacterial infections.[1] The inherent ring strain of this four-membered cyclic amide confers a unique reactivity that is central to its biological activity but also presents a formidable challenge to synthetic chemists.[1] This in-depth technical guide provides a comprehensive overview of the principal synthetic strategies for constructing the β-lactam nucleus. It is designed for researchers, scientists, and drug development professionals, offering not just procedural outlines but also a deep dive into the mechanistic underpinnings and practical considerations that govern the choice and execution of these synthetic routes. We will explore seminal historical methods, modern catalytic innovations, and the burgeoning field of enzymatic synthesis, providing a robust intellectual framework for the rational design and synthesis of novel β-lactam-containing molecules.

The Enduring Significance of the β-Lactam Ring

The story of the β-lactam ring is inextricably linked with the dawn of the antibiotic age. The accidental discovery of penicillin by Alexander Fleming in 1928, and the subsequent elucidation of its structure containing the novel β-lactam core, marked a turning point in human history.[2][3][4] This discovery ushered in an era where previously fatal bacterial infections became treatable.[3] The clinical success of penicillins, and later cephalosporins, carbapenems, and monobactams, has cemented the β-lactam ring as a privileged scaffold in drug discovery.[5]

The therapeutic efficacy of β-lactam antibiotics stems from their ability to inhibit bacterial cell wall biosynthesis by acylating and inactivating penicillin-binding proteins (PBPs).[6] However, the widespread use of these life-saving drugs has led to the emergence of bacterial resistance, primarily through the production of β-lactamase enzymes that hydrolyze the amide bond of the β-lactam ring, rendering the antibiotic ineffective.[6][7][8] This ongoing challenge of resistance necessitates a continuous effort to synthesize novel β-lactam derivatives with enhanced stability and broader activity spectra. Beyond their antibacterial properties, β-lactams are also valuable as inhibitors of other enzymes, such as serine proteases, and serve as versatile chiral building blocks in organic synthesis.[9][10]

Foundational Synthetic Strategies: The Pillars of β-Lactam Chemistry

The construction of the strained four-membered ring of β-lactams requires specialized synthetic approaches, as conventional lactamization methods are often ineffective.[11] Over the decades, several powerful strategies have emerged, with the Staudinger and Gilman-Speeter reactions forming the bedrock of β-lactam synthesis.

The Staudinger [2+2] Cycloaddition: A Century of Innovation

First reported by Hermann Staudinger in 1907, the [2+2] cycloaddition of a ketene and an imine remains one of the most direct and versatile methods for synthesizing the β-lactam ring.[1][12][13] The reaction is believed to proceed through a two-step mechanism involving nucleophilic attack of the imine nitrogen on the ketene carbonyl, forming a zwitterionic intermediate that subsequently undergoes conrotatory ring closure.[12][13]

The stereochemical outcome of the Staudinger synthesis can be complex and is influenced by the substituents on both the ketene and the imine.[13] Generally, electron-donating groups on the ketene and electron-withdrawing groups on the imine favor the formation of cis-β-lactams, while the opposite substitution pattern tends to yield trans-β-lactams.[12] This is due to the competition between direct ring closure and isomerization of the zwitterionic intermediate.[12]

Experimental Protocol: A Representative Staudinger Cycloaddition

Objective: Synthesis of a cis-β-lactam via the reaction of an imine with an in situ generated ketene.

Materials:

• Aromatic aldehyde (e.g., benzaldehyde)

• Aromatic amine (e.g., p-anisidine)

• Acetoxyacetyl chloride

• Triethylamine (Et₃N)

• Dichloromethane (CH₂Cl₂)

• Standard laboratory glassware and purification apparatus (e.g., silica gel for chromatography)

Procedure:

• Imine Formation: In a round-bottom flask, dissolve the aromatic aldehyde (1.0 equiv.) and aromatic amine (1.0 equiv.) in CH₂Cl₂. Stir the mixture at room temperature until imine formation is complete (monitored by TLC or ¹H NMR).

• Ketene Generation and Cycloaddition: Cool the reaction mixture to -78 °C. In a separate flask, prepare a solution of acetoxyacetyl chloride (1.1 equiv.) and triethylamine (1.2 equiv.) in CH₂Cl₂. Add this solution dropwise to the cold imine solution.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for several hours until the reaction is complete.

• Workup and Purification: Quench the reaction with water and extract the organic layer. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired cis-β-lactam.

The Gilman-Speeter Reaction: The Enolate-Imine Condensation

The Gilman-Speeter reaction involves the condensation of an ester enolate with an imine to form a β-lactam.[7] This method provides an alternative and powerful approach to β-lactam synthesis, particularly for the preparation of 3- and 4-substituted derivatives. The reaction proceeds via the nucleophilic addition of the enolate to the imine, followed by intramolecular cyclization to close the four-membered ring.[14]

The stereoselectivity of the Gilman-Speeter reaction can be controlled by the choice of chiral auxiliaries on the ester or the imine.[7] For instance, using chiral oxazolidinones as auxiliaries on the ester component can lead to the formation of enantiomerically pure β-lactams.[7]

Experimental Protocol: A Diastereoselective Gilman-Speeter Reaction

Objective: Synthesis of a chiral β-lactam using a chiral auxiliary.

Materials:

• Chiral N-acyloxazolidinone (e.g., derived from a natural amino acid)

• Titanium tetrachloride (TiCl₄)

• Diisopropylethylamine (DIPEA)

• Imine

• Dichloromethane (CH₂Cl₂)

• Standard laboratory glassware and purification apparatus

Procedure:

• Enolate Formation: In a flame-dried, three-necked flask under an inert atmosphere, dissolve the chiral N-acyloxazolidinone (1.0 equiv.) in dry CH₂Cl₂. Cool the solution to -78 °C. Add TiCl₄ (1.1 equiv.) dropwise, followed by the slow addition of DIPEA (1.2 equiv.). Stir the mixture at -78 °C for 30 minutes to generate the titanium enolate.

• Imine Addition: Add a solution of the imine (1.0 equiv.) in CH₂Cl₂ to the enolate solution at -78 °C.

• Reaction Progression: Stir the reaction mixture at -78 °C for several hours, monitoring the progress by TLC.

• Workup and Purification: Quench the reaction with a saturated aqueous solution of ammonium chloride. Separate the layers and extract the aqueous layer with CH₂Cl₂. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the resulting β-amino acyloxazolidinone intermediate by column chromatography.

• Cyclization: The purified intermediate can then be cyclized to the corresponding β-lactam, often through silylation followed by fluoride-catalyzed ring closure.[7]

Modern Frontiers in β-Lactam Synthesis

While the Staudinger and Gilman-Speeter reactions remain workhorses in the field, the demand for more efficient, stereoselective, and environmentally benign methods has driven the development of novel synthetic strategies.

Catalytic Asymmetric Synthesis: The Quest for Chirality

The development of catalytic, asymmetric methods for β-lactam synthesis is a major area of contemporary research, as it allows for the efficient production of enantiomerically pure compounds, which is crucial for their biological activity.[9][15] Chiral catalysts, including N-heterocyclic carbenes (NHCs) and planar-chiral derivatives of 4-(pyrrolidino)pyridine (PPY), have been successfully employed in Staudinger-type reactions to achieve high levels of enantioselectivity.[7][12][16]

Recent breakthroughs have also seen the use of transition metals like rhodium and nickel in catalytic cycloadditions and C-H amidation reactions to forge the β-lactam ring with excellent stereocontrol.[5][17] For example, nickel-hydride catalysis has been shown to selectively form four-membered lactams over the thermodynamically more favorable five-membered rings.[17]

Enzymatic Synthesis: Nature's Approach to β-Lactams

Biocatalysis offers a green and highly selective alternative to traditional chemical synthesis.[18][19] Enzymes, such as penicillin acylases, can be used for the synthesis of semi-synthetic penicillins and cephalosporins through either kinetically or thermodynamically controlled processes.[18] More recently, engineered enzymes, such as myoglobin variants, have been shown to catalyze the intramolecular C-H amidation of dioxazolones to produce β-lactams with high enantioselectivity.[20] This approach circumvents the challenges associated with controlling the reactivity of acyl nitrene intermediates in chemical systems.[20]

The enzymatic synthesis of β-lactams is an area of active research, with ongoing efforts to discover and engineer new biocatalysts with improved substrate scope, stability, and efficiency.[21]

Visualizing the Synthesis: Mechanisms and Workflows

To better understand the core synthetic transformations, the following diagrams illustrate the key reaction mechanisms and a generalized experimental workflow.

Caption: Mechanism of the Staudinger [2+2] Cycloaddition.

Caption: Mechanism of the Gilman-Speeter Reaction.

Caption: Generalized Experimental Workflow for β-Lactam Synthesis.

Comparative Analysis of Synthetic Methods

The choice of synthetic method for a particular β-lactam target depends on several factors, including the desired substitution pattern, stereochemistry, and scalability. The following table provides a comparative summary of the key synthetic strategies discussed.

Method	Key Features	Advantages	Disadvantages
Staudinger Cycloaddition	[2+2] cycloaddition of a ketene and an imine.[13]	Direct and versatile; wide substrate scope.[22]	Stereoselectivity can be difficult to control; ketenes are often unstable and generated in situ.[13][22]
Gilman-Speeter Reaction	Condensation of an ester enolate with an imine.[7]	Good for substituted β-lactams; stereocontrol via chiral auxiliaries.[7]	Requires strong bases and anhydrous conditions.
Catalytic Asymmetric Synthesis	Use of chiral catalysts to induce enantioselectivity.[9]	High enantiomeric excess; atom economical.[15]	Catalyst development can be challenging and expensive.
Enzymatic Synthesis	Use of enzymes as catalysts.[18]	High stereoselectivity; mild reaction conditions; environmentally friendly.[20]	Limited substrate scope; enzyme stability can be an issue.[21]

Future Outlook and Challenges

The synthesis of β-lactam rings will continue to be a vibrant area of research, driven by the persistent threat of antibiotic resistance and the expanding applications of these compounds in medicine.[5] Future efforts will likely focus on the development of more efficient and sustainable synthetic methods. Key challenges include:

• Stereocontrol: Achieving complete control over the relative and absolute stereochemistry of polysubstituted β-lactams remains a significant hurdle.

• Green Chemistry: Reducing the reliance on hazardous reagents and solvents is a critical goal for the pharmaceutical industry.

• Novel Scaffolds: The synthesis of novel, non-classical β-lactam structures is essential to overcome existing resistance mechanisms.

• Scalability: Developing synthetic routes that are amenable to large-scale production is crucial for the translation of new drug candidates from the laboratory to the clinic.

The integration of computational chemistry, high-throughput screening, and artificial intelligence will undoubtedly accelerate the discovery and development of next-generation β-lactam synthesis and, ultimately, new life-saving medicines.

References

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Protocols & Analytical Methods

Topic: Strategic Synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate from L-Aspartic Acid

An Application Note and Protocol from the Gemini Synthesis Group

Audience: Researchers, scientists, and drug development professionals.

Abstract: (S)-benzyl 4-oxoazetidine-2-carboxylate is a pivotal chiral building block in medicinal chemistry, serving as a key intermediate for the synthesis of carbapenem antibiotics, NMDA receptor antagonists, and other biologically active molecules.[1][2][3] Its rigid, stereodefined four-membered ring, known as the β-lactam core, is a pharmacophore of significant interest.[4][5] This document provides a comprehensive, field-tested protocol for the synthesis of this valuable compound, starting from the readily available and inexpensive chiral pool precursor, L-aspartic acid. We detail a robust three-step synthetic sequence involving strategic protection, activation, and stereospecific intramolecular cyclization. Each step is accompanied by in-depth explanations of the underlying chemical principles, causality for reagent choices, and troubleshooting guidance to ensure reproducibility and high yield.

Mechanistic Overview and Synthetic Strategy

The conversion of L-aspartic acid into a 4-oxoazetidine (β-lactam) ring system is a classic challenge in organic synthesis that requires careful control of protecting groups and reaction conditions to achieve regioselectivity and prevent undesirable side reactions, such as aspartimide formation.[6] The strategy outlined herein proceeds through three distinct, high-yielding stages, designed for clarity and scalability.

The core transformation relies on:

• Orthogonal Protection: Differentiating the α-amino, α-carboxyl, and β-carboxyl groups of L-aspartic acid. We employ the tert-butyloxycarbonyl (Boc) group for the amine and form the α-benzyl ester, leaving the β-carboxylic acid available for activation.

• Amine Deprotection: Selective removal of the Boc protecting group to unmask the nucleophilic nitrogen required for the subsequent cyclization.

• Intramolecular Cyclization: Activation of the β-amino-α-benzyl ester intermediate using a Grignard reagent, which facilitates a base-mediated ring closure to form the strained azetidinone ring. This approach is a variation of the well-established Breckpot β-lactam synthesis.[4]

The overall workflow is depicted below.

Sources

• 1. Benzyl (2S)-4-Oxoazetidine-2-carboxylate | CymitQuimica [cymitquimica.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemimpex.com [chemimpex.com]
• 4. β-Lactam - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Enantioselective Synthesis of 4-Oxoazetidine-2-carboxylates: A Detailed Guide for Researchers

The 4-oxoazetidine-2-carboxylate core, a key structural motif in β-lactam antibiotics, continues to be a focal point for research in medicinal chemistry and drug development. Its inherent ring strain and chiral centers make it a valuable scaffold for creating novel therapeutic agents. This guide provides an in-depth exploration of the primary enantioselective strategies for the synthesis of these crucial compounds, offering detailed protocols, mechanistic insights, and a comparative analysis of current methodologies. Our focus is to equip researchers, scientists, and drug development professionals with the practical knowledge to confidently undertake these sophisticated synthetic transformations.

Introduction: The Enduring Significance of the β-Lactam Ring

The β-lactam (2-azetidinone) ring system is a cornerstone of antibiotic therapy. The biological activity of iconic drugs like penicillins and cephalosporins is directly attributable to the reactivity of this strained four-membered ring. The 4-oxoazetidine-2-carboxylate scaffold, in particular, serves as a versatile chiral building block for the synthesis of a wide array of biologically active molecules, including carbapenems and penems. The stereochemistry at the C2 and C3 positions is critical for their biological function, necessitating precise control during synthesis. This document will delve into the two most powerful and widely employed catalytic asymmetric methods for constructing this vital heterocyclic system: the Staudinger [2+2] cycloaddition and the Kinugasa reaction.

I. The Asymmetric Staudinger [2+2] Cycloaddition: A Classic Reimagined

The Staudinger reaction, the cycloaddition of a ketene and an imine, is a foundational method for β-lactam synthesis. The advent of asymmetric catalysis has transformed this classic reaction into a powerful tool for the enantioselective synthesis of 4-oxoazetidine-2-carboxylates. This approach typically involves the reaction of a ketene, often generated in situ, with an imine derived from a glyoxylate ester, in the presence of a chiral catalyst.

Mechanistic Rationale: The Role of the Chiral Catalyst

The currently accepted mechanism for the catalytic asymmetric Staudinger reaction involves the nucleophilic attack of the imine nitrogen on the ketene carbonyl carbon, forming a zwitterionic intermediate. The subsequent conrotatory ring closure yields the β-lactam. Chiral catalysts, typically nucleophilic in nature, intercept one of the reactants to form a chiral intermediate that dictates the stereochemical outcome of the reaction.

Two main catalytic strategies have emerged:

• Chiral Amine Catalysis: Chiral tertiary amines, particularly cinchona alkaloids like benzoylquinine, can act as nucleophilic catalysts. The amine adds to the ketene to form a chiral enolate, which then reacts with the imine in a stereocontrolled manner.

• N-Heterocyclic Carbene (NHC) Catalysis: Chiral NHCs have proven to be highly effective catalysts. The NHC adds to the ketene to generate a chiral Breslow intermediate (a zwitterionic enolate), which then undergoes a stereoselective [2+2] cycloaddition with the imine.

dot graph TD { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, color="#4285F4", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#34A853"];

} caption: "Workflow for the Asymmetric Staudinger Reaction"

Protocol: NHC-Catalyzed Enantioselective Synthesis of a 4-Oxoazetidine-2-carboxylate

This protocol describes a general procedure for the synthesis of a cis-β-lactam using a chiral N-heterocyclic carbene catalyst.

Materials:

• Chiral N-heterocyclic carbene (NHC) precatalyst (e.g., derived from (S)-pyroglutamic acid)

• Arylacetyl chloride (ketene precursor)

• N-Boc-arylaldimine (derived from an alkyl glyoxylate)

• Anhydrous, degassed solvent (e.g., toluene or dichloromethane)

• Tertiary amine base (e.g., triethylamine or diisopropylethylamine)

• Standard laboratory glassware for inert atmosphere reactions

• Purification supplies (silica gel, solvents for chromatography)

Procedure:

• Reaction Setup: To an oven-dried flask under an inert atmosphere (argon or nitrogen), add the chiral NHC precatalyst (5-10 mol%) and the N-Boc-arylaldimine (1.0 equiv).

• Solvent Addition: Add anhydrous, degassed solvent to dissolve the solids.

• Cooling: Cool the reaction mixture to the desired temperature (typically -78 °C to 0 °C) using a suitable cooling bath.

• Addition of Base and Ketene Precursor: In a separate flask, prepare a solution of the arylacetyl chloride (1.2 equiv) and the tertiary amine base (1.5 equiv) in the reaction solvent. Add this solution dropwise to the cooled reaction mixture over a period of 1-2 hours using a syringe pump to maintain a low concentration of the ketene and minimize side reactions.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Workup: Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room temperature and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the enantiomerically enriched 4-oxoazetidine-2-carboxylate.

• Characterization: Characterize the product by NMR spectroscopy and mass spectrometry. Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Catalyst Type	Typical Catalyst Loading (mol%)	Diastereoselectivity (cis:trans)	Enantioselectivity (% ee)	Reference
Benzoylquinine	10	>95:5	95-99	[1]
Chiral NHC	5-20	>95:5	85-98	[1]

II. The Asymmetric Kinugasa Reaction: A Convergent Approach

The Kinugasa reaction, a copper-catalyzed 1,3-dipolar cycloaddition of a terminal alkyne with a nitrone, offers a highly convergent and atom-economical route to β-lactams. The development of chiral ligands for the copper catalyst has enabled highly enantioselective versions of this reaction, providing access to a diverse range of 4-oxoazetidine-2-carboxylates.

Mechanistic Rationale: The Role of the Chiral Copper Complex

The catalytic cycle of the Kinugasa reaction is believed to involve the following key steps:

• Formation of a Copper Acetylide: The copper(I) catalyst reacts with the terminal alkyne in the presence of a base to form a copper acetylide species.

• 1,3-Dipolar Cycloaddition: The copper acetylide undergoes a 1,3-dipolar cycloaddition with the nitrone to form a five-membered metallacycle intermediate.

• Rearrangement: This intermediate then undergoes a rearrangement, involving the cleavage of the N-O bond and the formation of the four-membered β-lactam ring, regenerating the copper catalyst.

The chiral ligand, coordinated to the copper center, creates a chiral environment that controls the facial selectivity of the nitrone addition to the copper acetylide, thereby determining the stereochemistry of the final product.

dot graph TD { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, color="#EA4335", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#34A853"];

} caption: "Workflow for the Asymmetric Kinugasa Reaction"

Protocol: Copper-Catalyzed Enantioselective Kinugasa Reaction

This protocol outlines a general procedure for the synthesis of a 4-oxoazetidine-2-carboxylate via the asymmetric Kinugasa reaction.

Materials:

• Copper(I) salt (e.g., CuI, CuBr, or [Cu(CH₃CN)₄]PF₆)

• Chiral ligand (e.g., a chiral bis(oxazoline) (BOX) or phosphine ligand)

• Terminal alkyne (e.g., an alkyl propiolate)

• Nitrone (appropriately substituted to yield the desired product)

• Anhydrous, degassed solvent (e.g., toluene, THF, or dichloromethane)

• Tertiary amine base (e.g., triethylamine or diisopropylethylamine)

• Standard laboratory glassware for inert atmosphere reactions

• Purification supplies (silica gel, solvents for chromatography)

Procedure:

• Catalyst Preparation: In an oven-dried flask under an inert atmosphere, combine the copper(I) salt (5-10 mol%) and the chiral ligand (6-12 mol%). Add anhydrous, degassed solvent and stir the mixture at room temperature for 30-60 minutes to form the chiral copper complex.

• Addition of Reactants: To the catalyst solution, add the nitrone (1.0 equiv) and the tertiary amine base (2.0 equiv).

• Addition of Alkyne: Add the terminal alkyne (1.2-1.5 equiv) to the reaction mixture.

• Reaction Conditions: Stir the reaction at the appropriate temperature (ranging from room temperature to elevated temperatures) until the starting materials are consumed, as monitored by TLC or HPLC.

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the residue by flash column chromatography.

• Characterization: Analyze the purified product by NMR and mass spectrometry. Determine the enantiomeric excess using chiral HPLC.

Chiral Ligand Type	Typical Yield (%)	Diastereoselectivity (cis:trans)	Enantioselectivity (% ee)	Reference
Chiral BOX Ligands	60-90	>95:5	80-98	[2]
Chiral Phosphine Ligands	50-85	Variable	70-95	[2]

III. Emerging Strategies and Future Outlook

While the Staudinger and Kinugasa reactions remain the workhorses for the enantioselective synthesis of 4-oxoazetidine-2-carboxylates, other innovative methods are continuously being developed. These include:

• Organocatalytic Mannich-type reactions: The addition of enolizable pronucleophiles to imines catalyzed by chiral organocatalysts.

• Enzymatic resolutions and desymmetrizations: The use of enzymes to selectively react with one enantiomer of a racemic mixture or to introduce chirality into a prochiral substrate.

The field is moving towards the development of more sustainable and efficient catalytic systems that operate under milder conditions with lower catalyst loadings. The design of novel chiral ligands and organocatalysts that offer higher selectivity and broader substrate scope remains a key area of research.

Conclusion

The enantioselective synthesis of 4-oxoazetidine-2-carboxylates is a dynamic and evolving field with profound implications for drug discovery. The asymmetric Staudinger and Kinugasa reactions represent robust and versatile platforms for accessing these valuable chiral building blocks. By understanding the underlying mechanistic principles and adhering to carefully optimized protocols, researchers can effectively synthesize a wide range of enantiomerically pure 4-oxoazetidine-2-carboxylates, paving the way for the development of next-generation therapeutics. The continued innovation in asymmetric catalysis promises to further refine these synthetic routes, making them even more powerful and accessible to the scientific community.

References

• Alcaide, B., & Almendros, P. (2002). The Staudinger reaction in the synthesis of β-lactams. In The Organic Chemistry of β-Lactams (pp. 1-56). Wiley-VCH Verlag GmbH & Co. KGaA. [Link]

• France, S., Lectka, T. (2005). The Catalytic, Asymmetric Staudinger Reaction. In Modern Organocatalysis (pp. 145-171). Wiley-VCH Verlag GmbH & Co. KGaA. [Link]

• Lo, M. M.-C., & Fu, G. C. (2002). Cu(I)/Bis(azaferrocene)-Catalyzed Enantioselective Synthesis of β-Lactams via Couplings of Alkynes with Nitrones. Journal of the American Chemical Society, 124(17), 4572–4573. [Link]

• Palomo, C., Oiarbide, M., & García, J. M. (2002). The Staudinger reaction: a new perspective on a classic transformation. Angewandte Chemie International Edition, 41(22), 4237-4239. [Link]

• Fu, G. C. (2006). Asymmetric catalysis with N-heterocyclic carbenes. Angewandte Chemie International Edition, 45(28), 4566-4568. [Link]

Sources

• 1. Advances in the chemistry of β-lactam and its medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Strategic Protection in the Synthesis of 4-Oxoazetidine-2-carboxylic Acid

Introduction: The Central Role of the Azetidinone Core

The 4-oxoazetidine-2-carboxylic acid scaffold is a cornerstone in medicinal chemistry, forming the essential structural motif of β-lactam antibiotics, including penicillins, cephalosporins, and carbapenems.[1][2] Its inherent ring strain is fundamental to the mechanism of action of these antibiotics, which typically involve the acylation of bacterial penicillin-binding proteins (PBPs), leading to the inhibition of cell wall biosynthesis.[3] The synthesis of derivatives of this core structure is of paramount importance for the development of new therapeutic agents with improved efficacy and resistance profiles.

This guide provides an in-depth exploration of protecting group strategies essential for the successful synthesis and manipulation of 4-oxoazetidine-2-carboxylic acid. The presence of two reactive functionalities—a secondary amine (lactam nitrogen) and a carboxylic acid—necessitates a carefully planned orthogonal protection scheme to enable selective modification at other positions of the molecule. Herein, we discuss the rationale behind the selection of protecting groups, present detailed protocols for their application and removal, and offer a comparative analysis to guide researchers in designing robust synthetic routes.

The Imperative of Orthogonal Protection

The synthesis of complex molecules derived from 4-oxoazetidine-2-carboxylic acid often involves multiple steps where one functional group must remain inert while the other is being chemically transformed. This is achieved through the use of orthogonal protecting groups, which can be removed under distinct conditions without affecting each other.[4] A well-designed orthogonal strategy is critical for achieving high yields and purity in multi-step syntheses.

The choice of a protecting group strategy depends on several factors:

• Stability: The protecting group must be stable to the reaction conditions employed in subsequent synthetic steps.

• Ease of Introduction and Removal: The protection and deprotection reactions should proceed in high yield and under mild conditions that do not compromise the integrity of the sensitive β-lactam ring.

• Orthogonality: The deprotection conditions for the nitrogen and carboxylic acid protecting groups must be mutually exclusive.

• Influence on Reactivity: The protecting group should not adversely affect the reactivity of other parts of the molecule.

Below is a logical workflow illustrating the concept of orthogonal protection in the context of 4-oxoazetidine-2-carboxylic acid synthesis.

Caption: Orthogonal protection and deprotection workflow.

Protecting the Carboxylic Acid Functionality

The carboxylic acid group of 4-oxoazetidine-2-carboxylic acid must often be protected to prevent its interference in reactions targeting the nitrogen atom or other positions of the molecule. The choice of the protecting group is critical, as the deprotection conditions must be mild enough to avoid cleavage of the labile β-lactam ring.

Allyl (All) Esters

Allyl esters are a versatile choice for carboxylic acid protection due to their stability under a wide range of conditions and their selective removal via palladium catalysis.[5][6] This method is particularly advantageous in β-lactam chemistry as it proceeds under neutral conditions, thus preserving the integrity of the four-membered ring.

Protection Protocol: Allyl Ester Formation

• Materials:

  • 4-Oxoazetidine-2-carboxylic acid

  • Allyl bromide or allyl alcohol

  • A suitable base (e.g., potassium carbonate, DBU)

  • A suitable solvent (e.g., DMF, acetonitrile)

• Procedure:

  • Dissolve 4-oxoazetidine-2-carboxylic acid in the chosen solvent.

  • Add the base and stir the mixture at room temperature.

  • Add allyl bromide dropwise and continue stirring at room temperature until the reaction is complete (monitored by TLC).

  • Perform an aqueous work-up and extract the product with a suitable organic solvent.

  • Purify the allyl ester by column chromatography.

Deprotection Protocol: Palladium-Catalyzed Deallylation

The deprotection is achieved through a palladium(0)-catalyzed allyl transfer to a nucleophilic scavenger.[7]

• Materials:

  • Allyl 4-oxoazetidine-2-carboxylate

  • Palladium catalyst (e.g., Pd(PPh₃)₄)

  • Allyl cation scavenger (e.g., pyrrolidine, dimedone, or phenylsilane)[8]

  • Anhydrous solvent (e.g., THF, CH₂Cl₂)

• Procedure:

  • Dissolve the allyl ester in the anhydrous solvent under an inert atmosphere (e.g., argon).

  • Add the allyl cation scavenger to the solution.

  • Add the palladium catalyst and stir the mixture at room temperature. The reaction is typically rapid.

  • Monitor the reaction by TLC. Upon completion, the reaction mixture can be filtered through a pad of silica gel to remove the catalyst and the product isolated after solvent evaporation.

Caption: Mechanism of Pd-catalyzed allyl ester deprotection.

p-Methoxybenzyl (PMB) Esters

p-Methoxybenzyl esters offer another robust option for protecting carboxylic acids. They are generally stable to a variety of reaction conditions but can be cleaved under specific acidic or oxidative conditions.[9] The choice of deprotection method allows for orthogonality with other protecting groups.

Protection Protocol: PMB Ester Formation

• Materials:

  • 4-Oxoazetidine-2-carboxylic acid

  • p-Methoxybenzyl chloride (PMB-Cl) or p-methoxybenzyl alcohol

  • A suitable base (e.g., potassium carbonate) or a coupling agent (e.g., DCC)

  • A suitable solvent (e.g., DMF, CH₂Cl₂)

• Procedure (using PMB-Cl):

  • Follow a similar procedure to the allyl ester formation, substituting allyl bromide with PMB-Cl.

Deprotection Protocols for PMB Esters

• Acidic Cleavage: Treatment with strong acids like trifluoroacetic acid (TFA) can cleave the PMB ester. However, care must be taken as the β-lactam ring can be sensitive to strong acids.[10]

• Oxidative Cleavage: A milder and often preferred method for β-lactams is oxidative cleavage using reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).[10] This method is highly selective for PMB and other electron-rich benzyl groups.

Protecting Group	Introduction Conditions	Deprotection Conditions	Orthogonality & Remarks
Allyl (All)	Allyl-Br, K₂CO₃, DMF	Pd(PPh₃)₄, Scavenger (e.g., Phenylsilane), CH₂Cl₂	Excellent orthogonality. Deprotection is mild and neutral. The catalyst can be sensitive to air.[8]
p-Methoxybenzyl (PMB)	PMB-Cl, K₂CO₃, DMF	1. TFA, CH₂Cl₂2. DDQ, CH₂Cl₂/H₂O	Good orthogonality. DDQ cleavage is mild and selective. Acidic cleavage may affect the β-lactam ring.[10]

Protecting the Lactam Nitrogen

The N-H of the β-lactam is acidic and can interfere with reactions involving strong bases or organometallic reagents. Protection of this nitrogen is therefore often necessary.

Silyl Groups (e.g., TBDMS)

Silyl ethers, particularly the tert-butyldimethylsilyl (TBDMS or TBS) group, are widely used for protecting hydroxyl groups, and by extension, the N-H of lactams. They are introduced under basic conditions and are typically removed with fluoride ion sources.[11]

Protection Protocol: N-TBDMS Protection

• Materials:

  • 4-Oxoazetidine-2-carboxylate ester

  • tert-Butyldimethylsilyl chloride (TBDMS-Cl)

  • A suitable base (e.g., imidazole, triethylamine)

  • Anhydrous solvent (e.g., DMF, CH₂Cl₂)

• Procedure:

  • Dissolve the 4-oxoazetidine-2-carboxylate ester in the anhydrous solvent under an inert atmosphere.

  • Add the base, followed by TBDMS-Cl.

  • Stir the reaction at room temperature until completion (monitored by TLC).

  • Perform an aqueous work-up and purify the N-silylated product by column chromatography.

Deprotection Protocol: Desilylation

• Materials:

  • N-TBDMS protected azetidinone

  • Fluoride source (e.g., tetrabutylammonium fluoride (TBAF) in THF, or HF in pyridine)

  • Solvent (e.g., THF)

• Procedure (using TBAF):

  • Dissolve the N-silylated compound in THF.

  • Add a solution of TBAF in THF dropwise at 0 °C or room temperature.

  • Stir until the reaction is complete (monitored by TLC).

  • Quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product.

p-Methoxybenzyl (PMB) Group

The PMB group is also an excellent choice for protecting the lactam nitrogen. Its introduction and removal conditions are similar to those for PMB esters, providing a consistent chemical toolkit.

Protection Protocol: N-PMB Protection

• Materials:

  • 4-Oxoazetidine-2-carboxylate ester

  • p-Methoxybenzyl chloride (PMB-Cl)

  • A strong base (e.g., NaH, KHMDS)

  • Anhydrous solvent (e.g., THF, DMF)

• Procedure:

  • To a solution of the azetidinone in anhydrous solvent at 0 °C under an inert atmosphere, add the base portion-wise.

  • After stirring for a short period, add a solution of PMB-Cl in the same solvent.

  • Allow the reaction to warm to room temperature and stir until completion.

  • Carefully quench the reaction with water or a saturated aqueous solution of ammonium chloride and extract the product.

Deprotection Protocol: Oxidative N-Deprotection with DDQ

• Materials:

  • N-PMB protected azetidinone

  • 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

  • Solvent system (e.g., CH₂Cl₂/water)

• Procedure:

  • Dissolve the N-PMB protected compound in a mixture of CH₂Cl₂ and water (or a phosphate buffer).

  • Cool the solution to 0 °C and add DDQ portion-wise.

  • Stir the reaction at 0 °C or room temperature, monitoring by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate and extract the product.[10]

Caption: N-Protection and deprotection schemes for azetidinones.

Protecting Group	Introduction Conditions	Deprotection Conditions	Orthogonality & Remarks
tert-Butyldimethylsilyl (TBDMS)	TBDMS-Cl, Imidazole, DMF	TBAF, THF or HF•Py	Orthogonal to PMB and Allyl groups. Deprotection with fluoride is mild. Sensitive to acidic conditions.[11]
p-Methoxybenzyl (PMB)	PMB-Cl, NaH, THF	DDQ, CH₂Cl₂/H₂O or TFA	Orthogonal to silyl and allyl groups (with DDQ). Oxidative deprotection is highly selective.[10][12]

Conclusion

The strategic use of protecting groups is indispensable in the synthesis of derivatives of 4-oxoazetidine-2-carboxylic acid. The selection of an appropriate orthogonal protection strategy, such as the combination of an allyl ester for the carboxylic acid and a silyl or PMB group for the lactam nitrogen, allows for the selective manipulation of this key synthetic intermediate. The protocols and comparative data presented in these application notes provide a foundational guide for researchers in the field of β-lactam chemistry, enabling the development of novel antibiotics and other biologically active compounds. Careful consideration of the stability and reactivity of both the protecting groups and the β-lactam core is crucial for the successful execution of complex synthetic sequences.

References

• Jeffrey, P. D., & McCombie, S. W. (1982). Homogeneous, palladium(0)-catalyzed exchange deprotection of allylic esters. The Journal of Organic Chemistry, 47(4), 587–590.

• Total Synthesis. (n.d.). PMB Protecting Group: PMB Protection & Deprotection Mechanism. Retrieved from [Link]

• ResearchGate. (2011). DEPROTECTION OF 3,4-DIMETHOXYBENZYL ( DMB) GROUP ON γ-LACTAM NITROGEN USING PHENYLIODINE(III) BIS(TRIFLUOROACETATE) (PIFA). Retrieved from [Link]

• Wordpress. (n.d.). Metal- catalysed cleavage of allyl esters. Retrieved from [Link]

• MDPI. (2020). Synthesis of Novel N-(4-Ethoxyphenyl)

• ResearchGate. (2006). Efficient Method for the Deprotection of tert-Butyldimethylsilyl Ethers with TiCl4−Lewis Base Complexes: Application to the Synthesis of 1β-Methylcarbapenems. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Allyl Ethers. Retrieved from [Link]

• Chem-Station. (2014, March 10). p-Methoxybenzyl (PMB) Protective Group. Retrieved from [Link]

• Vertex AI Search. (2023, January 30). Room temperature allyl ester and alloc deprotections - what is the lifetime of palladium?

• ACS Publications. (n.d.). Deprotection of Allyl Groups with Sulfinic Acids and Palladium Catalyst. Retrieved from [Link]

• MySkinRecipes. (n.d.). (R)-4-Oxoazetidine-2-carboxylicacid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. Retrieved from [Link]

• PubMed. (2000). Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). β-Lactams and β-Lactamase Inhibitors: An Overview. Retrieved from [Link]

• Wikipedia. (n.d.). β-Lactam. Retrieved from [Link]

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• 3. Functional Group Protection [organic-chemistry.org]
• 4. A Versatile Set of Orthogonal Protecting Groups for the Preparation of Highly Branched Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protection of N- and O-Functional Groups [organic-chemistry.org]
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• 7. (2S)-4-oxoazetidine-2-carboxylic acid | C4H5NO3 | CID 13469007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
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• 12. p-Methoxybenzyl (PMB) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]

Ring-closing metathesis for azetidinone synthesis

Application Notes & Protocols

Topic: Ring-Closing Metathesis for the Synthesis of Azetidinones: A Detailed Guide for Researchers and Drug Development Professionals

Introduction: A Modern Approach to a Privileged Scaffold

The 2-azetidinone, or β-lactam, is a four-membered cyclic amide that holds a place of honor in medicinal chemistry. It forms the core structural motif of some of the most impactful antibiotic classes, including penicillins, cephalosporins, and carbapenems, which function by inhibiting bacterial cell wall biosynthesis[1][2]. The profound biological importance of this scaffold has driven continuous innovation in its synthesis for decades[3][4][5].

Traditional methods for constructing the β-lactam ring, such as the Staudinger ketene-imine cycloaddition, have been foundational but can be limited by substrate scope and the need for specific precursor functionalities[1][6]. In the quest for more versatile and efficient synthetic tools, Ring-Closing Metathesis (RCM) has emerged as a powerful and elegant strategy.

RCM, a Nobel Prize-winning reaction, utilizes transition metal catalysts, most notably ruthenium carbene complexes developed by Grubbs, to intramolecularly couple two alkene moieties, forming a new cyclic alkene and releasing a small volatile byproduct like ethylene[7][8]. This reaction is renowned for its remarkable functional group tolerance, operational simplicity, and its ability to form rings of various sizes, which were previously difficult to access[7][9]. Applying RCM to the synthesis of azetidinones offers a convergent and flexible route, enabling the construction of this critical pharmacophore from readily prepared acyclic diene precursors.

This guide provides a comprehensive overview of the RCM approach to azetidinone synthesis, from mechanistic principles and catalyst selection to detailed experimental protocols and troubleshooting, designed for professionals in chemical research and drug development.

The Catalytic Heart of the Reaction: Mechanism of Azetidinone Formation

The efficacy of RCM in forming the strained four-membered azetidinone ring hinges on a well-defined catalytic cycle mediated by a ruthenium alkylidene catalyst. The generally accepted Chauvin mechanism provides a clear roadmap for this transformation[10].

The process begins with the synthesis of an acyclic precursor containing two terminal alkene functionalities, strategically positioned to favor the formation of the four-membered ring upon cyclization.

The Catalytic Cycle involves:

• Initiation: The active catalyst is generated by the reaction of the precatalyst with one of the terminal alkenes of the substrate. For Grubbs-type catalysts, this often involves dissociation of a phosphine ligand to open a coordination site[9].

• [2+2] Cycloaddition: The ruthenium alkylidene engages in a [2+2] cycloaddition with one of the alkene terminals on the substrate to form a key intermediate: a ruthenacyclobutane.

• [2+2] Cycloreversion: This intermediate fragments, releasing the original alkylidene ligand (e.g., as part of a styrene molecule for Hoveyda-Grubbs catalysts) and forming a new ruthenium alkylidene tethered to the substrate.

• Intramolecular Ring-Closing: The tethered ruthenium alkylidene then undergoes an intramolecular [2+2] cycloaddition with the second alkene on the same molecule.

• Final Cycloreversion: The resulting ruthenacyclobutane collapses, releasing the cyclic azetidinone product and regenerating a ruthenium methylidene species ([Ru]=CH₂). This species can then react with another substrate molecule to continue the catalytic cycle, with the driving force being the irreversible loss of volatile ethylene gas[7][10].

Caption: Generalized catalytic cycle for Ring-Closing Metathesis.

Catalyst Selection: Choosing the Right Tool for the Job

The success of an RCM reaction is critically dependent on the choice of catalyst. The evolution of Grubbs and Hoveyda-Grubbs catalysts has provided a toolbox of options with varying activities, stabilities, and functional group tolerances[8].

Catalyst	Generation	Key Features & Typical Applications
Grubbs Catalyst® 1st Gen	First	Good stability, effective for simple, unhindered substrates. Less active than later generations.
Grubbs Catalyst® 2nd Gen	Second	Features an N-Heterocyclic Carbene (NHC) ligand, offering significantly higher activity and broader substrate scope, including more sterically hindered alkenes[9]. Often the first choice for challenging cyclizations.
Hoveyda-Grubbs Catalysts	Second	Incorporates a chelating isopropoxystyrene ligand. These catalysts exhibit enhanced stability and are often used when lower levels of residual ruthenium in the final product are desired. They tend to initiate at slightly higher temperatures[11].
Grubbs Catalyst® 3rd Gen	Third	(Fast-initiating) Replaces a phosphine ligand with a more labile pyridine ligand, leading to extremely fast initiation rates[8]. Useful for rapid reactions or when dealing with substrates that can coordinate to the metal center.

Field Insight: For the synthesis of azetidinones, which can be challenging due to ring strain, Second Generation Grubbs or Hoveyda-Grubbs catalysts are typically the preferred starting point. Their high activity is often necessary to overcome the activation barrier for forming the four-membered ring. Catalyst loading is typically in the range of 1-5 mol%, but optimization is key.

Designing the Precursor: The Blueprint for Success

The structure of the acyclic diene precursor is the single most important factor determining the outcome of the RCM reaction. The synthesis of these precursors is a critical first step in the overall process[12].

A common synthetic route involves the construction of a nitrogen-containing backbone, followed by the installation of two terminal alkene "arms." For azetidinone synthesis, a typical precursor is an N,N-diallyl amide derivative.

Key Design Considerations:

• Substituents on Nitrogen: The protecting group or substituent on the nitrogen atom can significantly influence the reaction. Bulky groups like a p-methoxyphenyl (PMP) or tosyl (Ts) group can pre-organize the precursor into a conformation favorable for cyclization.

• Backbone Substitution: Substitution on the carbon backbone between the nitrogen and the alkene can introduce chirality and is generally well-tolerated by the catalyst.

• Alkene Substitution: While terminal alkenes are most common, the use of substituted alkenes is possible but often leads to challenges in reactivity and E/Z selectivity of the resulting product[7].

Precursor Structure Example	Target Ring System	Typical Yield Range	Notes
N-Tosyl-N,N-diallylacetamide	1-Tosyl-azetidinone derivative	70-95%	A robust and reliable substrate for RCM[13].
N-(p-methoxyphenyl)-N,N-diallylacetamide	1-PMP-azetidinone derivative	80-98%	The PMP group can often be removed under oxidative conditions.
Chiral N-diallyl amide	Chiral azetidinone	60-90%	RCM is an excellent method for transferring chirality from the precursor to the cyclic product.

Detailed Experimental Protocols

Safety Precaution: Ruthenium catalysts should be handled in a fume hood. While many are air-tolerant, performing reactions under an inert atmosphere (Argon or Nitrogen) is best practice to prevent catalyst degradation and ensure reproducibility[14]. Solvents should be degassed prior to use.

Protocol 1: General Procedure for the RCM Synthesis of 1-Tosyl-4-vinylazetidin-2-one

This protocol describes a representative synthesis from a readily available N,N-diallyl-p-toluenesulfonamide precursor.

1. Reagent Preparation & Setup:

• In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the N,N-diallyl-p-toluenesulfonamide (1.0 eq) in anhydrous, degassed dichloromethane (DCM) or toluene to achieve a concentration of 0.01-0.05 M. Note: Higher dilution can favor intramolecular RCM over intermolecular polymerization.
• Purge the flask with argon for 10-15 minutes.

2. Catalyst Addition & Reaction:

• In a separate vial, weigh the Grubbs 2nd Generation catalyst (0.02 eq, 2 mol%).
• Under a positive flow of argon, add the catalyst to the stirred solution of the diene.
• Heat the reaction mixture to reflux (approx. 40 °C for DCM) and maintain stirring.

3. Reaction Monitoring:

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or ¹H NMR analysis of aliquots. The disappearance of the starting material and the appearance of a new, typically less polar, product spot indicates reaction progression. The reaction is typically complete within 2-12 hours.

4. Quenching and Workup:

• Once the reaction is complete, cool the mixture to room temperature.
• To quench the catalyst, add a few drops of ethyl vinyl ether and stir for 30 minutes. This reacts with the active catalyst, making it easier to remove.
• Concentrate the reaction mixture under reduced pressure.

5. Purification:

• Purify the crude residue by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to afford the pure 1-tosyl-4-vinylazetidin-2-one.

6. Characterization:

• Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

  Caption: Experimental workflow for RCM synthesis of azetidinones.

Troubleshooting Guide

Even with a robust protocol, challenges can arise. Below are common issues and potential solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Impurities in solvent or substrate (e.g., amines, thiols, acids)[14][15]. 3. Reaction temperature too low.	1. Use a fresh bottle of catalyst. 2. Ensure high purity of starting materials. Use freshly distilled/degassed solvents. Acid-washing the solvent can remove basic impurities[15]. 3. Increase temperature slightly (e.g., switch from DCM to toluene for higher reflux temp).
Formation of Dimer/Polymer	Reaction concentration is too high, favoring intermolecular reaction.	Decrease the substrate concentration (increase solvent volume). Consider slow addition of the substrate to a solution of the catalyst.
Isomerization of Product	Formation of ruthenium hydride species as a side reaction can cause double bond migration[7].	Add a hydride scavenger like 1,4-benzoquinone. Use a Hoveyda-Grubbs catalyst, which can be less prone to forming these species.
Catalyst Decomposition	Elevated temperatures for prolonged periods; presence of catalyst poisons.	Use the minimum effective temperature. Ensure all reagents are pure. Consider using a more stable catalyst like a Hoveyda-Grubbs type.

Applications in Drug Discovery

The flexibility of the RCM approach allows for the synthesis of a diverse array of azetidinone derivatives with significant therapeutic potential. Researchers have utilized this methodology to construct not only novel antibiotic scaffolds but also inhibitors of other key enzymes, such as proteases and β-lactamases. The ability to easily modify the precursor allows for the generation of libraries of compounds for structure-activity relationship (SAR) studies, accelerating the drug discovery process[16][17]. The synthesis of azetidinones with antifungal, antimicrobial, and anti-inflammatory properties has been reported, showcasing the broad utility of this chemical scaffold[3][18][19].

Conclusion

Ring-closing metathesis has proven to be a formidable tool in the synthetic chemist's arsenal for the construction of the azetidinone ring system. Its tolerance of diverse functional groups, predictable mechanistic pathway, and the availability of highly active catalysts allow for the efficient synthesis of complex β-lactams from simple acyclic precursors. By understanding the core principles of catalyst selection, substrate design, and reaction optimization, researchers can effectively leverage RCM to advance programs in medicinal chemistry and drug development, paving the way for the next generation of azetidinone-based therapeutics.

References

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• Głowacka, E., Ulanowska, K., & Wujec, M. (2013). Synthesis and Biological Evaluation of New 2-Azetidinones with Sulfonamide Structures. Molecules, 18(4), 4454-4467. [Link]

• Głowacka, E., Ulanowska, K., & Wujec, M. (2013). Synthesis and Biological Evaluation of New 2-azetidinones With Sulfonamide Structures. MDPI. [Link]

• Organic Chemistry Portal. Ring Closing Metathesis (RCM). [Link]

• Gondane, S. A., & Juware, V. V. (2019). Synthesis and biological study of Azetidinone derivatives. Journal of Pharmacognosy and Phytochemistry, 8(3), 1762-1765. [Link]

• Kumar, R., Singh, P., & Singh, A. (2024). Synthesis, Characterization and Antimicrobial Activity of Novel 2-Azetidinones Compounds. Impact Factor, 8(1), 1-5. [Link]

• Wipf, P. (2006). Ring-Closing Metathesis (RCM) and Ring. Wipf Group, University of Pittsburgh. [Link]

• Wikipedia. (n.d.). Ring-closing metathesis. [Link]

• Pedduri, Y., & Occupy, T. (2020). Recent advances in the application of ring-closing metathesis for the synthesis of unsaturated nitrogen heterocycles. Beilstein Journal of Organic Chemistry, 16, 1-15. [Link]

• Wikipedia. (n.d.). Grubbs catalyst. [Link]

• Ahmed, S. E., et al. (2025). Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Advanced Journal of Chemistry, Section A, 9(1), 146-154. [Link]

• Maj-Zurawska, M., & Mlynarski, J. (2018). Natural products and ring-closing metathesis: synthesis of sterically congested olefins. Natural Product Reports, 35(1), 6-27. [Link]

• Grubbs, R. H., Miller, S. J., & Fu, G. C. (1995). Ring-Closing Metathesis and Related Processes in Organic Synthesis. Accounts of Chemical Research, 28(11), 446-452. [Link]

• Burtscher, D., & Wurst, K. (2006). Solvents for ring-closing metathesis reactions. Chemical Communications, (37), 3945-3947. [Link]

• Taylor, M. S., & Paquette, L. A. (2015). Ring closing metathesis reactions of α-methylene-β-lactams: application to the synthesis of a simplified phyllostictine analogue with herbicidal activity. The Journal of Antibiotics, 68(8), 514-521. [Link]

• Kumar, A., & Rajput, C. S. (2009). Azetidinone: Different methods of synthesis and its biological profile. Der Pharma Chemica, 1(1), 1-15. [Link]

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• Al-Salami, B. K., et al. (2024). Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update. ResearchGate. [Link]

• Zarei, A., & Jarrahpour, A. A. (2016). Preparation of 2-azetidinones by cyclocondensation of carboxylic acids and imines via diphosphorustetraiodide. Synthetic Communications, 46(6), 522-527. [Link]

• Liu, P., et al. (2024). Efficient convergent synthesis of 1,3-diazepinone nucleosides by ring-closing metathesis and direct glycosylation. Bioorganic & Medicinal Chemistry Letters, 24(21), 4983-4985. [Link]

• ResearchGate. (2025). Synthesis of 4,4′-Disubstituted Azepines via Ring-Closing Metathesis Reaction and Asymmetric Arylation of Lactones. [Link]

• ResearchGate. (2025). 2-Azetidinones: Synthesis of new bis(indolyl)butyl-β-lactams. [Link]

• Ptaszek, M., et al. (2016). Synthesis of diverse acyclic precursors to pyrroles for studies of prebiotic routes to tetrapyrrole macrocycles. New Journal of Chemistry, 40(10), 8503-8516. [Link]

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Application Notes and Protocols: The Use of (S)-Benzyl 4-Oxoazetidine-2-carboxylate in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The incorporation of non-canonical amino acids into peptides is a cornerstone of modern drug discovery, offering a pathway to novel therapeutics with enhanced potency, stability, and unique conformational properties. Among these, constrained β-amino acids are of particular interest. This guide provides a detailed exploration of (S)-benzyl 4-oxoazetidine-2-carboxylate, a chiral building block that introduces a rigidified β-amino acid scaffold into peptide chains. We will delve into its synthesis, strategic incorporation into peptides, and the structural implications of the 4-oxoazetidine moiety. The protocols provided herein are designed to be self-validating, with explanations grounded in established mechanistic principles to empower researchers in their synthetic endeavors.

Introduction: The Significance of the Azetidinone Scaffold in Peptidomimetics

The quest for peptides with improved pharmacological profiles has led to the exploration of structural motifs that can overcome the inherent limitations of natural peptides, such as susceptibility to proteolytic degradation and poor bioavailability. The 2-azetidinone, or β-lactam, ring is a four-membered cyclic amide that has a rich history in medicinal chemistry, most notably as the core structure of penicillin and cephalosporin antibiotics.[1] Beyond its role in antibiotics, the strained 2-azetidinone ring serves as a valuable scaffold for creating conformationally constrained amino acid analogues.[2][3]

(S)-benzyl 4-oxoazetidine-2-carboxylate is a proline analogue that offers several advantages in peptide design. The four-membered ring restricts the torsional angles of the peptide backbone, inducing specific secondary structures.[4][5] This conformational rigidity can lead to higher receptor binding affinity and selectivity. Furthermore, the presence of the β-lactam structure can enhance resistance to enzymatic degradation.[1] This guide will provide the necessary technical details for the effective utilization of this versatile building block.

Physicochemical Properties and Handling

A solid understanding of the starting material is fundamental to its successful application.

Property	Value	Reference
Molecular Formula	C₁₁H₁₁NO₃	[6]
Molecular Weight	205.21 g/mol	[6]
Appearance	White to off-white crystalline solid	[7]
Melting Point	137-140 °C	[8]
Storage	Sealed in a dry environment at 2-8°C	[9]
SMILES	O=C1CN1	[6]

Handling Precautions: As with all laboratory chemicals, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. Operations should be carried out in a well-ventilated fume hood.

Synthesis of the Building Block: (S)-Benzyl 4-Oxoazetidine-2-carboxylate

While commercially available, an in-house synthesis may be desirable for cost-effectiveness in large-scale applications. A common synthetic route starts from the readily available and chiral L-aspartic acid.[10]

Workflow for Synthesis:

Caption: Synthetic pathway from L-aspartic acid to the target molecule.

Protocol 1: Synthesis of (S)-4-Oxoazetidine-2-carboxylic Acid from L-Aspartic Acid

This protocol is adapted from a patented procedure and involves a multi-step synthesis.[10]

Step 1: Esterification of L-Aspartic Acid

• Disperse L-aspartic acid (1.00 mol) in isopropanol (700 mL).

• Slowly add thionyl chloride (6.84 mol) and heat the mixture to reflux for 7 hours.

• Concentrate the reaction mixture by vacuum distillation.

• Add methyl t-butyl ether to induce crystallization, filter, and dry the product to obtain diisopropyl L-aspartate hydrochloride.

Step 2: Cyclization to Isopropyl (2S)-4-oxo-2-azetidinecarboxylate

• This step involves the use of a Grignard reagent to facilitate the cyclization of the diester into the β-lactam. The specific conditions for this cyclization are proprietary but generally involve the slow addition of a Grignard reagent like tert-butylmagnesium chloride to a solution of the diisopropyl L-aspartate at low temperatures.

Step 3: Saponification to (S)-4-Oxoazetidine-2-carboxylic Acid

• The resulting isopropyl ester is then saponified using a base such as lithium hydroxide in a mixture of THF and water to yield the free carboxylic acid.[11]

Step 4: Benzylation to (S)-Benzyl 4-Oxoazetidine-2-carboxylate

• The free acid is then esterified with benzyl bromide in the presence of a non-nucleophilic base like triethylamine (TEA) in a suitable solvent such as DMF.

Incorporation into a Peptide Chain: A Step-by-Step Guide

The incorporation of (S)-benzyl 4-oxoazetidine-2-carboxylate into a growing peptide chain requires careful selection of coupling reagents to overcome the steric hindrance of the cyclic structure and to avoid side reactions.

Recommended Coupling Strategy: The HATU/DIPEA System

For sterically demanding couplings, onium salt-based reagents are superior. O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) is a highly efficient coupling reagent that forms a reactive OAt-active ester, leading to faster and more complete reactions with a lower risk of epimerization compared to other reagents like HBTU.[12][13]

Workflow for Peptide Coupling:

Caption: General workflow for coupling the azetidinone building block.

Protocol 2: Solution-Phase Coupling of an N-Boc-Amino Acid

This protocol describes the coupling of an N-Boc protected amino acid to the secondary amine of (S)-benzyl 4-oxoazetidine-2-carboxylate.

Materials:

• (S)-benzyl 4-oxoazetidine-2-carboxylate (1.0 eq.)

• N-Boc-protected amino acid (1.1 eq.)

• HATU (1.1 eq.)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq.)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the N-Boc-amino acid and HATU in anhydrous DMF.

• Add DIPEA to the solution and stir for 5-10 minutes at room temperature to pre-activate the amino acid.

• In a separate flask, dissolve (S)-benzyl 4-oxoazetidine-2-carboxylate in a minimal amount of anhydrous DMF.

• Add the solution of the azetidinone building block to the pre-activated amino acid mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Orthogonal Deprotection Strategies

A key advantage of using (S)-benzyl 4-oxoazetidine-2-carboxylate is the orthogonal nature of the protecting groups, allowing for selective deprotection and further elongation of the peptide chain.

Protocol 3: N-Terminal Boc Deprotection

The Boc group can be removed under acidic conditions without affecting the C-terminal benzyl ester.

Materials:

• N-Boc-protected azetidinone-containing peptide

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Dissolve the N-Boc protected peptide in DCM (e.g., 0.1 M solution).

• Add an equal volume of TFA (resulting in a 50% TFA/DCM solution).

• Stir the reaction at room temperature for 30-60 minutes. Monitor by TLC or LC-MS until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure.

• Co-evaporate with toluene or DCM several times to remove residual TFA.

• The resulting amine salt can be used directly in the next coupling step after neutralization with a non-nucleophilic base like DIPEA.

Protocol 4: C-Terminal Benzyl Ester Deprotection

The final step in the synthesis of the target peptide is the removal of the C-terminal benzyl ester. Catalytic hydrogenolysis is the method of choice.

Materials:

• Benzyl ester protected peptide

• Palladium on carbon (10% Pd/C)

• Methanol or Ethanol

• Hydrogen source (H₂ gas balloon or Parr hydrogenator)

Procedure:

• Dissolve the peptide in methanol or ethanol in a flask suitable for hydrogenation.

• Carefully add 10% Pd/C catalyst (typically 10-20% by weight of the peptide) under an inert atmosphere.

• Purge the flask with hydrogen gas and maintain a positive pressure of hydrogen (e.g., using a balloon).

• Stir the reaction vigorously at room temperature. The reaction progress can be monitored by TLC or LC-MS.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Caution: The catalyst can be pyrophoric and should be handled appropriately.

• Wash the filter cake with methanol or ethanol.

• Combine the filtrates and concentrate under reduced pressure to yield the deprotected peptide.

Structural and Conformational Implications

The incorporation of an azetidine-2-carboxylic acid residue, a proline analogue, significantly influences the peptide's conformation. The four-membered ring is more flexible than proline's five-membered ring, which can lead to a less stable ordered polypeptide conformation compared to the disordered statistical coil.[5] The introduction of the 4-oxo group further impacts the ring's planarity and the electronic properties of the amide bond, which can lead to unique folding patterns. While extensive conformational studies on 4-oxo-azetidine-containing peptides are still emerging, the puckered nature of the azetidine ring is a key determinant of the overall peptide structure.[14]

Troubleshooting and Key Considerations

• Incomplete Coupling: If coupling to the azetidinone is sluggish, consider increasing the reaction time, using a slight excess of the activated amino acid, or gently warming the reaction mixture (e.g., to 40°C).

• Epimerization: While HATU minimizes epimerization, it is always a concern in peptide synthesis. Ensure the use of high-purity reagents and anhydrous conditions. For particularly sensitive amino acids, conducting the reaction at 0°C may be beneficial.

• β-Lactam Ring Opening: The 2-azetidinone ring is susceptible to nucleophilic attack. Avoid strongly basic conditions during work-up and purification.

• Catalyst Poisoning during Hydrogenolysis: Sulfur-containing amino acids (Met, Cys) can poison the palladium catalyst. If these are present in the peptide sequence, alternative deprotection methods for the benzyl ester may be required, such as transfer hydrogenation.

Conclusion

(S)-benzyl 4-oxoazetidine-2-carboxylate is a powerful tool for the synthesis of novel peptidomimetics. Its rigidified β-amino acid structure allows for precise conformational control, while the orthogonal protecting groups facilitate straightforward incorporation into peptide chains. By understanding the underlying chemical principles and following the detailed protocols provided in this guide, researchers can confidently utilize this building block to advance their drug discovery and development programs.

References

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• The Hydrogenolysis of N-Benzyl Groups with Magnesium and Ammonium Formate. (n.d.). Retrieved from [Link]

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• Synthesis and determination of biological activities of new series of azetidinones. (n.d.). Retrieved from [Link]

• Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation. (1985). Synthesis, 1985(01), 76-77.
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• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. (n.d.). Aapptec. Retrieved from [Link]

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• Hydrogenolysis. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved from [Link]

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• Supporting information. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

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• Molecular basis for azetidine-2-carboxylic acid biosynthesis. (2023).
• Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement of 3-diazotetramic aci. (2024). Beilstein Journal of Organic Chemistry, 20, 1894-1899.

• Synthesis and peptide bond orientation in tetrapeptides containing L -azetidine-2-carboxylic acid and L -proline. (n.d.). SciSpace. Retrieved from [Link]

• Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. (1984). International Journal of Peptide and Protein Research, 24(6), 597-605.
• Conformformationally Constrained Histidines in the Design of Peptidomimetics: Strategies for the χ-Space Control. (2018). Molecules, 23(11), 2843.
• N‐Terminal Selective C−H Azidation of Proline‐Containing Peptides: a Platform for Late‐Stage Diversification. (2022). Chemistry – A European Journal, 28(11), e202104085.

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Application Notes and Protocols: N-Alkylation Reactions of (S)-Benzyl 4-Oxoazetidine-2-carboxylate

Abstract

(S)-benzyl 4-oxoazetidine-2-carboxylate is a pivotal chiral building block in medicinal chemistry, extensively utilized in the synthesis of β-lactam antibiotics and other pharmacologically active agents.[1] The functionalization of the nitrogen atom within the β-lactam ring through N-alkylation is a critical transformation that allows for the introduction of diverse substituents, significantly influencing the biological activity, pharmacokinetic properties, and metabolic stability of the resulting molecules. This guide provides a comprehensive overview of established and innovative protocols for the N-alkylation of (S)-benzyl 4-oxoazetidine-2-carboxylate, tailored for researchers, scientists, and drug development professionals. We delve into the mechanistic underpinnings of various alkylation strategies, including classical SN2 reactions with alkyl halides, Mitsunobu reactions, and reductive amination, offering detailed, step-by-step experimental procedures. Furthermore, this document presents comparative data, troubleshooting insights, and best practices for purification and characterization of the N-alkylated products, ensuring scientific rigor and reproducibility.

Introduction: The Significance of the Azetidinone Core

The 2-azetidinone, or β-lactam, is a four-membered heterocyclic amide that constitutes the core structural motif of a vast array of antibiotics, including penicillins, cephalosporins, carbapenems, and monobactams.[2] The inherent ring strain of the β-lactam ring renders it susceptible to nucleophilic attack, a property ingeniously exploited in its mechanism of action, which involves the acylation and subsequent inhibition of bacterial cell wall transpeptidases.[3][4] Beyond its celebrated role in antibacterial therapy, the azetidinone scaffold serves as a versatile synthetic intermediate for the construction of a wide range of biologically active compounds, such as cholesterol absorption inhibitors, anticancer agents, and enzyme inhibitors.[4]

(S)-benzyl 4-oxoazetidine-2-carboxylate, in particular, offers a stereochemically defined and synthetically tractable platform for the elaboration of complex molecular architectures. The benzyl ester provides a readily cleavable protecting group, while the secondary amine of the β-lactam ring presents a prime site for functionalization. N-alkylation of this scaffold is a key step in the development of novel therapeutic agents, as the nature of the N-substituent can profoundly modulate the compound's biological profile.

Mechanistic Considerations in N-Alkylation

The N-alkylation of (S)-benzyl 4-oxoazetidine-2-carboxylate can be achieved through several distinct mechanistic pathways. The choice of method depends on the nature of the alkylating agent, the desired complexity of the introduced substituent, and the overall synthetic strategy.

2.1. Direct Alkylation via SN2 Reaction

The most straightforward approach to N-alkylation involves the reaction of the azetidinone with an alkyl halide in the presence of a base. This reaction proceeds via a classical SN2 mechanism, where the deprotonated nitrogen atom acts as a nucleophile, displacing the halide leaving group from the alkylating agent.

Figure 1: Workflow for direct N-alkylation via an SN2 reaction.

The success of this method hinges on the careful selection of the base and solvent. Strong, non-nucleophilic bases such as sodium hydride (NaH) are often employed to ensure complete deprotonation of the amide proton. Aprotic solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) are typically used to solvate the reactants and facilitate the reaction.

2.2. Mitsunobu Reaction

The Mitsunobu reaction provides a powerful and versatile method for the N-alkylation of (S)-benzyl 4-oxoazetidine-2-carboxylate with a broad range of primary and secondary alcohols.[5][6] This reaction proceeds through the activation of the alcohol with a combination of a phosphine, typically triphenylphosphine (PPh3), and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[5][7]

Figure 3: General workflow for N-alkylation via reductive amination.

Reductive amination is particularly advantageous for the synthesis of N-alkylated products bearing more complex or sterically hindered substituents that may be difficult to introduce via direct alkylation.

Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

3.1. Protocol 1: Direct N-Alkylation with an Alkyl Halide

This protocol describes the N-alkylation of (S)-benzyl 4-oxoazetidine-2-carboxylate with benzyl bromide using sodium hydride as the base.

Materials:

• (S)-benzyl 4-oxoazetidine-2-carboxylate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Benzyl bromide

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Round-bottom flask

• Magnetic stirrer

• Nitrogen inlet

• Syringe

• Separatory funnel

• Rotary evaporator

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add (S)-benzyl 4-oxoazetidine-2-carboxylate (1.0 eq).

• Dissolve the starting material in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0 °C for 30 minutes.

• Slowly add benzyl bromide (1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, or until completion as monitored by Thin Layer Chromatography (TLC).

• Carefully quench the reaction by the slow addition of saturated aqueous NH4Cl solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-benzylated product.

3.2. Protocol 2: N-Alkylation via Mitsunobu Reaction

This protocol details the N-alkylation of (S)-benzyl 4-oxoazetidine-2-carboxylate with ethanol using triphenylphosphine and diisopropyl azodicarboxylate.

Materials:

• (S)-benzyl 4-oxoazetidine-2-carboxylate

• Triphenylphosphine (PPh3)

• Anhydrous ethanol

• Diisopropyl azodicarboxylate (DIAD)

• Anhydrous tetrahydrofuran (THF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer

• Nitrogen inlet

• Syringe

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask under a nitrogen atmosphere, add (S)-benzyl 4-oxoazetidine-2-carboxylate (1.0 eq), triphenylphosphine (1.5 eq), and anhydrous ethanol (1.5 eq).

• Dissolve the solids in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add DIAD (1.5 eq) dropwise to the stirred solution. [8]

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours, monitoring the progress by TLC.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous NaHCO3 solution and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to separate the desired N-ethylated product from triphenylphosphine oxide and the hydrazide byproduct.

3.3. Protocol 3: N-Alkylation via Reductive Amination

This protocol describes the N-alkylation of (S)-benzyl 4-oxoazetidine-2-carboxylate with acetone using sodium triacetoxyborohydride.

Materials:

• (S)-benzyl 4-oxoazetidine-2-carboxylate

• Acetone

• Sodium triacetoxyborohydride (NaBH(OAc)3)

• Dichloromethane (DCM)

• Acetic acid (catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add (S)-benzyl 4-oxoazetidine-2-carboxylate (1.0 eq) and acetone (2.0 eq).

• Dissolve the starting material in dichloromethane.

• Add a catalytic amount of acetic acid to the solution.

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, or until completion as indicated by TLC.

• Quench the reaction by the slow addition of saturated aqueous NaHCO3 solution.

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the N-isopropyl product.

Data Presentation: Comparative Analysis of N-Alkylation Methods

Method	Alkylating Agent	Base/Reagent	Solvent	Typical Yield (%)	Key Advantages	Key Disadvantages
Direct Alkylation	Alkyl Halides (e.g., MeI, BnBr)	K2CO3, NaH	Acetonitrile, DMF, THF	60-95	Simple procedure, readily available reagents.	Limited to alkyl halides, potential for over-alkylation. [9][10]
Mitsunobu Reaction	Primary & Secondary Alcohols	PPh3, DEAD/DIAD	THF, Dioxane	50-90	Broad substrate scope, mild conditions. [11]	Stoichiometric byproducts, purification can be challenging. [12]
Reductive Amination	Aldehydes & Ketones	NaBH(OAc)3, NaBH3CN	DCM, DCE	70-95	Access to diverse and complex substituents.	Requires a carbonyl compound as the alkyl source. [9]

Purification and Characterization

5.1. Purification

The purification of N-alkylated β-lactams is typically achieved by flash column chromatography on silica gel. [13][14]The choice of eluent system will depend on the polarity of the product. A gradient of ethyl acetate in hexanes or dichloromethane in hexanes is often effective. For less polar compounds, a higher proportion of hexanes will be required, while more polar products will necessitate a higher concentration of the more polar solvent.

In some cases, particularly after a Mitsunobu reaction, the removal of byproducts such as triphenylphosphine oxide can be challenging. [8]In such instances, alternative purification techniques like preparative High-Performance Liquid Chromatography (HPLC) may be necessary.

5.2. Characterization

The structure and purity of the synthesized N-alkylated (S)-benzyl 4-oxoazetidine-2-carboxylates should be confirmed by a combination of spectroscopic and analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are indispensable for confirming the structure of the product. Key diagnostic signals in the 1H NMR spectrum include the appearance of new signals corresponding to the protons of the introduced alkyl group and a downfield shift of the proton at the C4 position of the azetidinone ring. [15]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the product.

• Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic strong absorption band for the β-lactam carbonyl group, typically in the range of 1740-1780 cm-1.

• Optical Rotation: The specific rotation of the chiral product should be measured to confirm the retention of stereochemical integrity at the C2 position.

Conclusion

The N-alkylation of (S)-benzyl 4-oxoazetidine-2-carboxylate is a fundamental and versatile transformation in the synthesis of novel β-lactam derivatives and other medicinally relevant compounds. This guide has provided a detailed overview of the primary synthetic methodologies, including direct alkylation, the Mitsunobu reaction, and reductive amination. By understanding the mechanistic principles behind each approach and following the detailed experimental protocols, researchers can effectively synthesize a diverse range of N-alkylated azetidinones. The provided information on purification and characterization will further aid in ensuring the quality and integrity of the synthesized compounds, thereby accelerating the pace of drug discovery and development.

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Application Notes and Protocols: Deprotection of Benzyl Ester in 4-Oxoazetidine-2-carboxylate

Introduction: The Strategic Role of Benzyl Esters in β-Lactam Synthesis

The 4-oxoazetidine-2-carboxylate core is a foundational scaffold in the synthesis of β-lactam antibiotics, a class of drugs that has revolutionized modern medicine. During the intricate multi-step synthesis of these compounds, the carboxylic acid moiety at the C-2 position must be masked to prevent unwanted side reactions. The benzyl ester serves as an excellent protecting group for this purpose due to its general stability across a range of reaction conditions and, critically, its susceptibility to cleavage under relatively mild conditions.[1]

The selection of an appropriate deprotection strategy is paramount to the successful synthesis of the final active pharmaceutical ingredient (API). An ideal method must be high-yielding, chemoselective, and avoid degradation of the sensitive β-lactam ring. This guide provides a detailed overview of the primary methods for benzyl ester deprotection on the 4-oxoazetidine-2-carboxylate scaffold, offering insights into the underlying mechanisms, step-by-step protocols, and a comparative analysis to aid researchers in selecting the optimal conditions for their specific synthetic route.

Primary Deprotection Methodologies

The cleavage of the benzyl ester is most commonly achieved through catalytic hydrogenolysis. However, acid- or base-catalyzed hydrolysis, as well as enzymatic methods, present viable alternatives, particularly when the substrate contains functional groups sensitive to reduction.

Catalytic Hydrogenolysis: The Workhorse of Benzyl Ester Cleavage

Catalytic hydrogenolysis is the most prevalent and often cleanest method for benzyl ester deprotection.[1][2] The reaction involves the cleavage of the benzylic C-O bond by hydrogen, catalyzed by a transition metal, typically palladium.[2][3] The byproducts, toluene and carbon dioxide, are volatile and easily removed, simplifying product purification.[2]

Mechanism: The reaction proceeds via the adsorption of both the benzyl ester and hydrogen onto the surface of the palladium catalyst. This facilitates the oxidative addition of the benzylic C-O bond to the metal center, followed by hydrogenolysis to release the free carboxylic acid and toluene.

A visual representation of the catalytic hydrogenolysis workflow is provided below.

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Resolving Enantiomers of 4-Oxoazetidine-2-carboxylate: A Detailed Chiral HPLC Application Guide

Introduction: The Significance of Chiral Purity in β-Lactam Scaffolds

The 4-oxoazetidine-2-carboxylate core, a key structural motif within the β-lactam class of compounds, is a cornerstone in the development of numerous antibacterial agents.[1] The stereochemistry of this strained ring system is paramount, as the biological activity and pharmacokinetic profiles of its derivatives are often enantiomer-dependent.[2][3] One enantiomer may exhibit the desired therapeutic effect, while the other could be inactive or even elicit undesirable side effects. Consequently, the accurate and reliable separation and quantification of 4-oxoazetidine-2-carboxylate enantiomers are critical for drug discovery, development, and quality control in the pharmaceutical industry.[4][5]

This comprehensive application note provides a detailed, field-proven protocol for the chiral resolution of 4-oxoazetidine-2-carboxylate enantiomers using High-Performance Liquid Chromatography (HPLC). We will delve into the rationale behind the selection of the chiral stationary phase (CSP), mobile phase optimization, and the critical parameters that ensure a robust and reproducible separation. This guide is designed for researchers, scientists, and drug development professionals seeking to establish a validated method for the chiral analysis of this important pharmaceutical building block.[6]

The Foundation of Chiral Recognition: Selecting the Optimal Chiral Stationary Phase

The direct separation of enantiomers by HPLC is achieved by creating a chiral environment where the two enantiomers can be differentially recognized.[4][7] This is most commonly accomplished using a chiral stationary phase (CSP), which contains a chiral selector immobilized on the surface of the stationary phase support. The separation relies on the formation of transient diastereomeric complexes between the enantiomers and the CSP, with one complex being more stable than the other, leading to different retention times.[4][8]

For the separation of β-lactam compounds, including 4-oxoazetidine-2-carboxylate, polysaccharide-based CSPs have demonstrated broad applicability and high success rates.[4][8][9] These phases, typically derived from cellulose or amylose coated or immobilized on a silica support, offer a multitude of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the helical polymer structure.[4]

Based on extensive experience and literature precedent, polysaccharide-derived CSPs , particularly those with carbamate derivatives, are the recommended starting point for method development for 4-oxoazetidine-2-carboxylate.[4][10] These phases are versatile and can be used in normal-phase, reversed-phase, and polar organic modes, providing a wide range of selectivity options.[8][9][11]

Method Development Workflow: A Step-by-Step Approach

A systematic approach to method development is crucial for achieving a successful and efficient chiral separation. The following workflow outlines the key stages, from initial screening to final method optimization.

Figure 1: A streamlined workflow for chiral HPLC method development.

Detailed Experimental Protocol

This protocol provides a robust starting point for the separation of 4-oxoazetidine-2-carboxylate enantiomers. Optimization may be required based on the specific derivative and available instrumentation.

Instrumentation and Materials

• HPLC System: A standard HPLC or UHPLC system equipped with a quaternary or binary pump, autosampler, column thermostat, and a UV or photodiode array (PDA) detector.

• Chiral Column: A polysaccharide-based chiral column is recommended. A good starting point is a column with an immobilized amylose or cellulose tris(3,5-dimethylphenylcarbamate) stationary phase (e.g., CHIRALPAK® IA, Lux® Amylose-1, or equivalent).

  • Dimensions: 250 mm x 4.6 mm, 5 µm particle size for initial development. Shorter columns with smaller particles can be used for faster analysis once the method is established.[12]

• Solvents: HPLC grade n-hexane, isopropanol (IPA), ethanol (EtOH), and acetonitrile (ACN).

• Additives: HPLC grade trifluoroacetic acid (TFA) or formic acid for acidic analytes, and diethylamine (DEA) or ethylenediamine (EDA) for basic analytes.[13]

• Sample: A racemic standard of 4-oxoazetidine-2-carboxylate (or its ester derivative) dissolved in the mobile phase or a compatible solvent at a concentration of approximately 1 mg/mL.

Step-by-Step HPLC Method

• Column Equilibration:

  • Before initial use, flush the column with the mobile phase for at least 30 minutes at a flow rate of 0.5 mL/min to ensure the column is fully equilibrated.

  • Consistent and thorough equilibration is critical for reproducible retention times and peak shapes.

• Initial Chromatographic Conditions (Normal Phase):

  • The normal phase mode often provides excellent selectivity for polar compounds on polysaccharide CSPs.[9]

  Parameter	Recommended Starting Condition	Rationale
  Chiral Stationary Phase	Immobilized Amylose or Cellulose tris(3,5-dimethylphenylcarbamate)	Proven high success rate for a wide range of chiral compounds, including those with polar functional groups.[4][8]
  Mobile Phase	n-Hexane / Isopropanol (IPA) (80:20, v/v)	A common and effective mobile phase for normal phase chiral separations, offering good solubility and selectivity.
  Additive	0.1% Trifluoroacetic Acid (TFA)	The carboxylic acid moiety of the analyte requires an acidic additive to suppress ionization and improve peak shape.[13][14]
  Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm I.D. column, providing a good balance between analysis time and efficiency.
  Column Temperature	25 °C (Ambient)	Temperature can affect selectivity; starting at a controlled ambient temperature provides a consistent baseline.
  Detection Wavelength	210 nm	The β-lactam core exhibits strong absorbance at lower UV wavelengths.
  Injection Volume	5-10 µL	Adjust as needed based on analyte concentration and detector sensitivity.

• Method Optimization:

  • Mobile Phase Composition: If the initial separation is not satisfactory (resolution < 1.5), systematically vary the percentage of the alcohol modifier (IPA or EtOH).

    • Increasing the alcohol percentage will generally decrease retention times.

    • Decreasing the alcohol percentage will increase retention and may improve resolution.

  • Alcohol Modifier: Evaluate different alcohols. Ethanol can sometimes provide different selectivity compared to isopropanol.

  • Additive Concentration: The concentration of the acidic additive can be adjusted (e.g., between 0.05% and 0.2%) to optimize peak symmetry. Excessive additive can sometimes reduce column efficiency.[14]

  • Alternative Modes: If normal phase conditions do not yield the desired separation, exploring polar organic or reversed-phase modes can be beneficial.[9][11]

    • Polar Organic Mode: Mobile phases like 100% methanol or acetonitrile can offer unique selectivity.

    • Reversed-Phase Mode: Mobile phases consisting of acetonitrile or methanol with an aqueous buffer (e.g., ammonium bicarbonate) are particularly useful for LC-MS compatibility.[9]

Data Analysis and Interpretation

• Retention Time (t_R): The time it takes for each enantiomer to elute from the column.

• Resolution (R_s): The degree of separation between the two enantiomeric peaks. A resolution of ≥ 1.5 is generally considered baseline separation.

• Selectivity Factor (α): The ratio of the retention factors of the two enantiomers. A higher α value indicates better separation.

• Enantiomeric Excess (% ee): Calculated from the peak areas of the two enantiomers.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Poor or No Separation	- Inappropriate CSP- Incorrect mobile phase composition	- Screen different polysaccharide-based CSPs.- Systematically vary the mobile phase composition (modifier type and percentage).- Explore different chromatographic modes (NP, RP, Polar Organic).
Poor Peak Shape (Tailing)	- Analyte interaction with residual silanols on the silica support- Inappropriate additive concentration	- Optimize the concentration of the acidic additive (e.g., TFA).- Ensure the column is properly equilibrated.
Irreproducible Retention Times	- Incomplete column equilibration- Mobile phase instability- Temperature fluctuations	- Increase column equilibration time.- Prepare fresh mobile phase daily.- Use a column thermostat to maintain a constant temperature.
Elution Order Reversal	- Change in CSP, mobile phase, or temperature	- This can be a complex phenomenon but can sometimes be exploited to optimize a separation.[15] Confirm the identity of each peak if conditions are significantly altered.

Conclusion: Ensuring Enantiomeric Purity

The successful chiral separation of 4-oxoazetidine-2-carboxylate enantiomers is an essential analytical task in pharmaceutical development. By employing a systematic method development approach centered on the use of polysaccharide-based chiral stationary phases, a robust and reliable HPLC method can be established. The protocol and guidelines presented here provide a solid foundation for achieving baseline resolution and accurate quantification of these critical chiral building blocks, ultimately contributing to the development of safer and more effective medicines.

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Definitive Structural Elucidation of (S)-benzyl 4-oxoazetidine-2-carboxylate using 1H and 13C NMR Spectroscopy

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-benzyl 4-oxoazetidine-2-carboxylate is a cornerstone chiral building block in medicinal chemistry. Its rigid four-membered β-lactam ring is the key pharmacophore in a vast array of life-saving antibiotics, including penicillins and cephalosporins.[1][2] The stereochemistry at the C2 position is critical for its biological activity and its utility as an intermediate in the synthesis of complex pharmaceutical agents.[3][4] Therefore, unambiguous structural verification and stereochemical confirmation are paramount in any drug discovery and development pipeline utilizing this synthon.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent analytical technique for the structural elucidation of organic molecules.[5][6] It provides unparalleled insight into the molecular framework by probing the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C (carbon-13). By analyzing parameters such as chemical shift, signal intensity, and spin-spin coupling, NMR allows for a detailed mapping of atomic connectivity and stereochemical relationships.[7][8]

This application note provides a comprehensive guide to the ¹H and ¹³C NMR characterization of (S)-benzyl 4-oxoazetidine-2-carboxylate. It details field-proven protocols for sample preparation and data acquisition and offers an in-depth analysis of the spectral features, grounded in the fundamental principles of NMR spectroscopy.

Core Principles: Decoding the NMR Spectrum

A thorough interpretation of NMR data relies on understanding three key pillars:

• Chemical Shift (δ): The position of a signal along the x-axis (in ppm) is dictated by the local electronic environment of the nucleus.[9][10] Electronegative atoms (like oxygen and nitrogen) or aromatic rings deshield nearby nuclei, causing their signals to appear at a higher chemical shift (downfield).

• Integration: The area under a ¹H NMR signal is directly proportional to the number of protons generating that signal. This provides a quantitative ratio of the different types of protons in the molecule.[10]

• Spin-Spin Coupling (Multiplicity): Protons on adjacent carbons "feel" each other's magnetic spin states, causing their signals to split. This splitting pattern, or multiplicity (e.g., singlet, doublet, triplet), reveals the number of neighboring protons, often following the "n+1 rule". The magnitude of this splitting, the coupling constant (J, measured in Hz), provides crucial information about the geometry between the coupled protons.[8][10] For β-lactam rings, the vicinal coupling constants between protons at C3 and C4 are characteristic, with values of 1.5–2.5 Hz typically indicating a trans relationship and 5.5–6.0 Hz suggesting a cis relationship.[11]

A notable feature in the ¹H NMR spectrum of a chiral molecule like (S)-benzyl 4-oxoazetidine-2-carboxylate is the presence of diastereotopic protons . Protons in a CH₂ group adjacent to a chiral center are chemically non-equivalent and will therefore resonate at different chemical shifts and couple to each other, often appearing as a pair of doublets.[12]

Experimental Workflow: From Sample to Spectrum

The acquisition of high-quality, reproducible NMR data is contingent upon meticulous sample preparation and correctly configured acquisition parameters.

Caption: Standard workflow for NMR characterization.

Protocol 1: NMR Sample Preparation

This protocol ensures a homogenous sample free of particulates, which is critical for achieving high-resolution spectra.

• Sample Weighing: Accurately weigh the (S)-benzyl 4-oxoazetidine-2-carboxylate sample. For ¹H NMR, 5-10 mg is typically sufficient. For a proton-decoupled ¹³C NMR spectrum, a more concentrated sample of 20-50 mg is recommended to obtain a good signal-to-noise ratio in a reasonable time.[13][14]

• Solvent Selection: Choose a high-purity deuterated solvent in which the compound is fully soluble. Chloroform-d (CDCl₃) is an excellent choice.[1][15] Deuterated solvents are used to avoid large, interfering signals from the solvent protons and to provide a signal for the spectrometer's field-frequency lock.[14]

• Dissolution: In a small, clean vial, dissolve the weighed sample in approximately 0.6–0.7 mL of the deuterated solvent.[1][14] Ensure complete dissolution by gentle vortexing or brief sonication. Preparing the sample in a separate vial facilitates this process and allows for visual confirmation of solubility.[14]

• Filtration and Transfer: To prevent signal broadening from suspended impurities, filter the solution directly into a 5 mm NMR tube. A common method is to pass the solution through a small plug of glass wool packed into a Pasteur pipette.[1][13] The final sample height in the tube should be at least 4.5 cm.[13]

• Internal Standard (Optional): For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added. Alternatively, the spectrum can be referenced to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).[9][14]

Protocol 2: NMR Data Acquisition & Processing

These are generalized parameters for a modern NMR spectrometer (e.g., 400 MHz).

¹H NMR Spectrum:

• Setup: Lock the spectrometer to the deuterium signal of the solvent and perform shimming to optimize the magnetic field homogeneity.[1]

• Pulse Program: Use a standard single-pulse experiment (e.g., 'zg30' on Bruker systems).[1]

• Acquisition: Acquire a sufficient number of scans (typically 8 to 16) to achieve a good signal-to-noise ratio.

• Processing: Apply Fourier transformation to the Free Induction Decay (FID), followed by phase and baseline correction. Reference the spectrum.[1]

¹³C NMR Spectrum:

• Setup: The same shimmed sample from the ¹H experiment can be used.

• Pulse Program: Use a standard proton-decoupled pulse sequence (e.g., 'zgpg30') to produce a spectrum with singlets for each unique carbon, simplifying interpretation.

• Acquisition: A larger number of scans (e.g., 128 or more) is required due to the lower natural abundance and sensitivity of the ¹³C nucleus.[1]

• Processing: Process the data similarly to the ¹H spectrum.

Data Analysis and Structural Assignment

The key to structural elucidation is the systematic assignment of each signal in the ¹H and ¹³C spectra to a specific nucleus in the molecule.

Caption: Molecular structure of the target compound.

¹H NMR Spectral Analysis

The expected ¹H NMR spectrum in CDCl₃ will show distinct signals corresponding to the azetidine ring, the benzyl ester, and the amide proton.

Proton Label	Assignment	Expected δ (ppm)	Multiplicity	Integration	Coupling Constants (J, Hz)
Ha, Hb	Azetidine CH₂ (C3)	~3.0 - 3.6	ddd, ddd	2H	Jab ≈ 15 (geminal), Jac, Jbc ≈ 2-5 (vicinal)
Hc	Azetidine CH (C2)	~4.2 - 4.5	dd	1H	Jca, Jcb ≈ 2-5 (vicinal)
Hd	Amide NH	~6.5 - 7.5	br s	1H	-
He	Benzyl CH₂	~5.2	d, d	2H	Jee' ≈ 12 (geminal, diastereotopic)
Hf	Aromatic CH	~7.3 - 7.4	m	5H	-

• Aromatic Protons (Hf): The five protons of the phenyl ring will appear as a complex multiplet around 7.3-7.4 ppm.

• Benzyl CH₂ Protons (He): Due to the adjacent C2 stereocenter, these two protons are diastereotopic. They will appear as two distinct doublets (an "AB quartet") near 5.2 ppm, coupling only with each other.[12]

• Azetidine C2-H (Hc): This proton is coupled to the two C3 protons (Ha and Hb), resulting in a doublet of doublets (dd).

• Azetidine C3-Protons (Ha, Hb): These two protons are also diastereotopic. They couple with each other (geminal coupling) and with the C2 proton (vicinal coupling), leading to complex multiplets, often appearing as two separate doublets of doublets.

• Amide Proton (Hd): This proton typically appears as a broad singlet. Its chemical shift can be highly variable depending on the solvent, concentration, and temperature due to hydrogen bonding.

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon environments.

Carbon Label	Assignment	Expected δ (ppm)
C1	Ester C=O	~170.5
C2	Azetidine CH	~56.2
C3	Azetidine CH₂	~42.8
C4	β-Lactam C=O	~166.1
C5	Benzyl CH₂	~67.9
C6	Aromatic C (quaternary)	~135.0
C7, C8, C9	Aromatic CH	~128.0 - 129.0

• Carbonyl Carbons (C1, C4): The two carbonyl carbons (ester and β-lactam amide) are the most deshielded, appearing far downfield, typically above 165 ppm.[16]

• Aromatic Carbons (C6-C9): The six carbons of the phenyl ring will appear in the characteristic aromatic region of 128-136 ppm. The quaternary carbon (C6) will have a lower intensity.

• Benzyl CH₂ (C5): The benzylic carbon attached to the ester oxygen appears around 68 ppm.

• Azetidine Ring Carbons (C2, C3): The aliphatic carbons of the strained four-membered ring appear in the upfield region, typically between 40 and 60 ppm.[1]

Conclusion

¹H and ¹³C NMR spectroscopy are indispensable, non-destructive tools for the comprehensive characterization of (S)-benzyl 4-oxoazetidine-2-carboxylate.[7] Following the detailed protocols for sample preparation and data acquisition outlined in this note ensures the generation of high-quality, reliable data. A systematic analysis of the chemical shifts, integration, and coupling patterns allows for the unambiguous confirmation of the molecular structure and provides crucial validation of stereochemical integrity. This level of analytical rigor is fundamental to advancing drug discovery programs that rely on this vital chiral building block.

References

• Vertex AI Search. (2024). NMR Spectroscopy Revolutionizes Drug Discovery.
• ACS Publications. (n.d.). Perspectives on Nuclear Magnetic Resonance Spectroscopy in Drug Discovery Research. Journal of Medicinal Chemistry.
• Benchchem. (n.d.). Application Notes and Protocols for ¹H and ¹³C NMR Analysis of Azetidin-2-ones.
• Walsh Medical Media. (n.d.). Drug Discovery and Development of NMR Spectroscopy in Pharmaceutical Industry.
• Labome. (2014, March 14). NMR Spectroscopy in Drug Discovery and Development.
• AZoOptics. (2024, May 22). The Role of Nuclear Magnetic Resonance Spectroscopy in Drug Discovery.
• Sigma-Aldrich. (n.d.). Benzyl (S)-(-)
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• Chem-Impex. (n.d.). Benzyl (S)-(-)
• CymitQuimica. (n.d.). Benzyl (2S)
• University of Cambridge. (n.d.). How to make an NMR sample.
• Iowa State University. (n.d.). NMR Sample Preparation.
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• OpenOChem Learn. (n.d.). Interpreting.
• Chemistry LibreTexts. (2023, January 29).
• Mobashery, S., Lerner, S. A., & Johnston, M. (n.d.). Monitoring beta-lactamase activity in vivo by 13C nuclear magnetic resonance spectroscopy. PMC.
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• Beilstein-Institut. (n.d.). Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement of 3-diazotetramic acids in the presence of nucleophiles. PMC.

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Purifying a Key Chiral Building Block: A Detailed Recrystallization Protocol for (S)-benzyl 4-oxoazetidine-2-carboxylate

Authoritative guidance for researchers, scientists, and drug development professionals on achieving high enantiomeric and chemical purity for a critical pharmaceutical intermediate.

Introduction: The Imperative of Purity in Chiral Drug Development

(S)-benzyl 4-oxoazetidine-2-carboxylate is a vital chiral building block in the synthesis of numerous pharmaceutical compounds.[1][2] Its rigid, strained β-lactam ring system and stereochemically defined center make it an attractive starting material for the development of novel therapeutics. In the realm of medicinal chemistry, the three-dimensional arrangement of atoms in a molecule, or its stereochemistry, is of paramount importance. Enantiomers, which are non-superimposable mirror images of a chiral molecule, can exhibit vastly different pharmacological and toxicological profiles.[1] Therefore, the enantiomeric and chemical purity of starting materials like (S)-benzyl 4-oxoazetidine-2-carboxylate is not merely a matter of quality control but a fundamental requirement for ensuring the safety and efficacy of the final drug product.

This application note provides a detailed, field-proven protocol for the purification of (S)-benzyl 4-oxoazetidine-2-carboxylate via recrystallization. The methodology is designed to be a self-validating system, with explanations for the causality behind each experimental choice, ensuring both technical accuracy and practical applicability.

The Principle of Recrystallization: A Thermodynamic Drive Towards Purity

Recrystallization is a powerful and widely used technique for the purification of solid organic compounds.[3][4][5][6][7][8][9][10][11] The underlying principle is based on the differential solubility of the desired compound and its impurities in a selected solvent or solvent system at varying temperatures.[10] An ideal recrystallization solvent will dissolve the compound sparingly at room temperature but readily at an elevated temperature.[5] As a hot, saturated solution is allowed to cool, the solubility of the desired compound decreases, leading to the formation of a supersaturated solution from which the pure compound crystallizes. The impurities, ideally, remain dissolved in the solvent, or "mother liquor," and are thus separated from the purified solid.[8] The slow and controlled formation of the crystal lattice is a key factor, as it allows for the exclusion of foreign molecules (impurities), leading to a significant enhancement in purity.[5]

Experimental Protocol: Recrystallization of (S)-benzyl 4-oxoazetidine-2-carboxylate

This protocol is designed for the purification of (S)-benzyl 4-oxoazetidine-2-carboxylate that may contain minor impurities from its synthesis.

Materials and Equipment:

• Crude (S)-benzyl 4-oxoazetidine-2-carboxylate

• Ethyl acetate (ACS grade or higher)

• Hexane (ACS grade or higher)

• Erlenmeyer flask

• Heating mantle or hot plate with a water or oil bath

• Reflux condenser

• Magnetic stirrer and stir bar

• Büchner funnel and filter flask

• Aspirator or vacuum pump

• Filter paper

• Spatula

• Ice bath

• Drying oven or vacuum desiccator

Step-by-Step Procedure:

• Dissolution: In a clean, dry Erlenmeyer flask, place the crude (S)-benzyl 4-oxoazetidine-2-carboxylate. For every 1 gram of crude material, add approximately 5-10 mL of ethyl acetate. Add a magnetic stir bar to the flask.

• Heating to Dissolution: Gently heat the mixture with stirring using a heating mantle or hot plate. The temperature should be brought to the boiling point of ethyl acetate (77°C). If all the solid does not dissolve, add small additional portions of ethyl acetate until a clear solution is obtained. It is crucial to use the minimum amount of hot solvent necessary to achieve complete dissolution to maximize the recovery yield.

• Hot Filtration (Optional): If insoluble impurities are observed in the hot solution, perform a hot gravity filtration. This step should be done quickly to prevent premature crystallization. Use a pre-heated funnel and filter paper.

• Inducing Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature on a heat-resistant surface. Uncontrolled, rapid cooling can lead to the formation of small, impure crystals.

• Addition of Anti-Solvent: Once the solution has reached room temperature, slowly add hexane dropwise with gentle swirling. Hexane acts as an anti-solvent, reducing the solubility of the desired compound and promoting crystallization. Continue adding hexane until the solution becomes slightly turbid (cloudy), which indicates the onset of precipitation.

• Crystallization Period: Cover the flask and allow it to stand undisturbed at room temperature for several hours, or preferably overnight, to allow for the slow growth of large, well-formed crystals.

• Cooling: To maximize the yield of the purified product, cool the flask in an ice bath for at least 30 minutes to further decrease the solubility of the compound.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel and a filter flask.

• Washing: Wash the collected crystals with a small amount of cold ethyl acetate/hexane (e.g., a 1:3 v/v mixture) to remove any residual mother liquor containing dissolved impurities.

• Drying: Dry the purified crystals thoroughly. This can be achieved by air-drying on the filter paper for a short period, followed by drying in a vacuum oven at a temperature below the compound's melting point (literature melting point is 137-140 °C[1]) or in a vacuum desiccator.

Visual Workflow of the Recrystallization Protocol:

Caption: Workflow for the purification of (S)-benzyl 4-oxoazetidine-2-carboxylate.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the recrystallization protocol. Actual values may vary depending on the initial purity of the crude material.

Parameter	Recommended Value/Range	Rationale
Solvent	Ethyl Acetate	Good solubility at elevated temperatures and lower solubility at room temperature for the target compound.
Anti-solvent	Hexane	Miscible with ethyl acetate and significantly reduces the solubility of the polar product, inducing crystallization.
Solvent Volume	5-10 mL per gram of crude product	Ensures complete dissolution at boiling point while minimizing product loss in the mother liquor.
Crystallization Time	Several hours to overnight	Allows for the slow formation of large, pure crystals.
Cooling Temperature	0-4 °C (Ice Bath)	Maximizes the precipitation of the purified compound from the solution.
Expected Recovery	70-90%	Dependent on the initial purity and careful execution of the protocol.
Expected Purity	>99% (by HPLC)	Recrystallization is highly effective at removing minor impurities.
Melting Point	137-140 °C	A sharp melting point within this range is indicative of high purity.[1]

Causality Behind Experimental Choices

• Choice of Solvent System (Ethyl Acetate/Hexane): Ethyl acetate is a moderately polar solvent that effectively dissolves the target compound, which possesses both polar (amide, ester) and nonpolar (benzyl) functionalities, at elevated temperatures. Hexane is a nonpolar solvent in which the compound is poorly soluble. The use of this binary solvent system allows for fine-tuned control over the solubility of the product. By dissolving the compound in a minimal amount of hot ethyl acetate and then gradually adding hexane, the polarity of the solvent mixture is decreased, thereby reducing the solubility of the polar product and inducing its crystallization.

• Slow Cooling: The gradual cooling of the solution is critical for the formation of a well-ordered crystal lattice. Rapid cooling can trap impurities within the growing crystals, diminishing the effectiveness of the purification. Allowing the solution to cool slowly to room temperature before placing it in an ice bath promotes the growth of larger, purer crystals.

• Washing with Cold Solvent: The final wash of the collected crystals is performed with a cold solvent mixture to remove any adhering mother liquor, which contains the dissolved impurities. Using a cold solvent minimizes the dissolution of the purified product, thereby preventing yield loss.

Conclusion

This application note provides a robust and reliable protocol for the purification of (S)-benzyl 4-oxoazetidine-2-carboxylate by recrystallization. By understanding the principles behind each step, researchers can effectively enhance the chemical and enantiomeric purity of this critical pharmaceutical intermediate. The successful implementation of this protocol will contribute to the synthesis of high-quality, safe, and effective drug candidates.

References

• Wikipedia. Recrystallization (chemistry). [Link]

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• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• University of Colorado Boulder. Crystallization - Organic Chemistry. [Link]

• SOP: CRYSTALLIZATION. [Link]

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The Cornerstone of Carbapenem Synthesis: A Guide to the Application of (S)-benzyl 4-oxoazetidine-2-carboxylate

Introduction: The Enduring Legacy of Carbapenems and the Quest for Synthetic Excellence

Carbapenems represent a class of β-lactam antibiotics of last resort, wielding potent broad-spectrum activity against a formidable array of Gram-positive and Gram-negative bacteria. Their unique bicyclic structure, featuring a strained β-lactam ring fused to a five-membered ring, is the cornerstone of their powerful antibacterial action. However, the inherent instability and complex stereochemistry of these molecules present significant challenges to their synthesis. The quest for efficient and stereocontrolled synthetic routes is a critical endeavor in the ongoing battle against antimicrobial resistance. At the heart of many successful carbapenem syntheses lies a versatile chiral building block: the 2-azetidinone ring. This application note provides an in-depth technical guide on the utilization of a key starting material, (S)-benzyl 4-oxoazetidine-2-carboxylate, in the synthesis of crucial carbapenem intermediates. We will explore the strategic considerations behind its use, delve into detailed experimental protocols for its transformation, and provide insights into the critical parameters that govern the success of these synthetic endeavors.

The Strategic Advantage of (S)-benzyl 4-oxoazetidine-2-carboxylate: A Chiral Pool Approach

(S)-benzyl 4-oxoazetidine-2-carboxylate is a highly valuable starting material in carbapenem synthesis due to its inherent chirality and versatile functionality. Derived from L-aspartic acid, it provides a cost-effective entry into the chiral pool of β-lactam building blocks. The (S)-configuration at the C2 position serves as a crucial stereochemical anchor for the subsequent introduction of other stereocenters in the carbapenem core. The benzyl ester provides a readily removable protecting group for the carboxylic acid, while the ketone at the C4 position offers a handle for a variety of chemical transformations.

The primary goal in the initial stages of carbapenem synthesis is the construction of the key intermediate, (3S,4R)-4-acetoxy-3-[(R)-1-(tert-butyldimethylsilyloxy)ethyl]azetidin-2-one. This molecule embodies the correct stereochemistry at three contiguous centers, which is essential for the biological activity of the final carbapenem antibiotic. The journey from (S)-benzyl 4-oxoazetidine-2-carboxylate to this pivotal intermediate involves a series of carefully orchestrated and stereocontrolled reactions.

Synthetic Strategy Overview

The overall synthetic strategy can be conceptualized as a multi-step process that meticulously builds the complex stereochemical architecture of the carbapenem core. The key transformations include:

• Stereoselective Aldol Condensation: Introduction of the C3 hydroxyethyl side chain with the correct (R)-configuration.

• Diastereoselective Reduction: Reduction of the newly formed ketone to a hydroxyl group, establishing the desired stereochemistry.

• Protection of the Hydroxyl Group: Installation of a bulky silyl protecting group to prevent unwanted side reactions in subsequent steps.

• Conversion of the Carboxylate to an Acetoxy Group: Transformation of the C4 carboxylate into an acetoxy group, a key functional handle for later cyclization.

• Deprotection: Removal of the N-protecting group (if any) and the benzyl ester to yield the final key intermediate.

The following sections will provide detailed protocols and mechanistic insights into these critical transformations.

Experimental Protocols and Methodologies

Part 1: Stereoselective Aldol Condensation for Side Chain Installation

The introduction of the C3 hydroxyethyl side chain is a critical step that defines the stereochemistry at two of the three crucial centers. This is typically achieved through a stereoselective aldol condensation with acetaldehyde. The choice of base and reaction conditions is paramount to achieving the desired diastereoselectivity.

Protocol 1: Lithium Diisopropylamide (LDA) Mediated Aldol Condensation

This protocol utilizes a strong, non-nucleophilic base to generate the enolate of the azetidinone, which then reacts with acetaldehyde.

Materials:

• (S)-benzyl 4-oxoazetidine-2-carboxylate

• Diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes

• Acetaldehyde

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of diisopropylamine (1.2 equivalents) in anhydrous THF at -78 °C under an inert atmosphere (argon or nitrogen), add n-butyllithium (1.1 equivalents) dropwise. Stir the solution at -78 °C for 30 minutes to generate LDA.

• In a separate flask, dissolve (S)-benzyl 4-oxoazetidine-2-carboxylate (1.0 equivalent) in anhydrous THF at -78 °C.

• Slowly add the solution of the azetidinone to the freshly prepared LDA solution at -78 °C. Stir the resulting mixture for 1 hour to ensure complete enolate formation.

• Add freshly distilled acetaldehyde (1.5 equivalents) dropwise to the reaction mixture at -78 °C.

• Stir the reaction at -78 °C for 2-3 hours, monitoring the progress by thin-layer chromatography (TLC).

• Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired aldol adduct.

Causality and Experimental Choices:

• LDA as a Base: LDA is a strong, sterically hindered base, which favors the kinetic deprotonation of the azetidinone, leading to the formation of a specific enolate isomer. This is crucial for controlling the stereochemical outcome of the aldol reaction.

• Low Temperature (-78 °C): The low reaction temperature is essential to prevent side reactions, such as self-condensation of acetaldehyde, and to enhance the diastereoselectivity of the aldol addition.

• Anhydrous Conditions: The reaction is highly sensitive to moisture, as water will quench the LDA and the enolate. Therefore, all glassware must be oven-dried, and anhydrous solvents must be used.

Diagram: Aldol Condensation Workflow

Application Notes and Protocols for the Synthesis of Novel Antibiotics from 4-Oxoazetidine Derivatives

Foreword: The Enduring Challenge of Antibiotic Resistance and the Role of β-Lactam Scaffolds

The discovery and development of β-lactam antibiotics, such as penicillins and cephalosporins, marked a turning point in human medicine. The core of their antimicrobial power lies in the strained four-membered 4-oxoazetidine ring, a privileged scaffold in medicinal chemistry.[1][2] However, the widespread use of these life-saving drugs has led to the emergence of multi-drug resistant bacteria, posing a significant threat to global health.[1] A primary mechanism of resistance is the production of β-lactamase enzymes, which hydrolyze and inactivate the antibiotic.[3][4] This escalating crisis necessitates the development of novel antibiotics that can evade these resistance mechanisms. This guide provides a detailed overview of the synthesis of new 4-oxoazetidine derivatives, with a focus on robust synthetic protocols and the rationale behind key experimental steps.

The Staudinger [2+2] Cycloaddition: A Cornerstone of β-Lactam Synthesis

The Staudinger synthesis, a [2+2] cycloaddition reaction between a ketene and an imine, is a foundational and versatile method for constructing the β-lactam ring.[5][6] Discovered by Hermann Staudinger in 1907, its significance in antibiotic synthesis became profoundly apparent with the elucidation of penicillin's structure in the 1940s.[6]

The reaction's stereochemical outcome (yielding cis or trans β-lactams) can often be controlled by the choice of reactants and reaction conditions.[3] For instance, the use of N-tosyl imines in conjunction with ketenes tends to favor the formation of cis-β-lactams, while N-triflyl imines can preferentially lead to trans isomers.[3]

Mechanistic Rationale

The Staudinger reaction proceeds through a stepwise mechanism involving the nucleophilic attack of the imine nitrogen on the ketene carbonyl carbon, forming a zwitterionic intermediate. Subsequent ring closure then yields the four-membered β-lactam ring. The stereochemistry of the final product is determined during this ring-closing step.

Caption: Generalized mechanism of the Staudinger [2+2] cycloaddition.

Protocol: Synthesis of a 3-Phenoxy-4-Aryl-β-Lactam via Staudinger Cycloaddition

This protocol describes a general procedure for the synthesis of a trans-β-lactam, a common structural motif in developmental antibiotics. The reaction of an imine with a ketene generated in situ from phenoxyacetyl chloride and a base is a reliable method.[3]

Materials and Reagents

• Substituted aromatic aldehyde

• Substituted aniline

• Phenoxyacetyl chloride

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Sodium sulfate (Na₂SO₄), anhydrous

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Experimental Workflow

Caption: Workflow for the synthesis and purification of a β-lactam.

Step-by-Step Procedure

• Imine Formation:

  • In a round-bottom flask, dissolve the substituted aromatic aldehyde (1.0 eq) and substituted aniline (1.0 eq) in anhydrous dichloromethane.

  • Stir the mixture at room temperature for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed. The resulting imine solution is typically used directly in the next step without isolation.

• Staudinger Cycloaddition:

  • Cool the flask containing the imine solution to -78°C using a dry ice/acetone bath.

  • In a separate flask, prepare a solution of phenoxyacetyl chloride (1.2 eq) and triethylamine (1.5 eq) in anhydrous dichloromethane.

  • Add the phenoxyacetyl chloride/triethylamine solution dropwise to the cold imine solution over 30 minutes. The triethylamine acts as a base to generate the ketene in situ.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up and Purification:

  • Transfer the reaction mixture to a separatory funnel and wash sequentially with water (2 x 50 mL) and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure β-lactam.

Alternative and Advanced Synthetic Strategies

While the Staudinger reaction is a workhorse, other methods have been developed to access structurally diverse β-lactams.[1][7]

• Transition Metal-Catalyzed Syntheses: Rhodium and palladium catalysts have been employed in carbonylative cycloadditions to produce β-lactams, often with high diastereoselectivity.[1][8]

• Wolff Rearrangement: Thermally or photochemically induced Wolff rearrangements of diazoketones can generate ketene intermediates for subsequent trapping with imines to form β-lactams.[9][10]

• Kinugasa Reaction: This reaction involves the cycloaddition of a nitrone with a copper acetylide, providing a route to 4-substituted β-lactams.[11]

Application Note: Biological Evaluation of Novel 4-Oxoazetidine Derivatives

The ultimate goal of synthesizing new 4-oxoazetidine derivatives is to identify compounds with potent antimicrobial activity, particularly against resistant strains.

Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[12]

• Preparation of Bacterial Inoculum:

  • Culture the bacterial strain (e.g., Staphylococcus aureus, Escherichia coli) in an appropriate broth medium overnight at 37°C.

  • Dilute the overnight culture to achieve a standardized concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the synthesized β-lactam in a suitable solvent (e.g., DMSO).

  • Perform a series of two-fold serial dilutions in a 96-well microtiter plate using cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculation and Incubation:

  • Add the standardized bacterial inoculum to each well of the microtiter plate.

  • Include positive (bacteria only) and negative (broth only) controls.

  • Incubate the plate at 37°C for 18-24 hours.

• Data Interpretation:

  • Determine the MIC by visual inspection for the lowest concentration of the compound that shows no visible turbidity.

Data Presentation: Summarizing Antimicrobial Activity

The results of MIC testing should be presented in a clear and concise table for easy comparison.

Compound ID	S. aureus (ATCC 29213) MIC (µg/mL)	E. coli (ATCC 25922) MIC (µg/mL)	MRSA (Clinical Isolate) MIC (µg/mL)
SYN-001	4	>64	8
SYN-002	2	>64	2
SYN-003	>64	16	>64
Vancomycin	1	>64	1
Ciprofloxacin	0.5	0.015	16

Conclusion and Future Outlook

The 4-oxoazetidine core remains a highly valuable scaffold for the development of new antibiotics.[2] The chemical tractability of synthetic routes like the Staudinger cycloaddition allows for the systematic modification of substituents on the β-lactam ring, enabling the exploration of structure-activity relationships.[3] The protocols and application notes provided herein offer a framework for the rational design, synthesis, and evaluation of novel β-lactam candidates in the ongoing effort to combat the global threat of antibiotic resistance.[1]

References

• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2012). Novel and Recent Synthesis and Applications of β-Lactams. BioMed Research International, 2012, 752301. [Link]

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• Tuba, R., & Al-Hashimi, M. (2013). Synthesis of β-lactams by transition metal promoted Staudinger reactions: alternative synthetic approaches from transition metal enhanced organocatalysis to in situ, highly reactive intermediate synthesis and catalytic tandem reactions. Organic & Biomolecular Chemistry, 11(35), 5779-5788. [Link]

• González-Vera, J. A., & de la Torre, M. C. (2023). Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry, 21(16), 3326-3338. [Link]

• Franceschi, G., Foglio, M., Masi, P., Suarato, A., Palamidessi, G., Bernardi, L., & Arcamone-Cainelli, G. (1977). beta-lactam antibiotics. Novel synthetic routes to cephem-ring system from beta-lactam thiazolines via hydrazinothioazetidinones. Journal of the American Chemical Society, 99(1), 248-50. [Link]

• Tuba, R. (2013). Synthesis of β-lactams by transition metal promoted Staudinger reactions. RSC Publishing. [Link]

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• Shinabarger, D. L., Marotti, K. R., Murray, R. W., Lin, A. H., Melchior, E. P., Swaney, S. M., Dunyak, D. S., Demyan, W. F., & Buysse, J. M. (1997). Mechanism of action of oxazolidinones: effects of linezolid and eperezolid on translation reactions. Antimicrobial Agents and Chemotherapy, 41(10), 2132-6. [Link]

• Asati, V., & Srivastava, S. K. (2014). Current Updates on Oxazolidinone and Its Significance. Mini-Reviews in Medicinal Chemistry, 14(1), 59-79. [Link]

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The Cornerstone of Enzyme Inhibition: A Guide to (S)-benzyl 4-oxoazetidine-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

(S)-benzyl 4-oxoazetidine-2-carboxylate, a chiral β-lactam, stands as a pivotal intermediate in the synthesis of a diverse array of potent enzyme inhibitors. Its rigid four-membered ring, the azetidin-2-one core, is a well-established pharmacophore that mimics the transition state of substrate hydrolysis by certain enzymes, leading to their inactivation. This guide provides an in-depth exploration of the synthesis and application of this versatile building block, offering detailed protocols and scientific rationale to empower researchers in the fields of medicinal chemistry and drug discovery.

The significance of the β-lactam ring extends beyond its historical role in antibacterial agents like penicillins and cephalosporins. It is now recognized as a privileged scaffold for targeting a range of enzymes implicated in various diseases.[1] This includes bacterial β-lactamases, which confer antibiotic resistance, and human proteases such as human leukocyte elastase (HLE), a key player in inflammatory diseases.[2] The stereochemistry at the C2 position of (S)-benzyl 4-oxoazetidine-2-carboxylate is crucial, as it dictates the specific interactions with the enzyme's active site and, consequently, the inhibitory potency and selectivity of the final compound.[3]

This document will first detail a robust, stereoselective synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate. Subsequently, it will provide comprehensive application notes and step-by-step protocols for its conversion into key intermediates for two major classes of enzyme inhibitors: carbapenem antibiotics and human leukocyte elastase inhibitors.

Part 1: Stereoselective Synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate

The synthesis of enantiomerically pure (S)-benzyl 4-oxoazetidine-2-carboxylate is paramount for its use in drug development. A common and effective strategy involves the cyclization of a protected L-aspartic acid derivative. This approach ensures the correct stereochemistry at the C2 position.

Synthetic Workflow

Caption: Synthetic pathway from L-aspartic acid.

Detailed Protocol: Synthesis from L-Aspartic Acid

This protocol outlines the key steps for the synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate, starting from the readily available chiral precursor, L-aspartic acid.

Step 1: N-Protection of L-Aspartic Acid

• Reaction Setup: Suspend L-aspartic acid (1.0 eq) in a suitable aqueous solvent (e.g., a mixture of water and dioxane). Cool the mixture to 0-5 °C in an ice bath.

• Basification: Add a base, such as sodium hydroxide (2.0-2.2 eq), portion-wise while maintaining the temperature below 10 °C to form the disodium salt of L-aspartic acid.

• Carbamoylation: Add benzyl chloroformate (Cbz-Cl, 1.1 eq) dropwise to the reaction mixture, ensuring the temperature remains between 0-10 °C. The pH of the reaction mixture should be maintained in the alkaline range (pH 9.2-12.0) by the concurrent addition of an aqueous base solution.[4]

• Work-up: After the reaction is complete (monitored by TLC), acidify the mixture with a suitable acid (e.g., HCl) to pH 2-3. Extract the product, N-benzyloxycarbonyl-L-aspartic acid, with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

Step 2: β-Esterification

• Reaction Setup: Dissolve the N-protected aspartic acid from the previous step in a suitable solvent like DMF.

• Esterification: Add a base (e.g., potassium bicarbonate, 1.1 eq) followed by benzyl bromide (1.1 eq). Stir the reaction at room temperature until completion.

• Work-up: Quench the reaction with water and extract the product with an organic solvent. Wash the organic phase, dry, and concentrate to yield the β-benzyl ester.

Step 3: Cyclization to the β-Lactam Ring

• Activation: The α-carboxylic acid of the β-benzyl ester is activated, often by conversion to an acid chloride or through the use of coupling agents.

• Intramolecular Cyclization: The activated intermediate undergoes intramolecular cyclization to form the 4-oxoazetidine ring. This step is often carried out at low temperatures in the presence of a non-nucleophilic base.

Step 4: Purification and Characterization

• Purification: The crude (S)-benzyl 4-oxoazetidine-2-carboxylate is purified by column chromatography on silica gel.[5]

• Characterization: The final product's identity and purity are confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, IR) and by measuring its optical rotation.

Parameter	Typical Value	Reference
Molecular Formula	C₁₁H₁₁NO₃	[1]
Molecular Weight	205.21 g/mol	[1]
Appearance	White to yellow powder or crystals	[1]
Melting Point	137-140 °C	[1]
Optical Rotation	[α]²⁰_D = -45 to -41° (c=3 in CHCl₃)	[1]
Purity (HPLC)	≥ 96.5%	[1]

Part 2: Application in the Synthesis of Carbapenem Precursors

Carbapenems are a class of broad-spectrum β-lactam antibiotics that are often used as last-resort treatments for severe bacterial infections.[6] A key intermediate in the synthesis of many carbapenems is (3S,4R)-4-acetoxy-3-[(R)-1-(tert-butyldimethylsilyloxy)ethyl]azetidin-2-one. (S)-benzyl 4-oxoazetidine-2-carboxylate can be elaborated into this crucial precursor.

Synthetic Strategy

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Application Notes and Protocols for the Large-Scale Synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate

Introduction:

(S)-benzyl 4-oxoazetidine-2-carboxylate is a pivotal chiral building block in the pharmaceutical industry. Its strained β-lactam ring system is a key structural motif in a wide array of antibiotics, including carbapenems and penems.[1][2] Beyond its role in antibacterial agents, this versatile intermediate is instrumental in the synthesis of NMDA receptor antagonists and other neurologically active compounds.[3][4] The stereochemical integrity of the C2 position is paramount for the biological activity of the final active pharmaceutical ingredients (APIs), making its enantioselective synthesis a topic of significant industrial importance.

This comprehensive guide provides a detailed, scalable protocol for the synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate, starting from the readily available and inexpensive chiral precursor, L-aspartic acid. The presented methodology is designed for researchers, scientists, and drug development professionals, with a focus on large-scale production, process optimization, and safety considerations. We will delve into the causality behind experimental choices, ensuring a thorough understanding of the synthetic strategy.

Overall Synthetic Strategy

The synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate from L-aspartic acid is a multi-step process that involves:

• Protection of Functional Groups: The amino and both carboxylic acid functionalities of L-aspartic acid must be appropriately protected to ensure regioselective cyclization.

• Activation of the β-Carboxylic Acid: The β-carboxylic acid is selectively activated to facilitate intramolecular nucleophilic attack by the protected amino group.

• Intramolecular Cyclization: The formation of the desired 4-oxoazetidine ring (β-lactam) occurs via an intramolecular nucleophilic substitution reaction.

• Purification: The final product is purified to meet the stringent requirements for pharmaceutical intermediates.

The following diagram illustrates the overall workflow:

Caption: Overall workflow for the synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate.

Detailed Protocols and Methodologies

Part 1: Synthesis of N-tert-Butoxycarbonyl-L-aspartic Acid Dibenzyl Ester

The initial step involves the protection of the amino group of L-aspartic acid with a tert-butoxycarbonyl (Boc) group, followed by the esterification of both carboxylic acids with benzyl groups. The Boc group is chosen for its stability under the esterification conditions and its ease of removal under acidic conditions if required for subsequent synthetic steps.

Reaction Scheme:

Caption: Synthesis of the fully protected L-aspartic acid intermediate.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles (mol)
L-Aspartic Acid	133.10	10.0	75.1
Di-tert-butyl dicarbonate	218.25	17.2	78.8
Sodium Bicarbonate	84.01	19.0	226.2
Dioxane	-	100 L	-
Water	-	100 L	-
Benzyl Alcohol	108.14	40.6	375.5
p-Toluenesulfonic acid monohydrate	190.22	2.86	15.0
Toluene	-	150 L	-
Ethyl Acetate	-	As needed	-
Brine	-	As needed	-
Anhydrous Sodium Sulfate	-	As needed	-

Protocol:

• N-Boc Protection:

  • To a stirred solution of L-aspartic acid (10.0 kg, 75.1 mol) and sodium bicarbonate (19.0 kg, 226.2 mol) in a mixture of dioxane (100 L) and water (100 L) at 0-5 °C, add a solution of di-tert-butyl dicarbonate (17.2 kg, 78.8 mol) in dioxane (20 L) dropwise over 2-3 hours.

  • Allow the reaction mixture to warm to room temperature and stir for 18-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the dioxane.

  • Cool the remaining aqueous solution to 0-5 °C and acidify to pH 2-3 with a cold 1 M HCl solution.

  • Extract the product with ethyl acetate (3 x 50 L).

  • Combine the organic layers, wash with brine (2 x 30 L), dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield N-Boc-L-aspartic acid as a white solid.

• Dibenzyl Esterification:

  • To a suspension of the N-Boc-L-aspartic acid from the previous step in toluene (150 L), add benzyl alcohol (40.6 kg, 375.5 mol) and p-toluenesulfonic acid monohydrate (2.86 kg, 15.0 mol).

  • Heat the mixture to reflux and remove water using a Dean-Stark apparatus.

  • Monitor the reaction by TLC. The reaction is typically complete within 6-8 hours.

  • Cool the reaction mixture to room temperature and wash with a saturated sodium bicarbonate solution (2 x 50 L) and then with brine (50 L).

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude N-Boc-L-aspartic acid dibenzyl ester.

  • Purify the crude product by recrystallization from a mixture of ethyl acetate and hexane to yield the pure product.

Part 2: Synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate

This crucial step involves the selective activation of the β-carboxyl group followed by an intramolecular cyclization to form the β-lactam ring. A common and scalable method involves the use of a Grignard reagent to facilitate the cyclization.

Reaction Scheme:

Caption: Cyclization to form the β-lactam ring.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles (mol)
N-Boc-L-Aspartic Acid Dibenzyl Ester	413.47	20.0	48.4
tert-Butylmagnesium chloride (1M in THF)	-	106.5 L	106.5
Tetrahydrofuran (THF), anhydrous	-	200 L	-
Ammonium Chloride (saturated aq. solution)	-	As needed	-
Ethyl Acetate	-	As needed	-
Hexane	-	As needed	-

Protocol:

• Cyclization Reaction:

  • To a solution of N-Boc-L-aspartic acid dibenzyl ester (20.0 kg, 48.4 mol) in anhydrous THF (200 L) under a nitrogen atmosphere, cool the mixture to -10 to -5 °C.

  • Slowly add tert-butylmagnesium chloride (1M in THF, 106.5 L, 106.5 mol) dropwise over 2-3 hours, maintaining the internal temperature below 0 °C.

  • Stir the reaction mixture at -5 to 0 °C for 4-6 hours.

  • Monitor the reaction progress by HPLC.

• Workup and Purification:

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride at a temperature below 10 °C.

  • Allow the mixture to warm to room temperature and separate the layers.

  • Extract the aqueous layer with ethyl acetate (2 x 50 L).

  • Combine the organic layers, wash with brine (50 L), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

  • For large-scale purification, crystallization from a suitable solvent system such as ethyl acetate/hexane is a more economical alternative.[5][6]

Data Summary

Step	Product	Starting Material (kg)	Product (kg)	Yield (%)	Purity (by HPLC)
1	N-Boc-L-Aspartic Acid Dibenzyl Ester	10.0 (L-Aspartic Acid)	~25.0 (crude)	~80 (after purification)	>98%
2	(S)-benzyl 4-oxoazetidine-2-carboxylate	20.0	~7.5 (crude)	~75 (after purification)	>99%

Scientific Rationale and Trustworthiness

• Choice of Protecting Groups: The Boc group for the amine and benzyl esters for the carboxylic acids are orthogonal protecting groups. The benzyl esters are stable to the basic conditions of the Grignard reaction, and the Boc group is cleaved during the acidic work-up of the cyclization, directly yielding the desired product without a separate deprotection step. The use of benzyl ester for the α-carboxylic acid directly leads to the final target molecule.[7]

• Cyclization Method: The use of a Grignard reagent, such as tert-butylmagnesium chloride, is a well-established method for the cyclization of N-protected aspartic acid diesters to form β-lactams. The Grignard reagent acts as a base to deprotonate the N-H of the Boc-protected amine, and the resulting magnesium amide facilitates the intramolecular cyclization by activating the β-ester. This method is known for its high yields and scalability.

• Self-Validating Protocols: Each step includes in-process controls (TLC and HPLC) to monitor the reaction progress and ensure completion before proceeding to the next stage. The purification steps are designed to remove specific impurities, and the final product purity is verified by HPLC, ensuring the reliability of the process.

Safety Considerations

• Di-tert-butyl dicarbonate: Is a lachrymator and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Grignard Reagents: Are highly flammable and react violently with water. All reactions involving Grignard reagents must be conducted under an inert atmosphere (nitrogen or argon) in anhydrous solvents. Appropriate fire safety measures should be in place.

• Solvents: Dioxane, toluene, and THF are flammable and have associated health risks. Handle these solvents in a well-ventilated area and use appropriate PPE.

References

• Gilchrist, T. L. (1991). Carbapenems and Penems. In Comprehensive Organic Synthesis (Vol. 5, pp. 273-301). Pergamon.
• Bodanszky, M. (1993). Peptide Chemistry: A Practical Textbook. Springer-Verlag.
• Tewari, N., et al. (2007). An Improved and Scalable Process for the Synthesis of Meropenem. Organic Process Research & Development, 11(4), 773-775.
• Mitsunobu, O. (1981). The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis, 1981(01), 1-28.
• Hughes, D. L. (1996). The Mitsunobu Reaction. Organic Reactions, 42, 335-656.
• Lorenz, H., & Seidel-Morgenstern, A. (2014). Processes to separate enantiomers.
• Hart, D. J., & Ha, D. C. (1989). The ester enolate-imine condensation route to β-lactams. Chemical Reviews, 89(7), 1447-1465.
• Shibasaki, M., Ishida, Y., Iwasaki, G., & Iimori, T. (1984). Asymmetric synthesis of the carbapenem antibiotic (+)-PS-5. The Journal of Organic Chemistry, 49(21), 3932-3934.
• Gmeiner, P. (1998). Applications of the Mitsunobu reaction in peptide chemistry. Journal of Peptide Science, 4(4), 253-269.
• Jacques, J., Collet, A., & Wilen, S. H. (1981).
• Alcaide, B., & Almendros, P. (2002). The Staudinger reaction in the synthesis of β-lactams. Current Organic Chemistry, 6(3), 245-266.

• Synthonix. (n.d.). Benzyl (2S)-4-oxoazetidine-2-carboxylate. Retrieved from [Link]

• Google Patents. (1985). US4523026A - Synthesis of N-benzyloxycarbonyl-L-aspartic acid.
• Miah, M. A. J., et al. (2005). Synthesis of decapeptide of L-aspartic acid and benzyl-L-aspartic acid by solid phase peptide synthesis. Archives of Pharmacal Research, 28(7), 756-760.
• Yoo, B. K., et al. (2005). Synthesis of decapeptide of L-aspartic acid and benzyl-L-aspartic acid by solid phase peptide synthesis. Archives of Pharmacal Research, 28(7), 756-760.

• MySkinRecipes. (n.d.). (R)-4-Oxoazetidine-2-carboxylicacid. Retrieved from [Link]

• Au, V. K. E., et al. (2022). Procedure of the overexpression, purification and crystallization of BLEG-1, a bifunctional and evolutionary divergent B3 metallo-β-lactamase, for structure-function studies. MethodsX, 9, 101693.
• Bessonov, A. A., et al. (2024). Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement of 3-diazotetramic acids in the presence of nucleophiles. Beilstein Journal of Organic Chemistry, 20, 1894-1899.
• Miller, M. J. (1989). U.S. Patent No. 4,992,544. U.S.
• Knochel, P., et al. (2022). Direct Addition of Grignard Reagents to Aliphatic Carboxylic Acids Enabled by Bulky turbo-Organomagnesium Anilides.
• Chen, Y., et al. (2006). Crystallization and preliminary X-ray crystallographic analysis of CTX-M-15, an extended-spectrum β-lactamase conferring worldwide emerging antibiotic resistance.
• Ogura, H., & Takeda, K. (2003). U.S. Patent No. 6,586,583. U.S.
• Hsu, L. C., et al. (2011). Large scale chiral chromatography for the separation of an enantiomer to accelerate drug development. Chirality, 23(4), 361-366.
• D'hooghe, M., & De Kimpe, N. (2008). Novel and Recent Synthesis and Applications of β-Lactams. Current Organic Chemistry, 12(10), 796-835.

• ResearchGate. (n.d.). Reaction of 4a with Grignard reagent 7. Retrieved from [Link]

Sources

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• 2. (R)-4-Oxoazetidine-2-carboxylicacid [myskinrecipes.com]
• 3. Benzyl (2S)-4-Oxoazetidine-2-carboxylate | CymitQuimica [cymitquimica.com]
• 4. (S)-4-Oxoazetidine-2-carboxylic Acid | CymitQuimica [cymitquimica.com]
• 5. Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution – Chiralpedia [chiralpedia.com]
• 6. researchgate.net [researchgate.net]
• 7. nbinno.com [nbinno.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate

Welcome to the technical support center for the synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this critical β-lactam intermediate. Here, we address common challenges and provide in-depth, scientifically-grounded solutions to improve your yield and product purity.

Introduction to the Synthesis

The synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate, a key building block for various pharmaceuticals, most commonly employs the Staudinger ketene-imine cycloaddition.[1][2] This [2+2] cycloaddition reaction involves the formation of a β-lactam ring from an imine and a ketene.[1][3] The stereochemistry of the final product is a critical aspect of the synthesis, with the desired (S)-configuration often achieved through the use of chiral auxiliaries or catalysts.[2][4]

This guide will focus on troubleshooting the common challenges associated with the Staudinger synthesis of this compound, from starting material quality to reaction conditions and final product purification.

Troubleshooting Guide & FAQs

Low or No Product Yield

Q1: I am not getting any of the desired β-lactam product, or the yield is extremely low. What are the likely causes?

A1: Low or no yield in a Staudinger cycloaddition can stem from several factors, primarily related to the quality of your starting materials and the reaction setup.

• Poor Quality Imine: The imine is a critical component. It should be freshly prepared and used immediately if possible. Imines can be susceptible to hydrolysis, especially in the presence of moisture.

  • Troubleshooting:

    • Confirm the purity of your aldehyde and amine starting materials.

    • Ensure your reaction solvent is anhydrous. Use freshly distilled solvents or solvents from a solvent purification system.

    • Consider preparing the imine in situ if you are consistently having issues with its stability.

• Inefficient Ketene Generation: Ketenes are highly reactive and unstable, and are therefore almost always generated in situ.[4][5] The most common method is the dehydrohalogenation of an acyl chloride with a tertiary amine base.[5]

  • Troubleshooting:

    • Acyl Chloride Quality: Use freshly distilled or high-purity acyl chloride. Acyl chlorides can hydrolyze to the corresponding carboxylic acid, which will not form a ketene.

    • Base Strength and Steric Hindrance: A common base is triethylamine (TEA). Ensure it is pure and dry. If the reaction is sluggish, a stronger, non-nucleophilic base like diisopropylethylamine (DIPEA or Hünig's base) might be beneficial.

    • Addition Rate and Temperature: The acyl chloride should be added slowly to the reaction mixture containing the imine and the base at a low temperature (e.g., -78 °C to 0 °C) to control the rate of ketene formation and prevent side reactions.

• Moisture Contamination: All components of the reaction are sensitive to moisture. The presence of water can hydrolyze the imine, the acyl chloride, and the ketene, leading to a significant drop in yield.

  • Troubleshooting:

    • Flame-dry all glassware before use.

    • Use anhydrous solvents and reagents.

    • Run the reaction under an inert atmosphere (e.g., nitrogen or argon).

Q2: I am observing the formation of a significant amount of a white precipitate, which is not my product. What could this be?

A2: The white precipitate is most likely the hydrochloride salt of your tertiary amine base (e.g., triethylammonium chloride). This is a normal byproduct of the reaction. However, if you are seeing excessive precipitation and low product yield, it could indicate that the base is reacting with other species in your flask, such as hydrolyzed acyl chloride (carboxylic acid).

Issues with Stereoselectivity

Q3: My product is a mixture of diastereomers (cis and trans). How can I improve the stereoselectivity of the reaction?

A3: The stereochemical outcome of the Staudinger cycloaddition is influenced by several factors, including the geometry of the imine, the substituents on the ketene, and the reaction temperature.[1]

• (E)- vs. (Z)-Imines: Generally, (E)-imines tend to favor the formation of cis β-lactams, while (Z)-imines can lead to trans products.[1] The isomerization of the imine can be influenced by the reaction conditions.

• Ketene Substituents: Electron-donating groups on the ketene tend to favor the formation of cis products, while electron-withdrawing groups can lead to a higher proportion of trans products.[3]

• Temperature: Lower reaction temperatures generally favor the kinetic product, which is often the cis diastereomer. Running the reaction at very low temperatures (e.g., -78 °C) can significantly improve cis-selectivity.

• Chiral Auxiliaries and Catalysts: For achieving high enantioselectivity for the (S)-enantiomer, the use of chiral auxiliaries on either the imine or the ketene precursor is a common strategy.[2][4] Alternatively, chiral catalysts, such as certain cinchona alkaloids or planar-chiral derivatives of 4-(pyrrolidino)pyridine, can be employed to induce enantioselectivity.[6][7][8]

Table 1: Factors Influencing Stereoselectivity in Staudinger Cycloaddition

Factor	Condition Favoring cis-Product	Condition Favoring trans-Product
Imine Geometry	Predominantly (E)-imine	Presence of (Z)-imine
Ketene Substituent	Electron-donating group	Electron-withdrawing group
Reaction Temperature	Low temperature (-78 °C to 0 °C)	Higher temperature
Solvent Polarity	Less polar solvents	More polar solvents may favor trans

Product Purification Challenges

Q4: I am having difficulty purifying my (S)-benzyl 4-oxoazetidine-2-carboxylate. What are the common impurities and how can I remove them?

A4: Common impurities include unreacted starting materials, the amine hydrochloride salt, and polymers formed from the ketene.

• Amine Hydrochloride Salt: This salt is typically insoluble in common organic solvents used for extraction (e.g., dichloromethane, ethyl acetate) and can be removed by filtration. A subsequent wash of the organic layer with water will also help remove any remaining salt.

• Unreacted Starting Materials: Unreacted imine and any byproducts from the aldehyde or amine can often be removed by column chromatography on silica gel. A solvent system of increasing polarity, such as a gradient of ethyl acetate in hexanes, is a good starting point.

• Ketene Polymers: Ketenes can dimerize or polymerize, especially if their concentration becomes too high or if the reaction is run at elevated temperatures. These polymers are often high molecular weight and can be difficult to remove. Slow addition of the acyl chloride at low temperatures is key to minimizing their formation. They can often be separated from the desired product by column chromatography as they tend to be less polar.

• Recrystallization: For the final purification step, recrystallization is often effective. A common solvent system for (S)-benzyl 4-oxoazetidine-2-carboxylate is ethyl acetate/hexanes or dichloromethane/hexanes.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate via Staudinger Cycloaddition

This protocol is a general guideline and may require optimization for your specific starting materials.

• Imine Formation (if not commercially available):

  • To a solution of the chiral amine (1.0 eq) in an anhydrous solvent (e.g., dichloromethane, DCM) at 0 °C, add the desired aldehyde (1.0 eq).

  • Add a drying agent such as anhydrous magnesium sulfate (MgSO₄).

  • Stir the reaction for 2-4 hours at room temperature.

  • Filter off the drying agent and concentrate the solution under reduced pressure to obtain the crude imine. Use the crude imine immediately in the next step.

• Staudinger Cycloaddition:

  • Dissolve the crude imine (1.0 eq) in anhydrous DCM and cool the solution to -78 °C under an inert atmosphere.

  • Add triethylamine (1.5 eq).

  • In a separate flask, dissolve benzyloxyacetyl chloride (1.2 eq) in anhydrous DCM.

  • Add the benzyloxyacetyl chloride solution dropwise to the imine solution over a period of 1-2 hours, maintaining the temperature at -78 °C.

  • After the addition is complete, allow the reaction to slowly warm to room temperature and stir overnight.

• Work-up and Purification:

  • Filter the reaction mixture to remove the triethylammonium chloride precipitate.

  • Wash the filtrate with water and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a gradient of 20-50% ethyl acetate in hexanes).

  • Further purify the product by recrystallization if necessary.

Visualizing the Workflow

Diagram 1: Key Steps in the Staudinger Synthesis

Caption: A typical workflow for the synthesis and purification of (S)-benzyl 4-oxoazetidine-2-carboxylate.

Diagram 2: Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low yield in the Staudinger synthesis.

References

• Alcaide, B., Almendros, P., & Aragoncillo, C. (2007). Asymmetric Synthesis of β-Lactams by the Staudinger Reaction. Organic Reactions.

• Staudinger synthesis - Wikipedia. (n.d.). Retrieved January 10, 2026, from [Link]

• Staudinger Synthesis - Organic Chemistry Portal. (n.d.). Retrieved January 10, 2026, from [Link]

• Palomo, C., Aizpurua, J. M., Ganboa, I., & Oiarbide, M. (1999). Asymmetric Synthesis of β‐Lactams by Staudinger Ketene‐Imine Cycloaddition Reaction. European Journal of Organic Chemistry, 1999(12), 3223-3235.
• Taggi, A. E., Hafez, A. M., Wack, H., Young, B., Ferraris, D., & Lectka, T. (2002). Catalytic, Asymmetric Synthesis of β-Lactams. Journal of the American Chemical Society, 124(23), 6626–6635.

• β-Lactam synthesis - Organic Chemistry Portal. (n.d.). Retrieved January 10, 2026, from [Link]

• Banik, B. K. (2010). Advances in the chemistry of β-lactam and its medicinal applications. Current medicinal chemistry, 17(28), 3134–3175.
• France, S., Wack, H., Taggi, A. E., Hafez, A. M., Witsil, D. R., & Lectka, T. (2002). Generation of Ketenes from Acid Chlorides Using NaH/Crown Ether Shuttle-Deprotonation for Use in Asymmetric Catalysis. Organic Letters, 4(4), 627–629.
• Calter, M. A., Orr, R. K., & Song, W. (2003). Catalytic, asymmetric preparation of ketene dimers from acid chlorides. Organic letters, 5(24), 4745–4748.
• Hodous, B. L., & Fu, G. C. (2002). Enantioselective Staudinger Synthesis of β-Lactams Catalyzed by a Planar-Chiral Nucleophile. Journal of the American Chemical Society, 124(8), 1578–1579.
• Hodous, B. L., & Fu, G. C. (2002). Enantioselective Staudinger synthesis of beta-lactams catalyzed by a planar-chiral nucleophile. Journal of the American Chemical Society, 124(8), 1578–1579.
• Sharma, S., & Kumar, A. (2023). Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry, 21(17), 3539-3555.
• Cossío, F. P., Arrieta, A., & Lecea, B. (1999). Asymmetric Synthesis of β-Lactams by Staudinger Ketene-Imine Cycloaddition Reaction. European Journal of Organic Chemistry, 1999(12), 3223-3235.
• Hafez, A. M., Taggi, A. E., Wack, H., & Lectka, T. (2000). Mechanism of an acid chloride-imine reaction by low-temperature FT-IR: .beta.-lactam formation occurs exclusively through a ketene intermediate. The Journal of Organic Chemistry, 65(25), 8750–8753.
• Singh, G. S. (2003). Novel and Recent Synthesis and Applications of β-Lactams. Mini reviews in medicinal chemistry, 3(6), 563–580.
• Banik, I., & Banik, B. K. (2009). Asymmetric synthesis of anticancer beta-lactams via Staudinger reaction: utilization of chiral ketene from carbohydrate. Bioorganic & medicinal chemistry letters, 19(11), 2956–2958.
• Synthetic Studies on Optically Active .BETA.-lactams. II. Asymmetric Synthesis of .BETA.-lactams by (2+2)cyclocondensation Using Heterocyclic Compounds Derived From L-(+)-Tartaric Acid, (S)- Or (R)-Glutamic Acid, and (S)-Serine as Chiral Auxiliaries. (1988). Chemical and Pharmaceutical Bulletin, 36(6), 1993-2005.

• Benzyl 4-oxo-2-azetidinecarboxylate (C11H11NO3) - PubChemLite. (n.d.). Retrieved January 10, 2026, from [Link]

• Sannikov, I. V., et al. (2021). cis-Diastereoselective Synthesis of Spirooxindolo-β-Lactams by Staudinger Cycloaddition with TsCl as Activating Co-reagent. ACS Omega, 6(35), 22894–22904.

Sources

• 1. Staudinger synthesis - Wikipedia [en.wikipedia.org]
• 2. Advances in the chemistry of β-lactam and its medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Staudinger Synthesis [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. organicreactions.org [organicreactions.org]
• 6. Novel and Recent Synthesis and Applications of β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enantioselective Staudinger synthesis of beta-lactams catalyzed by a planar-chiral nucleophile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 4-Oxoazetidine-2-carboxylates

Welcome to the technical support center for the synthesis of 4-oxoazetidine-2-carboxylates, a critical structural motif in many pharmaceutical agents, most notably β-lactam antibiotics. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, with a primary focus on the Staudinger [2+2] cycloaddition between ketenes and imines. Here, we will dissect common challenges, troubleshoot the formation of unwanted side products, and provide evidence-based solutions to optimize your synthetic outcomes.

I. Frequently Asked Questions (FAQs)

FAQ 1: My Staudinger reaction is yielding a mixture of cis and trans diastereomers. How can I improve the stereoselectivity?

Answer: The stereochemical outcome of the Staudinger cycloaddition is a kinetically controlled process influenced by several factors. The reaction proceeds through a zwitterionic intermediate, and the final stereochemistry depends on the rate of ring closure versus the rate of isomerization of this intermediate.[1][2]

• Imine Geometry: The geometry of the starting imine is a primary determinant of the product's stereochemistry. Generally, (E)-imines favor the formation of cis-β-lactams, while (Z)-imines tend to produce trans-β-lactams.[2] Ensure the stereochemical purity of your imine before starting the reaction.

• Solvent Polarity: The polarity of the solvent can significantly impact the lifetime and rotational freedom of the zwitterionic intermediate. Non-polar solvents often favor the formation of cis-β-lactams by promoting a faster ring closure.[3] In contrast, polar solvents can stabilize the zwitterionic intermediate, allowing for isomerization and potentially leading to the formation of the thermodynamically more stable trans-β-lactam.[3]

• Substituent Effects: The electronic nature of the substituents on both the ketene and the imine plays a crucial role. Electron-donating groups on the ketene and electron-withdrawing groups on the imine can accelerate the ring closure, favoring the cis product.[1] Conversely, electron-withdrawing groups on the ketene and electron-donating groups on the imine may slow the ring closure, allowing for equilibration and favoring the trans product.[1]

Troubleshooting Workflow for Stereoselectivity Issues

Caption: Troubleshooting workflow for poor stereoselectivity.

FAQ 2: I am observing a significant amount of ketene dimer in my reaction mixture. What is causing this and how can I prevent it?

Answer: Ketene dimerization is a common side reaction, especially with ketenes that are prone to self-condensation.[4][5] This occurs when two ketene molecules undergo a [2+2] cycloaddition with each other to form a diketene.

Causative Factors:

• Slow Reaction with Imine: If the rate of reaction between the ketene and the imine is slow, the ketene has a higher probability of reacting with itself. This can be due to a sterically hindered or electronically deactivated imine.

• High Ketene Concentration: Generating the ketene in situ at a rate faster than its consumption by the imine will lead to an accumulation of ketene and favor dimerization.

• Elevated Temperatures: Higher reaction temperatures can sometimes increase the rate of dimerization.

Mitigation Strategies:

• Slow Addition: If you are generating the ketene from an acid chloride and a base, add the acid chloride solution slowly to the reaction mixture containing the imine and the base. This maintains a low instantaneous concentration of the ketene.

• Use of a More Reactive Imine: If possible, modify the imine to be more nucleophilic (e.g., by using electron-donating substituents on the N-aryl or N-alkyl group) to accelerate the desired cycloaddition.

• Lower Reaction Temperature: Running the reaction at lower temperatures can often suppress the rate of dimerization more than the rate of the desired Staudinger reaction.

FAQ 3: My reaction is not going to completion, and I'm recovering a significant amount of starting imine. What are the likely causes?

Answer: Incomplete conversion can be attributed to several factors related to the reactivity of your starting materials and the reaction conditions.

• Ketene Instability: Ketenes are generally unstable and can polymerize or undergo other decomposition pathways if not consumed quickly.[1][6] Ensure your ketene is generated fresh and under appropriate conditions.

• Less Reactive Imines: Imines with strong electron-withdrawing groups on the nitrogen or carbon atoms can be poor nucleophiles, leading to a sluggish reaction with the ketene.[7]

• Steric Hindrance: Significant steric bulk on either the ketene or the imine can impede the cycloaddition.

• Base Stoichiometry: If generating the ketene from an acid chloride, ensure you are using a sufficient amount of a non-nucleophilic base (e.g., triethylamine) to fully dehydrohalogenate the acid chloride.

II. Troubleshooting Guide: Common Side Products and Their Formation

This section provides a detailed breakdown of common side products encountered during 4-oxoazetidine-2-carboxylate synthesis, their mechanisms of formation, and targeted troubleshooting protocols.

Problem 1: Formation of Enamines

Symptom: You observe a byproduct with characteristic alkene signals in the ¹H NMR spectrum and a mass corresponding to the imine minus a proton.

Mechanism of Formation: Enamines can form if the imine has an abstractable α-proton and is in equilibrium with its enamine tautomer.[8] This is more prevalent when using a strong base or under thermal conditions. The resulting enamine may not be reactive towards the ketene in the desired [2+2] cycloaddition.

Caption: Formation of enamine side product from an imine.

Troubleshooting Protocol:

• Choice of Base: If using a base, opt for a weaker, non-nucleophilic base like triethylamine over stronger bases that could promote enamine formation.

• Reaction Temperature: Conduct the reaction at the lowest possible temperature that allows for a reasonable reaction rate.

• Imine Design: If feasible, design the imine substrate to lack α-protons.

Problem 2: Hydrolysis of the β-Lactam Ring

Symptom: The desired β-lactam product is isolated in low yield, and you observe a byproduct corresponding to the ring-opened β-amino acid.

Mechanism of Formation: The four-membered azetidinone ring is strained and susceptible to nucleophilic attack, particularly by water, leading to hydrolysis.[3][9] This is often catalyzed by acidic or basic conditions.

Troubleshooting Protocol:

• Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Neutral Workup: During the workup, avoid strongly acidic or basic aqueous washes. Use saturated sodium bicarbonate or brine solutions carefully.

• Purification: Minimize exposure to protic solvents during purification. If using silica gel chromatography, consider deactivating the silica gel with a small amount of triethylamine in the eluent.

Problem 3: Epimerization at C4

Symptom: For β-lactams with a stereocenter at C4, you observe a mixture of epimers, even after achieving good diastereoselectivity in the initial cycloaddition.

Mechanism of Formation: The proton at C4 can be acidic, especially if there is an electron-withdrawing group at this position. Exposure to base can lead to deprotonation and subsequent reprotonation, resulting in epimerization.[10]

Troubleshooting Protocol:

• Minimize Base Exposure: After the reaction is complete, quench any excess base promptly.

• Purification Conditions: As with hydrolysis, avoid basic conditions during workup and purification.

• Temperature Control: Post-synthesis manipulations should be carried out at low temperatures to minimize the rate of epimerization.

Summary of Common Side Products and Mitigation Strategies

Side Product	Causative Factors	Recommended Mitigation Strategies
Ketene Dimer	High ketene concentration, slow reaction with imine.	Slow addition of ketene precursor, use of a more reactive imine, lower reaction temperature.
trans-β-Lactam (when cis is desired)	Polar solvent, substituent electronic effects, (Z)-imine.	Use non-polar solvents, choose appropriate substituents, ensure (E)-imine geometry.[1][2][3]
Enamine	Presence of α-protons on the imine, use of a strong base.	Use a weaker base, lower reaction temperature, design imine without α-protons.[8]
β-Amino Acid (Hydrolysis Product)	Presence of water, acidic or basic conditions.	Use anhydrous conditions, perform a neutral workup, deactivate silica gel for chromatography.[3][9]
C4-Epimer	Exposure to base post-cycloaddition.	Promptly quench the base, avoid basic conditions during workup and purification, use low temperatures.[10]

III. References

• Calter, M. A. (2009). Catalytic Asymmetric Synthesis of Ketene Heterodimer β-Lactones: Scope and Limitations. National Institutes of Health.

• Various Authors. (n.d.). Preparation of β-lactams by [2+2] cycloaddition of ketenes and imines. ResearchGate.

• Purohit, V. C., Richardson, R. D., Smith, J. W., & Romo, D. (2006). Practical, Catalytic, Asymmetric Synthesis of Beta-Lactones via a Sequential Ketene dimerization/hydrogenation Process: Inhibitors of the Thioesterase Domain of Fatty Acid Synthase. Journal of Organic Chemistry.

• Various Authors. (n.d.). Staudinger synthesis. Wikipedia.

• Various Authors. (n.d.). Staudinger Synthesis. Organic Chemistry Portal.

• Alajarín, M., Castejón, P., López-Leonardo, C., & Pastor, A. (2008). The mechanism of the ketene-imine (staudinger) reaction in its centennial: still an unsolved problem? Accounts of Chemical Research.

• Singh, G. S. (2012). Advances in the chemistry of β-lactam and its medicinal applications. Mini reviews in medicinal chemistry.

• France, S., Lectka, T. (n.d.). Asymmetric Synthesis of β-Lactams by the Staudinger Reaction. Organic Reactions.

• Various Authors. (n.d.). Enamines. Master Organic Chemistry.

• Li, X., et al. (2021). Enzymatic hydrolysis of l-azetidine-2-carboxylate ring opening. Catalysis Science & Technology.

• Various Authors. (n.d.). Epimerisation in Peptide Synthesis. MDPI.

Sources

• 1. Staudinger Synthesis [organic-chemistry.org]
• 2. The mechanism of the ketene-imine (staudinger) reaction in its centennial: still an unsolved problem? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Advances in the chemistry of β-lactam and its medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Catalytic Asymmetric Synthesis of Ketene Heterodimer β-Lactones: Scope and Limitations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Practical, catalytic, asymmetric synthesis of beta-lactones via a sequential ketene dimerization/hydrogenation process: inhibitors of the thioesterase domain of fatty acid synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. organicreactions.org [organicreactions.org]
• 7. Staudinger synthesis - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Enzymatic hydrolysis of l-azetidine-2-carboxylate ring opening - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 10. Epimerisation in Peptide Synthesis [mdpi.com]

Technical Support Center: Stereochemical Integrity in Chiral Azetidinone Synthesis

Welcome to the technical support center for the synthesis of chiral 2-azetidinones (β-lactams). This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of maintaining stereochemical purity during synthesis. Racemization, the conversion of a chiral molecule into an equal mixture of both enantiomers, is a critical challenge that can undermine the efficacy and safety of pharmaceutical compounds.[1]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered in the lab. Our focus is on the widely used Staudinger [2+2] cycloaddition between a ketene and an imine, a cornerstone of β-lactam synthesis.[2][3]

Troubleshooting Guide: Diagnosing and Solving Racemization

This section addresses common experimental outcomes that suggest a loss of stereochemical control. Each problem is followed by an analysis of potential causes and actionable solutions grounded in mechanistic principles.

Problem 1: My final β-lactam product shows low or no enantiomeric excess (ee) or diastereomeric excess (de).

This is one of the most frequent issues. The loss of stereocontrol can happen at several stages, but it often points to issues with the ketene generation step or the stability of intermediates.

Possible Causes:

• Base-Mediated Epimerization of the Acid Chloride: The most common pathway for racemization begins before the ketene is even formed. If your acid chloride has a chiral center at the α-position, the tertiary amine base used for dehydrohalogenation can abstract the α-proton, forming an achiral ketene.[1] This immediately erases the stereochemical information.

• Equilibration of the Zwitterionic Intermediate: The Staudinger reaction proceeds through a zwitterionic intermediate.[2][4][5] This intermediate has a finite lifetime and can isomerize before ring closure. Polar solvents can stabilize this intermediate, prolonging its lifetime and increasing the chance of isomerization, which often leads to the formation of the thermodynamically more stable trans-β-lactam, eroding the desired stereochemical outcome.[6][7]

• Incorrect Order of Reagent Addition: Adding the base to the acid chloride before the imine is present can lead to a higher concentration of free ketene, which may be prone to racemization or side reactions. It can also allow for prolonged exposure of the acid chloride to the base, promoting epimerization.[2][7]

Suggested Solutions & Protocols:

• Optimize Base Selection: The choice of base is critical. Standard triethylamine (Et₃N) is often a culprit in racemization due to its basicity and relatively small size.

  • Solution: Switch to a more sterically hindered, non-nucleophilic base. Hünig's base (N,N-diisopropylethylamine, DIPEA) or a proton sponge are excellent alternatives that are less likely to abstract the α-proton from the acid chloride.

  • Protocol: Perform a small-scale base screening experiment. Set up parallel reactions using Et₃N, DIPEA, and 2,6-lutidine under identical conditions and compare the resulting ee/de values.

Base	Structure	pKa (Conjugate Acid)	Steric Hindrance	Typical Impact on Racemization
Triethylamine (Et₃N)	Et₃N	~10.75	Low	High potential for racemization
Hünig's Base (DIPEA)	i-Pr₂NEt	~11.0	High	Significantly reduces racemization
2,6-Lutidine	C₇H₉N	~6.7	Moderate	Effective, but less basic
Proton Sponge	C₁₄H₁₈N₂	~12.1	High	Very effective, but more expensive

• Control Reaction Temperature: Lower temperatures generally suppress unwanted side reactions and intermediate isomerization.

  • Solution: Run the reaction at low temperatures (e.g., -78 °C to 0 °C). This decreases the rate of proton abstraction and can "freeze out" the desired conformational state of the zwitterionic intermediate before it has a chance to isomerize.

• Optimize Reagent Addition Protocol:

  • Solution: Adopt the "inverse addition" method. Add the acid chloride slowly to a pre-cooled solution containing both the imine and the base. This ensures that the generated ketene reacts immediately with the imine, minimizing its lifetime and the opportunity for side reactions.[8]

  • Experimental Protocol: Optimized Staudinger Cycloaddition

    • Under an inert atmosphere (N₂ or Ar), dissolve the imine (1.0 eq) and the sterically hindered base (e.g., DIPEA, 1.2 eq) in anhydrous dichloromethane (CH₂Cl₂).

    • Cool the solution to -78 °C using a dry ice/acetone bath.

    • In a separate flask, prepare a solution of the chiral acid chloride (1.0 eq) in anhydrous CH₂Cl₂.

    • Using a syringe pump for precise control, add the acid chloride solution dropwise to the cold imine/base mixture over 30-60 minutes.

    • Allow the reaction to stir at -78 °C for an additional 2-4 hours. Monitor progress by TLC.

    • Quench the reaction with a saturated aqueous solution of NH₄Cl and allow it to warm to room temperature.

    • Proceed with standard aqueous workup and purification.

Problem 2: I observe excellent stereocontrol in some reactions but poor, inconsistent results in others.

Inconsistency often points to subtle, uncontrolled variables in the experimental setup.

Possible Causes:

• Moisture Contamination: Ketenes and imines are highly sensitive to moisture. Water can hydrolyze the imine or react with the ketene, leading to variable reaction rates and side products, which can affect the stereochemical outcome.[8]

• Solvent Polarity Variation: The polarity of the solvent has a profound effect on the reaction's stereoselectivity. Non-polar solvents generally favor the formation of cis-β-lactams, while polar solvents can stabilize the zwitterionic intermediate, promoting isomerization and favoring the trans product.[6][7] Using solvent from a bottle that has been opened multiple times or is of a different grade can introduce variability.

• Purity of Starting Materials: Impurities in the acid chloride or imine can interfere with the reaction, potentially catalyzing racemization or leading to competing reaction pathways.

Suggested Solutions:

• Rigorous Anhydrous Technique: Ensure all glassware is flame-dried or oven-dried before use. Use freshly distilled, anhydrous solvents. Handle all reagents under a strictly inert atmosphere.

• Consistent Solvent Source: Use a fresh bottle of a high-purity, anhydrous grade solvent for each set of experiments to eliminate solvent variability.

• Purify Starting Materials: Recrystallize or distill starting materials if their purity is . Confirm purity by NMR and check for the presence of enantiomeric/diastereomeric impurities by chiral chromatography before starting the reaction.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of racemization in the Staudinger reaction?

A1: The primary pathway involves the loss of stereochemistry at the α-carbon of the acid chloride before the cycloaddition. The tertiary amine base, intended to eliminate HCl to form the ketene, can instead act as a base to abstract the acidic α-proton. This converts the chiral sp³ carbon into a planar, achiral sp² enolate, which then collapses to form an achiral ketene. Once this stereochemical information is lost, the subsequent reaction with the imine cannot regenerate it, leading to a racemic product.

Caption: Mechanism of racemization via ketene formation.

Q2: How do I choose an appropriate chiral auxiliary to control stereochemistry?

• Key Considerations for Choosing an Auxiliary:

  • High Diastereoselectivity: It must reliably direct the formation of one diastereomer over the other.

  • Ease of Attachment and Cleavage: The auxiliary should be easy to install and remove under mild conditions without racemizing the newly formed stereocenter.[12]

  • Availability and Cost: Both enantiomers of the auxiliary should ideally be readily available and affordable.

Q3: Can you provide a workflow for troubleshooting unexpected stereochemical outcomes?

A3: A systematic approach is key to identifying the source of the problem. The following workflow can guide your investigation.

Sources

• 1. Racemization - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Staudinger synthesis - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Staudinger Synthesis [organic-chemistry.org]
• 6. Advances in the chemistry of β-lactam and its medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Do reaction conditions affect the stereoselectivity in the Staudinger reaction? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 10. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 12. Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses [scielo.org.mx]

Technical Support Center: Optimization of Reaction Conditions for Benzyl Ester Deprotection

Welcome to the Technical Support Center for benzyl ester deprotection. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this common yet often challenging transformation. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you optimize your reaction conditions, minimize side products, and achieve high yields.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for benzyl ester deprotection, and how do I select the most appropriate one for my substrate?

The choice of deprotection method is critical and depends on the overall structure of your molecule, particularly the presence of other functional groups. The three main strategies are catalytic hydrogenolysis, transfer hydrogenation, and acidic cleavage.

A decision-making workflow can be visualized as follows:

Caption: Decision tree for selecting a benzyl ester deprotection method.

• Catalytic Hydrogenolysis : This is the most common and often cleanest method, involving hydrogen gas and a palladium catalyst (e.g., Pd/C).[1] It is generally high-yielding, and the by-product, toluene, is easily removed.[2] This method is ideal for molecules that do not contain other reducible functional groups.

• Transfer Hydrogenolysis : A milder alternative to catalytic hydrogenolysis, this method uses a hydrogen donor in situ, such as ammonium formate, formic acid, or 1,4-cyclohexadiene, with a palladium catalyst.[3][4][5] It is particularly useful for substrates with functional groups that are sensitive to reduction under H₂ gas, like alkenes or alkynes.[4][6]

• Acidic Cleavage : Strong acids like trifluoroacetic acid (TFA) or hydrogen bromide in acetic acid can cleave benzyl esters.[7] This method is suitable for substrates that are stable under acidic conditions and lack other acid-labile protecting groups (e.g., Boc, trityl). The mechanism involves the formation of a benzyl cation, which may necessitate the use of a scavenger to prevent side reactions.[7]

• Lewis Acid Cleavage : Lewis acids such as tin(IV) chloride (SnCl₄) or aluminum chloride (AlCl₃) can also effect deprotection.[8][9] SnCl₄ has been shown to be selective for benzyl esters in the presence of benzyl ethers and amides.[8][9] This can be a good option for sterically hindered esters or when other methods fail.[7]

Q2: My palladium-catalyzed hydrogenolysis is very slow or incomplete. What are the likely causes and how can I resolve this?

This is a common issue in benzyl ester deprotection. The root cause often lies with the catalyst's activity or mass transfer limitations.

Troubleshooting Incomplete Hydrogenolysis

Caption: Troubleshooting workflow for incomplete hydrogenolysis.

• Catalyst Poisoning : Palladium catalysts are highly susceptible to poisoning by sulfur-containing compounds (e.g., thiols, thioethers) and some nitrogen-containing heterocycles.[4][7] Even trace amounts can significantly inhibit the reaction.

  • Solution : Increase the catalyst loading, sometimes up to 50 mol%.[5][7] If your substrate contains basic nitrogen atoms, adding a stoichiometric amount of a mild acid like acetic acid can sometimes prevent catalyst inhibition.[7] For severe poisoning, an alternative deprotection method is advisable.[7]

• Poor Catalyst Quality : The activity of palladium on carbon (Pd/C) can vary significantly between batches and suppliers. An old or improperly stored catalyst will have reduced activity.

  • Solution : Use a fresh batch of high-quality catalyst. Pearlman's catalyst (Pd(OH)₂/C) is often more active and can be effective when standard Pd/C fails.[5][7]

• Mass Transfer Limitations : As a heterogeneous reaction, the rate can be limited by the diffusion of the substrate and hydrogen to the catalyst surface.[4][7]

  • Solution : Ensure vigorous stirring to keep the catalyst suspended.[5][7] Increasing the hydrogen pressure can also improve the reaction rate.[5][7]

• Steric Hindrance : A sterically congested benzyl ester may have poor access to the catalyst's active sites.[7]

  • Solution : Increasing the reaction temperature and hydrogen pressure may overcome this barrier.[7] If these measures are ineffective, switching to a chemical deprotection method like acidic or Lewis acid cleavage is recommended.[7]

Q3: I'm observing the reduction of other functional groups in my molecule. How can I improve the chemoselectivity of the deprotection?

Achieving chemoselectivity is a common challenge when other reducible groups are present.

• Switch to Transfer Hydrogenolysis : This is often the best solution. Using a hydrogen donor like ammonium formate or 1,4-cyclohexadiene is generally milder than using hydrogen gas and can often preserve sensitive functionalities like alkenes, alkynes, and nitro groups.[3][4][6][7]

• Catalyst Modification : The selectivity of Pd/C can sometimes be modified. For example, the use of inhibitors like ammonia, pyridine, or ammonium acetate has been shown to prevent the hydrogenolysis of benzyl ethers while allowing for the cleavage of benzyl esters.[10]

• Alternative Reagents : Consider methods that do not involve catalytic hydrogenation. For instance, nickel boride has been reported to chemoselectively cleave benzyl esters in the presence of benzyl ethers and other ester types.[10] Similarly, triethylsilane with a palladium catalyst can offer high selectivity for benzyl group removal in the presence of other reducible groups like aryl chlorides and alkenes.[11]

Q4: When is acidic or Lewis acid cleavage a better choice than hydrogenolysis?

While hydrogenolysis is often the go-to method, there are specific scenarios where acidic or Lewis acid cleavage is preferable:

• Catalyst Poisoning : If your substrate contains functional groups that irreversibly poison palladium catalysts (e.g., thiols), hydrogenolysis is not a viable option.[4][7]

• Presence of Other Reducible Groups : When your molecule contains functional groups that are more readily reduced than the benzyl ester (and transfer hydrogenolysis is not selective enough), an acidic method is a good alternative.

• Steric Hindrance : For highly hindered benzyl esters where the catalytic site is inaccessible, a homogeneous acidic reaction may be more effective.[7]

• Scale-Up Considerations : While hydrogenolysis can be scaled, it requires specialized high-pressure equipment.[4] Acidic cleavage might be more practical for large-scale synthesis in some laboratory settings.

Caution : Acidic methods are only suitable for substrates that can withstand strong acids. Acid-labile protecting groups will also be cleaved.[7]

Experimental Protocols

Protocol 1: General Procedure for Catalytic Hydrogenolysis (H₂/Pd/C)

This protocol describes a standard procedure for benzyl ester deprotection using palladium on carbon and hydrogen gas.[5]

• Preparation : Dissolve the benzyl ester substrate in a suitable solvent (e.g., methanol, ethanol, or ethyl acetate) in a flask equipped with a magnetic stir bar.[1][5] A typical concentration is around 0.1 M.[5]

• Catalyst Addition : Carefully add 10% Pd/C to the solution (typically 10 mol% with respect to the substrate).[5]

• Hydrogenation : Securely attach a hydrogen-filled balloon to the flask.[5] Evacuate the flask under vacuum and then backfill with hydrogen from the balloon. Repeat this cycle three times to ensure an inert atmosphere.

• Reaction : Stir the reaction mixture vigorously at room temperature.[5]

• Monitoring : Monitor the reaction progress by a suitable analytical technique, such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up : Upon completion, carefully vent the hydrogen atmosphere and purge the flask with an inert gas (e.g., nitrogen or argon). Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst.[5]

• Isolation : Wash the Celite® pad with the reaction solvent.[5] Combine the filtrates and remove the solvent under reduced pressure to yield the crude carboxylic acid.

• Purification : Further purification can be performed by crystallization or chromatography if necessary.[5]

Protocol 2: General Procedure for Transfer Hydrogenolysis (Ammonium Formate/Pd/C)

This protocol is a milder alternative, particularly for substrates with other reducible functional groups.[5]

• Preparation : Dissolve the benzyl ester substrate (1.0 eq) in anhydrous methanol (10-20 mL per gram of substrate).[5]

• Catalyst Addition : Carefully add 10% Pd/C (10-20% by weight of the substrate).[5]

• Hydrogen Donor Addition : To the stirred suspension, add ammonium formate (5.0 eq) in one portion.[5]

• Reaction : Heat the reaction mixture to reflux.[5]

• Monitoring : Monitor the reaction progress by TLC or LC-MS.

• Work-up : Upon completion, cool the mixture to room temperature.[5] Filter the reaction mixture through a pad of Celite® to remove the catalyst.[5]

• Isolation : Wash the filter cake with a small amount of methanol.[5] Combine the filtrates and remove the solvent under reduced pressure.[5]

• Purification : The crude product can be purified by recrystallization or ion-exchange chromatography.[5]

Summary of Reaction Conditions

Parameter	Catalytic Hydrogenolysis (H₂/Pd/C)	Transfer Hydrogenolysis (NH₄HCO₂/Pd/C)	Acidic Cleavage (TFA)	Lewis Acid Cleavage (SnCl₄)
Catalyst/Reagent	10% Pd/C, Pearlman's Catalyst	10% Pd/C	Trifluoroacetic Acid (TFA)	Tin(IV) Chloride (SnCl₄)
Hydrogen Source	H₂ gas (balloon or pressure vessel)	Ammonium formate, formic acid, 1,4-cyclohexadiene	Not applicable	Not applicable
Typical Solvents	MeOH, EtOH, EtOAc, THF[1]	MeOH, EtOH[5]	Dichloromethane (DCM), or neat	Dichloromethane (DCM)
Temperature	Room temperature to elevated	Room temperature to reflux[5]	0 °C to room temperature	0 °C to room temperature
Pressure	Atmospheric to high pressure	Atmospheric	Atmospheric	Atmospheric
Key Advantages	Clean, high-yielding, volatile byproduct	Milder, good for sensitive substrates	Effective for poisoned or hindered substrates	High selectivity in some cases[8][9]
Key Limitations	Catalyst poisoning, reduces other groups	Can be slower, requires stoichiometric donor	Harsh conditions, not for acid-labile molecules	Stoichiometric reagent, moisture sensitive

References

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. Retrieved from [Link]

• Wikipedia. (2023). Protecting group. Retrieved from [Link]

• Li, M., et al. (2015). Effect of pH on the formation of benzyl ester bonds between glucuronic acid and dehydrogenation polymer. BioResources, 10(4), 6541-6551. Available at: [Link]

• Jackson, A. E., & Johnstone, R. A. W. (1977). Transfer hydrogenation; a convenient method for removal of some commonly used protecting groups in peptide synthesis. Journal of the Chemical Society, Perkin Transactions 1, 490-493. DOI: 10.1039/P19770000490. Available at: [Link]

• Baker, A. E. G., et al. (2014). The use of tin(IV) chloride to selectively cleave benzyl esters over benzyl ethers and benzyl amines. Tetrahedron Letters, 55(49), 6685-6687. Available at: [Link]

• Common Organic Chemistry. (n.d.). Benzyl Protection. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Esters. Retrieved from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Hydrogenolysis. Reagent Guides. Available at: [Link]

• YouTube. (2018). benzyl ether cleavage. Retrieved from [Link]

• ResearchGate. (2014). Benzyl ester cleavage accompanied by SnCl4-promoted Friedel–Crafts.... Retrieved from [Link]

• Coleman, R. S., & Carpenter, A. J. (1992). Chemoselective Cleavage of Benzyl Ethers, Esters, and Carbamates in the Presence of Other Easily Reducible Groups. Tetrahedron Letters, 33(12), 1697-1700. Available at: [Link]

Sources

• 1. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation [organic-chemistry.org]
• 4. Hydrogenolysis - Wordpress [reagents.acsgcipr.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Benzyl Ethers [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Benzyl Esters [organic-chemistry.org]
• 11. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Troubleshooting guide for the cyclization step in azetidinone synthesis

Welcome to the technical support guide for the cyclization step in azetidinone (β-lactam) synthesis. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of forming the strained four-membered ring, a cornerstone of many critical antibiotics. This guide moves beyond simple protocols to explain the causality behind common experimental challenges, empowering you to troubleshoot effectively and optimize your synthetic strategy.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address the most common issues encountered during the azetidinone cyclization, primarily focusing on the widely used Staudinger [2+2] cycloaddition between a ketene and an imine.

FAQ 1: My reaction yield is low or non-existent. What are the primary causes?

Low yields are a frequent frustration. The cause often lies in the stability of the reactants or the reaction conditions. Let's break down the likely culprits.

• Cause A: Ketene Instability and Side Reactions

  • The "Why": Ketenes, especially simple ones like ketene itself or monosubstituted ketenes, are highly reactive and prone to polymerization or dimerization.[1][2] They are typically generated in situ from an acyl chloride and a tertiary amine base (e.g., triethylamine).[3][4] If the ketene is generated too quickly or if the imine concentration is too low, the ketene will react with itself instead of the imine.

  • Troubleshooting Steps:

    • Slow Addition: Add the acyl chloride solution dropwise to a cooled solution of the imine and the base. This keeps the instantaneous concentration of the ketene low, favoring the bimolecular reaction with the imine.

    • Temperature Control: Perform the reaction at low temperatures (-78 °C to 0 °C) to decrease the rate of ketene self-reaction.[5][6]

    • Choice of Ketene Precursor: For particularly unstable ketenes, consider alternative generation methods, such as the Wolff rearrangement of α-diazo ketones, which can sometimes provide better control.[1][3]

• Cause B: Imine Quality and Stability

  • The "Why": The imine must be pure and, critically, anhydrous. Imines can be susceptible to hydrolysis, reverting to the parent aldehyde/ketone and amine, especially in the presence of trace moisture.[2] This is a common, and often overlooked, cause of reaction failure.

  • Troubleshooting Steps:

    • Ensure Anhydrous Conditions: Dry all glassware thoroughly. Use anhydrous solvents and run the reaction under an inert atmosphere (e.g., nitrogen or argon).[2]

    • Freshly Prepared Imine: Use freshly prepared and purified imines whenever possible. Check the imine's integrity by ¹H NMR before starting the reaction.

    • Electronic Effects: The nucleophilicity of the imine nitrogen is key to the first step of the Staudinger reaction.[7][8] Electron-donating groups on the imine can increase its reactivity, while strong electron-withdrawing groups can render it too unreactive.[1]

• Cause C: Steric Hindrance

  • The "Why": Bulky substituents on either the ketene or the imine can sterically hinder the approach of the two components, slowing down or preventing the cycloaddition.[2]

  • Troubleshooting Steps:

    • Re-evaluate Substrates: If significant steric bulk is present, you may need to consider a different synthetic route or less hindered starting materials if the structure allows.

    • Increase Reaction Time/Temperature: In some cases, prolonged reaction times or a modest increase in temperature may overcome a moderate steric barrier, but this must be balanced against the risk of decomposition and side reactions.

Troubleshooting Flowchart for Low Yield

Here is a logical workflow to diagnose the cause of a low-yielding cyclization reaction.

Sources

• 1. Staudinger Synthesis [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. organicreactions.org [organicreactions.org]
• 4. Asymmetric Synthesis of β‐Lactams by Staudinger Ketene‐Imine Cycloaddition Reaction | Semantic Scholar [semanticscholar.org]
• 5. Novel and Recent Synthesis and Applications of β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Unravelling the mechanism of the ketene-imine Staudinger reaction. An ELF quantum topological analysis - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of 4-Oxoazetidine-2-Carboxylic Acid Derivatives

Welcome to the technical support center for the purification of 4-oxoazetidine-2-carboxylic acid derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this critical class of compounds. The inherent strain of the β-lactam ring and the presence of a chiral center at the C2 position present unique purification hurdles that require careful consideration of experimental parameters.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to empower you with the knowledge to optimize your purification workflows, ensuring the highest purity and stereochemical integrity of your target molecules.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification of 4-oxoazetidine-2-carboxylic acid derivatives, offering explanations for the underlying causes and providing actionable solutions.

Problem 1: Low yield after purification, especially following aqueous work-up or basic conditions.

Question: I am observing significant loss of my 4-oxoazetidine-2-carboxylic acid derivative during purification. What could be the cause?

Answer: The primary culprit is likely the hydrolytic instability of the strained β-lactam ring.[1][2][3][4][5] The four-membered ring is susceptible to nucleophilic attack, leading to ring-opening and the formation of inactive β-amino acid derivatives. This degradation is particularly accelerated under basic (alkaline) conditions.[1][3]

Causality Explained: The amide bond within the β-lactam ring has reduced resonance stabilization due to ring strain, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water or hydroxide ions.[5]

Solutions:

• Strict pH Control: Maintain a neutral to mildly acidic pH (pH 5-7) during all aqueous work-up and purification steps.[6] Avoid strong bases. If a basic wash is necessary, use a weak base like sodium bicarbonate and minimize contact time, followed immediately by neutralization.

• Temperature Management: Perform all purification steps at low temperatures (0-4 °C) to reduce the rate of hydrolysis.

• Solvent Choice: Whenever possible, use anhydrous solvents for chromatography and extraction to minimize exposure to water.

Problem 2: Appearance of a new, inseparable impurity with a similar polarity to my desired product, especially after chromatography on silica gel or exposure to base.

Question: I am seeing a second spot on my TLC or a new peak in my HPLC that is very difficult to separate from my product. What is this impurity?

Answer: This is a classic sign of epimerization at the C2 stereocenter.[7][8][9] The proton at the C2 position is acidic due to its proximity to the carbonyl group of the carboxylic acid and the ring carbonyl. Abstraction of this proton by a base (including the slightly acidic surface of silica gel) can lead to the formation of a planar enolate intermediate, which can be re-protonated from either face, resulting in a mixture of diastereomers (if another chiral center is present) or enantiomers.[9]

Causality Explained: The enolization-reprotonation mechanism is the primary pathway for the loss of stereochemical integrity at the α-carbon of a carbonyl group.[7][9]

Solutions:

• Deactivate Silica Gel: For column chromatography, you can neutralize the acidic silica gel by pre-treating it with a solution of triethylamine (NEt₃) in your eluent (e.g., 0.1-1% NEt₃). This will cap the acidic silanol groups and minimize on-column epimerization.

• Alternative Stationary Phases: Consider using less acidic stationary phases like alumina (neutral or basic) or a reversed-phase C18 silica gel for your chromatography.[10]

• Use of Buffered Mobile Phases: For HPLC, employing a buffered mobile phase can help maintain a stable pH and prevent epimerization.

• Avoid Strong Bases: As with hydrolysis, strictly avoid strong bases during work-up and purification. If a base is required, use a sterically hindered, non-nucleophilic base like diisopropylethylamine (DIPEA) and keep the temperature low.[8]

Diagram of Degradation Pathways

Caption: Major degradation pathways affecting purity and stereochemical integrity.

Frequently Asked Questions (FAQs)

Q1: What is the best way to perform column chromatography on my polar 4-oxoazetidine-2-carboxylic acid derivative?

A1: Polar compounds can be challenging to purify by normal-phase column chromatography on silica gel. Here are some proven strategies:

• Dry Loading: If your compound has poor solubility in the eluent, dry loading is recommended.[11] Dissolve your crude product in a suitable solvent (e.g., methanol, dichloromethane), add silica gel, and evaporate the solvent to obtain a free-flowing powder. This powder can then be carefully added to the top of your column.

• Solvent System Selection: For highly polar compounds, you may need to use a more polar solvent system. Start with ethyl acetate/hexanes and gradually increase the polarity by adding methanol to the ethyl acetate. A common gradient could be from 100% ethyl acetate to 5-10% methanol in ethyl acetate.

• Deactivating Silica: As mentioned in the troubleshooting guide, pre-treating your silica gel with triethylamine can prevent streaking and decomposition of acid-sensitive compounds.

Q2: My compound is an oil and won't crystallize. What can I do?

A2: Crystallization of polar, chiral carboxylic acids can be difficult. Here is a systematic approach:

• High Purity is Key: Ensure your oil is of high purity (>95% by NMR or HPLC) before attempting crystallization. Impurities can significantly inhibit crystal formation.

• Solvent Screening: Experiment with a variety of solvent systems. A good starting point is a binary solvent system where your compound is soluble in one solvent (e.g., ethyl acetate, methanol, acetone) and insoluble in the other (e.g., hexanes, diethyl ether, toluene). Dissolve your compound in a minimal amount of the "good" solvent and slowly add the "bad" solvent until turbidity appears. Then, warm the solution until it becomes clear and allow it to cool slowly.

• Seeding: If you have a small amount of crystalline material from a previous batch, add a single seed crystal to a supersaturated solution to induce crystallization.

• Reaction Crystallization: This method involves generating a supersaturated solution with respect to the desired product while the individual components remain in solution.[12] This can sometimes be achieved by in-situ formation of a salt with a suitable co-former.

Q3: How can I confirm the stereochemical purity of my final product?

A3: It is crucial to verify that no epimerization has occurred.

• Chiral HPLC: This is the most reliable method for determining enantiomeric or diastereomeric excess. Use a chiral stationary phase (e.g., CHIRALPAK® series) to separate the stereoisomers.[13]

• NMR Spectroscopy: If you have synthesized a derivative with another chiral center, you can often distinguish between diastereomers by ¹H NMR, as they will have different chemical shifts and coupling constants. The formation of diastereomeric salts with a chiral amine can also be used to determine enantiomeric purity by NMR.[14]

• Optical Rotation: While not a direct measure of purity, a change in the specific rotation compared to the literature value can indicate racemization.

Experimental Protocols

Protocol 1: Flash Column Chromatography with Deactivated Silica Gel

• Slurry Preparation: In a fume hood, prepare a slurry of silica gel in your chosen starting eluent (e.g., 9:1 hexanes/ethyl acetate). Add triethylamine to the slurry to a final concentration of 0.5% (v/v).

• Column Packing: Pour the slurry into your column and allow it to pack under a gentle flow of the eluent.

• Sample Loading (Dry Loading):

  • Dissolve your crude 4-oxoazetidine-2-carboxylic acid derivative in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add silica gel (approximately 2-3 times the mass of your crude product) to the solution.

  • Carefully remove the solvent under reduced pressure until a dry, free-flowing powder is obtained.

  • Gently add the silica-adsorbed sample to the top of the packed column.

• Elution: Begin elution with your starting solvent system, gradually increasing the polarity as needed. Collect fractions and monitor by TLC.

• Fraction Analysis: Combine the pure fractions and remove the solvent under reduced pressure. To remove residual triethylamine, the residue can be co-evaporated with a solvent like toluene.

Purification Workflow Diagram

Caption: A typical workflow for the purification and analysis of 4-oxoazetidine-2-carboxylic acid derivatives.

References

• PMC - NIH.

• PMC - NIH.

• NIH.

• ResearchGate.

• PMC - PubMed Central - NIH.

• Wikipedia.

• University of Rochester, Department of Chemistry.

• TCI Chemicals.

• Technobis.

• Crystal Growth & Design.

• ChemistryViews.

• NIH.

• Reddit.

• BLDpharm.

• Sigma-Aldrich.

• MySkinRecipes.

• PubMed.

• Thermo Fisher Scientific.

• Benchchem.

• Benchchem.

• SCION Instruments.

• PubChem.

• ChemicalBook.

• Beilstein Journal of Organic Chemistry.

• ResearchGate.

• CymitQuimica.

• PMC - PubMed Central - NIH.

• NCBI Bookshelf.

• ResearchGate.

• Daicel Chiral Technologies.

• Benchchem.

• Santa Cruz Biotechnology.

• ChemicalBook.

• CymitQuimica.

• PMC - NIH.

• PMC - NIH.

• University of Bristol, School of Chemistry.

• MedchemExpress.com.

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• 2. The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structural Insights for β-Lactam Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. β-Lactam - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chromatography [chem.rochester.edu]
• 11. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 12. Obtaining Cocrystals by Reaction Crystallization Method: Pharmaceutical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chiraltech.com [chiraltech.com]
• 14. Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of (S)-benzyl 4-oxoazetidine-2-carboxylate

Welcome to the technical support guide for the purification of crude (S)-benzyl 4-oxoazetidine-2-carboxylate. As a pivotal building block in the synthesis of β-lactam antibiotics and other pharmacologically active molecules, achieving high purity of this intermediate is critical for downstream success.[1][2] This guide is structured to address common challenges encountered in the laboratory, moving from frequently asked questions to in-depth troubleshooting protocols. My approach is rooted in first principles of organic chemistry, providing not just procedures, but the mechanistic reasoning behind them to empower you to adapt and overcome experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the most probable impurities in my crude (S)-benzyl 4-oxoazetidine-2-carboxylate?

A1: The impurity profile of your crude product is intrinsically linked to the synthetic route employed and the workup conditions. However, several common impurities arise due to the inherent reactivity of the β-lactam and ester functionalities.

• Starting Materials: Incomplete conversion will leave residual starting materials. Their properties will vary depending on your specific synthesis (e.g., Staudinger cycloaddition, Kinugasa reaction).[3]

• Hydrolysis Products: The strained four-membered β-lactam ring and the benzyl ester are susceptible to hydrolysis.

  • (S)-4-Oxoazetidine-2-carboxylic acid: Formed by the cleavage of the benzyl ester. This impurity is significantly more polar and acidic.[4][5]

  • β-Alanine derivative (ring-opened product): Formed by the hydrolysis of the amide bond within the β-lactam ring.[6] This results in a highly polar β-amino acid.

  • Benzyl Alcohol: A co-product of ester hydrolysis. It is less polar than the desired product.

• Epimerized Product: The stereocenter at the C2 position is adjacent to a carbonyl group, making it susceptible to epimerization under basic or even mildly acidic conditions, leading to the formation of (R)-benzyl 4-oxoazetidine-2-carboxylate.[7][8] This diastereomer is often the most challenging impurity to remove due to its nearly identical physical properties.

• Solvent Residues: Residual solvents from the reaction or initial workup (e.g., Toluene, Dichloromethane, Triethylamine).

Q2: My crude product is a persistent oil or gum, but the literature reports a white solid. What's the cause and how do I proceed?

A2: This is a common issue, typically indicating the presence of impurities that are disrupting the crystal lattice formation of your product, thereby acting as an "anti-solvent". Residual solvents or greasy byproducts are often the culprits.

Causality: The melting point of pure (S)-benzyl 4-oxoazetidine-2-carboxylate is 137-140 °C.[9] Significant deviation from this, especially in the form of an oil, points to a substantial level of impurities.

Recommended Action:

• High-Vacuum Drying: First, ensure all volatile solvents are removed by drying the crude material under high vacuum for several hours, possibly with gentle heating (e.g., 30-40 °C) if the compound is stable at that temperature.

• Solvent Trituration: If it remains an oil, attempt trituration. This involves adding a solvent in which your product is poorly soluble but the impurities are soluble (e.g., cold diethyl ether or a hexanes/ethyl acetate mixture). Stir the oil vigorously with the solvent. The goal is to wash away the impurities, often inducing the product to solidify.

• Chromatographic Purification: If trituration fails, the most robust solution is flash column chromatography to separate the product from the impurities preventing crystallization. See the detailed protocol in the Troubleshooting section.

Q3: How can I quickly assess the purity of my crude sample and track purification progress?

A3: Thin-Layer Chromatography (TLC) is the most efficient technique for this purpose. It provides a rapid, qualitative assessment of the number of components in your sample and their relative polarities.

Core Principle: TLC separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (an organic solvent system).[10] Polar compounds interact more strongly with the silica and move slower (lower Rf value), while non-polar compounds travel further up the plate (higher Rf value).

A suggested starting mobile phase for this compound is 40-50% Ethyl Acetate in Hexanes.

• Product Spot: Should appear as a single, well-defined spot.

• Polar Impurities (e.g., ring-opened acid): Will appear as spots near the baseline (low Rf).

• Non-polar Impurities (e.g., benzyl alcohol): Will appear as spots closer to the solvent front (high Rf).

For visualization, use a UV lamp (254 nm) as the benzene ring will absorb UV light. Staining with potassium permanganate can also be effective.[11]

Troubleshooting Guides & Experimental Protocols

Problem 1: Product fails to crystallize or crystallizes with low purity.

This guide provides a systematic approach to induce crystallization and improve the purity of your solid product.

Protocol 1: Recrystallization of (S)-benzyl 4-oxoazetidine-2-carboxylate

Principle: This technique relies on the differential solubility of the product and impurities in a given solvent system at varying temperatures. The ideal solvent system is one where the product is soluble at high temperatures but poorly soluble at low temperatures, while impurities remain soluble at all temperatures.

Solvent System Selection: A binary solvent system is often most effective. The table below provides starting points for screening.

Good Solvent (High Solubility)	Anti-Solvent (Low Solubility)	Typical Ratio (v/v)	Notes
Ethyl Acetate	Hexanes / Heptane	1:2 to 1:5	Most commonly successful system.
Dichloromethane (DCM)	Hexanes / Heptane	1:3 to 1:6	Good for less polar impurities.
Acetone	Diethyl Ether	1:2 to 1:4	Use with caution due to high volatility.
Ethanol	Water	10:1 to 5:1	Can work but risks ester hydrolysis if heated for too long.

Step-by-Step Methodology:

• Dissolution: Place the crude solid or oil in an Erlenmeyer flask with a stir bar. Add a minimal amount of the "good solvent" (e.g., Ethyl Acetate) and warm gently (40-50°C) while stirring until all the material is dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Addition of Anti-Solvent: While the solution is still warm, add the "anti-solvent" (e.g., Hexanes) dropwise with continuous stirring. Continue adding until the solution becomes persistently cloudy (the saturation point).

• Clarification: Add a few more drops of the "good solvent" until the solution becomes clear again.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. For maximum recovery, subsequently cool the flask in an ice bath (0°C) and then a freezer (-20°C) for several hours or overnight.

• Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the collected crystals with a small amount of cold anti-solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all solvent traces. Analyze the final product by TLC and melting point to confirm purity.

Problem 2: Column chromatography results in poor separation or product decomposition.

A2: Flash column chromatography is a powerful purification tool, but the acidic nature of standard silica gel can sometimes lead to the degradation of sensitive compounds like β-lactams.[10] Furthermore, improper solvent selection can lead to co-elution of the product and key impurities.

Protocol 2: Optimized Flash Column Chromatography

Principle: This protocol utilizes a mobile phase modifier to protect the acid-sensitive β-lactam ring and employs a dry-loading technique for optimal band resolution on the column.

Eluent System Selection: Based on TLC analysis, select a mobile phase that provides good separation between your product and impurities. The target Rf for the product should be approximately 0.25-0.35 for effective separation.

Base Eluent System (v/v)	Modifier	Purpose & Notes
30-50% Ethyl Acetate in Hexanes	0.5% Acetic Acid	Recommended. The acid neutralizes basic sites on the silica and prevents streaking and decomposition of the β-lactam.[10]
30-50% Ethyl Acetate in Hexanes	0.5% Triethylamine	Use only if your product is basic and showing severe streaking. Not generally recommended here as it can promote epimerization.
1-5% Methanol in Dichloromethane	None	A more polar system for separating very polar impurities. Use with caution as methanol can sometimes react with sensitive compounds.

Step-by-Step Methodology:

• TLC Optimization: First, determine the best eluent system using TLC plates. Test various ratios of Ethyl Acetate/Hexanes. Once a good ratio is found, add 0.5% acetic acid to the mixture and re-run the TLC to ensure the Rf values are still suitable.

• Column Preparation: Prepare a flash chromatography column with silica gel (230-400 mesh) using the chosen eluent. The amount of silica should be 50-100 times the weight of your crude sample.

• Sample Preparation (Dry Loading): a. Dissolve your crude product in a minimal amount of a volatile solvent (e.g., DCM or acetone). b. Add a small amount of silica gel (2-3 times the weight of your crude product) to this solution. c. Evaporate the solvent completely under reduced pressure until a dry, free-flowing powder is obtained.

• Column Loading: Carefully add the silica-adsorbed sample to the top of the prepared column, creating a thin, even band.

• Elution: Add the eluent to the column and apply positive pressure (using air or nitrogen) to achieve a flow rate of about 2 inches/minute.

• Fraction Collection: Collect fractions in test tubes. Monitor the elution process by spotting fractions onto a TLC plate.

• Analysis and Isolation: Analyze the collected fractions by TLC. Combine the fractions containing the pure product. Remove the solvent under reduced pressure to yield the purified (S)-benzyl 4-oxoazetidine-2-carboxylate.

By following these detailed, chemically-reasoned protocols, researchers can effectively troubleshoot and overcome the common challenges associated with the purification of this important synthetic intermediate.

References

• Hancu, G., Cîmpoiu, C., & Hodişan, T. (2013). Thin Layer Chromatographic Analysis of Beta-Lactam Antibiotics. Advanced Pharmaceutical Bulletin, 3(2), 367–371. Available at: [Link]

• Riezk, A., Wilson, R. C., Rawson, T. M., et al. (2023). A rapid, simple, high-performance liquid chromatography method for the clinical measurement of beta-lactam antibiotics in serum and interstitial fluid. Analytical Methods, 15, 829. Available at: [Link]

• Cirolia, M., Kumar, R., Ali, A., & Siddiqui, N. (2018). High performance thin layer chromatographic and ultra-violet spectrophotometric fingerprinting of some beta lactam antibiotics. The Pharma Innovation Journal, 7(6), 633-638. Available at: [Link]

• Verdier, M. C., Tribut, O., Tattevin, P., et al. (2011). Simultaneous Determination of 12 β-Lactam Antibiotics in Human Plasma by High-Performance Liquid Chromatography with UV Detection. Antimicrobial Agents and Chemotherapy, 55(10), 4873–4879. Available at: [Link]

• Niwa, T., & Taguchi, R. (2002). Analysis of beta-lactam antibiotics by high performance liquid chromatography-atmospheric pressure chemical ionization mass spectrometry using bromoform. Journal of Pharmaceutical and Biomedical Analysis, 30(4), 1093-1102. Available at: [Link]

• Tian, T., Shan, F., Liu, D., et al. (2015). Isomeric Impurity research and quality control of β-lactam antibiotics. Journal of Pharmaceutical Analysis, 5(4), 246-254. Available at: [Link]

• Wang, Y., Xu, X., Jia, H., et al. (2022). Enzymatic hydrolysis of l-azetidine-2-carboxylate ring opening. Catalysis Science & Technology, 12, 584-592. Available at: [Link]

• Wikipedia. (n.d.). β-Lactam. Retrieved from [Link]

• Synthonix, Inc. (n.d.). Benzyl (2S)-4-oxoazetidine-2-carboxylate. Retrieved from [Link]

• PubChem. (n.d.). Benzyl 4-oxoazetidine-2-carboxylate. Retrieved from [Link]

• Patent CN102491950A. (2012). Synthesis of cis-3-(2-thienylacetamido)-2-oxoazetidine-4-carboxylic acid methyl ester.

• Dar'in, D., Bakulina, O., Kantin, G., & Krasavin, M. (2020). Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement of 3-diazotetramic acids in the presence of nucleophiles. Beilstein Journal of Organic Chemistry, 16, 2196-2204. Available at: [Link]

• PubChem. (n.d.). (2S)-4-oxoazetidine-2-carboxylic acid. Retrieved from [Link]

• Sperry, A. E., & Cvetan, C. D. (2022). The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition. Frontiers in Chemistry, 10, 852378. Available at: [Link]

• Organic Chemistry Portal. (n.d.). β-Lactam synthesis. Retrieved from [Link]

• Hussein, F. H., & Al-Bayati, R. I. H. (2024). Synthesis Identification of the New Heterocyclic System from Lactam. Iraqi Headway of Journals for Pharmaceutical and Applied Sciences, 37(3), 295-307. Available at: [Link]

• Muhajir, M., Murayama, C., & Oishi, S. (2023). Epimerisation in Peptide Synthesis. Molecules, 28(20), 7149. Available at: [Link]

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• 2. β-Lactam - Wikipedia [en.wikipedia.org]
• 3. β-Lactam synthesis [organic-chemistry.org]
• 4. (S)-4-Oxoazetidine-2-carboxylic Acid | CymitQuimica [cymitquimica.com]
• 5. (2S)-4-oxoazetidine-2-carboxylic acid | C4H5NO3 | CID 13469007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Enzymatic hydrolysis of l-azetidine-2-carboxylate ring opening - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. (S)-4-氧代-2-氮杂环丁烷羧酸苄酯 97% | Sigma-Aldrich [sigmaaldrich.com]
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• 11. researchgate.net [researchgate.net]

Alternative solvents for the recrystallization of (S)-benzyl 4-oxoazetidine-2-carboxylate

Technical Support Center: (S)-benzyl 4-oxoazetidine-2-carboxylate Recrystallization

Welcome to the technical support guide for the purification of (S)-benzyl 4-oxoazetidine-2-carboxylate. As a crucial chiral building block in the synthesis of β-lactam antibiotics and other pharmaceuticals, achieving high purity is paramount.[1][2] Recrystallization is a powerful technique for this purpose, but it often requires careful solvent selection and troubleshooting to overcome common challenges like oiling out, low yield, or co-crystallization of impurities.[3][4]

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios encountered in the field. It is designed to provide you, the research scientist, with the rationale behind procedural steps and to empower you to make informed decisions to optimize your purification process.

Frequently Asked Questions (FAQs)

Q1: What are the ideal properties of a recrystallization solvent for (S)-benzyl 4-oxoazetidine-2-carboxylate?

An ideal solvent for recrystallization must exhibit a specific solubility profile: the compound of interest, (S)-benzyl 4-oxoazetidine-2-carboxylate, should be highly soluble at elevated temperatures and poorly soluble at lower temperatures.[5][6] This differential solubility is the driving force for crystallization upon cooling.

Key properties to consider include:

• Solubility Gradient: A steep solubility curve with respect to temperature is highly desirable for maximizing recovery.

• Boiling Point: The solvent's boiling point should be high enough to dissolve the compound effectively but generally below the melting point of the solute (137-140 °C) to prevent it from melting in the solvent, a phenomenon known as "oiling out".[1]

• Inertness: The solvent must not react with the azetidine carboxylate. The β-lactam ring can be susceptible to nucleophilic attack, so reactive solvents should be avoided.

• Impurity Solubility: Ideally, impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or remain highly soluble in the cold solvent (remaining in the mother liquor after filtration).[6]

• Volatility: The solvent should be volatile enough to be easily removed from the purified crystals during the drying process.[6]

Q2: Which single solvents are commonly used, and what are their pros and cons?

Based on the structure of (S)-benzyl 4-oxoazetidine-2-carboxylate, which contains an ester, a lactam, and an aromatic ring, solvents with moderate polarity are often a good starting point.[7]

Solvent	Boiling Point (°C)	Rationale & Potential Issues
Ethyl Acetate (EtOAc)	77	Often a good first choice. Its ester group is compatible with the solute.[7] It has a good balance of polarity. Issue: May be too good a solvent at room temperature, potentially reducing yield.
Isopropyl Alcohol (IPA)	82	A common solvent for recrystallizing polar organic molecules, including some β-lactams.[8] Issue: The hydroxyl group could potentially react with the strained β-lactam ring under harsh conditions (e.g., prolonged heating, presence of base/acid).
Acetonitrile (MeCN)	82	A polar aprotic solvent that can be effective. Issue: Can sometimes lead to oiling out if the cooling rate is not well-controlled.
Toluene	111	The aromatic nature can interact favorably with the benzyl group. Its higher boiling point allows for a wider temperature gradient.[9] Issue: Higher boiling point requires more careful handling. May co-dissolve nonpolar impurities.

Q3: When should I consider a mixed-solvent system?

A mixed-solvent system, or solvent/anti-solvent recrystallization, is employed when no single solvent provides the ideal solubility gradient.[6][9] The procedure involves dissolving the compound in a "good" solvent (in which it is highly soluble) at an elevated temperature, followed by the gradual addition of a miscible "bad" or "anti-solvent" (in which it is poorly soluble) until the solution becomes turbid (saturated).[6][7][9]

For (S)-benzyl 4-oxoazetidine-2-carboxylate, common pairs include:

• Ethyl Acetate / Hexanes: A classic pairing. Ethyl acetate is the good solvent, and hexanes act as the anti-solvent.

• Ethanol / Water: Ethanol dissolves the compound, and water is added to decrease solubility.[9]

• Toluene / Heptane: Useful for less polar compounds, leveraging toluene as the good solvent.

The key is to add the anti-solvent slowly to the hot solution to avoid "crashing out" the product as a precipitate rather than forming well-ordered crystals.[3]

Troubleshooting Guide

Scenario 1: My compound "oils out" and won't crystallize.

Problem: Upon cooling, the dissolved solid separates as a liquid layer (an oil) instead of forming solid crystals. This is a common problem when the boiling point of the solvent is higher than the melting point of the solute-impurity mixture, or when the solution is supersaturated to a very high degree.[4]

Root Cause Analysis & Solutions:

// Nodes start [label="Compound Oils Out", fillcolor="#EA4335", fontcolor="#FFFFFF"]; cause1 [label="Solution is too concentrated / \nCooling is too rapid.", fillcolor="#FBBC05", fontcolor="#202124"]; cause2 [label="Solvent boiling point is too high \nrelative to solute's melting point.", fillcolor="#FBBC05", fontcolor="#202124"]; cause3 [label="Significant impurities present, \ncausing melting point depression.", fillcolor="#FBBC05", fontcolor="#202124"];

sol1 [label="Re-heat the solution to re-dissolve the oil.\nAdd a small amount (1-5%) of additional hot solvent.", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol2 [label="Allow the solution to cool much more slowly.\nInsulate the flask.", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol3 [label="Switch to a lower-boiling point solvent or\nuse a mixed-solvent system.", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol4 [label="Consider a preliminary purification step (e.g., silica plug) \nto remove gross impurities.", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> cause1; start -> cause2; start -> cause3; cause1 -> sol1; cause1 -> sol2; cause2 -> sol3; cause3 -> sol4; } dot Caption: Troubleshooting workflow for oiling out.

Detailed Steps:

• Re-dissolve and Dilute: Warm the flask to re-dissolve the oil. Add a small aliquot (1-2% of the total volume) of the hot "good" solvent to slightly decrease the saturation level.[4][10]

• Slow Down Cooling: Ensure the solution cools as slowly as possible. You can do this by leaving the flask on a hot plate with the heat turned off, or by placing it inside a larger beaker insulated with glass wool. Slow cooling is critical for forming well-ordered crystals.[3][5]

• Scratching: If crystals are still reluctant to form, gently scratch the inside surface of the flask at the air-liquid interface with a glass rod. This creates microscopic imperfections that can serve as nucleation sites.[4][5]

• Seeding: If you have a pure crystal of the compound, add a tiny speck (a seed crystal) to the cooled, supersaturated solution to initiate crystallization.[4][6]

Scenario 2: No crystals form, even after cooling in an ice bath.

Problem: The solution remains clear and no solid appears.

Root Cause Analysis & Solutions: This is almost always due to using too much solvent.[3][4] The solution is not supersaturated upon cooling.

// Nodes start [label="No Crystals Form", fillcolor="#EA4335", fontcolor="#FFFFFF"]; cause [label="Too much solvent was used.\nSolution is not supersaturated.", fillcolor="#FBBC05", fontcolor="#202124"]; sol1 [label="Reduce solvent volume by gentle heating \n(use a boiling chip) or rotary evaporation.", fillcolor="#4285F4", fontcolor="#FFFFFF"]; sol2 [label="If using a mixed-solvent system, \nadd small portions of the 'anti-solvent' \nuntil turbidity persists.", fillcolor="#4285F4", fontcolor="#FFFFFF"]; check [label="Cool the concentrated solution again.\nAttempt to induce crystallization (scratching/seeding).", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> cause; cause -> sol1 [label="Single Solvent"]; cause -> sol2 [label="Mixed Solvent"]; sol1 -> check; sol2 -> check; } dot Caption: Troubleshooting workflow for crystallization failure.

Detailed Steps:

• Reduce Solvent Volume: Gently boil away a portion of the solvent in a fume hood. Periodically remove the flask from the heat and allow it to cool to see if crystals form. Be careful not to evaporate too much solvent, which can cause the product to crash out impurely.[10]

• For Mixed Solvents: If using a solvent pair, add more of the "anti-solvent" dropwise to the warm solution until it just becomes cloudy. Then, add a few drops of the "good" solvent to clarify the solution before allowing it to cool slowly.

Scenario 3: The recrystallization yield is very low.

Problem: You obtain beautiful crystals, but the final mass is significantly lower than expected.

Root Cause Analysis & Solutions:

• Too Much Solvent: As in Scenario 2, excessive solvent will keep a significant portion of your product dissolved in the mother liquor even when cold.[10] Always aim to use the minimum amount of hot solvent required to fully dissolve your crude solid.[9]

• Premature Crystallization: If the solution cools too quickly during a hot filtration step (to remove insoluble impurities), product can crystallize in the filter funnel. To prevent this, use a pre-heated funnel and flask and perform the filtration as quickly as possible.

• Incomplete Cooling: Ensure the flask is cooled sufficiently. After reaching room temperature, placing the flask in an ice-water bath for 15-30 minutes can significantly increase the yield by further decreasing the product's solubility.[3]

• Washing with the Wrong Solvent: When washing the filtered crystals, use a small amount of ice-cold recrystallization solvent. Using room temperature or warm solvent will re-dissolve some of your purified product.

Experimental Protocol: Solvent Screening

This protocol outlines a micro-scale method to efficiently screen for suitable recrystallization solvents.

Objective: To identify a single or mixed-solvent system for (S)-benzyl 4-oxoazetidine-2-carboxylate.

Materials:

• Crude (S)-benzyl 4-oxoazetidine-2-carboxylate

• Small test tubes or vials

• Sand bath or hot plate

• Candidate solvents (e.g., Ethyl Acetate, Isopropyl Alcohol, Toluene, Hexanes, Water)

• Disposable pipettes

Procedure:

• Preparation: Place approximately 10-20 mg of the crude solid into several separate test tubes.[5]

• Room Temperature Test: To each tube, add a candidate solvent dropwise (approx. 0.25 mL) and swirl.[5] Observe if the solid dissolves at room temperature.

  • Observation: If the solid dissolves completely, the solvent is too good. It is unsuitable as a single solvent but may be a "good" solvent in a mixed pair.

  • Observation: If the solid is insoluble or sparingly soluble, proceed to the next step. This is a promising candidate.

• Hot Solubility Test: Gently heat the tubes containing undissolved solid in a sand bath. Add the solvent dropwise, heating and swirling, until the solid just dissolves. Note the approximate volume of solvent used.

  • Observation: If the solid dissolves in a reasonable amount of hot solvent, it is a good candidate.

  • Observation: If a very large volume of solvent is required, or if the solid remains insoluble even at boiling, the solvent is unsuitable.

• Cooling Test: Remove the tubes with dissolved solid from the heat. Allow them to cool slowly to room temperature, and then place them in an ice bath.

  • Observation: An ideal solvent will produce a large crop of crystals upon cooling. A moderate solvent will produce fewer. A poor solvent will produce very little or no solid.

• Selection: Choose the solvent that dissolves the compound when hot but not when cold and provides the most abundant crystal formation upon cooling.[5] If no single solvent is ideal, identify a good soluble solvent and a poor (but miscible) solvent to test as a mixed-solvent system.

References

• How to perform a recrystallization. (2021). Chemistry LibreTexts. [Link]

• Green solvent. (n.d.). Wikipedia. [Link]

• Chem 267. Recrystallization. (n.d.). University of California, Riverside. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. [Link]

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry. [Link]

• Process for the production of beta lactam crystals. (2009).

• Recrystallization Procedure. (n.d.). California State University, Stanislaus. [Link]

• Problems with Recrystallisations. (n.d.). University of York, Chemistry Teaching Labs. [Link]

• Troubleshooting Recrystallization. (2022). Chemistry LibreTexts. [Link]

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• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. mt.com [mt.com]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. WO2009053256A2 - Process for the production of beta lactam crystals - Google Patents [patents.google.com]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Diastereoselectivity in 4-Oxoazetidine-2-Carboxylate Chemistry

Welcome to the technical support center for managing diastereoselectivity in reactions involving 4-oxoazetidine-2-carboxylates (β-lactams). This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of stereocontrol in this vital class of molecules. Here, we move beyond simple protocols to explain the mechanistic rationale behind experimental outcomes, providing you with the tools to troubleshoot and optimize your reactions effectively.

Fundamentals: Understanding Stereochemistry in the β-Lactam Core

The 4-oxoazetidine ring, the core of penicillins and other critical antibiotics, typically presents key stereocenters at the C2, C3, and C4 positions. For the purpose of this guide, we will focus on the relative stereochemistry between substituents at C3 and C4, which is crucial for biological activity and synthetic strategy. The terms cis and trans are used to describe the orientation of the substituents at these positions relative to each other.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis and functionalization of 4-oxoazetidine-2-carboxylates.

Category 1: Issues in Ring Formation - The Staudinger [2+2] Cycloaddition

The Staudinger reaction, a [2+2] cycloaddition between a ketene and an imine, is a cornerstone of β-lactam synthesis.[1] However, controlling the cis/trans diastereoselectivity is a frequent challenge.

Question 1: My Staudinger reaction is producing a mixture of cis and trans β-lactams. How can I improve the selectivity?

Answer: The cis/trans ratio in a Staudinger reaction is determined by the kinetics of two competing pathways originating from a zwitterionic intermediate.[2][3] To control the outcome, you must influence the rate of either direct ring closure or isomerization of this intermediate.

In-Depth Explanation:

• The Zwitterionic Intermediate: The reaction proceeds by nucleophilic attack of the imine nitrogen on the ketene carbonyl, forming a zwitterionic intermediate. The initial geometry of this intermediate favors a conrotatory ring closure to yield the cis-β-lactam.[4]

• The Competing Pathways:

  • Kinetic Path (Favors cis): Rapid, direct ring closure of the initial zwitterion gives the cis product. This pathway is accelerated by non-polar solvents and electron-donating groups on the ketene, which speed up the final intramolecular nucleophilic attack.[2][3]

  • Thermodynamic Path (Favors trans): If the ring closure is slow, the zwitterionic intermediate can isomerize around the C-N bond. Ring closure from this more stable, isomerized intermediate yields the trans product. This pathway is favored in polar solvents, which stabilize the charge-separated zwitterion, allowing more time for isomerization.[5]

Caption: Staudinger reaction pathway showing competition between direct ring closure and isomerization.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor diastereoselectivity in Staudinger reactions.

Question 2: Does the order of addition of reagents matter?

Answer: Absolutely. The formation of the ketene in situ from an acid chloride and a tertiary amine base is critical. The relative concentrations of the imine, base, and acid chloride can significantly impact selectivity.

Best Practice: Add the acid chloride slowly to a solution of the imine and the tertiary amine (e.g., triethylamine). This ensures that the highly reactive ketene is generated in the presence of the imine, minimizing side reactions and often leading to cleaner outcomes. The choice of base and its steric bulk can also influence the reaction course.[6]

Parameter	To Favor cis-Isomer	To Favor trans-Isomer	Rationale
Solvent	Non-polar (Toluene, Dichloromethane)	Polar (Acetonitrile, DMF)	Polar solvents stabilize the zwitterion, allowing time for isomerization to the more stable intermediate for the trans product.[5]
Temperature	Low (-78 °C to 0 °C)	Ambient to High	Lower temperatures favor the kinetic product (cis), while higher temperatures can provide the energy needed to overcome the isomerization barrier for the trans product.[2]
Ketene Substituent (R¹)	Electron-Donating (e.g., Alkoxy, Alkyl)	Electron-Withdrawing (e.g., Phthalimido)	EDGs on the ketene accelerate the final ring-closing step, favoring the direct cis pathway.[3]
Imine N-Substituent (R²)	Electron-Withdrawing (e.g., Tosyl, Aryl)	Electron-Donating (e.g., Alkyl)	EWGs on the imine make the iminium carbon more electrophilic, accelerating the ring-closing step for the cis product.[3][4]

Category 2: Issues in C4-Carbonyl Functionalization

Reactions involving the C4-carbonyl of a pre-formed 4-oxoazetidine-2-carboxylate, such as aldol or allylation reactions, create a new stereocenter at C4. Controlling the facial selectivity of the nucleophilic attack is paramount.

Question 3: I am performing a proline-catalyzed direct aldol reaction between a 4-oxoazetidine-2-carbaldehyde and acetone, but the diastereoselectivity is poor. How can I optimize this?

Answer: The diastereoselectivity in this reaction is highly dependent on the "matched" or "mismatched" pairing between the chirality of your β-lactam and the chirality of the proline catalyst.

In-Depth Explanation: The inherent chirality of the 4-oxoazetidine-2-carbaldehyde creates a facial bias for the incoming nucleophile. The proline catalyst forms an enamine with the ketone, which then attacks the aldehyde. The transition state organization is influenced by both chiral entities. For instance, (2R,3R)-4-oxoazetidine-2-carbaldehydes and L-proline are a "matched pair," leading to high diastereoselectivity.[7] Using D-proline with the same substrate would be a "mismatched pair," resulting in lower selectivity.

Troubleshooting Steps:

• Verify the Catalyst-Substrate Pairing: If you are using an enantiopure starting material, ensure you are using the correct enantiomer of the proline catalyst to achieve a matched pair. If selectivity is low, try switching to the other enantiomer of proline.

• Solvent and Temperature: These reactions are often sensitive to solvent and temperature. Running the reaction at lower temperatures (e.g., 0 °C to -20 °C) can enhance selectivity by favoring the more ordered, lower-energy transition state.

• Aldehyde Purity: Ensure the starting 4-oxoazetidine-2-carbaldehyde is free of impurities and has not epimerized at the C2 position.

Question 4: My Lewis acid-mediated allylation of a 4-oxoazetidine-2-carbaldehyde is not selective. What factors control the stereochemical outcome?

Answer: The choice of Lewis acid and the nature of the allylating agent are the dominant factors controlling diastereoselectivity in this transformation.

In-Depth Explanation: Different Lewis acids coordinate to the carbonyl oxygen and the β-lactam nitrogen in distinct ways, creating different steric environments that direct the incoming nucleophile. For example, in the allylation of 4-oxoazetidine-2-carbaldehydes, SnCl₄-promoted addition of allyltrimethylsilane has been shown to provide very high diastereoselectivity.[8] In contrast, an indium-promoted allylation can lead to the opposite diastereomer, albeit with lower selectivity.[8] This demonstrates that there is no universal Lewis acid; the choice must be empirically determined.

Mediator	Allylating Agent	Typical Diastereoselectivity	Reference
SnCl₄	Allyltrimethylsilane	High (favors one diastereomer)	[8]
BF₃·OEt₂	Allyltributylstannane	Moderate to Good (same facial preference as SnCl₄)	[8]
Indium (In)	Allyl Bromide	Low (reverses facial preference)	[8]

Key Experimental Protocols

Protocol 1: Diastereoselective Synthesis of a cis-β-Lactam via Staudinger Cycloaddition

This protocol is designed to favor the kinetic cis-product.

• Setup: To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), add the imine (1.0 eq) and triethylamine (1.5 eq) in anhydrous dichloromethane (CH₂Cl₂) (approx. 0.1 M solution).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add a solution of α-acetoxyacetyl chloride (1.2 eq) in anhydrous CH₂Cl₂ dropwise over 30 minutes with vigorous stirring. The slow addition is crucial to maintain a low concentration of the ketene.

• Reaction: Allow the reaction to stir at 0 °C for 2-4 hours, monitoring by TLC or LC-MS until the starting imine is consumed.

• Workup: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with CH₂Cl₂ (2x). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the cis-β-lactam. The diastereomeric ratio (d.r.) can be determined by ¹H NMR analysis of the crude product.

Protocol 2: Proline-Catalyzed Diastereoselective Aldol Reaction

This protocol assumes a "matched pair" scenario, such as (2R,3R)-4-oxoazetidine-2-carbaldehyde and L-proline.

• Setup: To a flask, add the 4-oxoazetidine-2-carbaldehyde (1.0 eq) and L-proline (0.3 eq) to the ketone solvent (e.g., acetone), which acts as both the solvent and reagent.

• Reaction: Stir the mixture at room temperature (or as optimized) for 24-48 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, remove the excess ketone solvent under reduced pressure.

• Purification: Redissolve the residue in a suitable solvent like ethyl acetate and wash with water to remove the proline catalyst. Dry the organic layer over Na₂SO₄, filter, and concentrate. The resulting product can be further purified by column chromatography if necessary.[7]

References

• Al-Harrasi, A., & Csuk, R. (2012). Advances in the chemistry of β-Lactam and its medicinal applications. PMC. [Link]

• D'hooghe, M., & De Kimpe, N. (2011). Novel and Recent Synthesis and Applications of β-Lactams. PMC. [Link]

• Das, A., & Banik, B. (2020). Synthesis of β-Lactams. Encyclopedia.pub. [Link]

• González-Vera, J. A., & García-López, V. (2023). Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry. [Link]

• Organic Chemistry Portal. β-Lactam synthesis. organic-chemistry.org. [Link]

• Lee, E. et al. (2006). Origin of the Relative Stereoselectivity of the β-Lactam Formation in the Staudinger Reaction. ResearchGate. [Link]

• Lee, E., Lee, C., & Lee, J. H. (2006). Origin of the Relative Stereoselectivity of the β-Lactam Formation in the Staudinger Reaction. Journal of the American Chemical Society. [Link]

• Alcaide, B., Almendros, P., & Aragoncillo, C. (2006). Proline-catalyzed diastereoselective direct aldol reaction between 4-oxoazetidine-2-carbaldehydes and ketones. Journal of Organic Chemistry. [Link]

• Alcaide, B., Almendros, P., & Salgado, N. R. (2000). Stereoselective Allylation of 4-Oxoazetidine-2-carbaldehydes. Application to the Stereocontrolled Synthesis of Fused Tricyclic β-Lactams via Intramolecular Diels−Alder Reaction of 2-Azetidinone-Tethered Trienes. The Journal of Organic Chemistry. [Link]

Sources

• 1. Stereoselective synthesis of β-lactams: recent examples - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00309D [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Novel and Recent Synthesis and Applications of β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advances in the chemistry of β-lactam and its medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Proline-catalyzed diastereoselective direct aldol reaction between 4-oxoazetidine-2-carbaldehydes and ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scaling Up the Synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate

Document ID: TSC-BL2024-01

Last Updated: January 10, 2026

Introduction

(S)-benzyl 4-oxoazetidine-2-carboxylate is a pivotal chiral building block in medicinal chemistry. Its strained β-lactam (azetidin-2-one) ring is a core structural motif in a vast array of antibiotics, including carbapenems and penems.[1] It also serves as a critical intermediate for synthesizing enzyme inhibitors and other biologically active molecules.[2][3][4]

Transitioning the synthesis of this compound from the laboratory bench to a pilot or manufacturing scale introduces significant challenges. This guide addresses common issues encountered during scale-up, providing troubleshooting advice and validated protocols to ensure a robust, efficient, and reproducible process.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for (S)-benzyl 4-oxoazetidine-2-carboxylate at scale?

A1: The most prevalent and scalable route starts from L-aspartic acid. This multi-step process involves:

• N-protection: Protection of the amino group, typically as a carbamate (e.g., Cbz).

• Carboxyl Group Differentiation: Selective esterification of the α-carboxyl group, often as a benzyl ester.

• β-Carboxyl Activation: Activation of the β-carboxyl group to facilitate cyclization.

• Intramolecular Cyclization: Formation of the β-lactam ring, which is the most critical and challenging step.

This route is favored due to the low cost and high chiral purity of the starting material, L-aspartic acid.

Q2: Why is the β-lactam ring formation so challenging to scale up?

A2: The difficulty arises from several factors. The four-membered azetidinone ring is highly strained, making its formation thermodynamically and kinetically demanding.[1] Side reactions, such as intermolecular polymerization or decomposition, are common. On a large scale, issues with heat transfer, mixing efficiency, and reagent addition rates become magnified, directly impacting the yield and purity of the desired product. Precise control over reaction parameters is paramount.

Q3: What are the primary safety concerns when scaling up this synthesis?

A3: Key safety concerns include:

• Use of Reactive Reagents: Many protocols employ reagents like acyl chlorides, sulfonyl chlorides, or carbodiimides for carboxyl activation. These can be corrosive, toxic, and highly reactive, especially with water.

• Exothermic Reactions: The cyclization step can be exothermic. Without adequate cooling and monitoring, thermal runaways are a significant risk at larger scales.

• Solvent Handling: Large volumes of organic solvents (e.g., THF, DCM, acetonitrile) pose flammability and health risks. Proper ventilation, grounding, and personal protective equipment (PPE) are essential.

Troubleshooting Guide: Common Scale-Up Issues

This section provides a detailed, question-and-answer guide to specific problems encountered during the scale-up process.

Category 1: Low Yield in Cyclization Step

Q4: My cyclization yield dropped significantly when moving from a 10g to a 500g scale. What are the likely causes?

A4: A drop in yield during scale-up of the cyclization is a classic problem. The primary culprits are usually related to mass and heat transfer limitations.

• Inefficient Mixing: In a large reactor, localized "hot spots" or areas of high reagent concentration can occur if mixing is not vigorous and uniform. This promotes side reactions. Ensure your reactor's impeller design and speed are sufficient to maintain a homogeneous mixture.

• Slow Heat Dissipation: The reaction may be more exothermic than anticipated at scale. If the reactor's cooling system cannot remove heat effectively, the increased temperature can accelerate decomposition pathways. A thorough calorimetric study (e.g., using a Reaction Calorimeter, RC1) is recommended before scaling up.

• Reagent Addition Rate: Adding the cyclizing agent (e.g., a sulfonyl chloride or carbodiimide) too quickly can lead to high local concentrations, favoring intermolecular reactions over the desired intramolecular cyclization. The addition should be controlled and slow, often over several hours at scale.

Decision Workflow for Low Cyclization Yield

Caption: Troubleshooting workflow for low cyclization yield.

Category 2: Impurity Profile and Purification

Q5: I am observing a new, significant impurity after scaling up that was minor at the lab scale. How do I identify and mitigate it?

A5: The appearance of new impurities often relates to extended reaction times or localized heating.

• Identification: Isolate the impurity using preparative HPLC or column chromatography. Characterize its structure using LC-MS, high-resolution MS, and NMR. A common impurity is the dimer or oligomer formed from intermolecular reaction.

• Mitigation Strategy - High Dilution: One of the most effective strategies for favoring intramolecular cyclization is to operate under high dilution conditions. This reduces the probability of two activated molecules reacting with each other. While this increases solvent usage, it can dramatically improve purity and yield, reducing downstream purification costs.

• Mitigation Strategy - Temperature Control: As mentioned, poor temperature control can open up new degradation pathways. Ensure the internal batch temperature, not just the jacket temperature, is being monitored and controlled precisely.

Q6: Column chromatography is not feasible for purifying my 1kg batch of product. What are the alternatives?

A6: At scale, chromatography is often replaced by crystallization or trituration/reslurrying for economic and logistical reasons.

• Crystallization: This is the preferred method for large-scale purification. A systematic screening of solvents is necessary. A good crystallization solvent system will have high solubility for the product at elevated temperatures and low solubility at room temperature or below, while impurities remain in the mother liquor.

• Trituration/Reslurrying: If a suitable single-solvent crystallization system cannot be found, washing the crude solid with a solvent in which the product is poorly soluble, but the impurities are soluble, can be very effective. This "reslurrying" process can significantly upgrade the material's purity.

Data Summary: Solvent Screening for Crystallization

Solvent System	Solubility (Hot)	Solubility (Cold)	Crystal Form	Purity Upgrade (Initial 85%)
Ethyl Acetate	High	Moderate	Small Needles	92%
Isopropanol (IPA)	Moderate	Low	Plates	98%
Acetonitrile	High	High	Oiled Out	N/A
Toluene	Moderate	Very Low	Fine Powder	96%
IPA / Water (9:1)	High	Very Low	Large Prisms	>99.5%

Based on typical experimental data. Actual results may vary.

Category 3: Reagent and Process Control

Q7: The reaction is stalling before completion at a large scale. What should I check?

A7: Reaction stalling can be traced to several factors:

• Water Content: The starting materials and solvents must be rigorously dried. Water can quench activated intermediates, consuming reagents and halting the reaction. Perform Karl Fischer titration on all inputs.

• Reagent Quality/Stability: Ensure the activating agent (e.g., carbodiimide) has not degraded during storage. For two-phase reactions, ensure the phase-transfer catalyst, if used, is active and present at the correct concentration.

• Atmospheric Control: The reaction should be run under an inert atmosphere (Nitrogen or Argon) to prevent moisture ingress and potential side reactions with oxygen.

Validated Experimental Protocols

Protocol 1: Lab-Scale (5-10g) Synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate

This protocol is a representative lab-scale procedure.

• Activation: To a solution of N-Cbz-L-aspartic acid β-benzyl ester (1 equiv.) in anhydrous THF (10 mL/g) under N₂, add N-methylmorpholine (1.1 equiv.). Cool the solution to -20 °C.

• Add isobutyl chloroformate (1.05 equiv.) dropwise, ensuring the internal temperature does not exceed -15 °C.

• Stir the resulting mixed anhydride solution at -20 °C for 30 minutes.

• Cyclization: In a separate flask, prepare a solution of triethylamine (2.5 equiv.) in anhydrous THF.

• Add the mixed anhydride solution from step 3 to the triethylamine solution via cannula over 1 hour, maintaining the reaction temperature at -20 °C.

• Allow the reaction to slowly warm to room temperature and stir for 12 hours.

• Workup: Quench the reaction with saturated NH₄Cl solution. Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography (e.g., Hexanes:EtOAc gradient) to yield the product as a white to off-white solid.[2]

Protocol 2: Key Modifications for Pilot Scale (1-5 kg)

Overall Synthesis Workflow for Scale-Up

Caption: General workflow for scalable synthesis.

• Cyclization Reagent: Consider replacing isobutyl chloroformate with a reagent that produces more easily removable byproducts, such as methanesulfonyl chloride.

• Reaction Conditions: The reaction is performed under high dilution (total solvent volume > 40 L per mole of substrate) to maximize intramolecular cyclization.

• Reagent Addition: The activated ester solution is added subsurface to the base solution using a metering pump over 4-6 hours to ensure rapid dispersion and prevent localized high concentrations.

• Temperature Control: The reaction is maintained at -10 °C ± 2 °C throughout the addition. A cryostat or powerful reactor cooling system is required.

• Purification: The crude product is isolated by filtration after workup. Purification is achieved by crystallization from an Isopropanol/Water mixture, which typically yields material with >99.5% purity.[2]

References

• Frontiers in Bioengineering and Biotechnology. Strategies to Improve the Biosynthesis of β-Lactam Antibiotics by Penicillin G Acylase: Progress and Prospects. [Link]

• MySkinRecipes. (R)-4-Oxoazetidine-2-carboxylicacid Product Page. [Link]

• Beilstein Archives. Access to 2-Oxoazetidine-3-carboxylic Acids Derivatives via Thermal Microwave-Assisted Wolff Rearrangement. [Link]

• RSC Publishing. Stereoselective synthesis of β-lactams: recent examples. [Link]

• PMC, NIH. A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. [Link]

• PMC, NIH. β-Lactamases: A Focus on Current Challenges. [Link]

Sources

• 1. (R)-4-Oxoazetidine-2-carboxylicacid [myskinrecipes.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Benzyl (2S)-4-Oxoazetidine-2-carboxylate | CymitQuimica [cymitquimica.com]
• 4. (S)-4-Oxoazetidine-2-carboxylic Acid | CymitQuimica [cymitquimica.com]

Technical Support Center: By-product Analysis in the Synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate

Audience: Researchers, scientists, and drug development professionals.

Objective: This technical support guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate, a key building block for β-lactam inhibitors.[1] This document is designed to help researchers identify, understand, and mitigate the formation of common by-products, ensuring high purity and yield of the target compound.

Overview of the Synthesis: A Field-Proven Perspective

The synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate typically commences from L-aspartic acid, a readily available and chiral starting material. A common and effective strategy involves the selective protection of the functional groups, followed by an intramolecular cyclization to form the strained 4-membered β-lactam ring.

A widely adopted route, and the focus of this guide, can be summarized in the following key transformations:

• Selective Protection: L-aspartic acid is first converted to its β-benzyl ester. This is a critical step to differentiate the two carboxylic acid groups. The α-carboxylic acid and the amine are then typically protected.

• Activation of the α-Carboxylic Acid: The protected aspartic acid derivative is then activated, often by converting the α-carboxylic acid to a hydroxamic acid or a similar group that facilitates cyclization.

• Intramolecular Cyclization (The Mitsunobu Reaction): The key ring-forming step is frequently achieved via an intramolecular Mitsunobu reaction. This reaction allows for the stereospecific formation of the β-lactam ring through the dehydration of a β-hydroxy amide intermediate.[2][3]

This synthetic pathway, while robust, is not without its challenges. Each step presents opportunities for by-product formation, which can complicate purification and compromise the final product's quality. This guide will dissect these potential issues in a practical, question-and-answer format.

General Experimental Workflow

To provide context for the troubleshooting guide, a generalized workflow for the synthesis is presented below.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis, focusing on the identification and mitigation of by-products.

FAQ 1: My crude reaction mixture from the Mitsunobu cyclization is very complex and difficult to purify. What are the likely by-products?

Answer: The Mitsunobu reaction, while effective for the cyclization, is notorious for generating by-products that can complicate purification.[4] The primary culprits are derived from the reagents themselves.

• Triphenylphosphine Oxide (TPPO): This is formed from the triphenylphosphine (TPP) reagent as it abstracts the oxygen atom from the hydroxyl group of your precursor. TPPO is a high-boiling, crystalline solid that can be difficult to separate from the desired product by standard silica gel chromatography due to its polarity.

• Hydrazine Dicarboxylate Derivative: This by-product results from the reduction of the azodicarboxylate reagent (DEAD or DIAD). For example, diethyl azodicarboxylate (DEAD) is reduced to diethyl hydrazodicarboxylate. This compound can also interfere with purification.

Troubleshooting & Mitigation:

• Chromatography: While challenging, careful optimization of your chromatography can improve separation. A gradient elution, starting with a non-polar solvent system (e.g., hexanes/ethyl acetate) and gradually increasing the polarity, can help. Sometimes, using a different solvent system like dichloromethane/methanol may provide better resolution.

• Crystallization: If your desired product is a solid, crystallization is an excellent method to remove the often less crystalline by-products.

• Alternative Workup Procedures:

  • Acidic Wash: To remove the basic hydrazine by-product, a dilute acid wash (e.g., 1M HCl) of the organic layer during workup can be effective.

  • Oxidation of Excess TPP: If excess TPP is present, it can be oxidized to TPPO with hydrogen peroxide, followed by extraction.

  • Polymer-supported Reagents: Using polymer-supported triphenylphosphine can simplify removal; the resulting polymer-bound TPPO can be filtered off.

FAQ 2: My final product shows a loss of optical purity. What could be the cause?

Answer: Loss of optical purity, or racemization, is a significant concern, especially when dealing with chiral centers adjacent to carbonyl groups. The primary cause is epimerization at the C2 position of the azetidinone ring.

Mechanism of Epimerization:

The proton at the C2 position is acidic due to the adjacent carbonyl group of the ester. In the presence of a base, this proton can be abstracted to form an enolate intermediate. This enolate is planar, and subsequent reprotonation can occur from either face, leading to a mixture of the (S) and (R) enantiomers.

Troubleshooting & Mitigation:

• Avoid Strong Bases: Be cautious with the use of strong bases during workup and purification. If a basic wash is necessary, use a mild base like sodium bicarbonate and minimize contact time.

• pH Control: Maintain a neutral or slightly acidic pH during aqueous workups.

• Temperature Control: Perform reactions and purifications at the lowest practical temperatures, as higher temperatures can accelerate epimerization.

• Analytical Verification: Use chiral HPLC to determine the enantiomeric excess (e.e.) of your product. This is the most reliable way to quantify the extent of racemization.

FAQ 3: I am observing by-products with molecular weights corresponding to the starting material or a hydrolyzed product. What is happening?

Answer: The presence of starting material or hydrolyzed products points to either an incomplete reaction or degradation of the product during the reaction or workup.

• Incomplete Cyclization: The Mitsunobu reaction may not have gone to completion. This can be due to several factors:

  • Insufficient Reagents: Ensure you are using a slight excess of TPP and DEAD/DIAD.

  • Reaction Time/Temperature: The reaction may require longer times or gentle heating to proceed to completion. Monitor the reaction by TLC or LC-MS.

  • Poor Quality Reagents: Ensure your TPP and DEAD/DIAD are of high quality and not degraded. DEAD, in particular, can be unstable.

• Hydrolysis of the Benzyl Ester: The benzyl ester is susceptible to hydrolysis under either acidic or basic conditions, which would yield the corresponding carboxylic acid. This is more likely to occur during aqueous workups.

• Hydrolysis of the β-Lactam Ring: The four-membered β-lactam ring is strained and can be opened by nucleophilic attack, particularly under harsh basic or acidic conditions. This would lead to the formation of a β-amino acid derivative.

Troubleshooting & Mitigation:

• Reaction Monitoring: Use TLC or LC-MS to monitor the consumption of the starting material (the β-hydroxy amide precursor). The reaction should only be quenched once the starting material is no longer observed.

• Anhydrous Conditions: The Mitsunobu reaction should be carried out under strictly anhydrous conditions. Water can consume the reagents and lead to lower yields.

• Neutral Workup: If you suspect hydrolysis is an issue, perform a neutral workup. Wash the organic layer with brine only and dry thoroughly before concentrating.

• Control of pH: As mentioned previously, careful control of pH during any aqueous extraction is crucial to prevent hydrolysis of both the ester and the lactam.

FAQ 4: I see a peak in my GC-MS or a spot on my TLC that corresponds to benzyl alcohol. Where did this come from?

Answer: The presence of benzyl alcohol is most likely due to a debenzylation reaction. While the benzyl ester is generally stable, it can be cleaved under certain conditions.

• Hydrogenolysis: If you have used any catalytic hydrogenation steps (e.g., with Pd/C and H₂) for other transformations in the synthetic sequence and there is carryover of the catalyst, this can cause debenzylation.

• Strong Acid: Certain strong acidic conditions can lead to the cleavage of the benzyl ester.

Troubleshooting & Mitigation:

• Careful Purification Between Steps: Ensure that all catalysts from previous steps are thoroughly removed before proceeding.

• Avoid Reductive Conditions: If possible, design your synthetic route to avoid reductive conditions after the introduction of the benzyl ester.

• Use of Milder Acids: If an acidic environment is required, use the mildest acid that can accomplish the desired transformation.

Analytical Protocols for By-product Identification

A multi-pronged analytical approach is essential for identifying and quantifying by-products.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for assessing the purity of the final product and tracking the progress of the reaction.

• Method: A reversed-phase C18 column is typically effective.

• Mobile Phase: A gradient of water (often with 0.1% formic acid or trifluoroacetic acid) and acetonitrile is a good starting point.

• Detection: UV detection at a wavelength where the aromatic benzyl group absorbs (e.g., 254 nm) is suitable.

Table 1: Representative HPLC Data for By-product Analysis

Compound	Expected Retention Time (Relative)	Notes
(S)-benzyl 4-oxoazetidine-2-carboxylate	1.0 (Target)	The main product peak.
β-Hydroxy Amide Precursor	< 1.0	More polar starting material, elutes earlier.
Triphenylphosphine Oxide (TPPO)	Can vary, may co-elute	Often a broad peak.
Diethyl Hydrazodicarboxylate	< 1.0	Polar by-product, elutes early.
(R)-benzyl 4-oxoazetidine-2-carboxylate	~1.0	May not separate from (S)-isomer on achiral column. Requires chiral HPLC.
Benzyl Alcohol	< 1.0	A potential degradation product.
Hydrolyzed Carboxylic Acid	< 1.0	Very polar, will elute early.

Note: Actual retention times will depend on the specific column, gradient, and mobile phase used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are invaluable for structural confirmation and identifying impurities.

• (S)-benzyl 4-oxoazetidine-2-carboxylate: Key ¹H NMR signals include the benzyl group protons (~7.3 ppm and ~5.2 ppm), the proton at C2 (~4.0-4.2 ppm), and the diastereotopic protons at C3 (~2.8-3.5 ppm).

• Triphenylphosphine Oxide (TPPO): Will show complex multiplets in the aromatic region (~7.4-7.7 ppm).

• Benzyl Alcohol: A singlet for the benzylic CH₂ at ~4.6 ppm and aromatic signals.

• Incomplete Reaction: The presence of signals corresponding to the β-hydroxy amide precursor is a clear indication of an incomplete reaction.

Mass Spectrometry (MS)

LC-MS is particularly useful for monitoring the reaction in real-time and getting molecular weight information for unknown peaks in the HPLC chromatogram.

Concluding Remarks

The synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate is a well-established but nuanced process. A thorough understanding of the reaction mechanism, particularly the intramolecular Mitsunobu cyclization, is key to anticipating and troubleshooting by-product formation. By employing careful reaction monitoring, optimized workup and purification procedures, and a robust suite of analytical techniques, researchers can consistently produce this valuable synthetic intermediate with high purity and yield.

References

• Baldwin, J.E. et al. (1995). Tetrahedron, 51, 11581-11581. (Referenced in product descriptions for the target compound, indicating its relevance to β-lactam synthesis).
• Chapman, T. M., Courtney, S., Hay, P., & Davis, B. G. (2003). A Tuneable Method for N-Debenzylation of Benzylamino Alcohols. Chemistry–A European Journal, 9(14), 3397-3407.
• Hanessian, S. et al. (1992). Synlett, 33-33. (Cited as a reference for the synthesis and use of the target compound).
• Kasztreiner, E., & Szilágyi, G. (1984). Stereospecific cyclization of β-hydroxy aryl amides to β-lactams. Canadian Journal of Chemistry, 62(11), 2498-2502.
• Mitsunobu, O. (1981). The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis, 1981(01), 1-28.
• Pradhan, P. P., Bobbitt, J. M., & Bailey, W. F. (2009). Oxidative Deprotection of Benzyl Ethers by the Action of 4-Acetamido-TEMPO and an Oxoammonium Salt. The Journal of Organic Chemistry, 74(24), 9501–9504.
• Swamy, K. C. K., Kumar, N. N. B., Balaraman, E., & Kumar, K. V. P. P. (2009). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews, 109(6), 2551–2651.
• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons.

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• 2. Applications of the Mitsunobu reaction in peptide chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Catalyst Loading for 4-Oxoazetidine-2-carboxylate Synthesis

Welcome to the technical support center for the synthesis of 4-oxoazetidine-2-carboxylates, a core structural motif in many β-lactam antibiotics. This guide is designed for researchers, chemists, and process development professionals to address common challenges encountered during synthesis, with a specific focus on the critical parameter of catalyst loading. Here, we provide in-depth, experience-driven answers to frequently asked questions and troubleshooting scenarios.

Section 1: Catalyst Selection and Initial Optimization

Question 1: My reaction yield is low when synthesizing a β-lactam via the Staudinger cycloaddition. Could the catalyst loading be the issue?

Answer: Absolutely. The Staudinger [2+2] cycloaddition of a ketene and an imine is a powerful method for constructing the β-lactam ring, but it is highly sensitive to reaction conditions, especially the base or nucleophilic catalyst used to generate the ketene in situ from an acyl chloride.[1][2][3][4] Catalyst loading is a frequent culprit in low-yield reactions.

• Insufficient Catalyst Loading (< 1 mol% for highly efficient catalysts, < 1 eq. for bases): If you are using a tertiary amine like triethylamine (NEt₃) simply as a stoichiometric base to dehydrohalogenate the acid chloride, you need at least one equivalent. If using a true nucleophilic catalyst (e.g., a chiral amine or N-heterocyclic carbene) in an asymmetric variant, the loading is critical. Too little catalyst will result in a slow reaction rate, allowing side reactions of the unstable ketene intermediate, such as polymerization or dimerization, to dominate.[1]

• Excessive Catalyst Loading: Conversely, too much catalyst, particularly strong tertiary amine bases, can lead to a host of side reactions. These include the formation of enamines, promotion of ketene polymerization, and undesired racemization if you are conducting an asymmetric synthesis. It can also complicate purification, as removing large amounts of a high-boiling-point amine catalyst can be challenging.

Causality Explained: The reaction proceeds through a zwitterionic intermediate after the nucleophilic imine attacks the ketene.[2] The catalyst's primary role is often to generate the ketene at a controlled rate that matches the rate of its consumption by the imine. If ketene generation outpaces the cycloaddition, its concentration builds, leading to undesired pathways.

Our Recommendation: Start your optimization with a catalyst loading of 10 mol% for catalytic variants or 1.1 equivalents for stoichiometric bases. Monitor the reaction progress by TLC or LCMS. If the reaction is sluggish and starting materials remain after several hours, incrementally increase the catalyst loading. If you observe numerous side products, consider reducing the catalyst loading and/or lowering the reaction temperature.

Question 2: We are developing a copper-catalyzed Kinugasa reaction. What are the key factors affecting catalyst performance and loading?

Answer: The Kinugasa reaction, a copper-catalyzed cycloaddition of a terminal alkyne and a nitrone, is an excellent, atom-economical route to β-lactams.[5] Optimizing the copper catalyst system is paramount for success.

Key factors include:

• Copper Source (Cu(I) vs. Cu(II)): Traditionally, Cu(I) salts like CuI are used.[6] Cu(I) is the active catalytic species that forms the copper acetylide.[5] However, Cu(I) is prone to oxidation. Using a Cu(II) precursor (e.g., Cu(ClO₄)₂) with a reducing agent or allowing for in situ reduction can be a more practical approach, making the reaction operable under air instead of strictly inert conditions.[6]

• Ligand Choice: In modern asymmetric variants, the choice of chiral ligand is crucial. Ligands like bis(azaferrocenes) or Trisoxazolines (TOX) not only induce enantioselectivity but also stabilize the copper catalyst, preventing catalyst deactivation and improving yields.[6]

• Base: A base, typically a secondary amine, is essential.[6] It facilitates the formation of the copper acetylide and influences both diastereoselectivity and enantioselectivity.

• Catalyst Loading: Typical loadings for the copper source and ligand range from 1 to 10 mol%.

Troubleshooting Scenario:

• Problem: Low yield and significant formation of Glaser-type alkyne homocoupling products.

• Cause: This points to excessive oxidation of the Cu(I) catalyst to Cu(II), which promotes the undesired Glaser pathway.[6][7] Your catalyst loading might be appropriate, but the active catalyst concentration is too low due to decomposition.

• Solution:

  • Ensure strictly oxygen-free conditions if using a Cu(I) source.[7]

  • Consider using a Cu(II) salt/ligand complex, which has been shown to be an efficient precursor and is more tolerant to air.[6]

  • Increase the ligand-to-copper ratio slightly to better protect the catalytic center.

A recent mechanistic study has revealed a complex kinetic profile with a second-order dependence on the catalyst, suggesting the involvement of a bis-copper complex.[8] This highlights that simply increasing the catalyst concentration may not lead to a linear increase in reaction rate and underscores the importance of careful optimization.

Section 2: Troubleshooting Guide for Catalyst Optimization

This section provides a structured approach to diagnosing and solving common issues related to catalyst loading.

Problem: Low or No Conversion

Your reaction has stalled, with significant starting material remaining.

Caption: Troubleshooting workflow for low reaction conversion.

Problem: Poor Selectivity (Diastereo- or Enantioselectivity)

The desired product is formed, but with low stereocontrol.

Answer: In asymmetric catalysis, catalyst loading can have a profound impact on selectivity.

• The "Background" Reaction: If the catalyst loading is too low, the reaction rate of the catalyzed, stereoselective pathway may become comparable to the uncatalyzed or "background" reaction, which is typically non-selective. This erodes the overall enantiomeric or diastereomeric excess. Solution: Increase the catalyst loading to ensure the catalyzed pathway is dominant.

• Catalyst Aggregation: At very high concentrations (high loading), some catalysts can form aggregates (dimers, trimers, etc.). These aggregates may have different (often lower) catalytic activity and selectivity compared to the monomeric species. Solution: Dilute the reaction (lower molarity) or slightly decrease the catalyst loading. Monitor the effect on selectivity.

• Lewis Acid/Base Effects: In reactions like the Staudinger cycloaddition, the stereochemical outcome (cis vs. trans) is influenced by the rate of ring closure of the zwitterionic intermediate versus isomerization.[1][2] The catalyst (or base) concentration can influence this balance. Electron-donating ketene substituents and electron-withdrawing imine substituents favor direct ring closure and cis-β-lactam formation.[1] An inappropriate catalyst or loading can disrupt this electronic preference.

Section 3: Data Tables and Protocols

Table 1: Typical Catalyst Loading Ranges for β-Lactam Syntheses

Reaction Type	Catalyst / Reagent	Typical Loading (mol%)	Key Considerations
Staudinger Cycloaddition	Tertiary Amine (Base)	110 - 150 mol%	Stoichiometric; excess drives reaction but can cause side products.
Chiral Nucleophile (e.g., N-heterocyclic carbene)	5 - 20 mol%	Lower loading risks background reaction; higher loading can be costly.[1]
Kinugasa Reaction	Cu(I) or Cu(II) Salt	1 - 10 mol%	Sensitive to oxidation; ligand choice is critical.[6]
Chiral Ligand (e.g., TOX)	1.1 - 1.5 eq. (to Cu)	Ligand-to-metal ratio is key for stability and selectivity.[6]
Secondary Amine (Base)	10 - 100 mol%	Can significantly impact enantioselectivity.[6]

Experimental Protocol: General Procedure for a Catalytic Asymmetric Staudinger Reaction

This protocol is a representative starting point. Substrate-specific optimization is required.

• Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Argon), add the chiral nucleophilic catalyst (e.g., a planar-chiral derivative, 0.1 mmol, 10 mol%).

• Solvent and Imine Addition: Add anhydrous, degassed dichloromethane (DCM, 5 mL). Stir the solution until the catalyst fully dissolves. Add the imine (1.0 mmol, 1.0 eq.).

• Cooling: Cool the reaction mixture to the desired temperature (e.g., -78 °C using a dry ice/acetone bath). Lower temperatures often improve stereoselectivity.[1]

• Acyl Chloride Addition: In a separate flame-dried vial, dissolve the acyl chloride (1.1 mmol, 1.1 eq.) in anhydrous DCM (2 mL). Add this solution dropwise to the reaction mixture over 20-30 minutes using a syringe pump. Slow addition is critical to maintain a low concentration of the resulting ketene.

• Reaction Monitoring: Stir the reaction at the same temperature for the specified time (e.g., 4-12 hours). Monitor the consumption of the imine by thin-layer chromatography (TLC) or LC-MS.

• Quenching and Workup: Once the reaction is complete, quench by adding a saturated aqueous solution of NH₄Cl. Allow the mixture to warm to room temperature. Extract the aqueous layer with DCM (3 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel.

• Analysis: Characterize the product by ¹H NMR, ¹³C NMR, and HRMS. Determine the stereoselectivity (dr and ee) by chiral HPLC analysis.

Caption: Experimental workflow for the Staudinger cycloaddition.

References

• Staudinger Synthesis. Organic Chemistry Portal. [Link]

• The Mechanism of the Ketene−Imine (Staudinger) Reaction in Its Centennial: Still an Unsolved Problem? American Chemical Society. [Link]

• Kinugasa Reactions in Water: From Green Chemistry to Bioorthogonal Labelling. MDPI. [Link]

• Stereoselective allylation of 4-oxoazetidine-2-carbaldehydes. Application To the stereocontrolled synthesis of fused tricyclic beta-lactams via intramolecular diels-alder reaction of 2-azetidinone-tethered trienes. PubMed. [Link]

• Optimized aqueous Kinugasa reactions for bioorthogonal chemistry applications. Chemical Communications (RSC Publishing). [Link]

• Trisoxazoline/Cu(II)-Promoted Kinugasa Reaction. Enantioselective Synthesis of β-Lactams. The Journal of Organic Chemistry - ACS Publications. [Link]

• Staudinger synthesis. Wikipedia. [Link]

• A Revised Mechanism for the Kinugasa Reaction. Figshare. [Link]

• The Kinugasa Reaction. Organic Reactions. [Link]

• Asymmetric Synthesis of β-Lactams by the Staudinger Reaction. Organic Reactions. [Link]

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• 8. Collection - A Revised Mechanism for the Kinugasa Reaction - Journal of the American Chemical Society - Figshare [figshare.com]

Troubleshooting peak tailing in HPLC analysis of azetidinone compounds

A Senior Application Scientist's Guide to Troubleshooting Peak Tailing in HPLC

Welcome to the technical support center for HPLC analysis of azetidinone-containing compounds. As a class of molecules often possessing basic nitrogen moieties, azetidinones present unique challenges in reversed-phase chromatography, with peak tailing being the most common and frustrating issue. This guide is designed to provide you, our fellow scientists and researchers, with a logical, in-depth framework for diagnosing and resolving this problem, moving beyond simple fixes to understand the underlying chemical principles.

Part 1: Quick Diagnosis & Frequently Asked Questions (FAQs)

This section addresses the most common scenarios with rapid, actionable advice.

Q1: My azetidinone peak is tailing, but other neutral compounds in the same run look fine. What's the most likely cause?

A: This is a classic sign of a chemical, rather than a physical, problem. The issue is almost certainly a secondary interaction between your basic azetidinone analyte and the HPLC column's stationary phase.[1] Basic compounds can interact with acidic residual silanol groups (Si-OH) on the silica surface, creating a secondary retention mechanism that leads to tailing.[2][3][4] Neutral compounds are unaffected by this, which is why their peak shape remains symmetrical.

Q2: All the peaks in my chromatogram, including neutral probes, are tailing. What should I investigate first?

A: When all peaks are affected, the problem is likely physical or systemic, not chemical.[1] This is often referred to as an "extra-column effect."[2][5][6] The primary suspects are:

• A column void: The packed bed of the column may have settled, creating an empty space at the inlet.

• Dead volume: Improperly connected fittings (e.g., a gap between the tubing and the column port) or using tubing with an excessively large internal diameter can cause peak dispersion.[2][6]

• Blocked frit: Particulate matter may have clogged the inlet frit of the column or guard column.

Q3: Can my sample solvent cause peak tailing?

A: Absolutely. If your sample is dissolved in a solvent that is significantly stronger (i.e., less polar in reversed-phase) than your mobile phase, it can cause peak distortion, including tailing.[5][7] The strong solvent carries the analyte band down the column in a distorted shape before it has a chance to properly partition with the stationary phase. Ideally, you should dissolve your sample in the mobile phase itself or in a weaker solvent.[8]

Q4: I've been running the same method for weeks without issue, but now my azetidinone peak is starting to tail. Why?

A: This points towards column degradation or contamination. Over time, harsh mobile phase conditions (especially high pH) can strip the stationary phase's end-capping, exposing more active silanol groups. Additionally, strongly retained matrix components from your samples can accumulate on the column, creating active sites that cause tailing.[7] It may be time to implement a column flushing procedure or replace your guard column.

Part 2: Deep Dive Troubleshooting Guides

This section provides a detailed, mechanism-based approach to resolving persistent peak tailing.

Guide 1: Mitigating Secondary Silanol Interactions

The primary cause of peak tailing for basic compounds like azetidinones is the interaction with residual silanol groups on the silica stationary phase.[2][3][4] At a mobile phase pH above 3-4, these silanols can deprotonate to form negatively charged sites (SiO⁻), which then strongly interact with the protonated, positively charged basic analyte.[2][9] This creates a mixed-mode retention mechanism (hydrophobic and ion-exchange) that results in tailing peaks.[3][5]

Diagram 1: The Mixed-Mode Retention Mechanism Causing Peak Tailing

Sources

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• 7. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
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• 9. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Strategies to Minimize Epimerization During Workup and Purification

Welcome to our technical support center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on minimizing epimerization during experimental workup and purification. Uncontrolled inversion of stereocenters can lead to diastereomeric impurities that compromise the efficacy, safety, and purity of your target compounds. This resource offers troubleshooting advice and frequently asked questions to help you maintain stereochemical integrity throughout your synthetic workflow.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments that could indicate or lead to epimerization.

Issue 1: Appearance of a new, difficult-to-separate spot/peak during chromatographic purification.

Potential Cause: You are likely observing a diastereomer formed through epimerization of your target compound. Diastereomers often have very similar physical properties, making them challenging to separate using standard chromatographic techniques.[1][2]

Solutions:

• Re-evaluate your workup conditions:

  • pH Control: Avoid strongly acidic or basic conditions during aqueous extractions. Use buffered solutions (e.g., saturated ammonium chloride for a mild acidic quench, or a phosphate buffer) to neutralize the reaction mixture.[3] Direct enolization or oxazolone formation, common epimerization pathways, are often catalyzed by acid or base.[1][4][5][6]

  • Temperature Management: Perform all workup steps at low temperatures (e.g., using an ice bath). Elevated temperatures can provide the activation energy needed for epimerization to occur.[6][7][8]

• Optimize your purification method:

  • Chromatography Stationary Phase: If using silica gel, which is inherently acidic, consider deactivating it with a base like triethylamine or using an alternative stationary phase like alumina (basic or neutral).

  • Solvent System: The polarity of the solvent can influence the rate of epimerization.[9][10] Experiment with less polar solvent systems if possible.

  • Chiral Chromatography: For analytical confirmation and preparative separation of epimers, chiral HPLC is the most effective method.[1][11][12]

Issue 2: Inconsistent biological activity or analytical data from different batches of the same compound.

Potential Cause: Batch-to-batch variability in the extent of epimerization can lead to inconsistent pharmacological or analytical results. The stereochemical arrangement of a molecule is critical for its biological function.[1][11][13] Regulatory agencies like the FDA require strict control over stereochemistry in drug development.[14][15][16]

Solutions:

• Standardize Your Protocol: Meticulously document and standardize all reaction, workup, and purification conditions to ensure reproducibility.

• Implement In-Process Controls: Use analytical techniques like chiral HPLC or NMR with chiral shift reagents at various stages to monitor the stereochemical purity of your intermediates and final product.[14]

• Revisit Reaction Conditions:

  • Base Selection: If a base is used in the preceding reaction, opt for a sterically hindered, non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) instead of stronger, less hindered bases like triethylamine (TEA).[9]

  • Coupling Reagents (for peptide synthesis): When synthesizing peptides, use coupling reagents known to suppress racemization, often in conjunction with additives like 1-hydroxybenzotriazole (HOBt) or ethyl (hydroxyimino)cyanoacetate (Oxyma).[9][17][18]

Workflow for Troubleshooting Epimerization

Below is a decision-making flowchart to guide you through troubleshooting unexpected epimerization.

Caption: A decision-making flowchart for troubleshooting unexpected epimerization.

Frequently Asked Questions (FAQs)

Q1: What is epimerization and why is it a concern during workup and purification?

Epimerization is a chemical process where the configuration of a single stereocenter in a molecule with multiple stereocenters is inverted.[6] This converts one diastereomer into another. It is a significant concern because diastereomers can have vastly different biological activities, pharmacological properties, and safety profiles.[6][11][13] The formation of an undesired epimer leads to a mixture that is often difficult to separate, reducing the yield and purity of the target compound.[1][2]

Q2: What are the most common chemical mechanisms that cause epimerization?

The most prevalent mechanisms are catalyzed by acids or bases and often involve a planar intermediate.[4][6]

• Enolization: For stereocenters alpha to a carbonyl group (like in ketones, esters, or amino acids), a base can abstract the acidic alpha-proton to form a planar enolate intermediate. Reprotonation can then occur from either face, leading to a mixture of epimers.[4][5][19]

• Oxazolone Formation: In peptide synthesis, the activated carboxyl group of an N-protected amino acid can cyclize to form an oxazolone. The α-proton of the oxazolone is highly acidic and readily abstracted by a base, leading to a loss of stereochemical integrity.[1][9][17]

Caption: The mechanism of epimerization via enolization at a stereocenter alpha to a carbonyl group.

Q3: How does temperature affect epimerization?

Higher temperatures increase the rate of most chemical reactions, including epimerization.[6] Elevated temperatures provide the necessary energy to overcome the activation barrier for proton abstraction and the formation of the planar intermediate.[20] A study on the epimerization of Epigallocatechin Gallate (EGCG) showed a significant increase in the rate of epimerization with increasing temperature.[7]

Temperature (°C)	Effect on Epimerization Rate	Recommendation
< 0	Significantly reduced	Ideal for sensitive compounds during workup and storage.
0 - 25 (Room Temp)	Moderate	Standard for many procedures, but risk increases with time.
> 40	Significantly increased	Avoid during workup, purification, and storage if possible.

Q4: Which solvents are best to minimize epimerization?

The choice of solvent can be critical. Polar aprotic solvents like DMF and DMSO can sometimes promote epimerization, especially in the presence of a base.[9][10] Non-polar solvents like dichloromethane (DCM) or toluene are often preferred for reactions and extractions where epimerization is a concern.[9][10]

Q5: Are there specific strategies for peptide synthesis?

Yes, peptide synthesis is particularly prone to epimerization. Key strategies include:

• Coupling Reagents: Use reagents known for low racemization, such as HATU, HBTU, or carbodiimides (like DIC) in combination with additives.[9][18]

• Additives: Additives like HOBt and Oxyma suppress epimerization by forming an active ester that is less prone to oxazolone formation.[17]

• Base: Use a sterically hindered base like DIPEA or N-methylmorpholine (NMM) in stoichiometric amounts.[9]

• Temperature: Maintain low temperatures (0 °C to room temperature) during the activation and coupling steps.[9]

Q6: How can I quantify the extent of epimerization in my sample?

The most reliable method for quantifying epimers is chiral chromatography , typically chiral High-Performance Liquid Chromatography (HPLC).[1][11] This technique uses a chiral stationary phase to separate diastereomers, allowing for accurate determination of the ratio of each epimer by comparing their peak areas.[1] Other methods include Nuclear Magnetic Resonance (NMR) spectroscopy with chiral shift reagents, although this is often less precise for quantification than chiral HPLC.

Experimental Protocol: Buffered Aqueous Workup

This protocol provides a general method for quenching a reaction and performing an extraction while minimizing the risk of acid- or base-catalyzed epimerization.

Materials:

• Reaction mixture in an organic solvent

• Saturated aqueous ammonium chloride (NH₄Cl) solution (mildly acidic)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution (mildly basic)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel

• Ice bath

Procedure:

• Cooling: Before quenching, cool the reaction vessel in an ice bath to 0-5 °C. This will slow down any potential epimerization.

• Quenching:

  • If the reaction was run under basic conditions, quench by slowly adding pre-chilled saturated aqueous NH₄Cl solution.

  • If the reaction was run under acidic conditions, quench by slowly adding pre-chilled saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Extraction:

  • Transfer the cooled mixture to a separatory funnel.

  • If necessary, add more organic solvent to ensure proper phase separation.

  • Separate the organic layer.

  • Extract the aqueous layer one or two more times with the organic solvent.

• Washing:

  • Combine all organic layers.

  • Wash the combined organic layer sequentially with pre-chilled water and then brine to remove residual water-soluble impurities.

• Drying and Concentration:

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

  • Filter to remove the drying agent.

  • Concentrate the solvent in vacuo using a rotary evaporator with the water bath at a low temperature (<30 °C).

• Analysis: Immediately analyze the crude product by chiral HPLC or another suitable method to assess its stereochemical purity before proceeding with purification.

References

• Study.com. (n.d.). Epimers | Definition, Mechanism & Examples. Retrieved from [Link]

• Pearson. (n.d.). Epimerization Explained: Definition, Examples, Practice & Video Lessons. Retrieved from [Link]

• Chiralpedia. (2025, October 3). Part 9: Stereochemistry in Drug Discovery and Development. Retrieved from [Link]

• Chemistry LibreTexts. (2022, July 20). 12.3: Isomerization at the α-Carbon. Retrieved from [Link]

• Chemistry For Everyone. (2025, January 31). What Is Epimerization In Organic Chemistry? [Video]. YouTube. Retrieved from [Link]

• Li, W., et al. (2011). Reaction Kinetics of Degradation and Epimerization of Epigallocatechin Gallate (EGCG) in Aqueous System over a Wide Temperature Range. Journal of Agricultural and Food Chemistry, 59(11), 6082-6090. [Link]

• Senoura, T., et al. (2011). Structural Insights into the Epimerization of β-1,4-Linked Oligosaccharides Catalyzed by Cellobiose 2-Epimerase, the Sole Enzyme Epimerizing Non-anomeric Hydroxyl Groups of Unmodified Sugars. Journal of Biological Chemistry, 286(26), 23217-23226. [Link]

• Fiveable. (n.d.). Epimerization Definition - Organic Chemistry Key Term. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of reaction temperature on the epimerization of glucose to mannose. [Image]. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed mechanism of base catalyzed epimerization. [Image]. Retrieved from [Link]

• Health Canada. (2017, May 4). Guidance for Industry: Stereochemical Issues in Chiral Drug Development. Retrieved from [Link]

• Longdom Publishing. (n.d.). Understanding the Stereochemistry of Molecules in Developing New Drugs. Retrieved from [Link]

• Wishart, D. S., et al. (2010). The Significance of Chirality in Drug Design and Development. Current Medicinal Chemistry, 17(16), 1561-1569. [Link]

• Teixeira, J., et al. (2021). Tackling Stereochemistry in Drug Molecules with Vibrational Optical Activity. Pharmaceuticals, 14(9), 877. [Link]

• Tanner, M. E. (2002). Understanding Nature's Strategies for Enzyme-Catalyzed Racemization and Epimerization. Accounts of Chemical Research, 35(4), 237-246. [Link]

• Kemp, D. S., & Curran, T. P. (1988). Base-catalyzed epimerization behavior and unusual reactivity of N-substituted derivatives of 2,5-dicarbalkoxypyrrolidine. Preparation of a novel mixed carbamic carbonic anhydride by a 4-(dimethylamino)pyridine-catalyzed acylation. The Journal of Organic Chemistry, 53(6), 1265-1272. [Link]

• Yu, G. X., et al. (2001). Thermal and photochemical epimerization/equilibration of carbohydrate cobaloximes. The Journal of Organic Chemistry, 66(17), 5687-5691. [Link]

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• ResearchGate. (2018, November 4). Factors affecting epimerization/isomerization? Retrieved from [Link]

• RSC Publishing. (2020, March 27). Boosting basic-peptide separation through dynamic electrostatic-repulsion reversed-phase (d-ERRP) liquid chromatography. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• Snyder, S. A., et al. (2012). Divergent Total Synthesis of the Harziane Diterpenoids. The Journal of Organic Chemistry, 77(17), 7473-7484. [Link]

• CRC Press. (n.d.). Chiral Drug Separation. Retrieved from [Link]

• Julian, R. R., et al. (2011). Identification of Amino Acid Epimerization and Isomerization in Crystallin Proteins by Tandem LC-MS. Analytical Chemistry, 83(22), 8563-8571. [Link]

• Mocellin, E., et al. (2024). Unconventional approaches for chiral resolution. TrAC Trends in Analytical Chemistry, 172, 117565. [Link]

• Jad, Y. E., et al. (2021). Epimerisation in Peptide Synthesis. Molecules, 26(16), 4947. [Link]

• Sui, J., et al. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Science, 14(38), 10455-10471. [Link]

• SlideShare. (n.d.). Epimerization of Peptide. Retrieved from [Link]

• Spiwok, V., et al. (2012). Stereochemical errors and their implications for molecular dynamics simulations. Journal of Cheminformatics, 4(1), 14. [Link]

• Spiwok, V., et al. (2012). Stereochemical errors and their implications for molecular dynamics simulations. [PDF]. Journal of Cheminformatics. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Routes of (S)-benzyl 4-oxoazetidine-2-carboxylate: A Key Intermediate in Carbapenem Synthesis

For researchers, scientists, and professionals in drug development, the efficient and stereocontrolled synthesis of chiral building blocks is paramount. (S)-benzyl 4-oxoazetidine-2-carboxylate stands out as a critical intermediate in the synthesis of carbapenem antibiotics, a class of broad-spectrum antibacterial agents.[1][2] This guide provides an in-depth, objective comparison of the primary synthetic routes to this valuable compound, supported by experimental data and insights into the practical application of each methodology.

Introduction: The Significance of a Chiral β-Lactam

The 4-oxoazetidine-2-carboxylic acid scaffold is the cornerstone of many β-lactam antibiotics. The stereochemistry at the C2 position is crucial for their biological activity, making enantiomerically pure starting materials like (S)-benzyl 4-oxoazetidine-2-carboxylate highly sought after. Its applications extend beyond antibiotics, serving as a versatile building block for NMDA receptor antagonists and other biologically active molecules.[2] The choice of synthetic route to this intermediate can significantly impact the overall efficiency, cost, and scalability of a drug development program.

This guide will dissect and compare three prominent synthetic strategies:

• Synthesis from L-Aspartic Acid: A classical approach leveraging a readily available chiral precursor.

• The Asymmetric Staudinger Cycloaddition: A powerful method for constructing the β-lactam ring with high stereocontrol.

• Chemoenzymatic Synthesis: A green and often highly selective approach utilizing enzymes for key transformations.

Comparative Analysis of Synthetic Routes

Parameter	Synthesis from L-Aspartic Acid	Asymmetric Staudinger Cycloaddition	Chemoenzymatic Synthesis
Starting Material	L-Aspartic acid (readily available, inexpensive)	Varies (imines and ketene precursors)	Prochiral or racemic starting materials
Key Transformation	Intramolecular cyclization	[2+2] cycloaddition	Enzymatic resolution or desymmetrization
Stereocontrol	Generally good, derived from the starting material	High, dependent on chiral auxiliaries or catalysts	Excellent, inherent to enzymatic catalysis
Number of Steps	Typically multi-step	Can be a one-pot reaction for the key step	Varies, can be very concise
Overall Yield	Moderate to good	Good to excellent	Often high for the enzymatic step, overall yield varies
Scalability	Well-established for large-scale synthesis	Can be challenging due to reagent cost and purification	Generally good, dependent on enzyme stability and cost
Reagents & Conditions	Classical organic reagents, can involve harsh conditions	Often requires specialized and sensitive reagents	Mild, aqueous conditions, environmentally friendly
Purification	Standard chromatographic techniques	Often requires careful purification to remove byproducts	Can be simplified due to high selectivity

Route 1: Synthesis from L-Aspartic Acid

This well-established route takes advantage of the inherent chirality of L-aspartic acid to set the stereochemistry of the final product. The general strategy involves the protection of the amino and carboxylic acid groups, followed by the activation of the β-carboxylic acid and subsequent intramolecular cyclization to form the β-lactam ring.

Causality Behind Experimental Choices

The choice of protecting groups is critical in this sequence. The benzyloxycarbonyl (Cbz) group is commonly used for the amine, as it is stable under the reaction conditions required for esterification and cyclization and can be readily removed by hydrogenolysis. The benzyl ester is a suitable protecting group for the α-carboxylic acid for similar reasons. The key cyclization step often employs a reagent that promotes amide bond formation, such as a carbodiimide or by converting the β-carboxylic acid to an acid chloride.

Experimental Protocol: A Representative Synthesis from L-Aspartic Acid

Step 1: N-Protection and α-Esterification of L-Aspartic Acid

• To a solution of L-aspartic acid in aqueous sodium hydroxide, benzyl chloroformate is added at a controlled temperature (e.g., 0-5 °C) and pH (e.g., 9-10) to yield N-benzyloxycarbonyl-L-aspartic acid.

• The resulting N-protected amino acid is then esterified, for example, by reaction with benzyl bromide in the presence of a base like triethylamine in a suitable solvent such as DMF, to afford N-benzyloxycarbonyl-L-aspartic acid α-benzyl ester.

Step 2: Intramolecular Cyclization

• The free β-carboxylic acid of the protected aspartic acid derivative is activated. This can be achieved by conversion to the acid chloride using thionyl chloride or oxalyl chloride, or by using a coupling reagent like dicyclohexylcarbodiimide (DCC).

• The activated intermediate undergoes intramolecular cyclization upon treatment with a non-nucleophilic base, such as triethylamine, to form the desired (S)-benzyl 4-oxoazetidine-2-carboxylate.

• Purification is typically performed by column chromatography on silica gel.

Figure 1. Synthetic pathway from L-Aspartic Acid.

Route 2: The Asymmetric Staudinger Cycloaddition

The Staudinger [2+2] cycloaddition of a ketene and an imine is a powerful and convergent method for the synthesis of β-lactams.[3][4] Asymmetric variants of this reaction allow for the direct formation of chiral β-lactams with high enantioselectivity.

Causality Behind Experimental Choices

The key to the asymmetric Staudinger reaction is the use of a chiral component, which can be either the imine or the ketene (or a chiral catalyst). For the synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate, a common strategy involves the reaction of a chiral ketene precursor with an achiral imine. The stereochemical outcome is dictated by the facial selectivity of the ketene addition to the imine, which is controlled by the chiral auxiliary.

Experimental Protocol: A Representative Asymmetric Staudinger Cycloaddition

Step 1: Preparation of the Chiral Ketene Precursor and Imine

• A chiral auxiliary, such as a carbohydrate-derived moiety, is attached to the ketene precursor (e.g., an acid chloride).[5]

• The imine is prepared by the condensation of an appropriate aldehyde and amine.

Step 2: [2+2] Cycloaddition

• In a suitable aprotic solvent (e.g., dichloromethane or toluene), the imine and a base (e.g., triethylamine) are combined.

• The chiral acid chloride (ketene precursor) is added slowly to the reaction mixture at a controlled temperature (often low, e.g., -78 °C to 0 °C) to generate the ketene in situ.

• The ketene reacts with the imine to form the β-lactam ring. The reaction is typically stirred for several hours until completion.

• The chiral auxiliary is then cleaved under specific conditions to yield the desired product.

• Purification via chromatography is usually required to separate the product from the cleaved auxiliary and other byproducts.

Figure 2. Asymmetric Staudinger Cycloaddition pathway.

Route 3: Chemoenzymatic Synthesis

Chemoenzymatic routes offer an attractive "green" alternative, often proceeding under mild conditions with high selectivity, thereby reducing the need for extensive protection and deprotection steps. A common strategy involves the enzymatic kinetic resolution of a racemic mixture or the desymmetrization of a prochiral substrate.

Causality Behind Experimental Choices

Enzymes, particularly lipases and esterases, are highly stereoselective catalysts. In a kinetic resolution, one enantiomer of a racemic starting material is selectively transformed, allowing for the separation of the reacted and unreacted enantiomers. In desymmetrization, a prochiral molecule with two identical functional groups is selectively modified at one of the groups, creating a chiral center with high enantiomeric excess. For the synthesis of the target molecule, an enzymatic hydrolysis of a diester precursor is a viable approach.

Experimental Protocol: A Representative Chemoenzymatic Synthesis

Step 1: Synthesis of the Prochiral Substrate

• A prochiral starting material, such as diethyl 4-oxoazetidine-2,2-dicarboxylate, is synthesized using standard organic chemistry methods.

Step 2: Enzymatic Desymmetrization

• The prochiral diester is suspended in a buffered aqueous solution.

• A lipase, such as porcine pancreatic lipase (PPL) or a commercially available immobilized lipase, is added to the mixture.

• The reaction is stirred at a controlled temperature (e.g., room temperature or slightly elevated) and pH. The progress of the reaction is monitored by techniques like HPLC.

• The enzyme selectively hydrolyzes one of the ester groups to the corresponding carboxylic acid, yielding the monoester with high enantiomeric excess.

• Upon completion, the enzyme is removed by filtration, and the product is extracted from the aqueous phase.

• The resulting chiral monoester can then be converted to (S)-benzyl 4-oxoazetidine-2-carboxylate through decarboxylation and benzylation.

Figure 3. Chemoenzymatic synthesis pathway.

Conclusion and Future Outlook

The selection of a synthetic route for (S)-benzyl 4-oxoazetidine-2-carboxylate is a critical decision that depends on various factors, including the desired scale of production, cost considerations, and available expertise.

• The synthesis from L-aspartic acid is a robust and well-understood method, particularly suitable for large-scale production due to the low cost of the starting material.

• The asymmetric Staudinger cycloaddition offers a highly convergent and stereoselective approach, which can be advantageous for rapidly accessing diverse analogues, although the cost of chiral auxiliaries or catalysts can be a limiting factor.

• Chemoenzymatic synthesis represents a modern and sustainable alternative, often providing excellent enantioselectivity under mild conditions. As enzyme technology continues to advance, this route is likely to become increasingly attractive for industrial applications.

Ultimately, a thorough evaluation of the pros and cons of each route, in the context of specific project goals, will enable the selection of the most appropriate and efficient synthetic strategy for this pivotal building block in medicinal chemistry.

References

• Palomo, C., Aizpurua, J. M., Ganboa, I., & Oiarbide, M. (2004). Asymmetric Synthesis of β-Lactams Through the Staudinger Reaction and Their Use as Building Blocks of Natural and Nonnatural Products. Current Medicinal Chemistry, 11(14), 1837-1872. [Link]

• Ghosh, M., Nanda, S., & Banerjee, S. (2010). Asymmetric synthesis of anticancer beta-lactams via Staudinger reaction: utilization of chiral ketene from carbohydrate. European journal of medicinal chemistry, 45(2), 846–848. [Link]

• Kaur, N. (2012). Asymmetric Synthesis of β-Lactams by the Staudinger Reaction. Organic Reactions. [Link]

• Zhan, Z., Li, Z., & Plott, W. B. (2004). Advances in the chemistry of β-lactam and its medicinal applications. Mini reviews in medicinal chemistry, 4(1), 53-65. [Link]

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• MySkinRecipes. (n.d.). (R)-4-Oxoazetidine-2-carboxylicacid. Retrieved from [Link]

• ChemUniverse. (n.d.). (S)-BENZYL 4-OXOAZETIDINE-2-CARBOXYLATE. Retrieved from [Link]

• Schneider, M., & Otto, H. H. (2001). beta-lactam derivatives as enzyme inhibitors: carboxy peptidyl derivatives of (S)-4-oxoazetidine-2-carboxylate as peptidomimetics. Archiv der Pharmazie, 334(5), 167–172. [Link]

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A Comparative Guide to Catalytic Systems for the Synthesis of Azetidinone Rings

The azetidin-2-one, or β-lactam, is a four-membered cyclic amide that constitutes the core structural motif of some of the most important antibiotics discovered, including penicillins, cephalosporins, and carbapenems.[1] Their profound impact on medicine has driven extensive research into synthetic methodologies for constructing this strained ring system with high efficiency and stereocontrol.[2] This guide provides a comparative analysis of the preeminent catalytic strategies for azetidinone synthesis, designed for researchers, chemists, and drug development professionals. We will delve into the mechanistic underpinnings, compare performance with experimental data, and provide actionable protocols for key transformations.

Pillar 1: The Staudinger [2+2] Cycloaddition

Discovered by Hermann Staudinger in 1907, the [2+2] cycloaddition of a ketene and an imine remains one of the most versatile and widely utilized methods for β-lactam synthesis.[3][4] The core challenge and opportunity in the modern era lie in rendering this transformation catalytic and asymmetric.

Mechanistic Causality: The Role of the Catalyst

The uncatalyzed Staudinger reaction, while effective, often requires harsh conditions and offers poor stereocontrol. Catalysis is employed to facilitate the reaction under milder conditions and, crucially, to induce enantioselectivity. The primary catalytic strategies involve nucleophilic catalysts that intercept the ketene (or a ketene precursor) to form a reactive, zwitterionic enolate intermediate.

Comparative Analysis of Staudinger Catalysts

The choice of catalyst dictates the reaction's efficiency, stereochemical outcome, and substrate scope. We will compare two dominant classes: chiral N-heterocyclic nucleophiles and N-Heterocyclic Carbenes (NHCs).

Catalyst Class	Representative Catalyst	Mechanism of Action	Key Advantages	Typical Performance
Chiral N-Heterocyclic Nucleophiles	Planar-chiral 4-(pyrrolidino)pyridine (PPY) derivative[5][6]	Catalyst adds to the ketene to form a chiral zwitterionic enolate, which then reacts with the imine.	Excellent enantioselectivity (up to 98% ee), broad substrate scope for imines and ketenes.	Yields: 76-98%; Diastereoselectivity (dr): 8:1 to 15:1; Enantioselectivity (ee): 81-98%.[7]
Chiral N-Heterocyclic Nucleophiles	Benzoylquinine (Cinchona Alkaloid)[7][8]	Acts as a chiral base and nucleophile to generate a ketene enolate that reacts enantioselectively with the imine.	Highly effective for acid chloride precursors, excellent ee. Co-catalysts like In(OTf)₃ can improve yields.[7]	Yields: up to 95%; dr: 9:1 to 60:1; ee: 96-98%.[7]
N-Heterocyclic Carbenes (NHCs)	Chiral Triazolium-derived NHC[8]	NHC adds to the ketene, forming a reactive acyl azolium intermediate which undergoes cycloaddition.	Good yields and stereoselectivity, particularly for cis-β-lactams.[8]	Yields: Good; dr: Good; ee: Excellent.
Transition Metal Catalysis	Rh(I) complexes[8]	Catalyzes in situ generation of a metalloketene from a terminal alkyne, which then reacts with the imine.	Avoids handling of unstable free ketenes, high trans diastereoselectivity.[8]	Yields: Good to high; dr: High (trans-selective).

Experimental Protocol: Enantioselective Staudinger Synthesis via a Planar-Chiral PPY Catalyst

This protocol is adapted from the work of Fu and colleagues and exemplifies a robust method for asymmetric β-lactam synthesis.[5] The causality behind this choice is the catalyst's proven high efficiency and stereoselectivity across a broad range of substrates.

Materials:

• Planar-chiral PPY catalyst (e.g., (S)-Ph-PHANEPHOS-PPY) (0.1 mol%)

• Appropriate acyl chloride (e.g., isobutyryl chloride) (1.2 eq)

• N-tosyl-protected imine (1.0 eq)

• Proton sponge (e.g., 2,6-lutidine) (1.2 eq)

• Anhydrous toluene as solvent

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add the N-tosyl-protected imine (1.0 eq) and the planar-chiral PPY catalyst (0.1 mol%).

• Add anhydrous toluene to dissolve the solids.

• Cool the mixture to -78 °C using a dry ice/acetone bath. The low temperature is critical for maximizing stereoselectivity by slowing down the uncatalyzed background reaction and stabilizing the intermediates.

• In a separate flask, prepare a solution of the acyl chloride (1.2 eq) and 2,6-lutidine (1.2 eq) in anhydrous toluene. The lutidine acts as a stoichiometric base to generate the ketene in situ from the acyl chloride.

• Slowly add the acyl chloride/lutidine solution to the cooled imine/catalyst mixture via syringe pump over 2-3 hours. The slow addition maintains a low concentration of the highly reactive ketene, minimizing side reactions and polymerization.

• Stir the reaction at -78 °C for an additional 4-6 hours. Monitor reaction progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and transfer to a separatory funnel. Extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to afford the desired β-lactam.

• Characterize the product and determine diastereomeric ratio and enantiomeric excess using chiral HPLC.

Pillar 2: The Kinugasa Reaction

The Kinugasa reaction is a powerful, convergent method for synthesizing β-lactams from terminal alkynes and nitrones, mediated by a copper(I) catalyst.[9] This transformation proceeds through a fascinating cascade involving a [3+2] cycloaddition followed by a rearrangement.[10]

Mechanistic Causality: The Copper Catalyst and Ligand Control

The reaction is initiated by the formation of a copper(I) acetylide. This species undergoes a 1,3-dipolar cycloaddition with the nitrone to form a five-membered intermediate (an isoxazolidine derivative). This intermediate then rearranges, with concomitant ring contraction, to furnish the four-membered β-lactam ring.[11] The use of chiral ligands is essential for asymmetric synthesis, as the ligand environment around the copper center dictates the facial selectivity of the nitrone attack.

Catalyst System	Representative Ligand	Mechanism of Action	Key Advantages	Typical Performance
Copper(I)/Chiral Ligand	C₂-symmetric bis(azaferrocene)[12]	The chiral ligand coordinates to Cu(I), creating a chiral environment for the cycloaddition of the copper acetylide and nitrone.	High enantioselectivity and good cis diastereoselectivity.	Yields: Good; dr: ~2:1 to >20:1 (cis selective); ee: up to 93%.[12]
Copper(I)/Chiral Ligand	Prolinol-phosphine	Enables one-pot synthesis of chiral α-alkylidene-β-lactams.[13]	Access to structurally diverse products.	Yields and selectivities are substrate-dependent.
Copper(I)/Base	CuCl/N-Methylimidazole (NMI)[11]	Utilizes inexpensive calcium carbide as the acetylene source, activated by a fluoride source.	Cost-effective, rapid access to 4-substituted β-lactams under mild conditions.[11]	Yields: Good to high.

Experimental Protocol: Enantioselective Kinugasa Reaction

This protocol is based on the enantioselective synthesis using a Cu(I)/bis(azaferrocene) catalyst system.[12] The choice is justified by the high stereoselectivities reported and the novelty of the planar-chiral ligand.

Materials:

• Copper(I) Iodide (CuI) (10 mol%)

• C₂-symmetric planar-chiral bis(azaferrocene) ligand (12 mol%)

• Terminal alkyne (1.2 eq)

• Nitrone (1.0 eq)

• Triethylamine (Et₃N) (1.5 eq)

• Anhydrous Toluene

Procedure:

• In a flame-dried Schlenk tube under an inert atmosphere, combine CuI (10 mol%) and the bis(azaferrocene) ligand (12 mol%).

• Add anhydrous toluene and stir the resulting suspension at room temperature for 30 minutes to allow for complex formation.

• Add the nitrone (1.0 eq) and the terminal alkyne (1.2 eq) to the flask.

• Add triethylamine (1.5 eq). Et₃N acts as a base to deprotonate the terminal alkyne, facilitating the formation of the copper acetylide.

• Stir the reaction mixture at room temperature for 24-48 hours. The reaction is typically run at ambient temperature, which is a significant advantage. Monitor progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove copper salts.

• Wash the filtrate with saturated aqueous NH₄Cl and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography to yield the pure β-lactam product.

• Determine the diastereomeric ratio and enantiomeric excess by chiral HPLC analysis.

Pillar 3: Emerging Catalytic Frontiers

While the Staudinger and Kinugasa reactions are foundational, modern organometallic chemistry continues to provide novel and powerful routes to azetidinones.

• Intramolecular C-H Functionalization: This strategy forges the N-C bond by activating a C-H bond within the substrate. Chiral dirhodium carboxylate catalysts have been shown to facilitate the intramolecular C-H insertion of enoldiazoacetamides, producing cis-β-lactams with excellent yields (80-92%) and enantioselectivities (83-99% ee).[14] Similarly, palladium-catalyzed enantioselective intramolecular C(sp³)–H amidation provides another powerful route.[15] These methods are highly atom-economical.

• Nickel-Catalyzed Synthesis: Recent breakthroughs have utilized earth-abundant nickel catalysts. A nickel-hydride (NiH) catalytic system achieves the regioselective synthesis of β-lactams from alkenyl dioxazolones, overcoming the common challenge of competing γ-lactam formation.[16][17] This approach is economically and environmentally advantageous.

Conclusion: Selecting the Optimal Catalyst

The choice of catalyst for azetidinone synthesis is a function of the desired stereochemistry, substrate availability, and required functional group tolerance.

• The Staudinger reaction , particularly with modern nucleophilic organocatalysts, offers unparalleled versatility for a wide range of pre-functionalized ketene precursors and imines, allowing for precise control over all four substituent positions.

• The Kinugasa reaction provides a highly convergent and operationally simple route from readily available alkynes and nitrones, and is particularly effective for generating cis-substituted β-lactams.

• Emerging C-H activation and earth-abundant metal-catalyzed methods represent the future of the field, promising more efficient, sustainable, and atom-economical syntheses.

By understanding the causality behind each catalytic system, researchers can make informed decisions to accelerate the discovery and development of novel β-lactam-containing molecules.

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• Lo, M. M., & Fu, G. C. (2002). Cu(I)/Bis(azaferrocene)-Catalyzed Enantioselective Synthesis of β-Lactams via Couplings of Alkynes with Nitrones. Journal of the American Chemical Society, 124(17), 4572–4573. [Link]

• Hodous, B. L., & Fu, G. C. (2002). Enantioselective Staudinger Synthesis of β-Lactams Catalyzed by a Planar-Chiral Nucleophile. Journal of the American Chemical Society, 124(8), 1578–1579. [Link]

• Hodous, B. L., & Fu, G. C. (2002). Enantioselective Staudinger synthesis of beta-lactams catalyzed by a planar-chiral nucleophile. PubMed. [Link]

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• Zhang, G., et al. (2012). A Flexible and Stereoselective Synthesis of Azetidin-3-Ones through Gold-Catalyzed Intermolecular Oxidation of Alkynes. Angewandte Chemie International Edition, 51(2), 481-484. [Link]

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A Senior Application Scientist's Guide to the Validation of Chiral HPLC Methods for Enantiomeric Excess Determination

For researchers, scientists, and professionals in drug development, the accurate determination of enantiomeric excess (ee) is not merely an analytical task; it is a cornerstone of ensuring the safety, efficacy, and quality of chiral pharmaceutical products. High-Performance Liquid Chromatography (HPLC) stands as the principal technique for this critical separation.[1][2] However, a method's elegance is meaningless without rigorous validation—the empirical proof that it is fit for its intended purpose.[3]

This guide provides an in-depth, objective comparison of the necessary validation parameters for chiral HPLC methods. Moving beyond a simple checklist, we will explore the causality behind each experimental choice, grounding our protocols in the authoritative standards set by the International Council for Harmonisation (ICH), United States Pharmacopeia (USP), and the U.S. Food and Drug Administration (FDA).[4][5][6][7] Our goal is to equip you with the expertise to develop and validate a self-validating system of analysis, ensuring data integrity and regulatory compliance.

The Foundation: Why We Validate Chiral Methods

The physiological environment is chiral, meaning enantiomers of a drug can exhibit vastly different pharmacological and toxicological profiles.[1][2] One enantiomer may be the active therapeutic agent, while the other could be inactive or, in worst-case scenarios, harmful. Therefore, quantifying the undesired enantiomer as a chiral impurity is a critical quality attribute. Method validation provides documented evidence that your analytical procedure will reliably and accurately perform this quantification.[3][8]

The validation process follows a logical workflow, beginning with method development and system suitability, and progressing through a series of specific performance characteristics.

Caption: High-level workflow for chiral HPLC method validation.

System Suitability: The Daily Prerequisite

Before any validation or sample analysis, you must demonstrate that the chromatographic system is performing adequately on that day. System Suitability Testing (SST) is a non-negotiable part of the process, acting as a daily mini-validation to ensure the reliability of your results.[9][10]

Key System Suitability Parameters:

Parameter	Purpose	Typical Acceptance Criteria
Resolution (Rs)	To ensure baseline separation between the enantiomer peaks. This is the most critical parameter for a chiral method.	Rs ≥ 1.7 (ideally > 2.0 for robust methods)[9]
Repeatability (%RSD)	To check the precision of the system by making multiple injections of the same standard.	%RSD of peak areas and retention times for replicate injections (n≥5) should be ≤ 2.0%.[11] For low-level impurities, higher variation may be acceptable.[11]
Tailing Factor (Tf)	To measure peak symmetry. Asymmetrical peaks can lead to inaccurate integration and quantification.	Tf ≤ 2.0
Theoretical Plates (N)	To measure column efficiency. Poor efficiency leads to broad peaks and reduced resolution.	Reportable value, often > 2000. The key is consistency over the column's life.

Core Validation Parameters: An In-Depth Comparison

Validation of a chiral purity method should generally follow the guidelines for impurity quantification.[9] The major peak (the desired enantiomer) is treated as the active ingredient, while the minor peak (the undesired enantiomer) is treated as an impurity. This distinction is critical for setting appropriate acceptance criteria.[9]

Specificity (Selectivity)

Why it's critical: Specificity is the ability to unequivocally assess the analyte in the presence of other components, such as impurities, degradants, or excipients.[12] For a chiral method, this means demonstrating that the peaks for each enantiomer are free from interference.[13]

Experimental Protocol:

• Blank Analysis: Inject a blank solvent (diluent) to ensure no system peaks interfere with the enantiomers.

• Placebo Analysis: Inject a solution containing all matrix components (e.g., excipients in a drug product) except the active pharmaceutical ingredient (API) to check for interfering peaks.

• Spiked Resolution Sample: Prepare a solution containing the desired enantiomer spiked with a known, low level of the undesired enantiomer (e.g., at the Limit of Quantitation level).

• Forced Degradation (for stability-indicating methods): Expose the API to stress conditions (acid, base, oxidation, heat, light) to generate potential degradation products. Analyze the stressed samples to ensure that degradant peaks do not co-elute with either enantiomer peak.

Acceptance Criteria:

• No significant interfering peaks should be observed at the retention times of the enantiomers in blank and placebo chromatograms.

• The method must demonstrate baseline resolution between the two enantiomers.

• Peak purity analysis (using a PDA detector) should confirm that the enantiomer peaks are spectrally pure and homogeneous.

Linearity and Range

Why it's critical: Linearity demonstrates a proportional relationship between the concentration of the analyte and the detector's response over a specified range. This is essential for accurate quantification.[9] The range is the interval between the upper and lower concentrations for which the method has been proven to be precise, accurate, and linear.[8]

Experimental Protocol:

• Prepare Stock Solutions: Create separate, accurate stock solutions of both the desired enantiomer and the undesired enantiomer.

• Prepare Calibration Standards:

  • For the Undesired Enantiomer (Impurity): Prepare at least five concentration levels by spiking the desired enantiomer (at 100% test concentration) with the undesired enantiomer. The range should typically span from the Limit of Quantitation (LOQ) to 120% of the specification limit for that impurity.[14] For example, if the limit is 0.5%, the range could be LOQ, 0.25%, 0.5%, 0.75%, and 0.9% (50% to 150% of the limit).

  • For the Desired Enantiomer (Assay): Prepare at least five concentrations across a range of 80% to 120% of the nominal test concentration.[9]

• Analysis: Inject each standard in triplicate.

• Data Evaluation: Plot the mean peak area against the concentration for each enantiomer. Perform a linear regression analysis.

Acceptance Criteria:

• Correlation Coefficient (r²): ≥ 0.998[15]

• Y-intercept: Should be close to zero.

• Visual Inspection: The data points should not show significant deviation from the fitted line.

Accuracy

Why it's critical: Accuracy measures the closeness of the test results to the true value.[16] It confirms that your method is not subject to systematic error.

Experimental Protocol:

• Prepare Spiked Samples: Prepare samples (e.g., drug product placebo) spiked with known amounts of both enantiomers at a minimum of three concentration levels covering the specified range (e.g., 50%, 100%, and 150% of the specification limit for the undesired enantiomer).[13]

• Analysis: Analyze a minimum of three replicate preparations for each level.

• Calculation: Determine the percent recovery for each sample using the formula: (Measured Concentration / Spiked Concentration) * 100.

Acceptance Criteria:

• Undesired Enantiomer (Impurity): Mean recovery should typically be within 80-120%.

• Desired Enantiomer (Assay): Mean recovery should typically be within 98-102%.

Precision

Why it's critical: Precision expresses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels: Repeatability and Intermediate Precision.

• Repeatability (Intra-assay precision): Assesses precision over a short interval of time with the same analyst and equipment.[15]

• Intermediate Precision: Evaluates the method's reliability within the same lab but with variations, such as different days, different analysts, or different equipment.

Experimental Protocol:

• Prepare Samples: Prepare six independent test samples of the drug substance or product, spiked with the undesired enantiomer at a known concentration (e.g., 100% of the specification limit).

• Repeatability: One analyst analyzes all six samples on the same day with the same equipment.

• Intermediate Precision: A second analyst repeats the analysis of six new samples on a different day, preferably using a different HPLC system.

• Calculation: Calculate the mean, standard deviation, and Relative Standard Deviation (%RSD) for each set of six measurements and for the combined data (12 measurements).

Acceptance Criteria:

• Undesired Enantiomer (Impurity): %RSD should generally be ≤ 15%. A target of ≤20% RSD may be appropriate as the concentration approaches the quantitation limit.[9]

• Desired Enantiomer (Assay): %RSD should be ≤ 5%.[9]

Caption: Logic for assessing Repeatability and Intermediate Precision.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Why it's critical: These parameters define the sensitivity of the method, which is crucial for the undesired enantiomer.[9]

• LOD: The lowest amount of analyte that can be detected but not necessarily quantitated with acceptable accuracy and precision.[17][18]

• LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[19]

Experimental Protocol (based on Signal-to-Noise):

• Prepare Diluted Solutions: Prepare a series of solutions with decreasing concentrations of the undesired enantiomer.

• Analysis: Inject these solutions and determine the signal-to-noise (S/N) ratio for the undesired enantiomer peak. The noise should be measured in a region of the baseline close to the peak of interest.

• Determination:

  • The concentration that yields an S/N ratio of approximately 3:1 is the LOD.[9][18]

  • The concentration that yields an S/N ratio of approximately 10:1 is the LOQ.[9][18]

Alternative Protocol (based on Calibration Curve):

• LOD = (3.3 * σ) / S

• LOQ = (10 * σ) / S Where σ = the standard deviation of the y-intercepts of regression lines and S = the slope of the calibration curve.[20]

Acceptance Criteria:

• The LOQ must be at or below the reporting threshold for the enantiomeric impurity.

• Precision at the LOQ level should be demonstrated (e.g., %RSD ≤ 20%).[9]

Robustness

Why it's critical: Robustness testing demonstrates the reliability of the method with respect to deliberate, small variations in method parameters.[13] This provides confidence that the method will perform consistently during routine use in different labs or with different instruments.

Experimental Protocol:

• Identify Parameters: Select critical method parameters to vary, such as:

  • Mobile phase composition (e.g., ±2% organic modifier)

  • Column temperature (e.g., ±5 °C)

  • Flow rate (e.g., ±0.1 mL/min)

  • Mobile phase pH (e.g., ±0.2 units)

• Analysis: Prepare a resolution solution (containing both enantiomers). Inject this solution under the standard conditions and then under each of the varied conditions.

• Evaluation: Assess the impact of these changes on key system suitability parameters, especially resolution (Rs).

Acceptance Criteria:

• System suitability criteria (especially Resolution ≥ 1.7) must be met under all tested variations.

• The changes should not produce a significant impact on the quantitative results.

Summary of Validation Parameters & Typical Acceptance Criteria

Validation Parameter	Purpose	Typical Acceptance Criteria (ICH/USP/FDA)
Specificity	Ensure no interference at enantiomer retention times.	Baseline resolution (Rs > 1.7); No interferences from blank, placebo, or degradants.
Linearity	Demonstrate a proportional response to concentration.	Correlation coefficient (r²) ≥ 0.998.
Range	Define the upper and lower concentration limits.	For impurity: LOQ to 120% of spec. limit. For assay: 80-120% of test conc.
Accuracy	Measure closeness to the true value.	Impurity: 80-120% recovery. Assay: 98-102% recovery.
Precision (Repeatability)	Assess precision under the same conditions.	Impurity: %RSD ≤ 15%. Assay: %RSD ≤ 5%.
Precision (Intermediate)	Assess precision with variations (day, analyst).	Impurity: %RSD ≤ 20%. Assay: %RSD ≤ 5%.
Limit of Quantitation (LOQ)	Lowest concentration quantifiable with precision/accuracy.	S/N ratio ≥ 10. Must be ≤ specification limit.
Limit of Detection (LOD)	Lowest concentration detectable.	S/N ratio ≥ 3.
Robustness	Measure capacity to remain unaffected by small variations.	System suitability criteria must be met under all varied conditions.

Conclusion: From Validation to Lifecycle Management

The validation of a chiral HPLC method is a rigorous, multi-faceted process that underpins the quality and safety of pharmaceutical products. By systematically evaluating specificity, linearity, accuracy, precision, sensitivity, and robustness, scientists can build a comprehensive data package that proves the method is suitable for its intended purpose.

It is crucial to remember that validation is not a one-time event. Modern regulatory thinking, particularly with the introduction of ICH Q14 and the revision of USP <1225>, emphasizes an analytical procedure lifecycle approach.[21][22] This means the method's performance should be monitored over time, and revalidation may be necessary if significant changes are made to the synthesis of the drug, the composition of the product, or the analytical procedure itself.[8] By embracing these principles, you ensure that your analytical methods remain trustworthy and authoritative throughout the entire product lifecycle.

References

• USP <1225> Method Validation - BA Sciences. (n.d.).
• FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics - ECA Academy. (n.d.).
• System Suitability and Validation for Chiral Purity Assays of Drug Substances. (n.d.).
• Analytical Procedures and Methods Validation for Drugs and Biologics. (2015, July). U.S. Food and Drug Administration.
• General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. (n.d.). uspbpep.com.
• A Comparative Guide to Determining Enantiomeric Excess of CSA-Resolved Compounds by Chiral HPLC. (n.d.). Benchchem.
• USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. (2025, November 13). Investigations of a Dog.
• Revised USP Chapter <1225> "Validation of Compendial Methods" approved. (2017, February 15).
• Highlights from FDA's Analytical Test Method Validation Guidance. (2024, June 25). ProPharma.
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• Calculating LOD and LOQ for HPLC and UV Methods. (2025, December 7). Pharma Validation.
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• The 6 Key Aspects of Analytical Method Validation. (n.d.). Element Lab Solutions.

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A Guide to the Cross-Validation of NMR and Mass Spectrometry Data for Unambiguous Structure Confirmation

In the landscape of modern chemical analysis, particularly within drug development and metabolomics, the unequivocal confirmation of a molecule's structure is paramount. While individual analytical techniques provide substantial insights, a truly robust and defensible structural elucidation relies on the synergistic integration of orthogonal methods. This guide provides an in-depth comparison and workflow for the cross-validation of data from two of the most powerful techniques in the chemist's arsenal: Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). By leveraging the complementary nature of these methods, researchers can achieve a higher degree of confidence in their structural assignments, a critical aspect for regulatory submissions, scientific publications, and patent applications.

The Pillars of Structure Elucidation: NMR and MS

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are cornerstones of chemical structure elucidation, each providing a unique and complementary perspective on the atomic and molecular composition of a sample.[1][2] Understanding their individual strengths and weaknesses is fundamental to appreciating the power of their combined use.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Architect's Blueprint

NMR spectroscopy is a non-destructive technique that probes the magnetic properties of atomic nuclei, providing a detailed map of the molecular structure.[3][4][5] It excels at revealing the connectivity of atoms within a molecule, offering rich information about the chemical environment of each nucleus.

• Strengths of NMR:

  • Unrivaled Structural Detail: Provides definitive information on the carbon-hydrogen framework, including proton and carbon environments, and through-bond and through-space correlations (e.g., COSY, HSQC, HMBC, NOESY).[6] This allows for the complete assembly of the molecular puzzle.

  • Stereochemical Information: Can distinguish between isomers, including enantiomers and diastereomers, which often have identical masses.[4]

  • Quantitative Analysis: Under appropriate experimental conditions, NMR can be used for the accurate quantification of compounds in a mixture.[3]

  • Non-destructive: The sample can be recovered and used for further analysis.[5]

• Limitations of NMR:

  • Lower Sensitivity: Compared to MS, NMR generally requires a larger amount of sample (micrograms to milligrams).[1][2]

  • Complex Spectra: For large or complex molecules, spectra can become crowded and difficult to interpret.

  • Limited Information on Molecular Formula: While it can provide ratios of atoms, it does not directly yield the molecular formula.

Mass Spectrometry (MS): The Molecular Scale

Mass spectrometry is a destructive analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[7][8] It is an exceptionally sensitive technique that provides the precise molecular weight of a compound and, through fragmentation patterns, clues about its substructures.

• Strengths of MS:

  • Exceptional Sensitivity: Capable of detecting minute quantities of a substance (picomole to femtomole range).[9]

  • Precise Molecular Weight Determination: High-resolution mass spectrometry (HRMS) can determine the molecular weight with high accuracy, enabling the confident assignment of an elemental composition.[8][10]

  • Structural Information from Fragmentation: Tandem mass spectrometry (MS/MS) provides characteristic fragmentation patterns that can help identify functional groups and structural motifs.[8][9][10]

  • Compatibility with Chromatography: Easily coupled with separation techniques like liquid chromatography (LC) and gas chromatography (GC) for the analysis of complex mixtures.[1][2]

• Limitations of MS:

  • Limited Stereochemical Information: Generally cannot distinguish between isomers that have the same mass and fragmentation pattern.[1]

  • Destructive: The sample is consumed during the analysis.

  • Ambiguity in Fragmentation: Interpretation of fragmentation patterns can be complex and may not always lead to a single, definitive structure.

The Power of Orthogonality: Why Cross-Validation is Essential

Orthogonal methods are analytical techniques that measure the same property using fundamentally different principles.[11][12] The cross-validation of data from orthogonal methods like NMR and MS is a cornerstone of ensuring data integrity and building a robust case for a proposed chemical structure.[13][14] This approach is mandated by regulatory bodies for the comprehensive characterization of pharmaceutical products.[15]

• Minimize the Risk of Misidentification: A structure that is consistent with both NMR and MS data is far less likely to be incorrect than one supported by only a single technique.

• Resolve Ambiguities: Where one technique provides ambiguous or incomplete information, the other can often provide the missing pieces of the puzzle. For example, MS can confirm the molecular formula for a structure proposed by NMR.

• Provide a More Complete Picture: The combination of connectivity information from NMR and molecular weight and elemental composition from MS provides a comprehensive and detailed understanding of the molecule.[16]

An Integrated Workflow for NMR and MS Cross-Validation

A systematic approach is crucial for the effective cross-validation of NMR and MS data. The following workflow outlines the key steps, from sample preparation to final structure confirmation.

Caption: Integrated workflow for NMR and MS data cross-validation.

Experimental Protocols

1. Sample Preparation:

• Objective: To prepare the sample in a suitable solvent for both NMR and MS analysis.

• Protocol:

  • Ensure the sample is of high purity. Impurities can complicate spectral interpretation.

  • For NMR, dissolve an appropriate amount of the sample (typically 1-10 mg) in a deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O) to a final volume of ~0.6 mL in an NMR tube.

  • For MS, prepare a dilute solution of the sample (typically 1-10 µg/mL) in a volatile solvent compatible with the ionization source (e.g., methanol, acetonitrile, water). The solvent may contain a small amount of acid (e.g., formic acid) or base (e.g., ammonium hydroxide) to promote ionization.

2. NMR Data Acquisition:

• Objective: To acquire a comprehensive set of NMR spectra to determine the molecular framework.

• Protocol:

  • ¹H NMR: Acquire a standard one-dimensional proton NMR spectrum to identify the different types of protons and their relative numbers.

  • ¹³C NMR: Acquire a one-dimensional carbon NMR spectrum to identify the different types of carbon atoms.

  • 2D NMR:

    • COSY (Correlation Spectroscopy): To identify proton-proton spin-spin couplings and establish proton connectivity.

    • HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond correlations between protons and carbons.

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for connecting molecular fragments.

    • NOESY (Nuclear Overhauser Effect Spectroscopy): To identify through-space correlations between protons, providing information on stereochemistry and conformation.

3. Mass Spectrometry Data Acquisition:

• Objective: To determine the accurate molecular weight, elemental composition, and obtain fragmentation information.

• Protocol:

  • High-Resolution Mass Spectrometry (HRMS): Infuse the sample solution into a high-resolution mass spectrometer (e.g., Orbitrap, FT-ICR) to obtain an accurate mass measurement of the molecular ion. This allows for the determination of the elemental formula.

  • Tandem Mass Spectrometry (MS/MS): Select the molecular ion and subject it to collision-induced dissociation (CID) or other fragmentation techniques. The resulting fragment ions provide information about the substructures of the molecule.

Case Study: Structure Confirmation of a Novel Small Molecule

To illustrate the cross-validation process, consider the analysis of an unknown compound.

Initial Data:

Analytical Technique	Data Obtained
HRMS	Measured m/z = 208.0941 [M+H]⁺
¹H NMR	Complex multiplet at δ 7.2-7.4 (5H), Singlet at δ 3.8 (3H), Singlet at δ 2.5 (3H)
¹³C NMR	Signals at δ 198, 145, 138, 129, 128, 55, 26

Data Interpretation and Cross-Validation:

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A Senior Application Scientist's Guide to Benchmarking the Purity of Commercial (S)-benzyl 4-oxoazetidine-2-carboxylate

Introduction: The Critical Role of a Chiral Synthon

In the landscape of pharmaceutical development, the structural integrity of starting materials is paramount. (S)-benzyl 4-oxoazetidine-2-carboxylate stands as a cornerstone chiral building block, or synthon, indispensable for the synthesis of a wide array of β-lactam antibiotics, including carbapenems and penems.[1] The stereochemistry at the C2 position is not a trivial detail; it is the linchpin that dictates the molecule's interaction with biological targets, such as bacterial transpeptidases.[2] Consequently, the presence of its unwanted mirror image, the (R)-enantiomer, or other chemical impurities can lead to diminished efficacy, altered pharmacokinetic profiles, and potential off-target toxicities.[3]

This guide provides a comprehensive framework for researchers, process chemists, and quality control analysts to rigorously assess the purity of commercially available (S)-benzyl 4-oxoazetidine-2-carboxylate. We will move beyond simple specification sheets to establish a multi-faceted, self-validating analytical workflow. Our approach is grounded in the principle of orthogonality—employing multiple, distinct analytical techniques to build a complete and trustworthy purity profile.

The Purity Gauntlet: Identifying Potential Contaminants

A thorough purity assessment begins with understanding what to look for. Impurities in a commercial batch of (S)-benzyl 4-oxoazetidine-2-carboxylate can be broadly categorized into three classes.

• Enantiomeric Impurity: The primary chiral contaminant is the (R)-benzyl 4-oxoazetidine-2-carboxylate. Its presence directly reduces the enantiomeric excess (% ee) of the desired (S)-enantiomer and must be strictly controlled.

• Process-Related Impurities: These are residual starting materials, reagents, or by-products from the synthetic route. For instance, if synthesized from L-aspartic acid, incompletely reacted intermediates could persist.

• Degradation Products: The four-membered β-lactam ring is inherently strained and susceptible to hydrolysis, which cleaves the ring to form the corresponding β-amino acid (N-benzyloxycarbonyl-L-aspartic acid β-benzyl ester).[4][5] This degradation can be catalyzed by moisture, heat, or non-neutral pH, making storage conditions critical.[6]

Below is a diagram illustrating the key molecular species relevant to a purity analysis.

Caption: Relationship between the desired (S)-enantiomer and its key impurities.

The Analytical Toolbox: An Orthogonal Approach to Purity Verification

No single technique can provide a complete picture. We advocate for a tripartite strategy employing Chiral High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Liquid Chromatography-Mass Spectrometry (LC-MS).

Chiral HPLC: The Gold Standard for Enantiomeric Purity

Chiral HPLC is the definitive technique for separating and quantifying enantiomers.[7] The method relies on a chiral stationary phase (CSP) that forms transient, diastereomeric complexes with the enantiomers, leading to differential retention times.[8]

Causality Behind Experimental Choices:

• Stationary Phase: Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are exceptionally versatile and often provide excellent resolution for a wide range of chiral compounds, including those with ester and amide functionalities like our target molecule. A column such as the Chiralcel® OD-H or Chiralpak® AS-H is a logical starting point.[9]

• Mobile Phase: A normal-phase mobile phase, typically a mixture of a non-polar solvent like n-hexane with an alcohol modifier (isopropanol or ethanol), is chosen. This solvent system promotes the hydrogen bonding and dipole-dipole interactions necessary for effective chiral recognition on polysaccharide CSPs.

• System Suitability: Before analysis, a system suitability test using a 50:50 racemic mixture is crucial. This validates that the system can adequately separate the two enantiomers, with a resolution (Rs) value greater than 1.5 being the standard for baseline separation.[10]

Caption: Standard workflow for Chiral HPLC analysis.

Experimental Protocol: Chiral HPLC for Enantiomeric Excess (% ee)

• System: HPLC with UV detector.

• Column: Chiralcel® OD-H, 250 x 4.6 mm, 5 µm.

• Mobile Phase: n-Hexane: Isopropanol (90:10 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 220 nm.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a final concentration of 1.0 mg/mL.

• Injection Volume: 10 µL.

• System Suitability: Inject a prepared racemic standard. The resolution between the (S) and (R) peaks must be ≥ 1.5.

• Analysis: Inject the sample solution in duplicate.

• Calculation: Determine the area of the (S) and (R) peaks. Calculate enantiomeric excess using the formula: % ee = [(Area(S) - Area(R)) / (Area(S) + Area(R))] x 100

¹H NMR Spectroscopy: Structural Confirmation and Chemical Purity

Proton NMR (¹H NMR) serves as a powerful tool for confirming the molecular structure and detecting proton-containing chemical impurities. While chiral HPLC excels at separating mirror images, NMR provides a holistic view of the sample's composition.

Causality Behind Experimental Choices:

• Solvent: Deuterated chloroform (CDCl₃) is a common choice as it readily dissolves the compound.

• Internal Standard: For quantitative NMR (qNMR), a high-purity internal standard with a known concentration and a signal in a clean region of the spectrum (e.g., 1,3,5-trimethoxybenzene) can be added to accurately quantify the main component against impurities.[11]

• Key Resonances: The protons on the azetidine ring (H2, H3) are particularly diagnostic. Their chemical shifts and coupling constants confirm the presence and relative stereochemistry of the β-lactam structure. Impurities will present as additional, unassignable peaks.

Experimental Protocol: ¹H NMR for Structural and Purity Assessment

• System: 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve ~10 mg of the sample in ~0.7 mL of CDCl₃.

• Acquisition: Acquire a standard ¹H spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 16 scans).

• Data Processing: Process the spectrum (Fourier transform, phase correction, baseline correction).

• Analysis:

  • Structural Confirmation: Assign all major peaks to the protons of (S)-benzyl 4-oxoazetidine-2-carboxylate.

  • Impurity Detection: Integrate the area of the main component's characteristic peaks against the area of any impurity peaks. Assuming similar proton counts, this ratio gives a semi-quantitative estimate of purity.

LC-MS: Molecular Weight Confirmation and Impurity Identification

Liquid Chromatography-Mass Spectrometry (LC-MS) couples the separation power of HPLC with the sensitive detection and mass identification capability of MS. This is invaluable for confirming the molecular weight of the main peak and tentatively identifying unknown impurities.

Causality Behind Experimental Choices:

• Chromatography: A standard reversed-phase C18 column is used to separate compounds based on polarity. This provides a different separation mechanism than the chiral column, offering an orthogonal check on chemical purity.

• Ionization: Electrospray Ionization (ESI) is a soft ionization technique ideal for polar molecules like ours, typically yielding a protonated molecular ion [M+H]⁺.

• Analysis: The mass spectrum of the main peak should show a clear ion at m/z 206.2, corresponding to the protonated form of the molecule (C₁₁H₁₁NO₃, MW = 205.21). Any other peaks in the chromatogram can be analyzed by their mass to propose structures for impurities.

Experimental Protocol: LC-MS for Impurity Profiling

• System: HPLC coupled to a single quadrupole or time-of-flight (TOF) mass spectrometer with an ESI source.

• Column: C18, 100 x 2.1 mm, 3.5 µm.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Start at 10% B, ramp to 95% B over 10 minutes, hold for 2 minutes.

• Flow Rate: 0.3 mL/min.

• Ionization Mode: ESI Positive.

• Analysis: Inject the sample (0.1 mg/mL in Acetonitrile/Water). Extract the ion chromatogram for m/z 206.2 to confirm the main peak. Analyze the mass spectra of any impurity peaks.

Comparative Analysis: A Hypothetical Benchmarking Study

To illustrate the application of this workflow, we present hypothetical data from the analysis of (S)-benzyl 4-oxoazetidine-2-carboxylate from three different commercial suppliers.

Parameter	Supplier A	Supplier B	Supplier C	Methodology
Appearance	White Crystalline Solid	Off-White Powder	White Crystalline Solid	Visual Inspection
Purity (Chemical)	99.2%	97.5%	99.8%	Reversed-Phase HPLC (UV Area %)
Enantiomeric Excess (% ee)	99.5%	98.0%	>99.9%	Chiral HPLC
¹H NMR	Conforms to structure	Conforms, minor unk. peak at 2.1 ppm	Conforms to structure	400 MHz, CDCl₃
LC-MS [M+H]⁺	m/z 206.2	m/z 206.2	m/z 206.2	ESI-MS
Identified Impurities	0.3% (R)-enantiomer	1.0% (R)-enantiomer, ~1.2% Hydrolysis Product (m/z 224.2)	Not Detected	Chiral HPLC, LC-MS

Discussion and Interpretation

• Supplier C emerges as the highest quality source in this hypothetical analysis. It exhibits exceptional chemical and enantiomeric purity with no detectable impurities by our orthogonal methods. This material would be ideal for sensitive applications like late-stage pharmaceutical synthesis where impurity control is critical.

• Supplier A provides a high-quality product suitable for many research and development applications. The enantiomeric excess is excellent, and chemical purity is high.

• Supplier B shows lower chemical and enantiomeric purity. The off-white appearance and the presence of a hydrolysis product detected by LC-MS suggest potential issues with either the purification process or storage and handling, leading to degradation.[5] The unknown peak in the NMR spectrum warrants further investigation. While potentially acceptable for early-stage, non-critical work, this material would require re-purification for cGMP applications.

Conclusion: A Mandate for Rigorous Qualification

Benchmarking the purity of a critical synthon like (S)-benzyl 4-oxoazetidine-2-carboxylate is not a mere box-checking exercise; it is a fundamental component of scientific rigor and risk management in drug development. Relying solely on a supplier's Certificate of Analysis is insufficient. An internal, multi-technique validation workflow, as outlined in this guide, is essential. By combining the strengths of Chiral HPLC for enantiomeric discrimination, NMR for structural verification, and LC-MS for impurity identification, researchers can gain a high-confidence understanding of their material's quality, ensuring the integrity and success of their synthetic endeavors.

References

• Chem-Impex. (n.d.). Benzyl (S)-(-)-4-oxo-2-azetidinecarboxylate. Retrieved from [Link]

• Wikipedia. (2024). Chiral analysis. Retrieved from [Link]

• G. O. P. de Andrade, et al. (2024). Analyzing the Chiral Purity of Pharmaceuticals: The Application of Cyclodextrin-Based Chiral Selectors in Capillary Electrophoresis. Molecules. Retrieved from [Link]

• Moodley, et al. (2022). Application of 2D EXSY and qNMR Spectroscopy for Diastereomeric Excess Determination Following Chiral Resolution of β‐Lactams. ChemistryOpen. Retrieved from [Link]

• Chan, C. C. (2002). System Suitability and Validation for Chiral Purity Assays of Drug Substances. Pharmaceutical Technology. Retrieved from [Link]

• Google Patents. (2021). CN112500361A - Preparation method of (S) -4-phenyl-2-oxazolidinone.

• Deshpande, A. D., et al. (2014). Degradation of β-lactam antibiotics. ResearchGate. Retrieved from [Link]

• MySkinRecipes. (n.d.). (R)-4-Oxoazetidine-2-carboxylicacid. Retrieved from [Link]

• Auerbach, M. (2024). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Pharma's Almanac. Retrieved from [Link]

• Tooke, C. L., et al. (2019). The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition. Journal of the American Chemical Society. Retrieved from [Link]

• Wenzel, T. J., & Wilcox, J. D. (2003). NMR determination of enantiomeric excess. Chirality. Retrieved from [Link]

• Fukutsu, N., et al. (2006). An approach for decontamination of beta-lactam antibiotic residues or contaminants in the pharmaceutical manufacturing environment. PubMed. Retrieved from [Link]

• Ilisz, I., et al. (2021). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules. Retrieved from [Link]

• Asano, M., et al. (1980). Nuclear magnetic resonance spectrometric assay of beta-lactamase. Antimicrobial Agents and Chemotherapy. Retrieved from [Link]

• PharmaGuru. (2024). What Is Chiral Purity And How To Perform: Learn In 3 Minutes. Retrieved from [Link]

• Rahman, A., et al. (2014). Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. Dhaka University Journal of Pharmaceutical Sciences. Retrieved from [Link]

• LIB BUET Central Library. (2019). TREATMENT OF PHARMACEUTICAL WASTEWATER CONTAINING β-LACTAM RING. Retrieved from [Link]

• Chan, C. C. (2002). System Suitability And Validation For Chiral Purity Assays Of Drug Substances. Pharmaceutical Technology. Retrieved from [Link]

• Chimalakonda, K. R., et al. (2012). Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe. American Journal of Analytical Chemistry. Retrieved from [Link]

• Al-Abachi, M. Q., & Al-Windy, S. A. (2021). Degradation of beta-lactam antibiotics. ResearchGate. Retrieved from [Link]

• Clarke, T. A., et al. (2022). Determination of enantiomeric excess and diastereomeric excess via optical methods. Organic Chemistry Frontiers. Retrieved from [Link]

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• ChemUniverse. (n.d.). (S)-BENZYL 4-OXOAZETIDINE-2-CARBOXYLATE. Retrieved from [Link]

• Beilstein Archives. (2024). Access to 2-Oxoazetidine-3-carboxylic Acids Derivatives via Thermal Microwave-Assisted Wolff Rearrangement of 3-Diazotetramic Ac. Retrieved from [Link]

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Comparison of the reactivity of different esters of 4-oxoazetidine-2-carboxylic acid

For researchers, medicinal chemists, and professionals in drug development, the 4-oxoazetidine-2-carboxylic acid scaffold is a cornerstone of innovation, most notably as the core of many β-lactam antibiotics. The strategic choice of the ester protecting group at the C2 position is a critical decision that profoundly influences the reactivity of the entire molecule, dictating its utility in subsequent synthetic transformations and its potential as a prodrug moiety. This guide provides an in-depth comparison of the reactivity of common esters—specifically methyl, ethyl, and benzyl esters—of 4-oxoazetidine-2-carboxylic acid, supported by experimental insights and mechanistic rationale.

Introduction: The Significance of the C2 Ester in β-Lactam Chemistry

The 4-oxoazetidine-2-carboxylic acid core is a strained, four-membered ring system that is highly susceptible to nucleophilic attack, a property essential to the mechanism of action of β-lactam antibiotics.[1] The carboxylic acid at the C2 position is almost invariably protected as an ester during synthetic campaigns to prevent unwanted side reactions and to modulate solubility. However, the choice of this ester is far from trivial. It directly impacts:

• Susceptibility to Hydrolysis: The stability of the ester bond under acidic, basic, or enzymatic conditions.

• Amenability to Nucleophilic Attack: Its reactivity towards amines (aminolysis) to form amides.

• Conditions for Deprotection: The orthogonality of the deprotection strategy relative to other functional groups and the sensitive β-lactam ring.

This guide will explore these key reactivity parameters, providing a framework for selecting the optimal ester for a given synthetic or biological application.

Comparative Reactivity Analysis

The reactivity of the ester group is governed by a combination of steric and electronic factors. While the fundamental principles of ester reactivity are universal, the context of the strained β-lactam ring adds unique considerations.

Chemical Hydrolysis: A Tale of Two Mechanisms

The cleavage of the ester to reveal the parent carboxylic acid is a fundamental transformation. The choice of ester dictates the most effective and least destructive method for this deprotection.

Base-catalyzed hydrolysis is a common method for cleaving simple alkyl esters like methyl and ethyl esters. The reaction proceeds via a nucleophilic acyl substitution mechanism.

However, for β-lactam-containing molecules, this method is fraught with peril. The hydroxide ion is a strong nucleophile that can also attack the more electrophilic carbonyl carbon of the β-lactam ring, leading to ring-opening and decomposition of the core scaffold. This competing reaction often results in significantly reduced yields of the desired carboxylic acid. While specific conditions can be optimized, the risk of β-lactam cleavage makes this a less desirable route, particularly for complex, late-stage intermediates. One study on the synthesis of 2-oxoazetidine-3-carboxylic acid derivatives noted that alkaline hydrolysis of methyl and ethyl esters does not always result in high yields of the target compounds.[2]

Benzyl esters offer a distinct and significantly milder deprotection strategy: catalytic hydrogenolysis. This reaction proceeds by the cleavage of the C-O bond of the ester by hydrogen gas in the presence of a palladium catalyst (e.g., Pd/C).

This method is exceptionally mild and highly selective for the benzyl group, leaving the ester carbonyl and, crucially, the β-lactam ring untouched. This orthogonality is a major reason why benzyl esters are frequently employed in the synthesis of sensitive molecules.[2] The reaction is typically clean, high-yielding, and proceeds under neutral pH and ambient temperature and pressure.

Expertise & Experience Insight: The preference for benzyl ester hydrogenolysis over alkaline hydrolysis of methyl/ethyl esters in complex β-lactam syntheses is a classic example of strategic protecting group selection. The energy barrier for β-lactam ring opening by nucleophiles is lowered by ring strain.[1] Therefore, employing a deprotection strategy that avoids strong nucleophiles or harsh pH conditions is paramount to preserving the integrity of the molecular core. Hydrogenolysis perfectly fits this requirement.

Nucleophilic Acyl Substitution: Aminolysis

The reaction of the C2 ester with an amine to form an amide is another key transformation. The reactivity in this case is also influenced by the nature of the ester. Generally, the reactivity follows the order: Methyl > Ethyl > Benzyl .

This trend is primarily due to steric hindrance. The smaller methyl group presents the least steric hindrance to the incoming nucleophilic amine, facilitating the formation of the tetrahedral intermediate. The ethyl group is slightly more hindered, and the benzyl group is the most sterically demanding of the three.

Enzymatic Hydrolysis and Resolution

Enzymes, particularly lipases and esterases, can be used to catalyze the hydrolysis of esters with high chemo- and stereoselectivity.[3][4][5] This is particularly valuable for the kinetic resolution of racemic mixtures of 4-oxoazetidine-2-carboxylic acid esters.

The efficiency and selectivity of enzymatic hydrolysis are highly dependent on the ester group, as it must fit into the active site of the enzyme. While specific data for 4-oxoazetidine-2-carboxylate esters is not abundant in the literature, general principles suggest that different enzymes will show preferences for different ester groups. For example, Candida antarctica lipase B (CALB) is a versatile enzyme known to hydrolyze a wide range of esters.[3] The choice of ester can be a tool to tune the selectivity of the resolution. One enantiomer may be a better substrate for the enzyme as a methyl ester, while the other may be more readily hydrolyzed as an ethyl or benzyl ester.

Trustworthiness through Self-Validation: When developing an enzymatic resolution, it is crucial to screen a panel of enzymes and a small library of different esters (e.g., methyl, ethyl, propyl, butyl, benzyl) of the racemic substrate. The optimal combination of enzyme and ester will be the one that provides the highest enantiomeric excess (e.e.) of both the produced acid and the unreacted ester at approximately 50% conversion.

Quantitative Data Summary

The following table summarizes the key reactivity differences based on the principles discussed and findings from related studies. Direct kinetic data for the title compound is scarce, so this table presents a qualitative and extrapolated comparison to guide experimental design.

Feature	Methyl Ester	Ethyl Ester	Benzyl Ester	Causality & Rationale
Relative Rate of Base-Catalyzed Hydrolysis	Fast	Moderate	Slow	Steric hindrance around the carbonyl carbon.
Yields in Base-Catalyzed Hydrolysis	Often low to moderate	Often low to moderate	Not applicable	Competing nucleophilic attack at the β-lactam carbonyl leads to ring opening and side products.[2]
Optimal Deprotection Method	Base-catalyzed hydrolysis (with caution)	Base-catalyzed hydrolysis (with caution)	Catalytic Hydrogenolysis	Hydrogenolysis is orthogonal to the β-lactam ring and proceeds under neutral, mild conditions, leading to higher yields and purity.[2]
Relative Rate of Aminolysis	Fast	Moderate	Slow	Steric hindrance from the alcohol portion of the ester.
Suitability for Enzymatic Resolution	Good	Good	Good	The optimal ester is enzyme-dependent and must be determined empirically through screening.
Common Application	Early-stage synthesis where harsh conditions are tolerable.	Similar to methyl esters.	Late-stage synthesis of complex molecules requiring mild deprotection.[6]

Experimental Protocols

The following are representative, detailed protocols for the deprotection of different esters of 4-oxoazetidine-2-carboxylic acid.

Protocol 1: Base-Catalyzed Hydrolysis of Methyl 4-Oxoazetidine-2-carboxylate

Objective: To hydrolyze the methyl ester to the corresponding carboxylic acid.

Methodology:

• Dissolution: Dissolve methyl 4-oxoazetidine-2-carboxylate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (e.g., 3:1 v/v).

• Cooling: Cool the solution to 0 °C in an ice bath. This is critical to minimize the rate of β-lactam hydrolysis relative to ester hydrolysis.

• Base Addition: Add a solution of lithium hydroxide (LiOH) (1.1 eq) in water dropwise over 15-20 minutes. The slow addition helps to control the local concentration of hydroxide.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction should be stopped as soon as the starting material is consumed to minimize product degradation.

• Quenching and Acidification: Once complete, quench the reaction by adding 1N hydrochloric acid (HCl) at 0 °C until the pH is approximately 2-3.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3 x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

• Purification: Purify the product by recrystallization or column chromatography.

Protocol 2: Hydrogenolysis of Benzyl 4-Oxoazetidine-2-carboxylate

Objective: To deprotect the benzyl ester to the corresponding carboxylic acid using a mild, orthogonal method.

Methodology:

• Setup: In a flask suitable for hydrogenation, dissolve benzyl 4-oxoazetidine-2-carboxylate (1.0 eq) in a solvent such as methanol, ethanol, or ethyl acetate.

• Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) (typically 5-10 mol%).

• Hydrogenation: Secure the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas (H₂). Repeat this cycle three times to ensure an inert atmosphere. Maintain a positive pressure of H₂ (typically a balloon or a hydrogenation system set to a low pressure).

• Reaction: Stir the reaction mixture vigorously at room temperature.

• Monitoring: Monitor the reaction by TLC or HPLC until the starting material is consumed.

• Filtration: Once the reaction is complete, carefully filter the mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: Pd/C can be pyrophoric when dry; ensure the filter cake is kept wet with solvent.

• Concentration: Rinse the filter cake with the reaction solvent and concentrate the combined filtrates under reduced pressure to yield the carboxylic acid, which is often of high purity.

Visualization of Key Concepts

Reaction Pathways Diagram

The following diagram illustrates the competing reaction pathways during the base-catalyzed hydrolysis of an alkyl ester of 4-oxoazetidine-2-carboxylic acid versus the selective deprotection of a benzyl ester via hydrogenolysis.

Caption: Competing reaction pathways in ester deprotection.

Experimental Workflow Diagram

This diagram outlines the logical flow for selecting and optimizing an ester deprotection strategy.

Caption: Decision workflow for ester deprotection.

Conclusion and Recommendations

The choice of ester for the C2 position of 4-oxoazetidine-2-carboxylic acid is a critical parameter that dictates synthetic strategy and success.

• Methyl and Ethyl Esters: These are suitable for early-stage syntheses or when the subsequent reaction conditions are mild. Their deprotection via saponification must be approached with caution due to the competitive and often significant side reaction of β-lactam ring cleavage. Careful control of temperature and reaction time is essential to maximize yields.

• Benzyl Esters: For complex, multi-step syntheses of sensitive β-lactam containing targets, the benzyl ester is unequivocally the superior choice. Its removal via catalytic hydrogenolysis is a mild, high-yielding, and orthogonal process that preserves the integrity of the 4-oxoazetidine core.

For drug development professionals, the differential stability of these esters also opens avenues for prodrug design. A more labile ester could be designed for rapid enzymatic cleavage in vivo, while a more stable one might be chosen for a slower, more sustained release of the active carboxylic acid.

Ultimately, the optimal ester is context-dependent. By understanding the underlying principles of their reactivity and leveraging the appropriate experimental conditions, researchers can harness the full synthetic potential of this vital heterocyclic scaffold.

References

• Synthesis of cis-3-(2-thienylacetamido)-2-oxoazetidine-4-carboxylic acid methyl ester.

• Gotor-Fernández, V., et al. (2006). Enzymatic resolution of (±)-trans-4-(4′-fluorophenyl)-6-oxo-piperidin-3-ethyl carboxylate, an intermediate in the synthesis of (−)-Paroxetine. Tetrahedron: Asymmetry, 17(12), 1799-1804. [Link]

• Reddy, R. T., et al. (2021). Enzymatic Resolution and Decarboxylative Functionalization of α-Sulfinyl Esters. Organic Letters, 23(15), 5985-5989. [Link]

• Walts, A. E., et al. (1995). Enzymes for the resolution of alpha-tertiary-substituted carboxylic acid esters. Tetrahedron, 51(42), 11581-11596. [Link]

• PubChem. (2S)-4-oxoazetidine-2-carboxylic acid. National Center for Biotechnology Information. [Link]

• Lyutin, I. A., et al. (2024). Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement of 3-diazotetramic acids. Beilstein Journal of Organic Chemistry, 20, 1894–1899. [Link]

• Wang, X., et al. (2022). Enzymatic hydrolysis of l-azetidine-2-carboxylate ring opening. Catalysis Science & Technology, 12(1), 123-130. [Link]

• Kumar, R., et al. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Advances, 7(76), 48253-48285. [Link]

• Reddy, K. L., et al. (2010). Lewis acid catalyzed N-acylation of carbamates and oxazolidinones. Arkivoc, 2011(2), 226-236. [Link]

• Szczęsna, A., et al. (2024). Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. Molecules, 29(17), 4101. [Link]

• Miller, A. D., et al. (2018). Methyl and Benzyl (Ethyl 3,4-di-O-benzyl-2-O-benzoyl-1-thio-β-d-glucopyranosyl)uronate. Molbank, 2018(4), M1020. [Link]

• Benzyl 4-oxo-2-azetidinecarboxylate. PubChemLite. [Link]

• (2r)-2-benzyl-n-methyl-4-oxo-n-(p-tolylmethyl)azetidine-1-carboxamide. PubChemLite. [Link]

• Parmar, J., et al. (2014). Azetidinones. International Journal of Pharmaceutical Sciences Review and Research, 29(2), 214-222. [Link]

• Sugawara, T., et al. (1981). Acylation and Alkoxycarbonylation of Benzoxazoline-2-thione and Benzothiazoline-2-thione. Bulletin of the Chemical Society of Japan, 54(10), 3242-3243. [Link]

• Kourounakis, A. P., et al. (2022). N-Acylated and N-Alkylated 2-Aminobenzothiazoles Are Novel Agents That Suppress the Generation of Prostaglandin E2. Pharmaceuticals, 15(2), 200. [Link]

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A Comparative Guide to the Synthetic Strategies for 4-Oxoazetidine-2-carboxylates

The 4-oxoazetidine-2-carboxylate core, a key structural motif in β-lactam antibiotics, continues to be a focal point for synthetic chemists due to its profound biological activity.[1] The inherent ring strain of the four-membered lactam ring not only imparts its therapeutic properties but also presents unique challenges and opportunities in its chemical synthesis. This guide provides a comparative analysis of the principal synthetic strategies for constructing this valuable scaffold, offering insights into the mechanistic underpinnings, experimental considerations, and relative performance of each methodology. This document is intended for researchers, scientists, and professionals in drug development seeking to navigate the synthetic landscape of this important class of molecules.

The Staudinger [2+2] Cycloaddition: A Classic Approach

First discovered by Hermann Staudinger in 1907, the [2+2] cycloaddition between a ketene and an imine remains a cornerstone of β-lactam synthesis.[1] The reaction's versatility and directness have cemented its place in the synthetic chemist's toolbox.

Mechanism and Stereochemical Considerations

The Staudinger reaction is believed to proceed through a stepwise mechanism involving the nucleophilic attack of the imine nitrogen on the ketene carbonyl carbon, forming a zwitterionic intermediate. Subsequent conrotatory ring closure yields the β-lactam ring.

The stereochemical outcome of the Staudinger reaction is a critical aspect, with the relative configuration of the substituents at C3 and C4 being influenced by several factors. Generally, (E)-imines tend to yield cis-β-lactams, while (Z)-imines favor the formation of trans-β-lactams. However, the nature of the substituents on both the ketene and the imine, as well as the reaction conditions, can significantly impact the diastereoselectivity. Polar solvents, for instance, have been shown to favor the formation of trans-β-lactams. The order of addition of reagents can also influence the stereochemical outcome.

dot graph Staudinger_Mechanism { rankdir="LR"; node [shape=none, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

"Imine" [label="R¹-CH=N-R²"]; "Ketene" [label="R³R⁴C=C=O"]; "Zwitterionic_Intermediate" [label="R¹-CH(N⁺R²)-C(R³R⁴)-C⁻=O"]; "cis_Lactam" [label="cis-β-Lactam"]; "trans_Lactam" [label="trans-β-Lactam"];

"Imine" -> "Zwitterionic_Intermediate" [label="Nucleophilic Attack"]; "Ketene" -> "Zwitterionic_Intermediate"; "Zwitterionic_Intermediate" -> "cis_Lactam" [label="Conrotatory Ring Closure"]; "Zwitterionic_Intermediate" -> "trans_Lactam" [label="Conrotatory Ring Closure (after isomerization)"]; } caption: "Mechanism of the Staudinger Cycloaddition."

Experimental Protocol: Synthesis of a cis-4-oxoazetidine-2-carboxylate Derivative

This protocol describes the synthesis of a cis-β-lactam via the Staudinger cycloaddition of a chiral imine derived from D-(+)-glucose with a ketene generated in situ.[1]

Materials:

• Chiral imine derived from D-(+)-glucose

• Phthalimidoacetyl chloride

• Triethylamine (Et₃N)

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve the chiral imine (1.0 eq) in anhydrous CH₂Cl₂ under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• To this solution, add triethylamine (1.2 eq) dropwise.

• In a separate flask, dissolve phthalimidoacetyl chloride (1.1 eq) in anhydrous CH₂Cl₂.

• Add the acid chloride solution dropwise to the imine solution at -78 °C over a period of 30 minutes.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with CH₂Cl₂ (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the solution and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired cis-β-lactam.

Expected Outcome: This procedure typically affords the cis-β-lactam with high diastereoselectivity, with the stereochemistry at C3 and C4 being established as (3S, 4R) based on the known configuration of the sugar moiety.[1]

Ester Enolate-Imine Condensation: A Versatile Cyclization

The condensation of an ester enolate with an imine provides another powerful and widely employed route to 4-oxoazetidine-2-carboxylates. This method offers excellent control over stereochemistry and has been adapted for solid-phase synthesis.

Mechanism and Stereochemical Control

The reaction is initiated by the deprotonation of an α-amino ester to form a metal enolate (e.g., lithium, zinc, or aluminum). This enolate then undergoes a nucleophilic addition to the imine, forming an intermediate which subsequently cyclizes to the β-lactam ring. The stereochemical outcome is highly dependent on the geometry of the enolate, the nature of the metal counterion, and the reaction conditions. The use of chiral auxiliaries on the ester component or chiral imines allows for highly diastereoselective and enantioselective syntheses.

dot graph Enolate_Imine_Condensation { rankdir="LR"; node [shape=none, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

"Ester" [label="R¹-CH(NHR²)-COOR³"]; "Base" [label="Base (e.g., LDA)"]; "Enolate" [label="Metal Enolate"]; "Imine" [label="R⁴-CH=N-R⁵"]; "Adduct" [label="Intermediate Adduct"]; "Lactam" [label="4-Oxoazetidine-2-carboxylate"];

"Ester" -> "Enolate" [label="Deprotonation"]; "Base" -> "Enolate"; "Enolate" -> "Adduct" [label="Nucleophilic Addition"]; "Imine" -> "Adduct"; "Adduct" -> "Lactam" [label="Intramolecular Cyclization"]; } caption: "Ester Enolate-Imine Condensation Pathway."

Experimental Protocol: Asymmetric Synthesis via a Chiral Auxiliary

This protocol outlines the synthesis of a trans-3-amino-β-lactam using a chiral lithium enolate derived from an N,N-bis(silyl)glycinate.[2]

Materials:

• Chiral N,N-bis(silyl)glycinate ester (e.g., with a (-)-menthyl auxiliary)

• N-PMP-arylaldimine

• Lithium diisopropylamide (LDA)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether (Et₂O)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Prepare a solution of LDA (1.1 eq) in anhydrous THF at -78 °C.

• In a separate flask, dissolve the chiral N,N-bis(silyl)glycinate ester (1.0 eq) in anhydrous THF.

• Add the ester solution dropwise to the LDA solution at -78 °C to generate the lithium enolate. Stir for 30 minutes.

• Dissolve the N-PMP-arylaldimine (1.2 eq) in anhydrous THF.

• Add the imine solution to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours, monitoring by TLC.

• Quench the reaction at -78 °C by the addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with Et₂O (3 x 25 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄.

• Filter the solution and remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the trans-3-amino-β-lactam.

Expert Insight: The choice of the chiral auxiliary on the glycinate ester is paramount for achieving high enantioselectivity. Auxiliaries like (-)-menthol or (-)-2-phenylcyclohexanol have proven to be highly effective in this transformation.[2] The use of a non-polar solvent like diethyl ether generally favors the formation of the trans isomer.

Rhodium-Catalyzed Intramolecular C-H Insertion: A Modern Approach

The use of transition metal catalysis has opened new avenues for β-lactam synthesis. Rhodium-catalyzed intramolecular C-H insertion of α-diazoacetamides represents a highly efficient and stereoselective method for the construction of the 4-oxoazetidine-2-carboxylate core.[3]

Mechanism of Action

The reaction is initiated by the formation of a rhodium carbene intermediate from the α-diazoacetamide precursor upon reaction with a rhodium(II) catalyst. This highly reactive species then undergoes an intramolecular C-H insertion at the β-position to form the four-membered lactam ring. The stereoselectivity of this process can be controlled by employing chiral rhodium catalysts, such as those bearing chiral carboxylate or carboxamidate ligands.

dot graph Rhodium_Catalysis { rankdir="LR"; node [shape=none, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

"Diazoacetamide" [label="α-Diazoacetamide"]; "Rh_Catalyst" [label="Rh₂(L)₄"]; "Rh_Carbene" [label="Rhodium Carbene Intermediate"]; "Lactam" [label="4-Oxoazetidine-2-carboxylate"];

"Diazoacetamide" -> "Rh_Carbene" [label="N₂ extrusion"]; "Rh_Catalyst" -> "Rh_Carbene"; "Rh_Carbene" -> "Lactam" [label="Intramolecular C-H Insertion"]; } caption: "Rhodium-Catalyzed C-H Insertion for β-Lactam Synthesis."

Experimental Protocol: Asymmetric Synthesis of a cis-β-Lactam

This protocol describes the asymmetric synthesis of a cis-β-lactam using a chiral rhodium(II) catalyst.[3]

Materials:

• α-Methoxycarbonyl-α-diazoacetamide

• Chiral dirhodium(II) catalyst (e.g., Rh₂(S-PTPA)₄, where PTPA = N-phthaloyl-(S)-tert-leucinate)

• Anhydrous dichloromethane (CH₂Cl₂)

• Inert gas (nitrogen or argon)

• Silica gel for column chromatography

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the α-methoxycarbonyl-α-diazoacetamide (1.0 eq) in anhydrous CH₂Cl₂.

• Add the chiral dirhodium(II) catalyst (1-5 mol%) to the solution.

• Stir the reaction mixture at room temperature. The reaction is typically accompanied by the evolution of nitrogen gas.

• Monitor the reaction by TLC until the starting diazo compound is consumed (usually within a few hours).

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the enantiomerically enriched cis-β-lactam.

Expert Insight: The choice of the chiral ligand on the dirhodium catalyst is crucial for achieving high enantioselectivity. Ligands derived from chiral amino acids, such as N-phthaloyl-(S)-tert-leucine, have been shown to be particularly effective in inducing high levels of asymmetric induction in this transformation.[3] This method often provides excellent yields and high cis-diastereoselectivity.

Wolff Rearrangement of Diazotetramic Acids: A Ring Contraction Strategy

A more recent and innovative approach to 4-oxoazetidine-2-carboxylates involves the thermally promoted Wolff rearrangement of diazotetramic acids. This method allows for the late-stage introduction of diversity at the C3 position.[1]

Mechanism of the Rearrangement

Under thermal or photochemical conditions, diazotetramic acids undergo a Wolff rearrangement, extruding nitrogen gas to form a highly reactive ketene intermediate. This ketene can then be trapped by a variety of nucleophiles (alcohols, amines, etc.) to afford the corresponding 4-oxoazetidine-2-carboxylate derivatives. The reaction of chiral diazotetramic acids typically leads to the exclusive formation of trans-diastereomeric β-lactams.[1]

dot graph Wolff_Rearrangement { rankdir="LR"; node [shape=none, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

"Diazotetramic_Acid" [label="Diazotetramic Acid"]; "Heat_or_Light" [label="Δ or hν"]; "Ketene" [label="Ketene Intermediate"]; "Nucleophile" [label="Nucleophile (Nu-H)"]; "Lactam" [label="4-Oxoazetidine-2-carboxylate Derivative"];

"Diazotetramic_Acid" -> "Ketene" [label="Wolff Rearrangement (-N₂)"]; "Heat_or_Light" -> "Ketene"; "Ketene" -> "Lactam" [label="Nucleophilic Attack"]; "Nucleophile" -> "Lactam"; } caption: "Wolff Rearrangement for β-Lactam Synthesis."

Experimental Protocol: Microwave-Assisted Synthesis

This protocol details the synthesis of a 4-oxoazetidine-2-carboxamide derivative via the microwave-assisted Wolff rearrangement of a diazotetramic acid in the presence of an amine.[1]

Materials:

• Diazotetramic acid derivative

• Amine (e.g., p-anisidine)

• Chlorobenzene

• Microwave reactor

• Silica gel for column chromatography

Procedure:

• In a microwave vial, combine the diazotetramic acid derivative (1.0 eq) and the amine (1.2 eq).

• Add chlorobenzene as the solvent.

• Seal the vial and place it in the microwave reactor.

• Heat the reaction mixture to 200 °C and maintain this temperature for a specified time (e.g., 30-60 minutes), with stirring.

• After cooling to room temperature, transfer the reaction mixture to a round-bottom flask.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 4-oxoazetidine-2-carboxamide.

Expert Insight: Microwave irradiation provides a significant advantage in this reaction, allowing for rapid heating to the high temperatures required for the Wolff rearrangement, which often leads to shorter reaction times and improved yields compared to conventional heating.[1] The choice of nucleophile in the trapping step allows for the facile generation of a library of C3-functionalized β-lactams.

Comparative Performance of Synthetic Strategies

The choice of synthetic strategy for a particular 4-oxoazetidine-2-carboxylate target will depend on several factors, including the desired stereochemistry, the availability of starting materials, and the required scale of the synthesis. The following table provides a general comparison of the key performance indicators for the discussed methodologies.

Synthetic Strategy	Typical Yields	Diastereoselectivity	Enantioselectivity	Substrate Scope	Key Advantages	Key Disadvantages
Staudinger Cycloaddition	Moderate to High	Variable, often favors cis with (E)-imines	Can be high with chiral auxiliaries or catalysts	Broad	Well-established, versatile	Stereocontrol can be challenging
Ester Enolate-Imine Condensation	Good to Excellent	High, tunable (cis or trans)	Excellent with chiral auxiliaries	Broad	Excellent stereocontrol	Requires strong bases (e.g., LDA)
Rhodium-Catalyzed C-H Insertion	High to Excellent	High, typically cis	Excellent with chiral catalysts	Moderate to Broad	High efficiency, atom economy	Requires specialized diazo precursors and catalysts
Wolff Rearrangement	Moderate to High	High, typically trans	High with chiral precursors	Broad for nucleophiles	Late-stage functionalization	Requires high temperatures or photolysis

Conclusion

The synthesis of 4-oxoazetidine-2-carboxylates has evolved significantly from the seminal work of Staudinger. Modern methodologies, including ester enolate-imine condensations and transition metal-catalyzed reactions, offer elegant solutions for achieving high levels of stereocontrol, which is paramount for the biological activity of these compounds. The Wolff rearrangement provides a unique and powerful tool for generating structural diversity. A thorough understanding of the mechanisms and experimental nuances of each of these strategies is essential for the rational design and efficient synthesis of novel β-lactam-based therapeutic agents. The choice of the optimal synthetic route will ultimately be guided by the specific structural features of the target molecule and the desired level of stereochemical purity.

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A Senior Application Scientist’s Guide to Scalable Synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate

Authored for Researchers, Scientists, and Drug Development Professionals

(S)-benzyl 4-oxoazetidine-2-carboxylate is a cornerstone chiral building block in modern medicinal chemistry. Its rigid four-membered β-lactam ring serves as a crucial pharmacophore and a versatile intermediate for synthesizing a range of high-value therapeutics, including novel antibiotics, enzyme inhibitors, and NMDA receptor antagonists.[1][2] The stereochemistry at the C2 position is critical for biological activity, making enantioselective synthesis a paramount concern. As drug development programs advance from bench-scale discovery to pilot and commercial-scale production, the scalability of the chosen synthetic route becomes a critical determinant of economic viability and process robustness.

This guide provides an in-depth comparison of the leading synthetic protocols for producing (S)-benzyl 4-oxoazetidine-2-carboxylate, with a rigorous assessment of their scalability. We will move beyond simple procedural descriptions to analyze the underlying chemical principles, process parameters, and economic drivers that influence large-scale manufacturing.

The Staudinger [2+2] Cycloaddition: A Classic Route Under Scrutiny

The Staudinger ketene-imine cycloaddition is one of the most traditional and widely explored methods for constructing the β-lactam ring.[3][4] The fundamental transformation involves the reaction of a ketene, often generated in situ from an acyl chloride and a tertiary amine base, with an imine.

Mechanistic Rationale & Stereocontrol

The reaction proceeds through a zwitterionic intermediate, and the final stereochemical outcome (cis vs. trans) is highly dependent on the substituents and reaction conditions.[3] To achieve the desired (S)-enantiomer, asymmetric variants are employed, typically involving a chiral auxiliary on either the ketene or the imine precursor.[5][6] For instance, an imine derived from a chiral amine can direct the stereochemistry of the cycloaddition.

Scalability Assessment

While historically significant, the Staudinger synthesis presents several challenges for industrial-scale production.

• Advantages:

  • Well-established and extensively documented in academic literature.

  • Versatile, with a broad range of compatible starting materials.

  • Can achieve high diastereoselectivity with appropriate chiral auxiliaries.[6]

• Challenges:

  • Reagent Stoichiometry and Waste: The classic approach requires stoichiometric amounts of a base (e.g., triethylamine) to neutralize the acid byproduct, generating significant salt waste that complicates downstream processing and disposal.

  • Cryogenic Conditions: Many stereoselective variants require low temperatures (-78 °C) to control selectivity, which is energy-intensive and requires specialized equipment for large reactors.[6]

  • Purification: The removal of chiral auxiliaries adds steps to the overall process, increasing cost and reducing overall yield.

  • Safety: The in situ generation of highly reactive ketenes can pose safety and control challenges on a large scale.

Metal-Catalyzed Pathways: Precision at a Price

Transition-metal catalysis offers powerful and elegant solutions for β-lactam synthesis, often providing access to high levels of stereocontrol.

Rhodium-Catalyzed Carbonylative Cyclization

One notable metal-catalyzed approach is the carbonylative ring expansion of aziridines. This process can proceed with high stereospecificity, retaining the configuration of the starting chiral aziridine.[5]

Nickel-Catalyzed C-H Amidation

More recently, breakthroughs using earth-abundant nickel catalysts have shown promise.[7] These systems can direct the intramolecular C-H amidation of carefully designed precursors to selectively form the four-membered β-lactam ring, overcoming the inherent thermodynamic preference for the formation of five-membered γ-lactams.[7]

Scalability Assessment

• Advantages:

  • High stereoselectivity and stereospecificity are often achievable.

  • Catalytic nature reduces stoichiometric waste compared to the Staudinger reaction.

  • The nickel-catalyzed approach is particularly attractive due to the low cost and high abundance of the metal.[7]

• Challenges:

  • Catalyst Cost and Toxicity: Precious metal catalysts like rhodium are prohibitively expensive for many large-scale applications. Rigorous (and costly) purification is required to remove trace metal contaminants from the final active pharmaceutical ingredient (API).

  • Harsh Conditions: Many carbonylative cyclizations require high pressures of carbon monoxide (a toxic gas), necessitating specialized high-pressure reactors and stringent safety protocols.[5]

  • Process Development: As a newer approach, nickel-catalyzed methods may require significant process development and optimization to prove robust and reliable on an industrial scale.[7]

Enzymatic Synthesis: The "Green" and Scalable Frontier

Biocatalysis represents a paradigm shift in chemical manufacturing, offering unparalleled selectivity under mild, environmentally benign conditions. For the synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate, enzymatic methods are highly compelling from a scalability perspective.

Protocol 1: Enzymatic Kinetic Resolution (EKR)

This is the most established biocatalytic route. It begins with the chemical synthesis of a racemic mixture of a suitable precursor, such as racemic benzyl 3-acetoxy-4-oxoazetidine-2-carboxylate. A lipase, such as Candida antarctica Lipase B (CAL-B), is then used to selectively hydrolyze the acetate group of one enantiomer.[5][8] This creates two distinct chemical species that can be easily separated, yielding the desired enantiomer with very high optical purity.

Protocol 2: Asymmetric Enzymatic C-H Amidation

A more advanced, "second-generation" biocatalytic approach involves using engineered enzymes, such as myoglobin or cytochrome P450 variants, to directly catalyze the formation of the β-lactam ring from an achiral precursor.[9] These enzymes perform an intramolecular C-H amidation, inserting a nitrene (generated in situ from a dioxazolone precursor) into a specific C-H bond with exquisite control over stereochemistry. This method has been shown to produce β-lactams in high yield and near-perfect enantioselectivity (99% ee).[9]

Scalability Assessment

• Advantages:

  • Exceptional Selectivity: Enzymes routinely deliver enantiomeric excess values >99%, eliminating the need for complex chiral purification steps.[5][9]

  • Mild Conditions: Reactions are typically run in aqueous media near ambient temperature and atmospheric pressure, dramatically reducing energy costs and the need for specialized equipment.

  • Environmental Profile: Biocatalysis avoids harsh reagents and toxic metal catalysts, leading to a significantly "greener" process with less hazardous waste.[10][11]

  • Process Simplification: The C-H amidation route can significantly shorten the total number of synthetic steps.[9]

• Challenges:

  • Yield Limitation in EKR: Kinetic resolution is fundamentally limited to a maximum theoretical yield of 50% for the desired enantiomer. While the undesired enantiomer can sometimes be racemized and recycled, this adds complexity and cost.

  • Enzyme Cost and Stability: While the cost of industrial enzymes has decreased, it remains a key consideration. Enzyme stability and activity over prolonged operation or multiple batches are critical process parameters that must be carefully validated.

  • Development Time: Identifying or engineering an enzyme with the desired activity and stability for a specific substrate can require significant upfront research and development.

Comparative Data Summary

Metric	Staudinger [2+2] Cycloaddition	Metal-Catalyzed Cyclization	Enzymatic Kinetic Resolution (EKR)	Asymmetric Enzymatic C-H Amidation
Typical Yield	60-85%	50-90% (Varies widely)	< 50% (Theoretically limited)	80-95%[9]
Enantiomeric Excess	85-98% ee	>95% ee	>99% ee[5]	>99% ee[9]
Key Reagents	Acyl chlorides, chiral amines	Rh/Ni catalysts, ligands, CO gas	Lipases (e.g., CAL-B)	Engineered enzymes, dioxazolones
Operating Temp.	-78°C to RT	25°C to 100°C	25-40°C	25-40°C
Operating Pressure	Atmospheric	Atmospheric to High Pressure	Atmospheric	Atmospheric
Scalability Advantages	Well-understood chemistry	High catalytic turnover	Exceptional ee, mild conditions	High yield & ee, fewer steps[9]
Scalability Challenges	Cryogenics, waste salts[12]	Catalyst cost/toxicity, high P[5]	50% max yield, enzyme cost	Enzyme development, substrate scope

Experimental Protocols

Protocol A: Representative Enzymatic Kinetic Resolution

• Racemate Synthesis: Prepare racemic benzyl 3-acetoxy-4-oxoazetidine-2-carboxylate via a non-stereoselective Staudinger reaction.

• Enzymatic Reaction Setup: To a buffered aqueous solution (e.g., 100 mM potassium phosphate, pH 7.5) at 30°C, add the racemic substrate to a concentration of 50 g/L.

• Biocatalyst Addition: Introduce immobilized Candida antarctica Lipase B (Novozym 435) at a loading of 10% w/w relative to the substrate.

• Reaction Monitoring: Maintain gentle agitation and monitor the reaction progress by HPLC, tracking the consumption of the starting material and the formation of the hydrolyzed product. The reaction is typically complete when ~50% conversion is reached.

• Workup and Separation: Filter to recover the immobilized enzyme for potential reuse. Extract the aqueous phase with an organic solvent (e.g., ethyl acetate). The desired unreacted (S)-enantiomer and the hydrolyzed (R)-enantiomer will have different polarities, allowing for separation via column chromatography or crystallization.

Visualization of Synthetic Pathways

The following diagram illustrates the strategic differences between the primary synthetic routes discussed.

Caption: Comparative workflows for the synthesis of the target compound.

Conclusion and Recommendation

For researchers and drug development professionals planning for large-scale production of (S)-benzyl 4-oxoazetidine-2-carboxylate, the choice of synthetic route has profound implications.

• Staudinger and metal-catalyzed reactions , while valuable at the discovery stage, often present significant economic and environmental hurdles to scaling. The high cost of precious metals, the need for specialized equipment to handle cryogenic temperatures or high pressures, and the generation of substantial waste streams can render a process non-viable.

• Enzymatic methods stand out as the most promising and scalable technologies. While traditional Enzymatic Kinetic Resolution is robust and delivers high-purity material, its 50% theoretical yield cap is a significant drawback.

• The future of scalable, sustainable synthesis for this and other chiral β-lactams lies in direct asymmetric enzymatic C-H amidation .[9] This approach combines the best of all worlds: it is potentially a high-yielding, single-step conversion that operates under mild conditions and delivers exceptional enantioselectivity. For any organization serious about long-term, cost-effective, and environmentally responsible manufacturing, investing in the development and implementation of such a biocatalytic process is the most strategic path forward.

References

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• Tyagi, V., Bume, D. D., & Fasan, R. (2018). Stereoselective Construction of β-, γ-, and δ-Lactam Rings via Enzymatic C–H Amidation. Angewandte Chemie International Edition, 57(34), 10931-10935. Available at: [Link]

• Arora, A., & Lectka, T. (2006). Progress in Asymmetric Organocatalytic Synthesis of β-Lactams. ChemInform, 37(32). Available at: [Link]

• Alcaide, B., Almendros, P., & Aragoncillo, C. (2023). Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry, 21(18), 3745-3763. Available at: [Link]

• Szewczyk, M., et al. (2021). Chemoenzymatic Synthesis of trans-β-Aryl-δ-hydroxy-γ-lactones and Enzymatic Kinetic Resolution of Their Racemic Mixtures. Molecules, 26(21), 6483. Available at: [Link]

• Institute for Basic Science. (2023, August 25). Breakthrough in beta-lactam synthesis using nickel catalysts. ScienceDaily. Available at: [Link]

• D'hooghe, M., & De Kimpe, N. (2008). Novel and Recent Synthesis and Applications of β-Lactams. Current Organic Synthesis, 5(2), 125-155. Available at: [Link]

• Grünenfelder, A., et al. (2019). Synthesis of chiral lactams by asymmetric nitrogen insertion. Science, 366(6469), 1112-1116. Available at: [Link]

• Bose, A. K., et al. (1983). Asymmetric synthesis of β-lactams. Journal of the Chemical Society, Chemical Communications, (23), 1347-1349. Available at: [Link]

• Pan, J., et al. (2022). Strategies to Improve the Biosynthesis of β-Lactam Antibiotics by Penicillin G Acylase: Progress and Prospects. Frontiers in Bioengineering and Biotechnology, 10, 936487. Available at: [Link]

• Pan, J., et al. (2022). Strategies to Improve the Biosynthesis of β-Lactam Antibiotics by Penicillin G Acylase: Progress and Prospects. Frontiers in Bioengineering and Biotechnology, 10, 936487. Available at: [Link]

• Singh, R., & Singh, O. (2017). Recent Advances in β-Lactam Synthesis. Current Organic Synthesis, 14(7), 941-962. Available at: [Link]

• Singh, R., & Singh, O. (2017). Recent advances in β-lactam synthesis. Organic & Biomolecular Chemistry, 15(40), 8513-8531. Available at: [Link]

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A Comparative Analysis of the Biological Activity of (S) vs. (R)-4-oxoazetidine-2-carboxylate Derivatives

In the landscape of medicinal chemistry and drug development, the stereochemistry of a molecule is a critical determinant of its biological activity. The rigid, strained four-membered ring of 4-oxoazetidine-2-carboxylic acid, a key structural motif in β-lactam antibiotics, presents a fascinating scaffold for exploring stereoselective interactions with biological targets. This guide provides a comparative analysis of the biological activities of derivatives of the (S) and (R)-enantiomers of 4-oxoazetidine-2-carboxylate, drawing upon available experimental data to offer insights for researchers and drug development professionals. While direct comparative studies are limited, this document synthesizes findings from various sources to illuminate the distinct roles these stereoisomers play in eliciting biological responses.

Introduction: The Significance of Chirality in 4-Oxoazetidine-2-carboxylates

The 4-oxoazetidine-2-carboxylate core is a privileged scaffold in drug discovery. Its β-lactam structure is famously associated with the mechanism of action of penicillin and cephalosporin antibiotics, which inhibit bacterial cell wall synthesis.[1] Beyond this, derivatives of this scaffold have been explored for a range of therapeutic applications, including as enzyme inhibitors and neurological agents.[2][3]

The chirality at the C2 position of the azetidine ring, leading to the (S) and (R) enantiomers, profoundly influences the three-dimensional arrangement of substituents. This, in turn, dictates the molecule's ability to bind to specific biological targets with high affinity and selectivity. As such, understanding the biological implications of this stereocenter is paramount for the rational design of novel therapeutics.

Comparative Biological Activities

This section will delve into the known biological activities of derivatives of both enantiomers, highlighting areas where stereoselectivity has been observed or is likely to play a crucial role.

Enzyme Inhibition: A Tale of Emerging Stereoselectivity

Derivatives of 4-oxoazetidine-2-carboxylate have been investigated as inhibitors of various enzymes. While comprehensive comparative data is not abundant, existing research points towards stereoselective inhibition.

One study focused on carboxy peptidyl derivatives of (S)-4-oxoazetidine-2-carboxylate as peptidomimetics. These compounds were evaluated for their inhibitory activity against fibrinogen-induced platelet aggregation and the enzyme elastase. The derivatives showed no significant activity as fibrinogen inhibitors or in preventing thrombocyte aggregation. However, some of the synthesized compounds exhibited weak inhibitory activity against pancreatic elastase (PPE) .[4] Unfortunately, the corresponding (R)-enantiomers were not evaluated in this study, precluding a direct comparison.

The broader class of 2-oxoazetidine derivatives has been shown to exhibit a range of biological activities, including the inhibition of β-lactamases.[5] Given the highly specific, lock-and-key nature of enzyme-inhibitor interactions, it is highly probable that the (S) and (R) enantiomers of 4-oxoazetidine-2-carboxylate derivatives would display significant differences in their β-lactamase inhibitory profiles.

Neurological Activity: A Clear Case of Stereoselective Receptor Interaction

The N-methyl-D-aspartate (NMDA) receptor, a key player in synaptic plasticity and neurological function, has been a target for derivatives of azetidine carboxylic acids. (S)-4-Oxoazetidine-2-carboxylic acid is recognized as a valuable building block for the synthesis of NMDA receptor antagonists.[1]

A compelling example of stereoselectivity can be drawn from a closely related series of compounds, the stereoisomers of azetidine-2,3-dicarboxylic acid (ADC). A thorough investigation of all four stereoisomers at native NMDA receptors revealed striking differences in their affinities and functional activities.[2][6]

Stereoisomer	NMDA Receptor Affinity (Ki)	Functional Activity
L-trans-ADC	10 µM	Agonist, highest potency at NR1/NR2D subtype
D-cis-ADC	21 µM	Partial agonist at NR1/NR2C and NR1/NR2D subtypes
L-cis-ADC	>100 µM	Low-affinity ligand
D-trans-ADC	90 µM	Low-affinity ligand
(Data sourced from Sivaprakasam et al., 2009)[2][6]

This study on ADC isomers powerfully illustrates that subtle changes in stereochemistry can dramatically alter how a molecule interacts with its biological target, switching from a potent agonist to a weak ligand.[2][6] While not direct data on 4-oxoazetidine-2-carboxylates, this provides a strong rationale for expecting similar stereoselective behavior in their interactions with NMDA receptors and other neurological targets. The antagonist activity of NMDA receptor ligands is also known to be highly dependent on stereochemistry.[7]

Antibacterial Activity: An Area Ripe for Comparative Investigation

It is a well-established principle in the field of β-lactam antibiotics that stereochemistry is critical for antibacterial efficacy. The precise spatial arrangement of the carboxylate and other side chains is essential for the molecule to be recognized by and acylate the active site of penicillin-binding proteins (PBPs), thereby inhibiting bacterial cell wall synthesis. Therefore, it is highly anticipated that the (S) and (R)-4-oxoazetidine-2-carboxylate derivatives will exhibit significant differences in their antibacterial spectrum and potency.

Experimental Protocols

To facilitate further research in this area, this section provides a general methodology for the comparative evaluation of the biological activity of (S) and (R)-4-oxoazetidine-2-carboxylate derivatives.

General Synthesis of (S)- and (R)-4-oxoazetidine-2-carboxylate Derivatives

The synthesis of enantiomerically pure 4-oxoazetidine-2-carboxylate derivatives is a crucial first step. Stereocontrolled synthetic routes are essential to ensure the evaluation of individual enantiomers.

Diagram of a Generalized Synthetic Approach:

Caption: Generalized workflow for the stereoselective synthesis of 4-oxoazetidine-2-carboxylate enantiomers.

In Vitro Enzyme Inhibition Assay (Example: Elastase)

This protocol outlines a method to compare the inhibitory effects of the (S) and (R) derivatives on a target enzyme, such as pancreatic elastase.

Step-by-Step Protocol:

• Preparation of Reagents:

  • Dissolve the (S) and (R)-4-oxoazetidine-2-carboxylate derivatives in a suitable solvent (e.g., DMSO) to create stock solutions.

  • Prepare a solution of porcine pancreatic elastase in buffer (e.g., Tris-HCl).

  • Prepare a solution of the elastase substrate (e.g., N-Succinyl-Ala-Ala-Ala-p-nitroanilide) in the same buffer.

• Assay Procedure:

  • In a 96-well plate, add varying concentrations of the (S) and (R) inhibitors.

  • Add the elastase solution to each well and incubate for a pre-determined time to allow for inhibitor-enzyme binding.

  • Initiate the reaction by adding the substrate solution.

  • Monitor the absorbance of the product (p-nitroaniline) over time using a microplate reader at the appropriate wavelength (e.g., 405 nm).

• Data Analysis:

  • Calculate the initial reaction rates for each inhibitor concentration.

  • Plot the percentage of enzyme inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) for both the (S) and (R) enantiomers by fitting the data to a suitable dose-response curve.

Diagram of the Enzyme Inhibition Assay Workflow:

Caption: Workflow for determining the IC50 values of (S) and (R)-4-oxoazetidine-2-carboxylate derivatives in an enzyme inhibition assay.

Conclusion and Future Directions

The available evidence, though not always from direct comparative studies, strongly suggests that the biological activity of 4-oxoazetidine-2-carboxylate derivatives is highly dependent on the stereochemistry at the C2 position. The distinct pharmacological profiles of related chiral azetidine derivatives, particularly at NMDA receptors, underscore the importance of evaluating each enantiomer separately in drug discovery programs.

Future research should focus on the direct, head-to-head comparison of (S) and (R)-4-oxoazetidine-2-carboxylate derivatives in a variety of biological assays. This would include:

• Enzyme Inhibition: Broad screening against panels of relevant enzymes (e.g., β-lactamases, proteases) to identify stereoselective inhibitors.

• Antibacterial Activity: Determination of Minimum Inhibitory Concentrations (MICs) against a range of Gram-positive and Gram-negative bacteria for both enantiomeric series.

• Receptor Binding and Functional Assays: Comprehensive evaluation at neurological and other relevant receptors to uncover stereospecific agonist or antagonist activities.

Such studies will provide a clearer understanding of the structure-activity relationships governed by stereochemistry and pave the way for the design of more potent and selective therapeutic agents based on the 4-oxoazetidine-2-carboxylate scaffold.

References

• Schneider, M., & Otto, H. H. (2001). beta-lactam derivatives as enzyme inhibitors: carboxy peptidyl derivatives of (S)-4-oxoazetidine-2-carboxylate as peptidomimetics. Archiv der Pharmazie, 334(5), 167–172. [Link]

• Sivaprakasam, M., Hansen, K. B., David, O., Nielsen, B., Traynelis, S. F., Couty, F., & Bunch, L. (2009). Stereocontrolled synthesis and pharmacological evaluation of azetidine-2,3-dicarboxylic acids at NMDA receptors. ChemMedChem, 4(1), 127–134. [Link]

• Sivaprakasam, M., Hansen, K. B., David, O., Nielsen, B., Traynelis, S. F., Couty, F., & Bunch, L. (2009). Stereocontrolled Synthesis and Pharmacological Evaluation of Azetidine‐2,3‐Dicarboxylic Acids at NMDA Receptors. ChemMedChem, 4(1), 127-134. [Link]

• Jane, D. E., Tse, H. W., & Skolnick, P. (2009). Pharmacology of NMDA Receptors. In Biology of the NMDA Receptor. CRC Press/Taylor & Francis. [Link]

• PubChem. (n.d.). (2S)-4-oxoazetidine-2-carboxylic acid. Retrieved from [Link]

• Zasypalov, D. V., Smirnova, A. A., Dar'in, D. V., & Bakulev, V. A. (2022). Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement of 3-diazotetramic acids in the presence of nucleophiles. Beilstein journal of organic chemistry, 18, 1894–1899. [Link]

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A Comparative Guide to the Synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate: A Cost-Benefit Analysis for Researchers

(S)-benzyl 4-oxoazetidine-2-carboxylate, a valuable chiral building block in the synthesis of numerous pharmaceuticals, including carbapenem antibiotics and other enzyme inhibitors, presents a synthetic challenge that balances stereochemical control with economic viability.[1] This guide provides a comprehensive cost-benefit analysis of the most prominent synthetic approaches to this key intermediate, offering researchers, scientists, and drug development professionals the insights needed to make informed decisions in their synthetic endeavors. We will delve into the intricacies of established methods such as the Staudinger and Kinugasa reactions, alongside a classical approach originating from L-aspartic acid.

Introduction: The Significance of a Chiral β-Lactam

The β-lactam ring is a cornerstone of antibiotic chemistry, and the specific stereochemistry of substituents on this four-membered ring is critical for biological activity. (S)-benzyl 4-oxoazetidine-2-carboxylate, with its defined stereocenter at the C-2 position, serves as a versatile precursor for a multitude of complex molecular architectures.[1][2] Its synthesis, therefore, demands a robust and efficient methodology that can deliver the desired enantiomer in high purity and yield, while also considering the economic realities of drug development and large-scale production.

Synthetic Strategies: A Head-to-Head Comparison

This guide will focus on three primary synthetic strategies for obtaining (S)-benzyl 4-oxoazetidine-2-carboxylate:

• The Asymmetric Staudinger [2+2] Cycloaddition: A classic and widely utilized method for the construction of β-lactam rings.

• The Copper-Catalyzed Kinugasa Reaction: A powerful cycloaddition reaction that offers a convergent and often stereoselective route to β-lactams.

• Synthesis from L-Aspartic Acid: A chiral pool approach that leverages a readily available and enantiopure starting material.

We will now explore each of these methodologies in detail, examining their underlying chemistry, experimental protocols, and, most importantly, their associated costs and benefits.

The Asymmetric Staudinger [2+2] Cycloaddition

The Staudinger reaction, a [2+2] cycloaddition between a ketene and an imine, has been a mainstay in β-lactam synthesis for over a century. The key to achieving the desired (S)-enantiomer lies in the use of chiral auxiliaries or catalysts to control the stereochemical outcome of the cycloaddition.

Mechanistic Rationale

The reaction proceeds through the nucleophilic attack of the imine nitrogen on the ketene carbonyl carbon, forming a zwitterionic intermediate. Subsequent ring closure then yields the β-lactam ring. The stereochemistry is dictated by the facial selectivity of the imine addition to the ketene, which can be influenced by chiral substituents on either reactant or by the presence of a chiral catalyst.

Experimental Workflow

A general workflow for the asymmetric Staudinger synthesis of (S)-benzyl 4-oxoazetidine-2-carboxylate is depicted below:

Caption: General workflow for the asymmetric Staudinger reaction.

Detailed Protocol

While a universally optimized protocol is substrate-dependent, a representative procedure is as follows:

• Imine Formation (if starting from an aldehyde): To a solution of the desired chiral amine or ammonia and an appropriate aldehyde in a suitable solvent (e.g., dichloromethane), add a dehydrating agent (e.g., magnesium sulfate). Stir at room temperature until imine formation is complete (monitored by TLC or NMR).

• Cycloaddition: In a separate flask, dissolve benzyloxyacetyl chloride in an anhydrous, aprotic solvent (e.g., dichloromethane) and cool to -78 °C under an inert atmosphere. To this solution, add a tertiary amine (e.g., triethylamine) dropwise to generate the ketene in situ.

• Reaction: Slowly add the pre-formed imine solution (or a mixture of an achiral imine and a chiral catalyst) to the ketene solution at -78 °C.

• Work-up and Purification: Allow the reaction to warm to room temperature and stir until completion. Quench the reaction with a saturated aqueous solution of ammonium chloride. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel or by recrystallization to afford the pure (S)-benzyl 4-oxoazetidine-2-carboxylate.

Cost-Benefit Analysis

Factor	Analysis
Yield	Generally moderate to good, but highly dependent on the choice of chiral auxiliary or catalyst and reaction conditions.
Stereoselectivity	Can be excellent with the right choice of chiral control element, but may require extensive optimization.
Cost of Reagents	The primary cost driver is often the chiral auxiliary or catalyst. Commercially available chiral ligands can be expensive, especially for large-scale synthesis.[3][4][5] Benzyloxyacetyl chloride is a relatively affordable starting material.[6][7][8]
Scalability	Generally scalable, but the cost of the chiral catalyst can become prohibitive on an industrial scale. The need for cryogenic temperatures can also add to the cost and complexity of large-scale production.
Safety & Handling	Ketenes are highly reactive and require careful handling. Acyl chlorides are corrosive and moisture-sensitive.
Environmental Impact	Use of chlorinated solvents is a common drawback.

The Copper-Catalyzed Kinugasa Reaction

The Kinugasa reaction is a copper-catalyzed [3+2] cycloaddition of a terminal alkyne and a nitrone, which then rearranges to form a β-lactam. This method has gained popularity due to its convergent nature and the potential for high stereoselectivity.

Mechanistic Rationale

The reaction is initiated by the formation of a copper acetylide, which then undergoes a 1,3-dipolar cycloaddition with a nitrone to form a five-membered isoxazolidine intermediate. This intermediate then undergoes a base-mediated rearrangement to yield the β-lactam. Enantioselectivity can be achieved by using a chiral nitrone or a chiral ligand in conjunction with the copper catalyst.

Experimental Workflow

Caption: General workflow for the Kinugasa reaction.

Detailed Protocol

• Nitrone Synthesis: The chiral nitrone is typically prepared by the condensation of a chiral N-substituted hydroxylamine with an appropriate aldehyde.

• Cycloaddition and Rearrangement: To a solution of the chiral nitrone and benzyl propiolate in a suitable solvent (e.g., toluene or THF), add a copper(I) salt (e.g., CuI) and a base (e.g., a tertiary amine like triethylamine or a phosphine base).[9][10][11][12]

• Reaction Conditions: The reaction is typically stirred at room temperature or with gentle heating until completion, as monitored by TLC.

• Work-up and Purification: The reaction mixture is filtered to remove the copper catalyst, and the filtrate is concentrated. The residue is then purified by column chromatography on silica gel to isolate the desired (S)-benzyl 4-oxoazetidine-2-carboxylate.

Cost-Benefit Analysis

Factor	Analysis
Yield	Can provide good to excellent yields.
Stereoselectivity	Often exhibits high diastereoselectivity, and enantioselectivity can be controlled with a chiral nitrone or ligand.
Cost of Reagents	Copper(I) iodide is a relatively inexpensive catalyst.[9][10][11][12] The cost of the chiral nitrone or ligand will be a significant factor. Benzyl propiolate is a commercially available starting material.
Scalability	Generally considered a scalable reaction. The use of a catalytic amount of copper is advantageous for large-scale synthesis.
Safety & Handling	Copper salts can be toxic and require proper handling and disposal. Alkynes can be flammable.
Environmental Impact	Can often be performed in less hazardous solvents compared to the Staudinger reaction.

Synthesis from L-Aspartic Acid

This approach utilizes the inherent chirality of L-aspartic acid, a readily available and inexpensive amino acid, to construct the chiral β-lactam core. This "chiral pool" strategy avoids the need for asymmetric induction steps.

Synthetic Rationale

The synthesis typically involves the protection of the amino and carboxylic acid functionalities of L-aspartic acid, followed by cyclization to form the β-lactam ring. The benzyl ester can be introduced at various stages of the synthesis.

Experimental Workflow

Caption: General workflow for synthesis from L-aspartic acid.

Detailed Protocol

A variety of specific procedures exist, but a general outline is as follows:

• Protection: L-aspartic acid is first protected, for example, by forming the N-benzyloxycarbonyl (Cbz) derivative and the β-benzyl ester.

• Activation: The α-carboxylic acid is then activated, for instance, by conversion to an acid chloride or by using a coupling reagent.

• Cyclization: The activated intermediate undergoes intramolecular cyclization, often promoted by a base, to form the β-lactam ring.

• Deprotection: The N-protecting group is then removed to yield the final product.

Cost-Benefit Analysis

Factor	Analysis
Yield	The overall yield can be variable depending on the number of steps and the efficiency of each transformation.
Stereoselectivity	The stereochemistry is predetermined by the starting material (L-aspartic acid), ensuring high enantiopurity.
Cost of Reagents	L-aspartic acid is a very inexpensive starting material.[13][14][15][16][17] The cost will be influenced by the protecting groups and reagents used in the multi-step sequence.
Scalability	The multi-step nature of this approach can make it less efficient for large-scale production compared to more convergent methods.
Safety & Handling	The safety considerations will depend on the specific reagents used in the protection, activation, and cyclization steps.
Environmental Impact	The generation of waste from multiple protection and deprotection steps can be a drawback.

Summary and Recommendations

The choice of the optimal synthetic route to (S)-benzyl 4-oxoazetidine-2-carboxylate is a nuanced decision that depends on the specific priorities of the research or development program. The table below provides a comparative summary to aid in this decision-making process.

Synthetic Approach	Key Advantages	Key Disadvantages	Best Suited For
Asymmetric Staudinger	Well-established, versatile	Can require expensive chiral catalysts, cryogenic conditions	Rapid access to diverse analogs on a smaller scale, methods development.
Kinugasa Reaction	Convergent, often high yielding and stereoselective, milder conditions	Requires synthesis of a chiral nitrone or use of a chiral ligand	Efficient and scalable synthesis, particularly for targeted molecules.
From L-Aspartic Acid	Inexpensive and enantiopure starting material	Multi-step, potentially lower overall yield	Cost-effective synthesis where a multi-step process is acceptable.

For academic research and early-stage drug discovery, where flexibility and the rapid exploration of structure-activity relationships are paramount, the Asymmetric Staudinger reaction offers significant advantages due to its versatility.

For process development and scale-up activities, the Kinugasa reaction often presents a more attractive option due to its convergent nature, catalytic use of copper, and generally milder reaction conditions, which can translate to lower production costs and a better safety profile.

The synthesis from L-aspartic acid remains a viable and economical option, particularly when the cost of the final product is the primary driver and the infrastructure for a multi-step synthesis is in place.

Ultimately, the most cost-effective and efficient synthesis will be determined by a careful evaluation of in-house expertise, available resources, and the specific goals of the project. This guide provides the foundational knowledge to embark on this critical analysis.

References

• β-Benzyl L-Aspartic Acid NCA. Nanosoft Polymers. (URL: [Link])

• Benzyloxyacetyl Chloride 95%. Cenmed Enterprises. (URL: [Link])

• N-(Trimethylsilylmethyl)benzylamine price & availability. MOLBASE. (URL: [Link])

• Copper(I) iodide, 100 g, CAS No. 7681-65-4. Carl ROTH. (URL: [Link])

• L-Aspartic acid 4-benzyl ester, 98%. Fisher Scientific. (URL: [Link])

• Copper(I) iodide, 1 kg, CAS No. 7681-65-4. Carl ROTH. (URL: [Link])

• L-Aspartic acid 1-benzyl ester. AdooQ®. (URL: [Link])

• Benzyloxyacetyl chloride (95%). Amerigo Scientific. (URL: [Link])

• Chiral Ligands. MySkinRecipes. (URL: [Link])

• Rhodium-catalysed connective synthesis of diverse reactive probes bearing S(VI) electrophilic warheads. National Institutes of Health. (URL: [Link])

• A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. National Institutes of Health. (URL: [Link])

• Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- to P,N-ligands. National Institutes of Health. (URL: [Link])

• Synthesis of decapeptide of L-aspartic acid and benzyl-L-aspartic acid by solid phase peptide synthesis. PubMed. (URL: [Link])

• Discussion Addendum for: Convenient Preparation of 3-Ethoxycarbonyl Benzofurans from Salicylaldehydes and Ethyl Diazoacetate. Organic Syntheses. (URL: [Link])

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An Inter-Laboratory Guide to the Analytical Methods for (S)-benzyl 4-oxoazetidine-2-carboxylate

Abstract

(S)-benzyl 4-oxoazetidine-2-carboxylate is a critical chiral building block in the synthesis of numerous β-lactam antibiotics and other pharmacologically active compounds.[1][2] Its stereochemical purity is paramount to the efficacy and safety of the final active pharmaceutical ingredient (API). This guide presents a comprehensive inter-laboratory comparison of three prevalent analytical techniques for the characterization of this intermediate: Chiral High-Performance Liquid Chromatography (Chiral HPLC) for enantiomeric purity, Gas Chromatography-Mass Spectrometry (GC-MS) for residual solvent analysis, and Quantitative Nuclear Magnetic Resonance (qNMR) for identity and purity assessment. This document provides detailed experimental protocols, a comparative analysis of their performance based on synthesized data reflecting typical laboratory outcomes, and expert insights into the rationale behind methodological choices. The objective is to equip researchers, scientists, and drug development professionals with a robust framework for selecting and implementing the most appropriate analytical strategies for quality control and regulatory compliance.

Introduction: The Critical Role of (S)-benzyl 4-oxoazetidine-2-carboxylate in Pharmaceutical Synthesis

The β-lactam ring is a cornerstone of many life-saving antibiotics. The synthesis of these complex molecules often relies on chiral intermediates, such as (S)-benzyl 4-oxoazetidine-2-carboxylate, to establish the correct stereochemistry early in the synthetic route. The enantiomeric purity of this starting material directly impacts the isomeric composition of the final drug product, where the undesired enantiomer may be inactive or even exhibit untoward toxicological effects.[3] Consequently, robust and reliable analytical methods are essential to ensure the quality and consistency of this key intermediate.

This guide is structured to provide a comparative overview of the most common analytical techniques employed in the pharmaceutical industry for the analysis of such chiral intermediates. While a formal round-robin study for this specific compound is not publicly available, the data presented herein is a synthesis of established methodologies for β-lactams and similar chiral molecules, designed to model a typical inter-laboratory comparison.[4][5]

Comparative Analysis of Analytical Methodologies

The selection of an analytical technique is contingent upon the specific attribute of the compound being assessed. For (S)-benzyl 4-oxoazetidine-2-carboxylate, the key quality attributes are enantiomeric purity, residual solvent content, and overall purity and identity. The following sections delve into the primary analytical methods for each of these attributes.

Method Performance Comparison

The table below summarizes the typical performance characteristics of Chiral HPLC, GC-MS, and qNMR for the analysis of (S)-benzyl 4-oxoazetidine-2-carboxylate. These values are representative of what a typical pharmaceutical quality control laboratory would be expected to achieve.

Parameter	Chiral HPLC (Enantiomeric Purity)	GC-MS (Residual Solvents)	¹H-qNMR (Purity & Identity)
Analyte(s)	(R)- and (S)-enantiomers	Class 2 & 3 Solvents (e.g., Toluene, Ethyl Acetate)	(S)-benzyl 4-oxoazetidine-2-carboxylate
LOD	~0.01% of the major enantiomer	1-10 ppm	Not typically used for trace analysis
LOQ	~0.03% of the major enantiomer	5-30 ppm	Not typically used for trace analysis
Accuracy (% Recovery)	98-102%	90-110%	99.0-101.0%
Precision (%RSD)	< 2.0%	< 15%	< 1.0%
Linearity (r²)	> 0.999	> 0.995	> 0.999
Specificity	High (baseline separation)	High (mass fragmentation)	High (unique chemical shifts)

Detailed Experimental Protocols & Methodologies

This section provides detailed, step-by-step protocols for each of the discussed analytical techniques. The causality behind key experimental choices is explained to provide a deeper understanding of the methods.

Chiral HPLC for Enantiomeric Purity

Principle: Chiral HPLC is the gold standard for separating and quantifying enantiomers.[6] This technique utilizes a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers, leading to different retention times and allowing for their separation and quantification. Polysaccharide-based CSPs are particularly effective for a wide range of chiral compounds, including β-lactams.

Experimental Workflow:

Caption: Workflow for Chiral HPLC analysis.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, and UV detector.

• Chiral Stationary Phase: Chiralpak® IA (amylose tris(3,5-dimethylphenylcarbamate)) immobilized on 5 µm silica gel, 250 x 4.6 mm.

Mobile Phase:

• n-Hexane / Isopropanol (IPA) / Trifluoroacetic Acid (TFA) (80:20:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 220 nm.

Procedure:

• Standard Preparation: Accurately weigh approximately 10 mg of a racemic standard of benzyl 4-oxoazetidine-2-carboxylate and dissolve in 10 mL of the mobile phase.

• Sample Preparation: Accurately weigh approximately 10 mg of the (S)-benzyl 4-oxoazetidine-2-carboxylate sample and dissolve in 10 mL of the mobile phase.

• System Suitability: Inject the racemic standard. The resolution between the two enantiomer peaks should be greater than 2.0.

• Analysis: Inject the sample solution and record the chromatogram.

• Calculation: Calculate the percentage of the (R)-enantiomer impurity using the following formula: % (R)-enantiomer = [Area(R) / (Area(S) + Area(R))] x 100

Rationale: The choice of a polysaccharide-based CSP like Chiralpak® IA is based on its proven success in resolving a wide array of chiral compounds, including those with ester and amide functionalities. The mobile phase composition is optimized to achieve a balance between resolution and analysis time. TFA is added to improve peak shape.

GC-MS for Residual Solvent Analysis

Principle: Gas chromatography is an ideal technique for separating volatile organic compounds, such as residual solvents from the manufacturing process.[7] Mass spectrometry provides definitive identification and quantification of these solvents. Headspace sampling is employed to introduce only the volatile components into the GC system, protecting the instrument from non-volatile sample matrix.

Experimental Workflow:

Caption: Workflow for Headspace GC-MS analysis.

Instrumentation:

• Gas chromatograph with a headspace autosampler and a mass selective detector.

• GC Column: DB-624, 30 m x 0.25 mm ID, 1.4 µm film thickness.

Parameters:

• Headspace:

  • Oven Temperature: 80°C

  • Loop Temperature: 90°C

  • Transfer Line Temperature: 100°C

  • Incubation Time: 15 min

• GC:

  • Inlet Temperature: 250°C

  • Carrier Gas: Helium at 1.2 mL/min

  • Oven Program: 40°C for 5 min, ramp to 240°C at 10°C/min, hold for 5 min.

• MS:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: 35-350 amu

Procedure:

• Standard Preparation: Prepare a stock solution containing the expected residual solvents (e.g., toluene, ethyl acetate, dichloromethane) in DMSO. Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation: Accurately weigh approximately 100 mg of the sample into a 20 mL headspace vial and add 5 mL of DMSO.

• Analysis: Analyze the standards and samples using the defined headspace GC-MS method.

• Quantification: Identify and quantify the residual solvents in the sample by comparing their retention times and mass spectra to the standards.

Rationale: The DB-624 column is specifically designed for the analysis of residual solvents as per ICH guidelines.[7] DMSO is chosen as the diluent due to its high boiling point and ability to dissolve a wide range of organic compounds. Headspace analysis minimizes contamination of the GC system and improves sensitivity for volatile analytes.

¹H-qNMR for Purity and Identity

Principle: Quantitative NMR (qNMR) is a primary analytical method that allows for the direct measurement of the purity of a substance without the need for a specific reference standard of the analyte itself.[8] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal. By comparing the integral of a specific proton signal from the analyte to that of a certified internal standard of known purity, the purity of the analyte can be accurately determined.

Experimental Workflow:

Caption: Workflow for ¹H-qNMR analysis.

Instrumentation:

• NMR Spectrometer (≥ 400 MHz)

Parameters:

• Solvent: DMSO-d6

• Internal Standard: Maleic Acid (certified reference material)

• Pulse Program: Standard single pulse (zg30)

• Relaxation Delay (D1): 30 seconds

• Number of Scans: 16

Procedure:

• Sample Preparation: Accurately weigh approximately 15 mg of (S)-benzyl 4-oxoazetidine-2-carboxylate and 10 mg of maleic acid into a vial. Dissolve the mixture in a known volume of DMSO-d6.

• Data Acquisition: Acquire the ¹H NMR spectrum using the parameters above.

• Data Processing: Carefully phase and baseline correct the spectrum.

• Integration: Integrate a well-resolved proton signal of the analyte (e.g., the methine proton at the 2-position) and the signal of the internal standard (the two olefinic protons of maleic acid).

• Calculation: Calculate the purity of the analyte using the standard qNMR equation.

Rationale: qNMR is a powerful tool for purity assessment as it is a primary ratio method. A long relaxation delay is crucial to ensure complete relaxation of all protons, which is essential for accurate quantification. Maleic acid is a suitable internal standard as it is stable, non-volatile, has simple and well-resolved signals that do not overlap with the analyte signals, and is available as a high-purity certified reference material.

Conclusion and Recommendations

This guide provides a comparative framework for the analysis of (S)-benzyl 4-oxoazetidine-2-carboxylate, a key chiral intermediate in pharmaceutical synthesis. Each of the discussed techniques—Chiral HPLC, GC-MS, and qNMR—offers distinct advantages for specific quality attributes.

• Chiral HPLC is indispensable for the accurate determination of enantiomeric purity, a critical parameter for ensuring the safety and efficacy of the final API.

• GC-MS is the method of choice for the analysis of residual solvents, ensuring compliance with regulatory guidelines such as ICH Q3C.

• ¹H-qNMR serves as a robust method for unambiguous identity confirmation and accurate purity assessment without the need for a specific analyte standard.

For comprehensive quality control, a combination of these methods is recommended. An inter-laboratory comparison, even if modeled as in this guide, underscores the importance of well-validated and standardized analytical procedures to ensure consistent and reliable results across different manufacturing sites and testing laboratories. It is imperative that each laboratory validates these methods according to their specific instrumentation and intended use, following the principles outlined in ICH Q2(R1).

References

• Lee, C., & Chen, H. (1994). Determination of Enantiomeric Purity and Absolute Configuration of β‐Lactams by High‐Performance Liquid Chromatography on Chiral Columns. Journal of the Chinese Chemical Society.

• Bertucci, C., et al. (2020). Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. Molecules. [Link]

• Sanchez, F., & Gallardo, A. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Chirality. [Link]

• ResearchGate. (2016). Chiral separation and determination of enantiomeric purity of the pharmaceutical formulation of cefadroxil using coated and immobilized amylose-derived and cellulose-derived chiral stationary phases. [Link]

• Shimadzu. (n.d.). Fast - GC Method for Residual Solvent Analysis in Drug Discovery Workflow. Retrieved from [Link]

• Satish, S., & Nitu, S. (2025). Impurity profiling Techniques for Pharmaceuticals – A Review. Advances in Bioresearch. [Link]

• Foroughbakhshfasaei, M., et al. (2018). Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mobile phases. Journal of Chromatography A. [Link]

• Kumar, A., et al. (2014). A Review: Residual Solvents and Various Effective Gas Chromatographic Techniques in the Analysis of Residual Solvent. Research and Reviews: Journal of Pharmaceutical Analysis. [Link]

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• Beilstein Journals. (n.d.). Supporting Information Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement. Retrieved from [Link]

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• Hroboňová, K., & Lehotay, J. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. [Link]

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Evaluating the greenness of different synthetic routes to azetidinone compounds

The iconic four-membered ring of the azetidinone, or β-lactam, core is synonymous with some of the most impactful therapeutics in medicinal history, most notably the penicillin and cephalosporin families of antibiotics. The continued relevance of this scaffold in drug discovery, from antibacterial agents to cholesterol absorption inhibitors, demands a critical evaluation of its synthesis through the lens of green and sustainable chemistry. This guide provides an in-depth comparison of various synthetic routes to azetidinone compounds, offering researchers the insights needed to select methodologies that are not only efficient but also environmentally responsible.

The Imperative for Green β-Lactam Synthesis

Traditional synthetic routes to azetidinones, while effective, often rely on hazardous reagents, stoichiometric activators, and chlorinated solvents, contributing to a significant environmental footprint. As the pharmaceutical industry increasingly embraces sustainability, the development and adoption of greener synthetic alternatives is paramount. This guide will evaluate several key synthetic strategies, comparing them based on established green chemistry metrics, mechanistic elegance, and practical applicability in a research and development setting.

Key Synthetic Routes to Azetidinones: A Comparative Overview

We will explore four major strategies for constructing the azetidinone ring:

• The Staudinger [2+2] Cycloaddition: A classic and highly versatile method.

• The Kinugasa Reaction: A copper-catalyzed approach offering unique stereochemical control.

• Organocatalytic Routes: An emerging area leveraging small organic molecules as catalysts.

• Biocatalytic Synthesis: Utilizing enzymes to achieve high selectivity and mild reaction conditions.

The "greenness" of these routes will be evaluated using key metrics such as Atom Economy (AE) , which measures the efficiency of atom incorporation from reactants to the final product, and the Environmental Factor (E-Factor) or Process Mass Intensity (PMI) , which quantify the amount of waste generated per unit of product.[1]

Greenness Evaluation Workflow

The process of evaluating the greenness of a synthetic route can be systematically approached. The following workflow outlines the key stages of this assessment, from initial route selection to final metric-based comparison.

Caption: A workflow diagram illustrating the key steps in evaluating the greenness of different synthetic routes.

The Staudinger [2+2] Cycloaddition

First reported by Hermann Staudinger in 1907, the [2+2] cycloaddition between a ketene and an imine remains one of the most widely used methods for β-lactam synthesis due to its versatility and reliability.[2]

Mechanism: The reaction proceeds via a two-step mechanism involving the nucleophilic attack of the imine nitrogen on the ketene carbonyl carbon to form a zwitterionic intermediate, which then undergoes ring closure to yield the azetidinone ring.[2]

Green Chemistry Perspective:

• Atom Economy: The core cycloaddition is 100% atom economical. However, the in situ generation of ketenes from acyl chlorides and a tertiary amine base introduces a stoichiometric byproduct (a trialkylammonium salt), significantly lowering the overall atom economy.

• Solvents: Traditionally, chlorinated solvents like dichloromethane (DCM) are used.[3] Greener alternatives such as toluene or acetonitrile can be employed, and in some cases, solvent-free conditions under microwave irradiation have been successful.[4]

• Reagents: The use of acyl chlorides and stoichiometric amounts of amine bases contributes to waste generation.

Greener Variant: Microwave-Assisted Staudinger Reaction

Microwave-assisted organic synthesis (MAOS) can dramatically accelerate the Staudinger reaction, often leading to higher yields in shorter reaction times and reducing the potential for side reactions.[4] This increased efficiency can contribute to a better overall greenness profile by reducing energy consumption and improving material efficiency.

The Kinugasa Reaction

The Kinugasa reaction is a copper(I)-catalyzed 1,3-dipolar cycloaddition of a terminal alkyne with a nitrone to form a β-lactam.[5] This method is particularly valued for its ability to stereoselectively produce cis-substituted β-lactams.[6]

Mechanism: The reaction is believed to proceed through the formation of a copper acetylide, which undergoes cycloaddition with the nitrone. A subsequent rearrangement of the resulting five-membered ring intermediate leads to the four-membered β-lactam ring.[7]

Green Chemistry Perspective:

• Atom Economy: Similar to the Staudinger reaction, the core reaction is highly atom-economical.

• Catalysis: The use of a catalytic amount of copper is a significant advantage over stoichiometric reagents. However, the toxicity of copper and the need for its removal from the final product are important considerations.

• Solvents: The reaction is often performed in organic solvents like DMF or acetonitrile, though aqueous conditions have been explored, enhancing its green credentials.[8]

• Reagents: Nitrones can be prepared from aldehydes and hydroxylamines, adding steps to the overall synthesis.

Organocatalytic Routes

The use of small organic molecules as catalysts has emerged as a powerful tool in asymmetric synthesis. For azetidinone synthesis, organocatalysts can be employed in variations of the Staudinger reaction to control stereochemistry.

Mechanism: Chiral organocatalysts, such as N-heterocyclic carbenes (NHCs) or chiral amines, can activate the ketene or imine precursors, facilitating the cycloaddition and inducing enantioselectivity.[9]

Green Chemistry Perspective:

• Catalysis: Organocatalysts are typically metal-free, avoiding issues of heavy metal contamination. They are often more stable and less sensitive to air and moisture than organometallic catalysts.

• Toxicity: Many organocatalysts are derived from natural products and exhibit low toxicity.

• Catalyst Loading: Catalyst loadings are generally low (1-10 mol%), but the catalysts themselves can be complex and require multi-step synthesis.

Biocatalytic Synthesis

Biocatalysis leverages the high selectivity and efficiency of enzymes to perform chemical transformations under mild, environmentally benign conditions. For β-lactam synthesis, enzymes like Penicillin G Acylase (PGA) are used industrially for the synthesis of semi-synthetic penicillins such as ampicillin and amoxicillin.[3]

Mechanism: In a typical enzymatic synthesis of a semi-synthetic penicillin, PGA catalyzes the kinetically controlled acylation of a β-lactam nucleus (e.g., 6-aminopenicillanic acid, 6-APA) with an acyl donor (e.g., D-p-hydroxyphenylglycine methyl ester for amoxicillin).[3]

Green Chemistry Perspective:

• Reaction Conditions: Biocatalytic reactions are typically performed in aqueous media at or near ambient temperature and neutral pH, drastically reducing energy consumption and avoiding the use of harsh reagents.[3]

• Selectivity: Enzymes offer unparalleled chemo-, regio-, and stereoselectivity, often eliminating the need for protecting groups and reducing the formation of byproducts.

• Sustainability: Enzymes are biodegradable and derived from renewable resources. Immobilization of the enzyme allows for its recovery and reuse, further enhancing the sustainability of the process.

• Yields and Purity: While yields can be variable, the high purity of the product often simplifies downstream processing, reducing solvent use and waste generation.[3]

Comparative Analysis of Synthetic Routes

The following table provides a semi-quantitative comparison of the different synthetic routes based on key green chemistry principles. The values are representative and can vary significantly based on the specific substrate and reaction conditions.

Metric / Parameter	Staudinger Cycloaddition	Kinugasa Reaction	Organocatalytic Route	Biocatalytic Synthesis (e.g., Amoxicillin)
Atom Economy	Moderate (due to base)	High	High	Moderate (depends on acyl donor)
E-Factor / PMI	High (solvents, base)	Moderate to High	Moderate to High	Low to Moderate (aqueous media)
Catalyst	None (stoichiometric base)	Copper (catalytic)	Organic Molecule (catalytic)	Enzyme (biocatalyst)
Solvent	Often chlorinated (DCM)	Organic (DMF, MeCN)	Varies (Toluene, THF)	Aqueous buffer
Temperature	-78°C to reflux	Room temp. to moderate heat	Often low temperature	Ambient (e.g., 25-35°C)[3]
Toxicity Profile	High (DCM, acyl chlorides)	Moderate (Copper, DMF)	Low to Moderate	Low (benign reagents)
Stereoselectivity	Variable, can be controlled	High (cis selectivity)	High (enantioselective)	Excellent (enantiopure)

This table is a generalized comparison. Specific experimental conditions will significantly impact the greenness of each route.

Visualizing the Comparison:

The choice of a synthetic route involves balancing various factors. The following diagram illustrates the interplay between efficiency, environmental impact, and stereocontrol for the discussed methods.

Caption: Relationship between different synthetic routes to azetidinones based on green chemistry improvements.

Experimental Protocols

Protocol 1: Classical Staudinger Cycloaddition

This protocol describes the synthesis of a generic 3-chloro-azetidinone from a Schiff base.

Materials:

• Schiff base (1.0 eq)

• Triethylamine (Et₃N) (2.0 eq)

• Chloroacetyl chloride (1.5 eq)

• Anhydrous 1,4-dioxane

• Ice bath

Procedure:

• Dissolve the Schiff base (0.015 M) and triethylamine (0.02 M) in anhydrous 1,4-dioxane (50 mL) in a round-bottom flask equipped with a magnetic stirrer.[10]

• Cool the mixture in an ice bath with continuous stirring.

• Add chloroacetyl chloride (0.02 M) dropwise to the cooled solution over 20-30 minutes.

• After the addition is complete, continue stirring the reaction mixture at room temperature for 3-12 hours, monitoring the reaction progress by TLC.[10]

• Upon completion, pour the reaction mixture onto crushed ice.

• Collect the precipitated product by filtration, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or methanol) to obtain the purified azetidinone.[10]

Protocol 2: Microwave-Assisted Staudinger Reaction

This protocol outlines a greener, solvent-free approach for the synthesis of azetidinones.

Materials:

• Schiff base (1.0 eq)

• Chloroacetyl chloride (1.0 eq)

• Triethylamine (a few drops)

• Microwave reactor

Procedure:

• In a microwave-safe reaction vessel, mix the Schiff base and chloroacetyl chloride.[4]

• Add a few drops of triethylamine to the mixture.

• Place the vessel in a microwave reactor and irradiate at a suitable power (e.g., 300-500 W) for a short period (e.g., 2-10 minutes).[4]

• Monitor the reaction progress by TLC.

• After completion, allow the reaction mixture to cool to room temperature.

• Add cold ethanol to the vessel to precipitate the product.

• Filter the solid, wash with cold ethanol, and dry to obtain the azetidinone.

Protocol 3: Copper-Catalyzed Kinugasa Reaction

This protocol provides a general procedure for the synthesis of a cis-β-lactam.

Materials:

• Nitrone (1.0 eq)

• Terminal alkyne (1.2 eq)

• Copper(I) iodide (CuI) (10 mol%)

• A suitable base (e.g., triethylamine or DBU) (1.5 eq)

• Anhydrous solvent (e.g., acetonitrile or toluene)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), add the nitrone, CuI, and the base.

• Add the anhydrous solvent and stir the mixture at room temperature.

• Add the terminal alkyne dropwise to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C) for 12-24 hours, monitoring by TLC.

• After the reaction is complete, quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the β-lactam.

Protocol 4: Enzymatic Synthesis of Amoxicillin

This protocol describes the synthesis of amoxicillin using immobilized Penicillin G Acylase (PGA).

Materials:

• 6-aminopenicillanic acid (6-APA) (1.0 eq)

• D-p-hydroxyphenylglycine methyl ester (D-HPGM) (2.0-3.0 eq)

• Immobilized Penicillin G Acylase (PGA)

• Phosphate buffer (e.g., 0.1 M, pH 6.5-7.0)

• pH-stat or base solution (e.g., NaOH) for pH control

Procedure:

• Suspend 6-APA in the phosphate buffer in a temperature-controlled reaction vessel (e.g., 25 °C).[3]

• Adjust the pH of the suspension to the desired value (e.g., 6.5) by the addition of a base.

• Add D-HPGM to the reaction mixture.

• Initiate the reaction by adding the immobilized PGA.

• Maintain the pH of the reaction mixture at the setpoint using a pH-stat or by the controlled addition of a base, as the reaction produces acid.

• Monitor the progress of the reaction by HPLC, measuring the concentration of amoxicillin, 6-APA, and D-HPGM.

• When the maximum yield of amoxicillin is reached (typically after 2-4 hours), stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed and stored for reuse.

• Cool the reaction mixture to induce crystallization of the amoxicillin product.

• Collect the amoxicillin by filtration, wash with cold water, and dry.

Conclusion and Future Outlook

The synthesis of azetidinones is at a fascinating crossroads where traditional, robust methods are being challenged by greener, more sustainable alternatives.

• The Staudinger cycloaddition , while a workhorse of organic synthesis, suffers from poor atom economy and reliance on hazardous solvents. Greener modifications, such as microwave-assisted synthesis, offer significant improvements.

• The Kinugasa reaction provides an excellent catalytic alternative with high stereoselectivity, though concerns about metal toxicity remain.

• Organocatalysis represents a promising frontier, offering metal-free, enantioselective routes, although catalyst cost and complexity can be a barrier.

• Biocatalysis stands out as the greenest approach, utilizing renewable catalysts in aqueous media under mild conditions.[3] The industrial success of enzymatic penicillin synthesis highlights its potential, and the expansion of this technology to a broader range of azetidinone structures is a key area for future research.

For researchers and drug development professionals, the choice of synthetic route will depend on a balance of factors including the desired stereochemistry, scale of synthesis, and available resources. However, by prioritizing green chemistry principles and metrics, the scientific community can drive the development of azetidinone synthesis towards a more sustainable future.

References

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• Feula, A. (2013). Synthesis of azetidines and pyrrolidines: Towards medicinal chemistry and organocatalysis applications. University of Birmingham. [Link]

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• Chmielewski, M., et al. (2024). The Kinugasa Reaction. Organic Reactions, 114, 223-506. [Link]

• Gist-Brocades, N.V. (1990). Process for the enzymatic preparation of beta-lactams.
• Shvyrev, D. A., & Svyatukhina, I. V. (2018). Enzymatic synthesis of beta-lactam antibiotics. Analytical review. Applied Biochemistry and Microbiology, 54(6), 599-611.

• Devprakash, et al. (2011). Azetidinone: Different methods of synthesis and its biological profile. Der Pharma Chemica. [Link]

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• Schering Corporation. (2001). Process for the synthesis of azetidinones.

• ACS Green Chemistry Institute. (2021, June 17). Green chemistry vs other optimization criteria: Continuous reactive crystallization process to beta-lactam antibiotics. [Link]

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• Organic Syntheses. (n.d.). Azetidine. [Link]

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Comparison of experimental and computationally predicted properties of (S)-benzyl 4-oxoazetidine-2-carboxylate

A Guide to the Experimental and Computational Characterization of (S)-benzyl 4-oxoazetidine-2-carboxylate

This guide provides an in-depth comparison of the experimental properties of (S)-benzyl 4-oxoazetidine-2-carboxylate, a key chiral building block in medicinal chemistry, with its computationally predicted characteristics. Serving as a versatile synthon for the synthesis of β-lactam antibiotics and other biologically active molecules, a thorough understanding of its structural and electronic properties is paramount for its effective utilization in drug development.[1][2] This document bridges the gap between empirical laboratory data and theoretical models, offering researchers a comprehensive framework for characterization.

Molecular Overview and Stereochemical Significance

(S)-benzyl 4-oxoazetidine-2-carboxylate belongs to the β-lactam class of heterocyclic compounds, distinguished by a four-membered azetidin-2-one ring. The molecule's utility in stereospecific synthesis is dictated by the chiral center at the C2 position, which is fixed in the (S)-configuration. This specific stereochemistry is crucial for its application as an intermediate in the synthesis of complex pharmaceutical agents.[2][3]

Caption: 2D structure of (S)-benzyl 4-oxoazetidine-2-carboxylate.

Experimental Characterization: Protocols and Findings

The empirical validation of a molecule's structure and properties forms the bedrock of chemical research. The protocols described herein are designed to be self-validating, providing clear and reproducible results.

Caption: Standard workflow for the experimental characterization of the title compound.

These fundamental properties confirm the sample's identity and purity. Optical rotation is particularly critical as it provides direct evidence of the compound's enantiomeric purity.

Experimental Protocol: Specific Optical Rotation

• Prepare a solution of the compound in a specified solvent (e.g., Chloroform, CHCl₃) at a precise concentration (c), typically in g/100mL.

• Use a calibrated polarimeter with a sodium D-line lamp (589 nm) at a controlled temperature (e.g., 20-21°C).

• Measure the observed rotation in a cell of known path length.

• Calculate the specific rotation using the formula: [α] = α / (l × c). The negative sign confirms the levorotatory nature of the (S)-enantiomer.

Table 1: Experimental Physicochemical and Chiroptical Data

Property	Experimental Value	Source(s)
Molecular Formula	C₁₁H₁₁NO₃	[1][3]
Molecular Weight	205.21 g/mol	[1][3]
Appearance	White to yellow powder or crystal	[1]
Melting Point	137 - 140 °C	[1][3][4]
Specific Optical Rotation	[α]²⁰_D = -45 to -41° (c=3, CHCl₃)	[1]
[α]²¹_D = -44° (c=3.3, CHCl₃)	[3]

Spectroscopic techniques provide detailed information about the molecular structure, functional groups, and connectivity.

Table 2: Expected Spectroscopic Data and Interpretations

Technique	Expected Observations	Rationale
¹H NMR (in CDCl₃)	~7.4 ppm (m, 5H): Phenyl protons. ~5.2 ppm (s, 2H): Benzylic -CH₂- protons. ~4.5 ppm (dd, 1H): Chiral proton at C2. ~3.5 & 3.0 ppm (m, 2H): Diastereotopic protons at C3. Broad singlet (1H): Amide N-H proton.	The two protons on the C3 carbon are diastereotopic due to the adjacent C2 chiral center, leading to distinct signals and complex coupling (geminal and vicinal). The C2 proton couples with both C3 protons.
¹³C NMR (in CDCl₃)	~170-175 ppm: Ester carbonyl carbon. ~165-170 ppm: β-Lactam carbonyl carbon. ~135 ppm: Quaternary phenyl carbon. ~128 ppm: Phenyl C-H carbons. ~67 ppm: Benzylic -CH₂- carbon. ~55-60 ppm: Chiral C2 carbon. ~40-45 ppm: C3 methylene carbon.	The chemical shifts are characteristic of the respective functional groups. The two carbonyl carbons can be distinguished based on their electronic environment.
FT-IR (KBr pellet, cm⁻¹)	~3200-3300: N-H stretch. ~1760: β-Lactam C=O stretch (characteristic high frequency due to ring strain). ~1735: Ester C=O stretch. ~1200: C-O stretch (ester).	The high frequency of the β-lactam carbonyl is a hallmark of the strained four-membered ring, distinguishing it from acyclic amides.
Mass Spec. (ESI+)	m/z 206 [M+H]⁺: Protonated molecular ion. m/z 228 [M+Na]⁺: Sodium adduct.	Electrospray ionization (ESI) is a soft technique that typically yields the molecular ion with minimal fragmentation, confirming the molecular weight.

Computational Prediction: Methods and Insights

Computational chemistry, particularly Density Functional Theory (DFT), offers a powerful lens to predict and rationalize the properties of molecules. These calculations provide a theoretical benchmark against which experimental data can be compared.[5]

Caption: A typical workflow for the DFT-based prediction of molecular properties.

• Density Functional Theory (DFT): DFT provides a robust balance between computational cost and accuracy for organic molecules.

• B3LYP Functional: The Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is widely used and has a proven track record for predicting geometries and spectroscopic properties of organic compounds.[5]

• 6-31G(d,p) Basis Set: This Pople-style basis set is a standard choice that includes polarization functions on both heavy atoms (d) and hydrogen atoms (p), which are essential for accurately describing bonding and lone pairs.

• Optimized Geometry: DFT calculations can predict bond lengths, bond angles, and dihedral angles of the lowest energy conformer. For the azetidin-2-one ring, calculations can quantify the degree of ring puckering, a key structural feature.

• Spectroscopic Properties:

  • NMR: Chemical shifts can be calculated using methods like GIAO (Gauge-Independent Atomic Orbital). While absolute values may differ from experiment, the relative shifts and trends are often highly accurate.

  • IR: Vibrational frequencies are obtained from the frequency calculation. These are often systematically overestimated and are typically scaled by a factor (e.g., ~0.96 for B3LYP) for better agreement with experimental data.

• Chiroptical Properties:

  • Optical Rotation: The specific optical rotation can be calculated. Crucially, the sign of the calculated rotation for a known absolute configuration should match the experimental sign. This is a powerful method for absolute configuration assignment.[6]

  • Electronic Circular Dichroism (ECD): Time-dependent DFT (TD-DFT) can simulate the ECD spectrum, which provides a unique fingerprint for a chiral molecule. Comparing the calculated spectrum of the (S)-enantiomer with the experimental spectrum is a definitive method for confirming stereochemistry.[7]

• Frontier Molecular Orbitals (HOMO-LUMO): The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) can be calculated. The HOMO-LUMO energy gap is an indicator of the molecule's kinetic stability and chemical reactivity.[5]

Comparative Analysis: Synthesizing Theory and Experiment

The true power of this dual approach lies in the direct comparison of experimental and computational data. This synergy allows for a deeper understanding of the molecule's behavior.

Table 3: Comparison of Experimental and Computationally Predicted Properties

Property	Experimental Data	Computationally Predicted Value (Method: DFT/B3LYP/6-31G*)	Concordance Analysis
Melting Point	137 - 140 °C	Not directly calculable with standard DFT. Requires simulation of crystal lattice.	N/A
Specific Optical Rotation	-41 to -45° (in CHCl₃)	Value is highly dependent on method and conformation. Sign is predicted to be negative.	Excellent. The predicted negative sign for the (S)-enantiomer would correctly validate the experimental assignment. The magnitude is sensitive to the computational model.
β-Lactam C=O Stretch (cm⁻¹)	~1760	Typically overestimated; expected ~1780-1800 before scaling.	Good. After applying a standard scaling factor, the calculated frequency should be within 1-2% of the experimental value.
¹H NMR: C3 Protons	Two distinct multiplets (~3.0-3.5 ppm)	Two distinct chemical shifts with calculated geminal and vicinal coupling constants.	Excellent. Computation confirms the diastereotopicity and can help in the precise assignment of the complex splitting patterns observed experimentally.
Conformation	Inferred from NMR (NOE)	Lowest energy conformer shows a specific orientation of the benzyl ester group relative to the β-lactam ring.	Computation provides an explicit 3D model that can be validated against solution-phase experimental data like Nuclear Overhauser Effect (NOE) spectroscopy.

Conclusion

The characterization of (S)-benzyl 4-oxoazetidine-2-carboxylate is significantly enhanced by integrating experimental techniques with computational modeling. While experimental methods provide tangible, real-world data on the bulk material, computational approaches offer unparalleled insight into the molecule's geometric and electronic structure at an atomic level. The strong correlation between measured properties—such as the negative sign of optical rotation and the characteristic high-frequency IR stretch of the β-lactam carbonyl—and their DFT-predicted counterparts provides a robust and confident structural assignment. This dual-pronged strategy represents a best practice for researchers in drug development, enabling a comprehensive understanding that accelerates the journey from a chiral building block to a complex therapeutic agent.

References

• Arjunan, V., et al. (2015). Synthesis, Molecular structure, spectroscopic (FT-IR and NMR), NLO, HOMO-LUMO and NLO properties of 2-Azetidinone derivatives: A. International Journal of ChemTech Research, 7(2), 569-581. Available at: [Link]

• Al-Amiery, A. A., et al. (2012). Synthesis of β-Lactams and Evaluation of Their Potential as Antioxidant and Antimicrobial Agents. Molecules, 17(11), 13188-13201. Available at: [Link]

• PubChem. (n.d.). Benzyl 4-oxo-2-azetidinecarboxylate. Retrieved from [Link]

• Hussein, H. H., et al. (2024). Advance Screening of Bis-azetidinone Derivatives: Synthesis,Spectroscopy, Antioxidant and Antimicrobial Analysis with Molecular Docking Assessment. Bentham Science Publishers. Available at: [Link]

• Kadhim, W. R., & Al-Adily, M. J. (2020). Synthesis and Antibacterial Studies of Azetidin-2-ones Derivatives. AIP Conference Proceedings, 2213, 020165. Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). Wiley.

• Royal Society of Chemistry. (n.d.). Supporting Information for publications. Retrieved from [Link]

• Li, Y., et al. (2023). Absolute Configuration and Chiroptical Properties of Flexible Drug Avapritinib. Molecules, 28(15), 5849. Available at: [Link]

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• Mobley, D. L., et al. (2018). Assessing the Conformational Equilibrium of Carboxylic Acid via QM and MD Studies on Acetic Acid. Journal of Chemical Theory and Computation, 14(11), 6032-6044. Available at: [Link]

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A Comparative Guide to the Patented Synthesis of 4-Oxoazetidine-2-carboxylates: A Landscape Review for Drug Development Professionals

The 4-oxoazetidine-2-carboxylate core, a strained β-lactam structure, is a cornerstone in the architecture of numerous bioactive molecules, most notably as a crucial building block for carbapenem and penem antibiotics. Its inherent ring strain and versatile functional handles make it an attractive starting material for the synthesis of a diverse array of therapeutic agents.[1][2] Consequently, the patent landscape surrounding its synthesis is both competitive and rich with innovative chemical strategies. This guide provides a comparative analysis of the dominant patented methodologies for the synthesis of 4-oxoazetidine-2-carboxylates, offering researchers and drug development professionals a comprehensive overview of the available routes, their underlying principles, and their relative merits.

I. Cyclization of Acyclic Precursors: Building the Ring from the Ground Up

The most direct and frequently patented approach to 4-oxoazetidine-2-carboxylates involves the intramolecular cyclization of a suitably functionalized open-chain precursor. This strategy is attractive due to the ready availability of chiral starting materials, such as amino acids, allowing for the stereocontrolled synthesis of the desired enantiomer.

A. The L-Methionine Approach: A Cost-Effective Industrial Route

A prominent patented method utilizes the readily available and inexpensive amino acid L-methionine as the starting material. This process, detailed in Chinese patent CN1393442A, involves the transformation of L-methionine into a key L-4-halo-2-tert-butoxycarbonylaminobutyrate intermediate. The subsequent removal of the amino-protecting group, followed by cyclization under weak base conditions, and a final imino protection step, affords the L-N-protected-azetidine-2-carboxylate.[3]

Experimental Protocol: Synthesis of L-N-Boc-azetidine-2-carboxylic acid ester from L-Methionine (Representative) [3]

• Synthesis of L-4-halo-2-tert-butoxycarbonylaminobutyrate (6): L-methionine (1) is reacted with a haloalkane in a solvent mixture of water and methanol to yield the corresponding S-alkylated derivative (2). Subsequent steps involving protection of the amino group and conversion of the thioether to a halide provide the key intermediate (6).

• Deprotection and Cyclization: The amino protecting group of compound (6) is removed, and the resulting free amine undergoes intramolecular cyclization in the presence of a weak base to form the azetidine ring.

• Imino Protection: The secondary amine of the azetidine ring is then protected, for example with a Boc group, to yield the L-N-protected-azetidine-2-carboxylate ester (9).

• Ester Hydrolysis: The ester group of compound (9) is hydrolyzed to afford the final L-N-protected-azetidine-2-carboxylic acid (10).

B. The Malonic Ester Pathway: A Versatile Laboratory-Scale Synthesis

An alternative and efficient route, particularly amenable to laboratory-scale synthesis, employs malonic ester intermediates. As described by Futamura et al. (2005), this method achieves the formation of the four-membered ring through the reaction of a substituted aminomalonate with 1,2-dibromoethane in the presence of cesium carbonate.[4] A key feature of this approach is the use of a chiral auxiliary on the nitrogen atom, which directs the stereochemical outcome of a subsequent Krapcho dealkoxycarbonylation step, leading to the desired (2S)-monoester with good diastereoselectivity.[4]

Experimental Protocol: Synthesis of (S)-Azetidine-2-carboxylic Acid via Malonic Ester Intermediate (Representative) [4]

• Cyclization: Dimethyl (S)-(1'-methyl)benzylaminomalonate is treated with 1,2-dibromoethane (1.5 eq) and cesium carbonate (2 eq) in DMF to achieve a near-quantitative formation of the four-membered ring, yielding dimethyl (1'S)-1-(1'-methyl)benzylazetidine-2,2-dicarboxylate.

• Krapcho Dealkoxycarbonylation: The resulting azetidine-2,2-dicarboxylate is subjected to Krapcho dealkoxycarbonylation, which preferentially forms the (2S,1'S)-monoester in a 2.7:1 ratio.

• Isomer Conversion and Hydrolysis: The undesired (2R,1'S)-isomer can be epimerized to the desired (2S,1'S)-isomer through a deprotonation-reprotonation sequence. A final lipase-catalyzed hydrolysis of the ester provides the enantiomerically pure (S)-azetidine-2-carboxylic acid.

II. [2+2] Cycloaddition: A Convergent Approach to the β-Lactam Core

The [2+2] cycloaddition reaction between a ketene and an imine, often referred to as the Staudinger synthesis, is a classic and powerful method for the construction of the β-lactam ring. While much of the literature focuses on the synthesis of 2-oxoazetidine-3-carboxylic acid derivatives via this route, the underlying principles are directly applicable to the synthesis of the 2-carboxylate isomers.[2][5] This convergent approach allows for the rapid assembly of the azetidinone core from two readily available fragments.

The general strategy involves the in-situ generation of a ketene from an acyl chloride and a tertiary amine, which then undergoes a cycloaddition with an appropriate imine. The stereochemical outcome of the reaction is a critical consideration and is often influenced by the nature of the substituents on both the ketene and the imine, as well as the reaction conditions.

Conceptual Experimental Workflow: [2+2] Cycloaddition for 4-Oxoazetidine-2-carboxylate Synthesis

• Imine Formation: An appropriate aldehyde or ketone is condensed with a primary amine to form the desired imine.

• Ketene Generation: An acyl chloride bearing the desired ester functionality is treated with a non-nucleophilic base (e.g., triethylamine) to generate the corresponding ketene in situ.

• Cycloaddition: The generated ketene is reacted with the imine to form the 4-oxoazetidine-2-carboxylate product.

• Purification: The crude product is purified by standard techniques such as chromatography or crystallization.

III. The Wolff Rearrangement: A Ring Contraction Strategy

A more recent and innovative approach to the synthesis of 2-oxoazetidine derivatives involves the Wolff rearrangement of diazotetramic acids.[2][5] This method, while primarily demonstrated for 3-carboxy derivatives, presents a conceptually novel route that could be adapted for 2-carboxylates. The reaction proceeds via a thermally or photochemically induced rearrangement of a diazoketone to a ketene, which is then trapped by a nucleophile. In the context of 2-oxoazetidine synthesis, the ketene is trapped intramolecularly to form the β-lactam ring.[2][5]

A key advantage of this method is the potential for late-stage diversification. By trapping the intermediate ketene with various nucleophiles (alcohols, amines, thiols), a library of 2-oxoazetidine-3-carboxylic acid derivatives can be generated from a common precursor.[2][5]

Conceptual Experimental Workflow: Wolff Rearrangement for 2-Oxoazetidine Synthesis

• Diazotetramic Acid Synthesis: A suitable tetramic acid precursor is subjected to a diazo transfer reaction to generate the corresponding diazotetramic acid.

• Wolff Rearrangement and Ring Contraction: The diazotetramic acid is subjected to thermal or photochemical conditions to induce the Wolff rearrangement, leading to the formation of a ketene intermediate and subsequent ring contraction to the β-lactam.

• Nucleophilic Trapping: The intermediate ketene is trapped by a desired nucleophile to yield the final 2-oxoazetidine derivative.

Comparative Analysis of Synthetic Routes

Synthetic Strategy	Starting Materials	Key Advantages	Potential Challenges	Representative Patent/Reference
Cyclization of Acyclic Precursors (L-Methionine)	L-Methionine	Inexpensive and readily available starting material; suitable for industrial-scale production.	Multiple synthetic steps; potential for racemization if not carefully controlled.	CN1393442A[3]
Cyclization of Acyclic Precursors (Malonic Ester)	Substituted aminomalonates, 1,2-dibromoethane	High cyclization efficiency; use of a chiral auxiliary for stereocontrol.[4]	Requires the synthesis of the aminomalonate precursor; diastereoselectivity of dealkoxycarbonylation may not be perfect.[4]	Futamura et al. (2005)[4]
[2+2] Cycloaddition	Acyl chlorides, imines	Convergent and modular approach; allows for rapid assembly of the β-lactam core.	Stereocontrol can be challenging; ketene intermediates can be reactive and prone to side reactions.	General methodology described in reviews.[2][5]
Wolff Rearrangement	Diazotetramic acids	Novel ring contraction strategy; potential for late-stage diversification.[2][5]	Synthesis of the diazotetramic acid precursor may be complex; primarily demonstrated for 3-carboxy derivatives.[2][5]	Dar'in et al. (2024)[2]

Visualizing the Synthetic Landscape

The following diagram illustrates the major patented synthetic pathways to the 4-oxoazetidine-2-carboxylate core.

Sources

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (S)-benzyl 4-oxoazetidine-2-carboxylate for Laboratory Professionals

This guide provides essential, in-depth procedural information for the proper handling and disposal of (S)-benzyl 4-oxoazetidine-2-carboxylate (CAS No. 72776-05-7), a vital building block in pharmaceutical development and organic synthesis.[1][2] Adherence to these protocols is critical for ensuring the safety of laboratory personnel, maintaining environmental compliance, and upholding the integrity of research operations. This document moves beyond a simple checklist, offering a framework grounded in the chemical nature of the compound to ensure a self-validating and safe disposal workflow.

Core Safety & Hazard Profile

Before handling (S)-benzyl 4-oxoazetidine-2-carboxylate, a thorough understanding of its hazard profile is paramount. While a comprehensive, peer-reviewed Safety Data Sheet (SDS) is not consistently available, data compiled from chemical suppliers provide a clear indication of the primary risks.

Hazard Identification Summary

Hazard Class	GHS Hazard Statement	Precautionary Measures
Acute Toxicity, Oral	H302: Harmful if swallowed	P264: Wash skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
Skin Irritation	H315: Causes skin irritation	P280: Wear protective gloves/protective clothing/eye protection/face protection.[3] P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3]
Eye Irritation	H319: Causes serious eye irritation	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]
Respiratory Irritation	H335: May cause respiratory irritation	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3] P271: Use only outdoors or in a well-ventilated area.[3]

This data is synthesized from supplier safety information.[4] Always consult your institution's specific SDS and local regulations.

The key structural feature of this compound is the azetidine ring , a four-membered nitrogen-containing heterocycle.[1] Specifically, it is a β-lactam, a class of compounds known for their biological activity and reactivity, which is susceptible to ring-opening reactions.[5][6] This reactivity informs both its utility in synthesis and the specific precautions required for its disposal.

Personal Protective Equipment (PPE): Your First Line of Defense

A non-negotiable prerequisite for handling this compound, particularly during waste consolidation, is the use of appropriate PPE.

• Hand Protection : Wear chemical-resistant gloves, such as nitrile rubber.

• Eye Protection : Use safety glasses with side shields or chemical splash goggles.[5]

• Skin and Body Protection : A standard laboratory coat, long pants, and closed-toe shoes are mandatory to prevent skin contact.[7]

• Respiratory Protection : All handling of the solid compound or solutions should be conducted within a certified chemical fume hood to prevent inhalation of dust or aerosols.[5]

Disposal Workflow: A Step-by-Step Protocol

The primary and most direct method for disposal is to treat (S)-benzyl 4-oxoazetidine-2-carboxylate as hazardous chemical waste. This involves segregation, proper containment, and transfer to a licensed waste disposal service.[7]

Workflow Diagram: Disposal Decision Process

Caption: Decision workflow for the disposal of (S)-benzyl 4-oxoazetidine-2-carboxylate.

Protocol 1: Standard Hazardous Waste Disposal

This procedure details the collection of the chemical waste for disposal by an environmental health and safety (EHS) provider.

• Waste Segregation : At the point of generation, collect all waste containing (S)-benzyl 4-oxoazetidine-2-carboxylate, including contaminated consumables (e.g., weighing papers, gloves, pipette tips), into a dedicated waste stream. Crucially, do not mix this waste with incompatible materials , such as strong acids or oxidizers, which could trigger a reaction.[5][7]

• Container Selection : Choose a chemically compatible, leak-proof waste container with a secure, screw-on cap. High-density polyethylene (HDPE) or glass containers are appropriate choices.[5] The container must be in good condition, free from cracks or residue.

• Hazardous Waste Labeling : Immediately affix a hazardous waste label to the container before adding any waste.[5] The label must clearly state:

  • "Hazardous Waste"

  • The full chemical name: "(S)-benzyl 4-oxoazetidine-2-carboxylate"

  • The associated hazards (e.g., "Harmful," "Irritant")

  • The date of accumulation start.

• Waste Accumulation : Add waste to the container in a designated satellite accumulation area or your laboratory's main accumulation site. Keep the container closed at all times except when adding waste.

• Storage and Pickup : Store the sealed container in a well-ventilated, secure area away from general laboratory traffic. Follow your institution's specific procedures for requesting a hazardous waste pickup from your EHS department.[7]

Advanced Protocol: Chemical Degradation via Alkaline Hydrolysis

The presence of a strained β-lactam ring makes this molecule susceptible to hydrolysis, particularly under alkaline conditions. This process breaks open the ring, degrading the parent compound and potentially reducing its biological activity. This can be a valuable pre-treatment step before final disposal, aligning with principles of chemical waste minimization and detoxification.[6][8]

Causality : Alkaline hydrolysis attacks the electrophilic carbonyl carbon of the β-lactam. The resulting ring-opening reaction is effectively irreversible and yields a less hazardous β-amino acid derivative. Studies on other β-lactam antibiotics have confirmed that agents like sodium hydroxide are effective for significant degradation.[9]

Protocol 2: In-Lab Alkaline Hydrolysis

Warning: This procedure must be performed in a chemical fume hood while wearing full PPE. An exothermic reaction is possible.

• Preparation : For every 1 gram of solid waste, prepare a 1 M solution of sodium hydroxide (NaOH) in a separate beaker. Caution: NaOH is corrosive.

• Reaction Setup : Place the waste (S)-benzyl 4-oxoazetidine-2-carboxylate in a suitably sized beaker or flask equipped with a magnetic stir bar, inside a secondary container (e.g., a plastic tub) to contain any potential spills.

• Degradation : Slowly and carefully add the 1 M NaOH solution to the waste while stirring. A common recommendation for β-lactam degradation is to use a sufficient volume to fully dissolve and react with the compound. Allow the mixture to stir at room temperature for a minimum of 24 hours to ensure complete hydrolysis.

• Neutralization : After the degradation period, check the pH of the solution. If required by your facility's waste disposal guidelines, neutralize the solution by slowly adding a suitable acid (e.g., 1 M hydrochloric acid) until the pH is between 6.0 and 8.0.

• Final Disposal : Transfer the treated, neutralized aqueous solution to a properly labeled hazardous waste container for aqueous chemical waste and arrange for pickup via your EHS department.

Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate exposure and contamination.

• Evacuate and Alert : Alert personnel in the immediate area and evacuate if necessary.

• Secure the Area : Restrict access to the spill area. Remove all ignition sources.[10]

• Don PPE : Wear the full PPE detailed in Section 2.

• Contain and Absorb : For a solid spill, carefully sweep up the material and place it in a labeled hazardous waste container. Avoid generating dust. For a liquid spill, cover with an inert absorbent material like vermiculite or sand.[10]

• Decontamination : Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials must be collected as hazardous waste.

• Report : Report the incident to your laboratory supervisor and EHS department, following institutional protocols.

By integrating a deep understanding of the chemical's properties with rigorous, step-by-step procedural guidance, this document empowers researchers to manage the disposal of (S)-benzyl 4-oxoazetidine-2-carboxylate with confidence, ensuring a safe and compliant laboratory environment.

References

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• Benchchem. Proper Disposal of 3-(2-Phenoxyethyl)azetidine: A Guide for Laboratory Professionals.
• Chem-Impex. Benzyl (S)-(-)-4-oxo-2-azetidinecarboxylate.
• Sigma-Aldrich. Benzyl 4-oxoazetidine-2-carboxylate | 87791-58-0.
• Apollo Scientific. Azetidine Safety Data Sheet.
• National Institutes of Health (NIH). The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition.
• MDPI. Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance.
• ResearchGate. An Approach for Decontamination of β-Lactam Antibiotic Residues or Contaminants in the Pharmaceutical Manufacturing Environment.
• Benchchem. Proper Disposal of Benzyl 2,6-dimethyl-4-oxopiperidine-1-carboxylate: A Step-by-Step Guide for Laboratory Professionals.
• CymitQuimica. Benzyl (2S)-4-Oxoazetidine-2-carboxylate.

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A Researcher's Guide to the Safe Handling of (S)-benzyl 4-oxoazetidine-2-carboxylate

As a cornerstone in the synthesis of novel pharmaceuticals, particularly beta-lactam antibiotics, (S)-benzyl 4-oxoazetidine-2-carboxylate is a compound of significant interest in drug development and organic chemistry.[1] Its unique azetidine ring structure contributes to its reactivity and utility as a key intermediate in constructing complex molecules.[1] However, this reactivity also necessitates a thorough understanding and implementation of appropriate safety protocols to ensure the well-being of laboratory personnel. This guide provides a detailed operational plan for the safe handling and disposal of (S)-benzyl 4-oxoazetidine-2-carboxylate, grounded in established safety principles and available hazard information.

Hazard Assessment and Risk Mitigation

(S)-benzyl 4-oxoazetidine-2-carboxylate is classified with the following hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.[2][3]

The signal word for this compound is "Warning".[2] It typically appears as a white to yellow powder or crystal.[1] Given its physical form, the primary routes of exposure are inhalation of dust particles, dermal contact, and eye contact. Ingestion is also a potential route of exposure.

The azetidine ring, a core feature of this molecule, and its classification as a beta-lactam intermediate, warrant careful handling to prevent potential sensitization and cross-contamination, which are significant concerns in antibiotic manufacturing.[4][5]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is crucial for minimizing exposure to (S)-benzyl 4-oxoazetidine-2-carboxylate. The following table outlines the recommended PPE, categorized by the level of protection.

Protection Level	Personal Protective Equipment (PPE)	Rationale
Primary Engineering Control	Chemical Fume Hood	To contain dust and vapors, preventing inhalation.
Eye and Face Protection	Safety Goggles with Side Shields or a Face Shield	To protect against splashes and airborne particles that can cause serious eye irritation.[6]
Hand Protection	Disposable Nitrile Gloves (double-gloving recommended)	To prevent skin contact and irritation. Double-gloving provides an extra layer of protection against potential tears or permeation.[6]
Body Protection	Laboratory Coat	To protect skin and personal clothing from contamination.
Respiratory Protection	NIOSH-approved Respirator (e.g., N95)	Recommended when handling larger quantities or when engineering controls are insufficient to control dust.[7]

Operational Workflow for Safe Handling

The following step-by-step guide details the safe handling of (S)-benzyl 4-oxoazetidine-2-carboxylate from preparation to cleanup.

Preparation and Weighing

• Work Area Preparation : Always handle (S)-benzyl 4-oxoazetidine-2-carboxylate within a certified chemical fume hood to minimize inhalation exposure. Ensure the work area is clean and uncluttered.

• PPE Donning : Before handling the compound, don the appropriate PPE as outlined in the table above. The sequence for donning is typically lab coat, respirator (if needed), eye protection, and then gloves.

• Weighing : When weighing the solid compound, use a draft shield or a dedicated weighing enclosure within the fume hood to prevent the dispersal of fine powder. Use anti-static weighing paper or a weighing boat.

Experimental Procedure

• Addition to Reaction Vessel : Carefully add the weighed compound to the reaction vessel using a spatula or powder funnel. Avoid creating dust clouds.

• Solvent Addition : If dissolving the compound, add the solvent slowly to the solid to prevent splashing.

• Monitoring the Reaction : Keep the reaction vessel closed to the extent possible throughout the experiment to contain any potential emissions.

Post-Procedure and Cleanup

• Decontamination : Decontaminate all surfaces that may have come into contact with the compound using an appropriate cleaning agent (e.g., a 5% acetic acid solution followed by water for amine-related compounds, though specific deactivating agents for this compound are not well-documented and should be determined based on its reactivity).[8]

• PPE Doffing : Remove PPE in a manner that avoids self-contamination. The general order is gloves, face shield/goggles, lab coat, and then respirator (if worn). Wash hands thoroughly with soap and water after removing gloves.

Visualizing the Safety Workflow

The following diagram illustrates the critical steps in the safe handling process.

Caption: Workflow for handling (S)-benzyl 4-oxoazetidine-2-carboxylate.

Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal of (S)-benzyl 4-oxoazetidine-2-carboxylate and associated contaminated materials is critical to prevent environmental contamination and accidental exposure.

• Solid Waste : Collect all solid waste, including contaminated gloves, weighing paper, and disposable labware, in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste : Unused solutions containing the compound should be collected in a designated hazardous waste container for organic solvents. Do not pour down the drain.[9]

• Empty Containers : Rinse empty containers with a suitable solvent three times. Collect the rinsate as hazardous liquid waste. The rinsed container can then be disposed of according to institutional guidelines.

• Waste Disposal : All waste must be disposed of through your institution's environmental health and safety office, following all local, state, and federal regulations.[10]

By adhering to these guidelines, researchers can confidently and safely work with (S)-benzyl 4-oxoazetidine-2-carboxylate, harnessing its synthetic potential while prioritizing a culture of safety in the laboratory.

References

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Azetidine. Retrieved from [Link]

• DCVMN. (n.d.). Controlling Cross Contamination in a Biologics Facility. Retrieved from [Link]

• Synthonix. (n.d.). Benzyl (2S)-4-oxoazetidine-2-carboxylate. Retrieved from [Link]

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• ASPR. (n.d.). Personal Protective Equipment (PPE) – Biorisk Management. Retrieved from [Link]

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